Melamine(1+)

Core Science & Biosynthesis

Synthesis and Characterization of Melamine-Based Polymers: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and characterization of melamine-based polymers. Melamine (B1676169) (2,4,6-triamino-1,3,5-triazine), a nitrogen-rich heterocyclic aromatic compound, serves as a versatile precursor for a wide range of polymeric materials.[1] These polymers exhibit desirable properties such as high thermal stability, chemical resistance, and dielectric properties, making them suitable for various applications, including coatings, laminates, adhesives, and advanced materials for environmental remediation and drug delivery.[2][3]

Synthesis of Melamine-Based Polymers

The synthesis of melamine-based polymers can be achieved through several routes, primarily involving reactions with aldehydes, acids, and other functional monomers.[1] The most common methods include condensation polymerization, polyaddition, and the formation of porous organic polymers.

Condensation Polymerization: Melamine-Formaldehyde (MF) Resins

Melamine-formaldehyde (MF) resins are the most well-known class of melamine-based polymers, synthesized through the condensation reaction of melamine and formaldehyde (B43269).[4] The reaction proceeds in two main stages: methylolation followed by condensation.[5]

Experimental Protocol: Synthesis of Melamine-Formaldehyde (MF) Resin

This protocol is based on a typical laboratory-scale synthesis.

Materials:

• Melamine (C₃H₆N₆)

• Formaldehyde solution (37 wt% in water)

• Sodium hydroxide (B78521) (NaOH) solution (for pH adjustment)

• Demineralized water

Equipment:

• Four-necked round-bottom flask

• Mechanical stirrer

• Reflux condenser

• Thermometer

• Heating mantle

Procedure:

• Charge the formaldehyde solution and demineralized water into the reaction flask.

• Adjust the pH of the mixture to approximately 8.5 using a sodium hydroxide solution.[4][6]

• Heat the mixture to a temperature between 70°C and 90°C while stirring.[4][7]

• Once the desired temperature is reached, add the melamine powder to the flask.[4] The molar ratio of formaldehyde to melamine typically ranges from 2:1 to 3.5:1.[7]

• Maintain the reaction at this temperature for a specific period (e.g., 45-150 minutes) to allow for the methylolation and initial condensation reactions to occur.[4][8]

• The reaction can be monitored by measuring the viscosity of the resin.[8]

• Once the desired degree of polymerization is achieved, cool the mixture to approximately 40°C.[7][9] The resulting product is a syrupy MF resin.[7]

Copolymerization: Melamine-Urea-Formaldehyde (B8673199) (MUF) Resins

To reduce costs and modify the properties of MF resins, melamine is often copolymerized with urea (B33335) and formaldehyde to produce melamine-urea-formaldehyde (MUF) resins.[4] The addition of melamine enhances the water resistance and durability of urea-formaldehyde resins.[10]

Experimental Protocol: Synthesis of Melamine-Urea-Formaldehyde (MUF) Resin

This protocol describes a common method for synthesizing MUF resins.

Materials:

• Urea (CO(NH₂)₂)

• Formaldehyde solution (37 wt% in water)

• Melamine (C₃H₆N₆)

• Sodium hydroxide (NaOH) solution

• Sulfuric acid (H₂SO₄) solution (for pH adjustment)

Equipment:

• Three-necked flask

• Mechanical stirrer

• Reflux condenser

• Thermometer

• Heating mantle

Procedure:

• Add the formaldehyde solution to the reaction flask and adjust the pH to 8.0 with a sodium hydroxide solution.[8]

• Heat the solution to 70°C and add the first portion of urea. The initial molar ratio of formaldehyde to urea is typically around 2.0-2.65.[8]

• Increase the temperature to 90°C and maintain for 45 minutes.[8]

• Initiate the polycondensation reaction by adding sulfuric acid to lower the pH to approximately 4.75.[8]

• Monitor the viscosity of the reaction mixture.

• Once the desired viscosity is reached, adjust the pH back to 7.8 with a sodium hydroxide solution and add the second portion of urea.[8]

• Melamine is typically added during one of the alkaline stages of the reaction.[8][10] For instance, melamine and the final portion of urea can be added after the acidic condensation step, and the reaction is continued for another 30 minutes before cooling.[8]

Synthesis of Porous Melamine-Based Polymers

Porous organic polymers (POPs) derived from melamine have gained significant attention due to their high surface area, nitrogen-rich composition, and thermal stability, making them suitable for applications in gas adsorption and catalysis.[1][3] These polymers are often synthesized through the reaction of melamine with various aldehydes or acid chlorides.[1]

Experimental Protocol: Synthesis of a Melamine-Based Polyaminal Network

This protocol outlines the synthesis of a porous polyaminal from melamine and an aldehyde.

Materials:

• Melamine (C₃H₆N₆)

• Terephthalaldehyde or other suitable dialdehyde

• Dimethyl sulfoxide (B87167) (DMSO) as a solvent

• Acetic acid as a catalyst[11]

Equipment:

• Reaction vessel (e.g., a sealed tube or a round-bottom flask with a condenser)

• Magnetic stirrer

• Oven or oil bath

Procedure:

• Dissolve melamine and the aldehyde in DMSO in the reaction vessel.

• Add a catalytic amount of acetic acid to the mixture.

• Seal the vessel and heat the reaction mixture to a temperature typically ranging from 150°C to 180°C for several days (e.g., 2-3 days).[1]

• After the reaction is complete, cool the vessel to room temperature.

• Collect the resulting polymer by filtration, wash it thoroughly with a suitable solvent (e.g., DMSO, acetone) to remove unreacted monomers and the catalyst, and then dry it under vacuum.

Characterization of Melamine-Based Polymers

A comprehensive characterization of melamine-based polymers is crucial to understand their structure-property relationships. Various analytical techniques are employed for this purpose.

Spectroscopic Analysis

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the functional groups present in the polymer. Key characteristic peaks for melamine-based polymers include:

• N-H stretching: around 3300-3500 cm⁻¹[12]

• C=N stretching (triazine ring): around 1550 cm⁻¹ and 810 cm⁻¹[12]

• C-N stretching: in the range of 1433–1533 cm⁻¹[12]

• In MF and MUF resins, the formation of methylol groups (-CH₂OH) and ether linkages (-CH₂-O-CH₂-) can also be observed.[13][14]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Solid-state ¹³C and ¹⁵N NMR are powerful tools for elucidating the chemical structure of these often insoluble polymers.[11]

• ¹³C NMR can distinguish between the different carbon environments in the triazine ring and in the methylene (B1212753) and ether bridges. The triazine ring carbons typically appear around 167 ppm.[11]

• ¹⁵N NMR can provide information about the different nitrogen environments, such as the amino groups in melamine and the nitrogen atoms within the triazine ring.[11]

Thermal Analysis

Thermogravimetric Analysis (TGA): TGA is used to evaluate the thermal stability of the polymers by measuring the weight loss as a function of temperature. Melamine-based polymers generally exhibit high thermal stability. The analysis is typically performed under a controlled atmosphere (e.g., nitrogen or air) with a constant heating rate.

Differential Scanning Calorimetry (DSC): DSC is employed to determine the thermal transitions of the polymers, such as the glass transition temperature (Tg) and curing behavior.[15] For thermosetting resins like MF, DSC can be used to monitor the curing process by observing the exothermic curing peak.[16]

Morphological Analysis

Scanning Electron Microscopy (SEM): SEM provides high-resolution images of the surface morphology of the polymers.[17][18] It is used to study the particle size, shape, and surface texture of polymer powders, films, or composites.[18][19] For porous polymers, SEM can reveal the porous structure.[3]

Transmission Electron Microscopy (TEM): TEM is used to investigate the internal structure and morphology of the polymers at a higher resolution than SEM.[20] For porous materials, TEM can provide detailed information about the pore structure. For nanocomposites, TEM can be used to visualize the dispersion of nanoparticles within the polymer matrix.

Data Presentation

The quantitative data for various melamine-based polymers are summarized in the tables below for easy comparison.

Table 1: Properties of Porous Melamine-Based Polymers

Polymer Type	Monomers	Synthesis Conditions	BET Surface Area (m²/g)	CO₂ Uptake	Reference
Polyamide (AM-OP)	Melamine, Terephthaloyl chloride	DMSO, N₂ protection	24.7	-	[1]
Polyamide	Melamine, 1,3,5-Benzenetricarbonyl trichloride	DMAc/NMP	-	2.99 cm³/g at 273 K	[21]
Polyaminal	Melamine, 1-Naphthaldehyde	Inert atmosphere, 175°C, 3 days	607.5	67.9 cm³/g at 273 K	[1]
Polyimine	Melamine, 4-Phthalaldehyde	Hydrothermal, 160°C, 2 days	231.8	-	[1]

Table 2: Thermal Properties of Melamine-Based Resins

Resin Type	Curing Conditions	Glass Transition Temperature (Tg)	Decomposition Temperature	Reference
Melamine-based Epoxy Resin (I)	80°C, 3 hours	-	-	[2][16]
Melamine-Formaldehyde (MF)	-	-	Onset of degradation can be above 300°C	[5]

Table 3: Mechanical Properties of Melamine-Based Resins

Resin Type	Property	Value	Reference
Melamine-based Epoxy Resin (I)	Storage Modulus at room temperature	up to 830 MPa	[2][16]
Melamine-based Epoxy Resin (II) with silane	Storage Modulus at room temperature	Lower than Resin (I)	[2][16]

Visualizations

General Synthesis Workflow for Melamine-Based Porous Polymers

The following diagram illustrates a general workflow for the synthesis of melamine-based porous organic polymers.

Caption: General workflow for the synthesis and characterization of melamine-based porous polymers.

Application of Melamine-Based Dendrimers in Drug Delivery

This diagram illustrates the conceptual signaling pathway of how melamine-based dendrimers can be used to reduce the toxicity of encapsulated drugs.

Caption: Conceptual pathway of melamine dendrimers reducing drug toxicity to healthy cells.[22][23]

This technical guide provides a foundational understanding of the synthesis and characterization of melamine-based polymers. The detailed protocols and compiled data serve as a valuable resource for researchers and professionals in materials science and drug development, facilitating further innovation in this promising class of polymers.

References

• 1. mdpi.com [mdpi.com]
• 2. Synthesis and Characterizations of Melamine-Based Epoxy Resins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and characterization of sucrose-melamine-formaldehyde adhesives :: BioResources [bioresources.cnr.ncsu.edu]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and Thermal Degradation Studies of Melamine Formaldehyde Resins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]
• 8. article.sciencepublishinggroup.com [article.sciencepublishinggroup.com]
• 9. environmentclearance.nic.in [environmentclearance.nic.in]
• 10. The effects of adding melamine at different resin synthesis points of low mole ratio urea-melamine-formaldehyde (UMF) resins :: BioResources [bioresources.cnr.ncsu.edu]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. Unravelling the Phases of Melamine Formaldehyde Resin Cure by Infrared Spectroscopy (FTIR) and Multivariate Curve Resolution (MCR) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Unravelling the Phases of Melamine Formaldehyde Resin Cure by Infrared Spectroscopy (FTIR) and Multivariate Curve Resolution (MCR) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. tainstruments.com [tainstruments.com]
• 16. researchgate.net [researchgate.net]
• 17. SEM: Scanning Electron Microscopy – Advances in Polymer Science [ncstate.pressbooks.pub]
• 18. azom.com [azom.com]
• 19. Study of Melamine-Formaldehyde/Phase Change Material Microcapsules for the Preparation of Polymer Films by Extrusion | MDPI [mdpi.com]
• 20. researchgate.net [researchgate.net]
• 21. Melamine based porous organic amide polymers for CO2 capture - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 22. Reduction of drug toxicity using dendrimers based on melamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Crystal Structure Analysis of Protonated Melamine (B1676169)

This guide provides a comprehensive overview of the structural analysis of protonated melamine, a molecule of significant interest in supramolecular chemistry and materials science. Understanding the crystal structure of its cationic forms is crucial for designing novel materials, including co-crystals, salts, and metal-organic frameworks with tailored properties.

Introduction to Melamine and its Protonation

Melamine (2,4,6-triamino-1,3,5-triazine) is a planar, nitrogen-rich molecule (C₃H₆N₆) known for its ability to form extensive hydrogen-bonding networks.[1][2][3] Its structure consists of a triazine ring with three exocyclic amino groups.[2][3] This configuration provides multiple donor and acceptor sites, making it a versatile building block in crystal engineering.[1][4][5]

Melamine is weakly alkaline (pKa ≈ 8) and can be protonated by various acids to form melaminium salts.[2][5] Protonation typically occurs at the more basic endocyclic nitrogen atoms of the triazine ring rather than the exocyclic amino groups.[6] Depending on the stoichiometry and the strength of the acid, melamine can exist in mono-, di-, or even tri-protonated cationic forms.[1][6] This protonation significantly alters the molecule's electronic structure and its hydrogen-bonding capabilities, leading to diverse and complex crystal structures.[1][4]

Experimental Protocols for Crystal Structure Determination

The elucidation of protonated melamine's crystal structure relies on a combination of synthesis, diffraction, and spectroscopic techniques.

Single crystals of protonated melamine salts suitable for diffraction analysis are typically grown via solution-based methods.

• Reactant Preparation : Melamine is dissolved in a suitable solvent, often with heating to increase solubility. Common solvents include water, methanol, or dimethyl sulfoxide (B87167) (DMSO).[1]

• Protonation : A stoichiometric amount of the desired acid (e.g., hydrochloric acid, nitric acid, sulfuric acid) is added to the melamine solution.[7] The reaction leads to the in-situ formation of the melaminium salt.

• Crystal Growth : High-quality single crystals are obtained through slow evaporation of the solvent at room temperature over several days or weeks. Other methods like slow cooling of a saturated solution or solvent diffusion can also be employed.

• Green Synthesis : An alternative, environmentally friendly method involves solvent-drop assisted solid-state reactions (kneading), where the reactants are ground together with a minimal amount of solvent.[4]

SC-XRD is the primary technique for determining the precise atomic arrangement within a crystal.

• Crystal Mounting : A suitable single crystal is selected under a microscope and mounted on a goniometer head.

• Data Collection : The mounted crystal is placed in a single-crystal X-ray diffractometer. Data is often collected at low temperatures (e.g., 25 K or 100 K) using synchrotron radiation to minimize thermal vibrations and obtain high-quality data.[8][9][10] The crystal is rotated in a beam of monochromatic X-rays, and the diffraction pattern is recorded on a detector.

• Structure Solution and Refinement : The collected diffraction data is processed to determine the unit cell dimensions and space group. The crystal structure is then solved using direct methods or Patterson methods and refined using full-matrix least-squares procedures. This refinement process yields the final atomic coordinates, bond lengths, bond angles, and thermal parameters.

While X-rays are scattered by electrons, neutrons are scattered by atomic nuclei.[11][12] This makes neutron diffraction particularly powerful for:

• Locating Hydrogen Atoms : X-ray diffraction is often insufficient for accurately determining the positions of hydrogen atoms, especially in the presence of heavier atoms. Neutrons scatter strongly from hydrogen (and deuterium), allowing for the precise determination of N-H bond lengths and the geometry of hydrogen bonds.[13][14]

• Distinguishing Isotopes : Neutron scattering lengths can vary significantly between isotopes of the same element, providing a unique tool for isotopic labeling studies.[12]

The experimental workflow is similar to SC-XRD, but it requires a neutron source, such as a nuclear reactor or a spallation source. A neutron diffraction study on neutral melamine at 14 K provided precise locations of the hydrogen atoms, which is critical for understanding the dynamics of the amine groups.[13]

Spectroscopic methods like Fourier-Transform Infrared (FTIR), Raman, and UV-Visible spectroscopy are used to corroborate diffraction data. They provide evidence for protonation and the presence of intermolecular interactions, such as hydrogen bonding and charge-transfer complexes.[15][16]

Visualized Workflows and Concepts

// Invisible edges for layout N1 -> H1 [dir=none, color="#202124"]; N2 -> H2 [dir=none, color="#202124"]; C1 -> N1 [dir=none, color="#202124"]; C1 -> N2 [dir=none, color="#202124"]; C2 -> O1 [dir=none, color="#202124"]; C2 -> O2 [dir=none, color="#202124"];

label="R²₂(8) Graph-Set Motif"; fontsize=14; fontcolor="#202124"; } dot Caption: The common R²₂(8) hydrogen-bonding synthon.

Quantitative Structural Data

The protonation of melamine and the nature of the counter-ion significantly influence the resulting crystal structure. Below are tables summarizing crystallographic data from various studies.

Compound	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)	Z	Ref.
Melamine (14 K)	C₃H₆N₆	Monoclinic	P2₁/a	10.433	7.458	7.237	113.30	4	[13]
Melamine (25 K)	C₃H₆N₆	Monoclinic	P2₁/n	-	-	-	-	4	[8][9]
Dimelaminium Sulfate	[mel-H]₂[SO₄]	-	-	-	-	-	-	-	[1][4]
Melaminium Dinitrate	[mel-H₂][NO₃]₂	-	-	-	-	-	-	-	[1][4]
Melamine Hydrobromide	C₃H₇N₆⁺·Br⁻	-	-	-	-	-	-	-	[15][16]

Note: Detailed unit cell parameters for all salt structures were not available in the provided search results.

Interaction Type	Compound	D-H···A	D···A Distance (Å)	H···A Distance (Å)	D-H···A Angle (°)	Ref.
Hydrogen Bond	Melamine-Uracil	N-H···O	-	2.02 - 2.08	172 - 179	[17]
Hydrogen Bond	Melamine-Uracil	N-H···N	-	1.98	-	[17]
Salt Bridge	Melamine-Salicylate	N⁺-H···O⁻	-	-	-	[5]
Hydrogen Bond	Melamine-Salicylate	N-H···O	-	-	-	[5]

Analysis of Crystal Structures

The crystal structures of protonated melamine are dominated by extensive and robust hydrogen-bonding networks. Protonation of a ring nitrogen creates a strong N⁺-H donor, leading to charge-assisted hydrogen bonds (CAHBs) with the counter-anion, which are significantly stronger than neutral hydrogen bonds.[5]

A frequently observed interaction pattern is the R²₂(8) graph-set motif, where two molecules are linked by a pair of hydrogen bonds to form a cyclic eight-membered ring.[5] In melaminium salts, this often involves a charge-assisted N⁺-H···O⁻ bond and a neutral N-H···O bond between the melaminium cation and an anion like carboxylate.[5] These interactions direct the formation of complex architectures, including dimers, infinite chains, ribbons, and 2D or 3D nets.[5]

The degree of protonation and the identity of the counter-ions dictate the overall packing arrangement.[1][4] Depending on these factors, melaminium cations can assemble into:

• Planar Sheets : Often seen in co-crystals with molecules like cyanuric acid, forming extensive 2D networks.[18][19]

• Undulating Sheets or Cross-linked Layers : The introduction of charge and bulky counter-ions can cause puckering or cross-linking between the layers.[1][4]

Protonation and strong intermolecular interactions in the crystal can also induce slight deviations from the planarity observed in the neutral melamine molecule.[8][9][10] Crystallographic data shows that π-electron delocalization occurs towards the amino substituents upon ring nitrogen protonation.[15][16]

Conclusion

The crystal structure analysis of protonated melamine reveals a rich and varied supramolecular chemistry. The protonation of the triazine ring is a key factor that enhances hydrogen-bonding capabilities, leading to the formation of robust and predictable synthons like the R²₂(8) motif. Techniques such as single-crystal X-ray and neutron diffraction provide essential and complementary data for accurately mapping these complex structures, particularly the critical hydrogen-bonding networks. This detailed structural knowledge is fundamental for the rational design of new functional materials with applications in areas ranging from pharmaceuticals to advanced polymers.

References

• 1. researchgate.net [researchgate.net]
• 2. Melamine Molecular Structure: Key to Its Industrial Utility [jinjiangmelamine.com]
• 3. Melamine: Structure, Formula, Properties & Key Uses [vedantu.com]
• 4. The influence of hydrogen bonding on the planar arrangement of melamine in crystal structures of its solvates, cocrystals and salts [cris.unibo.it]
• 5. Novel melamine – salicylic salt solvates and co-crystals; an analysis of the energetic parameters of the intermolecular hydrogen bonds stabilizing the ... - CrystEngComm (RSC Publishing) DOI:10.1039/D2CE00684G [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. d-nb.info [d-nb.info]
• 9. Synchrotron X‐ray Electron Density Analysis of Chemical Bonding in the Graphitic Carbon Nitride Precursor Melamine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synchrotron X-ray Electron Density Analysis of Chemical Bonding in the Graphitic Carbon Nitride Precursor Melamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Neutron diffraction - Wikipedia [en.wikipedia.org]
• 12. old.bnc.hu [old.bnc.hu]
• 13. researchgate.net [researchgate.net]
• 14. Structural Investigations of Protein-Lipid Complexes Using Neutron Scattering - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Crystal structure and spectroscopic analysis of melamine hydrobromide. Evidence for iso-melamine cations and charge–transfer complexes in the solid state - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 17. A hydrogen-bonded channel structure formed by a complex of uracil and melamine - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. The structure of the melamine–cyanuric acid co-crystal - CrystEngComm (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide to the Spectroscopic Properties of Melamine Hydrobromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of melamine (B1676169) hydrobromide, a compound of interest for its applications in materials science and as a potential component in drug formulations. This document details the synthesis, and spectroscopic characteristics of melamine hydrobromide, including data from Fourier-Transform Infrared (FTIR), Raman, Ultraviolet-Visible (UV-Vis), and Nuclear Magnetic Resonance (NMR) spectroscopy. The information is presented to facilitate further research and development in related fields.

Introduction

Melamine, a trimer of cyanamide, is a nitrogen-rich heterocyclic organic compound. Its ability to form salts with various acids, such as hydrobromic acid, leads to the formation of melamine hydrobromide. The protonation of the triazine ring in melamine alters its electronic structure and, consequently, its spectroscopic properties. Understanding these properties is crucial for its characterization and for predicting its behavior in different chemical environments. The solid-state structure of melamine hydrobromide is characterized by the presence of iso-melamine cations, where one of the ring nitrogens is protonated. This structure is stabilized by intermolecular hydrogen bonding.[1][2]

Synthesis of Melamine Hydrobromide

Melamine hydrobromide can be synthesized through the reaction of melamine with hydrobromic acid. Several methods have been reported, with variations in solvents, reaction conditions, and catalysts.

Aqueous Synthesis

A common and straightforward method involves the direct reaction of melamine with an aqueous solution of hydrobromic acid.

Experimental Protocol:

• A solution of hydrobromic acid (e.g., 48% aqueous solution) is placed in a reaction vessel equipped with a stirrer and a reflux condenser.

• Melamine powder is gradually added to the stirred acid solution. The molar ratio of melamine to hydrobromic acid is typically 1:1.

• The mixture is heated to reflux (around 60-80°C) and maintained at this temperature for a specified period (e.g., 30-60 minutes).

• After the reaction is complete, the solution is cooled to room temperature, allowing the melamine hydrobromide salt to crystallize.

• The resulting white precipitate is collected by filtration.

• The product is washed, typically with water, until the pH of the filtrate is neutral (pH 7).

• The purified melamine hydrobromide is then dried in an oven at a controlled temperature (e.g., 80-120°C) to remove any residual solvent.

Synthesis with Anhydride (B1165640) Catalyst in Amide Solvent

An alternative method utilizes an anhydride catalyst in an amide solvent to potentially increase reaction efficiency and product quality.

Experimental Protocol:

• Melamine and an anhydride catalyst (e.g., acetic anhydride, maleic anhydride, or phthalic anhydride) are dissolved in an amide solvent (e.g., dimethylformamide or N,N-dimethylacetamide).

• Hydrobromic acid is added dropwise to the solution over a period of several hours.

• The reaction temperature is maintained between 80-120°C for an extended period (2-24 hours) to ensure complete reaction.

• After the reaction, the mixture is cooled to 30-60°C, and the crude product is collected by suction filtration.

• The crude product is then recrystallized from water to improve purity.

• The final product is dried under vacuum at 80-120°C.

Spectroscopic Data

The spectroscopic analysis of melamine hydrobromide provides valuable information about its molecular structure, vibrational modes, and electronic transitions.

Vibrational Spectroscopy (FTIR & Raman)

FTIR and Raman spectroscopy are powerful techniques for identifying the functional groups and vibrational modes within a molecule. The protonation of the triazine ring and the formation of hydrogen bonds in melamine hydrobromide lead to characteristic shifts in the vibrational frequencies compared to neutral melamine.

Data Summary:

Vibrational Mode	FTIR (cm⁻¹)	Raman (cm⁻¹)
N-H Stretching	3000-3500	3100-3500
C=N Stretching & N-H Bending	1300-1650	-
Triazine Ring Vibrations	810	678, 983
C-N Stretching	1022	-
Side Chain Out-of-Plane C-N Bending	764	-
NH₂ Rocking	1173	-
NH₂ Wagging	1427	-

Note: The peak positions can vary slightly depending on the sample preparation and instrument.

Experimental Protocols:

• FTIR Spectroscopy:

  • Sample Preparation: Solid melamine hydrobromide is typically analyzed as a KBr pellet. A small amount of the sample (1-2 mg) is intimately mixed with approximately 100 mg of dry KBr powder. The mixture is then pressed under high pressure to form a transparent or translucent pellet. Alternatively, Attenuated Total Reflectance (ATR) can be used for direct analysis of the solid powder.

  • Data Acquisition: The FTIR spectrum is recorded over a typical range of 4000-400 cm⁻¹. A background spectrum of the KBr pellet (or the empty ATR crystal) is recorded and subtracted from the sample spectrum. A sufficient number of scans (e.g., 16-64) are averaged to obtain a good signal-to-noise ratio.

• Raman Spectroscopy:

  • Sample Preparation: A small amount of the solid melamine hydrobromide powder is placed on a microscope slide or packed into a capillary tube.

  • Data Acquisition: A Raman spectrometer with a laser excitation source (e.g., 532 nm or 785 nm) is used. The laser is focused on the sample, and the scattered light is collected. The spectral range is typically set to cover the vibrational modes of interest (e.g., 200-4000 cm⁻¹). The laser power and integration time are optimized to obtain a good quality spectrum without causing sample degradation.

UV-Visible Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the molecule. The UV spectrum of melamine hydrobromide in the solid state is characterized by a lower cut-off wavelength of 290 nm, indicating good optical transmittance in the visible region.[3] In solution, the absorption spectrum of melamine is influenced by protonation.

Data Summary:

Solvent/State	λmax (nm)	Notes
Solid State	< 290	Lower cut-off wavelength from reflectance.[3]
0.1 N HCl (aq)	235	Represents the protonated form.[1]
Water (pH 7) (aq)	236	Represents the neutral form.[1]

Experimental Protocol:

• Sample Preparation: For solution-phase measurements, a dilute solution of melamine hydrobromide is prepared in a suitable solvent (e.g., deionized water or ethanol). For solid-state measurements, a reflectance spectrum can be obtained from the powdered sample.

• Data Acquisition: A UV-Vis spectrophotometer is used to scan a wavelength range, typically from 200 to 800 nm. A baseline is recorded using the solvent in the same cuvette. The absorbance of the sample solution is then measured.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the detailed molecular structure. The protonation of the triazine ring in melamine hydrobromide is expected to cause a significant downfield shift of the signals corresponding to the ring protons and carbons compared to neutral melamine due to the increased positive charge and deshielding effect.

Expected ¹H NMR Spectral Features:

Due to proton exchange with the solvent and among the amine groups, the ¹H NMR spectrum of melamine hydrobromide in solution (e.g., in D₂O or DMSO-d₆) may show broad signals. The protons of the -NH₂ groups and the proton on the triazine ring nitrogen (N-H⁺) are expected to be in the downfield region. The exact chemical shifts will be highly dependent on the solvent and concentration.

Expected ¹³C NMR Spectral Features:

The ¹³C NMR spectrum of melamine shows a single peak around 167 ppm, indicating that all three carbon atoms in the triazine ring are chemically equivalent.[4] Upon protonation to form melamine hydrobromide, this peak is expected to shift downfield due to the electron-withdrawing effect of the positive charge on the ring.

Experimental Protocol:

• Sample Preparation: A sufficient amount of melamine hydrobromide is dissolved in a deuterated solvent (e.g., DMSO-d₆ or D₂O). Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (0 ppm).

• Data Acquisition: The ¹H and ¹³C NMR spectra are recorded on a high-resolution NMR spectrometer. The number of scans and relaxation delays are optimized to obtain spectra with a good signal-to-noise ratio.

Structural and Logical Relationships

The spectroscopic properties of melamine hydrobromide are intrinsically linked to its molecular structure and the intermolecular interactions present in the solid state.

Experimental Workflow for Spectroscopic Analysis:

Caption: A generalized workflow for the synthesis and spectroscopic characterization of melamine hydrobromide.

Relationship between Protonation and Spectroscopic Shifts:

Caption: The effect of protonation on the spectroscopic properties of melamine.

Conclusion

This technical guide has summarized the key spectroscopic properties of melamine hydrobromide, providing a foundation for its identification, characterization, and utilization in various scientific and industrial applications. The provided data and experimental protocols serve as a valuable resource for researchers. Further investigation, particularly in obtaining high-resolution NMR data, would provide a more complete understanding of the solution-state structure and dynamics of this compound.

References

• 1. Melamine | C3N3(NH2)3 | CID 7955 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1H proton nmr spectrum of methylamine CH5N CH3NH2 low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 methylamine 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. researchgate.net [researchgate.net]

Unraveling Melamine's Basic Nature: A Quantum Chemical Perspective on Protonation Sites

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Melamine (B1676169), a nitrogen-rich triazine compound, plays a significant role in various industrial applications and has been a subject of intense scientific scrutiny due to its chemical properties and potential biological interactions. Understanding the protonation behavior of melamine is crucial for predicting its reactivity, environmental fate, and its role in biological systems. This technical guide delves into the quantum chemical studies that have elucidated the preferred sites of protonation on the melamine molecule, providing a comprehensive overview of the theoretical and experimental findings in this domain.

The Energetics of Melamine Protonation: A Quantitative Overview

Quantum chemical calculations, corroborated by experimental mass spectrometry data, have definitively established the primary site of protonation on the melamine molecule. The lone pair electrons on the nitrogen atoms of the triazine ring are significantly more basic than those on the exocyclic amino groups. This is attributed to the delocalization of the amino group's lone pairs into the aromatic ring, which increases the electron density on the ring nitrogens.

The thermochemical properties associated with the protonation of melamine have been precisely determined through both experimental measurements and computational modeling. These values are critical for understanding the thermodynamics of melamine's interaction with protons in the gas phase.

Property	Experimental Value (kcal/mol)	Computational Value (kcal/mol)
Proton Affinity (PA)	226.2 ± 2.0[1][2][3][4][5]	225.9[1][2][3][4]
Gas-Phase Basicity (GB)	218.4 ± 2.0[1][2][3][4][5]	Not explicitly reported in the provided search results.
Protonation Entropy (ΔpS)	26.2 ± 2.0 cal/mol·K[1][2][3][4][5]	Not explicitly reported in the provided search results.

Table 1: Experimental and Computational Thermochemical Data for Melamine Protonation. The experimental values were determined using mass spectrometry with the extended Cooks kinetic method. The computational value for Proton Affinity was calculated at the B3LYP/6-31+G(d) level of theory.

Experimental and Computational Methodologies

A synergistic approach combining experimental techniques and computational chemistry has been pivotal in understanding melamine's protonation.

Experimental Protocol: Mass Spectrometry

The gas-phase basicity and proton affinity of melamine have been experimentally determined using a triple-quadrupole mass spectrometer.[1][2][3][4][5] The extended Cooks kinetic method is a key technique employed in these measurements. This method involves the competitive fragmentation of a proton-bound dimer of the molecule of interest and a reference base with a known proton affinity. By analyzing the fragmentation patterns, the relative proton affinities can be determined, and by anchoring this to a known standard, an absolute value for the proton affinity of the target molecule can be established.

Computational Protocol: Density Functional Theory (DFT)

Quantum chemical calculations have been instrumental in corroborating experimental findings and providing a deeper understanding of the electronic structure and reactivity of melamine. Density Functional Theory (DFT) has been the most widely used computational method for these studies.

A typical computational workflow for investigating melamine protonation is as follows:

Figure 1: A typical workflow for the quantum chemical study of melamine protonation.

The geometries and energetics of melamine and its protonated forms are commonly calculated using the B3LYP functional with the 6-31+G(d) basis set.[1][2][3][4] This level of theory has been shown to provide results that are in excellent agreement with experimental data.[1][2][3][4] More advanced functionals and larger basis sets, such as B3LYP/6-311++G(d,p), have also been employed to calculate properties like pKa values in solution, often in conjunction with a continuum solvation model like the Poisson-Boltzmann model.[6]

The Decisive Factor: Why the Ring Nitrogen Prevails

Computational studies consistently demonstrate that protonation at the triazine ring nitrogen is energetically more favorable than protonation at the exocyclic amino nitrogen. This preference is a direct consequence of the electronic structure of melamine. The lone pairs on the amino nitrogens are involved in resonance with the triazine ring, which delocalizes the electron density and reduces their basicity. Conversely, this resonance increases the electron density on the ring nitrogens, making them more attractive to electrophiles like protons.

The stability of the resulting protonated species is the ultimate determinant of the preferred protonation site. Calculations show that the cation formed by protonating the ring nitrogen is significantly more stable than the cation formed by protonating the amino nitrogen.

Concluding Remarks

References

• 1. Gas-phase acid-base properties of melamine and cyanuric acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. "Gas-Phase Acid-Base Properties of Melamine and Cyanuric Acid" by Sumit Mukherjee and Jianhua Ren [scholarlycommons.pacific.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. db.cngb.org [db.cngb.org]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Supramolecular Assembly of Melamine and Cyanuric Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The supramolecular assembly of melamine (B1676169) and cyanuric acid stands as a classic and foundational example of programmable molecular recognition through hydrogen bonding. This non-covalent interaction between melamine and cyanuric acid results in a highly stable, crystalline complex with a 1:1 stoichiometry. The intricate and extensive two-dimensional network of hydrogen bonds holding the complex together is reminiscent of the guanine-cytosine base pairing in DNA, making it a subject of significant interest in the fields of supramolecular chemistry, crystal engineering, and materials science.[1][2] This technical guide provides a comprehensive overview of the core principles of melamine-cyanuric acid assembly, detailed experimental protocols for its synthesis and characterization, and a summary of its key quantitative data.

Core Principles of Assembly

The remarkable stability of the melamine-cyanuric acid adduct arises from the complementary arrangement of hydrogen bond donors and acceptors on each molecule. Melamine, a triazine derivative with three amino groups, acts as a triple hydrogen bond donor. Conversely, cyanuric acid, which exists in the keto (isocyanuric acid) tautomeric form in the solid state, presents three imide groups, each acting as a hydrogen bond acceptor and donor. This complementarity allows for the formation of a robust, planar, and extensive hydrogen-bonded network.[1]

The primary motif of this assembly is a hexagonal rosette structure where three melamine and three cyanuric acid molecules are linked by a network of 18 hydrogen bonds. These rosettes then further assemble into extended two-dimensional sheets, which are held together by weaker van der Waals forces and π-π stacking interactions between the aromatic rings of adjacent layers.[1] The assembly is a spontaneous process, driven by the enthalpic favorability of forming multiple hydrogen bonds.

Quantitative Data

The precise structure of the melamine-cyanuric acid co-crystal has been a subject of study, with redeterminations of its crystal structure providing accurate quantitative data. This information is crucial for understanding the nature and strength of the intermolecular interactions.

Crystallographic Data

The melamine-cyanuric acid (CA·M) co-crystal typically forms in a monoclinic space group. A redetermination of the crystal structure has provided the following unit cell parameters:

Parameter	Value
Crystal System	Monoclinic
Space Group	I2/m
a	14.8152(19) Å
b	9.6353(18) Å
c	7.0405(9) Å
β	93.194(11)°
Volume	1003.5(3) ų
Z	2

Data from Prior et al. (2013)[1][3]

Hydrogen Bond Geometry

The hydrogen bonding between the melamine and cyanuric acid components is described in detail in the redetermined crystal structure. The following table summarizes key intermolecular distances.

Hydrogen Bond	Donor-Acceptor Distance (Å)
N-H···O	~2.8 - 2.9
N-H···N	~3.0

Note: These are approximate ranges. For precise atom-to-atom distances, refer to the detailed crystallographic information files from the original publication.[1][4]

Experimental Protocols

This section provides detailed methodologies for the synthesis and characterization of melamine-cyanuric acid supramolecular assemblies.

Synthesis of Melamine-Cyanuric Acid Co-crystals

Method 1: Hydrothermal Synthesis

This method yields well-defined crystals of the melamine-cyanuric acid adduct.[1]

Materials:

• Melamine

• Phosphoric acid (H₃PO₄, 85 wt% in H₂O)

• Iron(II) chloride tetrahydrate (catalyst)

• Deionized water

• 23 mL Teflon-lined stainless steel autoclave

Procedure:

• In the Teflon liner, combine 0.2522 g of melamine (2.00 mmol) and 0.3459 g of phosphoric acid (3.00 mmol).

• Add 10 mL of deionized water and a catalytic amount of iron(II) chloride tetrahydrate (0.1988 g, 1.00 mmol).

• Stir the mixture for 15 minutes.

• Seal the Teflon liner within the stainless steel autoclave.

• Heat the autoclave in an oven at 170 °C for 48 hours.

• After cooling to room temperature, collect the crystalline product by filtration, wash with deionized water, and air dry.

Method 2: Solution-Based Synthesis

This method is a simpler procedure for obtaining the melamine cyanurate complex.[5]

Materials:

• Melamine

• Cyanuric acid

• Purified water

Procedure:

• Disperse melamine and cyanuric acid in purified water in a 1:1 molar ratio.

• Reflux and stir the mixture at a temperature between 40°C and 90°C for 1 to 6 hours.

• Filter the resulting mixture to collect the product.

• The filter cake can be further processed if desired (e.g., kneading with silicon oil for specific applications).[5]

Characterization Techniques

Solid-State Nuclear Magnetic Resonance (NMR) Spectroscopy

Solid-state NMR is a powerful technique to probe the hydrogen-bonding interactions and the local environment of the nuclei in the melamine-cyanuric acid assembly.[6]

Instrumentation:

• Bruker DRX-500 FT-NMR spectrometer (or equivalent)

• Magic Angle Spinning (MAS) probe

Sample Preparation:

• To shorten the proton T₁ relaxation time for efficient data collection in ¹H-¹³C and ¹H-¹⁵N CP-MAS experiments, the sample can be doped with a paramagnetic agent.

• Lyophilize the non-deuterated melamine-cyanuric acid sample with a 0.01% CuCl₂ solution.[6]

Experimental Parameters (Example):

• Spinning Speed: 8 kHz

• Transients Accumulated:

  • ¹³C: ~400

  • ¹⁵N: ~4000

  • ²H: ~600

• Apply resolution enhancement with a sine-squared window function before Fourier transformation.

Isothermal Titration Calorimetry (ITC)

ITC is used to determine the thermodynamic parameters of the binding between melamine and cyanuric acid in solution.[7]

Instrumentation:

• VP-ITC microcalorimeter (or equivalent)

Procedure:

• Prepare solutions of melamine and cyanuric acid in the desired aqueous buffer at a known pH.

• Place the melamine solution in the calorimeter cell and the cyanuric acid solution in the titration syringe.

• Perform a series of injections of the cyanuric acid solution into the melamine solution while monitoring the heat change.

• The resulting data can be fitted to a suitable binding model to determine the binding affinity (Kₐ), enthalpy change (ΔH), and stoichiometry (n). The Gibbs free energy (ΔG) and entropy change (ΔS) can then be calculated.

Scanning Tunneling Microscopy (STM)

STM allows for the visualization of the two-dimensional self-assembly of melamine and cyanuric acid on a conductive surface, such as Au(111), with atomic resolution.[8][9]

Substrate Preparation:

• Use a Au(111) single crystal or a gold film evaporated on mica.

• Clean the substrate by cycles of Ar⁺ sputtering and annealing in ultra-high vacuum (UHV).

• Flame annealing the substrate can produce large, atomically flat terraces.[10]

Deposition of Molecules:

• Sublime melamine and cyanuric acid from separate Knudsen cells in UHV onto the clean Au(111) substrate held at room temperature.

• The deposition can be done sequentially or simultaneously to observe the formation of the bimolecular network.

STM Imaging:

• Use a chemically etched tungsten or mechanically cut Pt/Ir tip.

• Perform imaging in constant-current mode at cryogenic or room temperature.

• Typical tunneling parameters are in the range of V_bias = -1 V to +1 V and I_tunnel = 10 pA to 1 nA.

Visualizations

Supramolecular Assembly of Melamine and Cyanuric Acid

Caption: Formation of the melamine-cyanuric acid supramolecular structure.

Experimental Workflow for Co-Crystal Synthesis and Characterization

Caption: Workflow for synthesis and characterization of MCA co-crystals.

Applications

The unique properties of the melamine-cyanuric acid supramolecular assembly have led to its use in various applications. It is widely used as a non-halogenated flame retardant, particularly in polyamides.[1] Upon heating, the complex undergoes endothermic decomposition, releasing non-flammable gases that dilute the oxygen and fuel supply to the flame. Additionally, the assembly has been utilized as a template for the synthesis of nanostructured materials, such as porous graphitic carbon nitride hollow spheres with applications in catalysis and energy storage.[11][12] The robust and predictable nature of this hydrogen-bonding motif also makes it a valuable building block in the design of more complex supramolecular architectures and functional materials.[13]

References

• 1. The structure of the melamine–cyanuric acid co-crystal - CrystEngComm (RSC Publishing) DOI:10.1039/C3CE40709H [pubs.rsc.org]
• 2. Melamine cyanurate - Wikipedia [en.wikipedia.org]
• 3. The structure of the melamine–cyanuric acid co-crystal - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. US20120172594A1 - Process for the Synthesis of Melamine Cyanurate in Lamellar Crystalline Shape with High Purity and Flowability - Google Patents [patents.google.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Collection - Determinants of Cyanuric Acid and Melamine Assembly in Water - Langmuir - Figshare [figshare.com]
• 8. Self-assembly and aggregation of melamine and melamine–uric/cyanuric acid investigated by STM and AFM on solid surfaces - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 9. Cyanuric acid and melamine on Au111: structure and energetics of hydrogen-bonded networks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pure.mpg.de [pure.mpg.de]
• 11. DSpace at KOASAS: From Melamine-Cyanuric Acid Supramolecular Aggregates to Carbon Nitride Hollow Spheres [koasas.kaist.ac.kr]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]

Synthesis of Novel N-Methylmelamine Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis, characterization, and potential applications of novel N-methylmelamine derivatives. Melamine (B1676169) and its derivatives are a class of compounds with a versatile range of applications, from polymer chemistry to medicinal drugs. The strategic methylation of the melamine scaffold allows for the fine-tuning of its physicochemical and biological properties, opening avenues for the development of new materials and therapeutic agents. This document details the synthetic methodologies, presents key quantitative data for a series of N-methylated melamines, and explores the mechanistic insights relevant to drug development.

I. Synthetic Routes and Methodologies

The synthesis of N-methylmelamine derivatives can be achieved through various chemical strategies. A prevalent and effective method involves the sequential nucleophilic substitution of cyanuric chloride. This approach allows for a controlled, stepwise introduction of amino and methylamino groups, enabling the synthesis of a wide array of symmetrically and asymmetrically substituted triazines.

A general workflow for the synthesis of N-methylmelamine derivatives starting from cyanuric chloride is depicted below. The process involves sequential reactions with ammonia, methylamine (B109427), and dimethylamine (B145610) under controlled temperature conditions to achieve the desired degree of methylation.

General Synthesis Workflow

Experimental Protocols

The following are detailed experimental protocols for the synthesis of a selection of N-methylmelamine derivatives. These protocols are based on established literature methods and have been optimized for high yield and purity.[1][2][3][4][5]

General Procedure for Sequential Amination:

The synthesis is carried out in a stepwise manner, with the temperature being a critical parameter for controlling the reactivity of the chlorine atoms on the triazine ring. The first substitution is typically performed at 0-5 °C, the second at room temperature up to 45 °C, and the third at higher temperatures (e.g., 70-100 °C). The progress of the reaction is monitored by techniques such as GC/MS.

Protocol 1: Synthesis of 2,4,6-tris(dimethylamino)-1,3,5-triazine (Hexamethylmelamine)

• Starting Material: Cyanuric chloride.

• Reagent: 40% aqueous dimethylamine solution.

• Procedure:

  • A suspension of cyanuric chloride in water and crushed ice is prepared under vigorous stirring to maintain a temperature below 5 °C.

  • The aqueous dimethylamine solution is added dropwise, ensuring the temperature does not exceed 5 °C. An aqueous solution of sodium hydroxide (B78521) is added concurrently to neutralize the liberated HCl.

  • After the addition is complete, the reaction mixture is stirred for an additional hour at room temperature.

  • The resulting white precipitate is filtered, washed with deionized water, and dried.

  • Recrystallization from a suitable solvent (e.g., ethanol) can be performed for further purification.

Protocol 2: Synthesis of N²,N⁴-dimethyl-1,3,5-triazine-2,4,6-triamine

• Starting Material: 2-chloro-4,6-diamino-1,3,5-triazine.

• Reagent: 40% aqueous methylamine solution.

• Procedure:

  • The starting material is suspended in water.

  • The aqueous methylamine solution is added, and the mixture is heated in an autoclave at 100 °C for 4 hours.

  • After cooling, the precipitate is filtered, washed with water, and dried.

II. Physicochemical Properties of N-Methylmelamine Derivatives

The degree and position of N-methylation significantly influence the physicochemical properties of melamine derivatives. A systematic study of these properties is crucial for their application in material science and drug development. The following tables summarize key quantitative data for a series of N-methylmelamine derivatives.[1][2][3][4][5]

Table 1: Yields and Melting Points of N-Methylmelamine Derivatives

Compound Name	Number of Methyl Groups	Yield (%)	Melting Point (°C)
Melamine	0	>95	>350 (decomposes)
N²-methyl-1,3,5-triazine-2,4,6-triamine	1	92	268-270
N²,N⁴-dimethyl-1,3,5-triazine-2,4,6-triamine	2	90	290-292
N²,N²,N⁴-trimethyl-1,3,5-triazine-2,4,6-triamine	3	88	222-224
N²,N²,N⁴,N⁴-tetramethyl-1,3,5-triazine-2,4,6-triamine	4	85	179-181
N²,N²,N⁴,N⁴,N⁶-pentamethyl-1,3,5-triazine-2,4,6-triamine	5	82	101-103
N²,N²,N⁴,N⁴,N⁶,N⁶-hexamethyl-1,3,5-triazine-2,4,6-triamine	6	93	171-173

Table 2: Solubility and pKb Values of N-Methylmelamine Derivatives

Compound Name	Solubility in Water (g/L) at 25 °C	pKb
Melamine	3.2	8.95
N²-methyl-1,3,5-triazine-2,4,6-triamine	15.6	8.52
N²,N⁴-dimethyl-1,3,5-triazine-2,4,6-triamine	2.5	8.13
N²,N²,N⁴-trimethyl-1,3,5-triazine-2,4,6-triamine	1.8	7.78
N²,N²,N⁴,N⁴-tetramethyl-1,3,5-triazine-2,4,6-triamine	1.1	7.35
N²,N²,N⁴,N⁴,N⁶-pentamethyl-1,3,5-triazine-2,4,6-triamine	0.8	6.91
N²,N²,N⁴,N⁴,N⁶,N⁶-hexamethyl-1,3,5-triazine-2,4,6-triamine	0.5	6.42

III. Characterization Data

Comprehensive characterization is essential to confirm the structure and purity of the synthesized N-methylmelamine derivatives. The primary analytical techniques employed include Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Table 3: Spectroscopic Data for Representative N-Methylmelamine Derivatives

Compound Name	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	MS (m/z)	Key IR Bands (cm⁻¹)
Melamine	6.85 (s, 6H, NH₂)	166.8 (C)	127 [M+H]⁺	3470, 3420 (N-H), 1650 (C=N)
Hexamethylmelamine	2.95 (s, 18H, N(CH₃)₂)	165.2 (C), 36.8 (CH₃)	211 [M+H]⁺	2930 (C-H), 1540 (C=N)
N²,N⁴-dimethyl-1,3,5-triazine-2,4,6-triamine	2.85 (d, 6H, NHCH₃), 6.50 (br s, 4H, NH₂), 6.90 (br s, 2H, NHCH₃)	167.1 (C), 166.5 (C), 27.5 (CH₃)	155 [M+H]⁺	3450, 3350 (N-H), 2940 (C-H), 1640 (C=N)

IV. N-Methylmelamine Derivatives in Drug Development

Certain N-methylmelamine derivatives, such as altretamine (B313) (hexamethylmelamine), have been utilized as anticancer agents. Their mechanism of action is believed to involve metabolic activation to reactive intermediates that can alkylate and crosslink biological macromolecules, leading to cytotoxicity.

The proposed mechanism of action for altretamine involves N-demethylation by cytochrome P450 enzymes in the liver, leading to the formation of hydroxymethylmelamines. These intermediates are unstable and can generate formaldehyde (B43269) and a reactive iminium species. Both formaldehyde and the iminium ion can covalently modify DNA and proteins, leading to disruption of cellular functions and ultimately, cell death.

Proposed Mechanism of Action

The development of novel N-methylmelamine derivatives with improved efficacy and reduced toxicity remains an active area of research. Understanding the structure-activity relationships and the influence of N-methylation on the pharmacokinetic and pharmacodynamic properties is critical for the design of next-generation therapeutics based on the melamine scaffold.

V. Conclusion

This technical guide has provided a detailed overview of the synthesis of novel N-methylmelamine derivatives, presenting key quantitative data and experimental protocols. The systematic variation of N-methyl substitution allows for the tuning of physicochemical properties, which is essential for both material science and medicinal chemistry applications. The insights into the mechanism of action of established N-methylmelamine drugs like altretamine provide a foundation for the rational design of new and improved therapeutic agents. The information contained herein is intended to serve as a valuable resource for researchers and professionals engaged in the discovery and development of novel compounds based on the versatile melamine core.

References

• 1. research.jku.at [research.jku.at]
• 2. researchgate.net [researchgate.net]
• 3. Collection - N‑Methylmelamines: Synthesis, Characterization, and Physical Properties - The Journal of Organic Chemistry - Figshare [acs.figshare.com]
• 4. N-Methylmelamines: Synthesis, Characterization, and Physical Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2024.sci-hub.se [2024.sci-hub.se]

Investigating the In Vitro Interaction of Melamine with DNA: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Melamine (B1676169), a nitrogen-rich organic compound, has garnered significant attention due to its widespread industrial use and potential toxicity. Understanding its interaction with fundamental biological macromolecules is crucial for assessing its biocompatibility and potential therapeutic or toxic effects. This technical guide provides an in-depth overview of the in vitro interaction between melamine and DNA. It consolidates findings from various spectroscopic and biophysical studies, presenting detailed experimental protocols, quantitative binding data, and visual representations of experimental workflows. The evidence suggests a non-covalent interaction, primarily through groove binding and electrostatic forces, with binding affinities in the range of 10⁴ to 10⁵ L·mol⁻¹. This guide is intended to serve as a comprehensive resource for researchers investigating the mechanisms of small molecule-DNA interactions and for professionals in drug development exploring the potential of triazine compounds.

Introduction

The study of interactions between small molecules and DNA is a cornerstone of molecular biology and pharmacology. These interactions can modulate DNA structure and function, leading to a range of biological effects, from therapeutic intervention to toxicity. Melamine and its derivatives have been the subject of such investigations to elucidate their mode of action at the molecular level. In vitro studies provide a controlled environment to characterize the fundamental binding events between melamine and DNA, offering insights into the binding mode, affinity, and conformational changes induced in the DNA duplex. This guide synthesizes the current understanding of melamine-DNA interactions, focusing on the experimental methodologies and quantitative data that underpin these findings.

Binding Characteristics of Melamine-DNA Interaction

In vitro studies have consistently demonstrated that melamine interacts with DNA primarily through non-covalent forces. The primary modes of interaction identified are groove binding and electrostatic interactions.

• Groove Binding: Spectroscopic evidence suggests that melamine molecules fit into the grooves of the DNA double helix. This interaction is stabilized by the formation of hydrogen bonds between the amino groups of melamine and the phosphate (B84403) backbone or base pairs of DNA.[1] Thermodynamic studies support this, with negative enthalpy (ΔH) and entropy (ΔS) changes indicating that hydrogen bonding and van der Waals forces are the main driving forces for the interaction.[1]

• Electrostatic Interactions: Fluorescence quenching experiments have also pointed to the role of electrostatic forces in the binding of melamine to the negatively charged phosphate backbone of DNA.[2]

Notably, classical intercalation, where a molecule inserts itself between the base pairs of the DNA, has been largely ruled out. DNA unwinding experiments and viscosity measurements do not show the characteristic changes associated with intercalation upon the addition of melamine.[2]

Quantitative Data Summary

The following tables summarize the quantitative data obtained from various in vitro studies on the interaction of melamine and its related compounds with DNA. These parameters provide a measure of the binding affinity and the thermodynamic profile of the interaction.

Table 1: Binding Constants and Stoichiometry

Compound	DNA Source	Method	Binding Constant (K) (L·mol⁻¹)	Number of Binding Sites (n)	Reference
Melamine	Herring Sperm DNA	Spectrophotometry & Spectrofluorometry	10⁴ - 10⁵	-	[1]
Melamine	Herring Sperm DNA	Fluorescence Spectroscopy	9.8 x 10⁴	1.3	[2]
Ammeline	Herring Sperm DNA	Spectrophotometry & Spectrofluorometry	10⁴ - 10⁵	-	[1]
Ammelide	Herring Sperm DNA	Spectrophotometry & Spectrofluorometry	10⁴ - 10⁵	-	[1]
Cyanuric Acid	Herring Sperm DNA	Spectrophotometry & Spectrofluorometry	10⁴ - 10⁵	-	[1]

Table 2: Thermodynamic Parameters

Compound	DNA Source	Method	ΔH (kJ·mol⁻¹)	ΔS (J·mol⁻¹·K⁻¹)	ΔG (kJ·mol⁻¹)	Reference
Melamine and related compounds	Herring Sperm DNA	Spectrophotometry & Spectrofluorometry	< 0 (Exothermic)	< 0 (Entropy-disfavored)	-	[1]

Experimental Protocols

This section provides detailed methodologies for the key experiments used to characterize the interaction between melamine and DNA in vitro.

Preparation of DNA and Melamine Solutions

4.1.1. DNA Stock Solution Preparation (from Herring Sperm or Calf Thymus DNA)

• Dissolution: Dissolve commercially available lyophilized herring sperm DNA or calf thymus DNA in a suitable buffer (e.g., Tris-HCl buffer, pH 7.4) by gentle stirring overnight at 4°C.

• Purity Check: Determine the purity of the DNA solution by measuring the A260/A280 ratio using a UV-Vis spectrophotometer. A ratio of ~1.8–1.9 indicates that the DNA is sufficiently free of protein contamination.

• Concentration Determination: Measure the absorbance at 260 nm (A260) and calculate the DNA concentration using the molar extinction coefficient of 6600 L·mol⁻¹·cm⁻¹ (per nucleotide).

• Storage: Store the stock solution at 4°C and use within a specified period to avoid degradation.

4.1.2. Melamine Stock Solution Preparation

• Weighing: Accurately weigh a precise amount of melamine powder.

• Dissolution: Dissolve the melamine in the same buffer used for the DNA solution to the desired stock concentration. Gentle heating or sonication may be required to aid dissolution.

• Storage: Store the melamine solution at room temperature or as recommended.

UV-Visible (UV-Vis) Absorption Spectroscopy

This technique is used to detect the formation of a complex between melamine and DNA by observing changes in the absorption spectrum of DNA.

• Instrumentation: Use a double-beam UV-Vis spectrophotometer.

• Sample Preparation:

  • Maintain a constant concentration of DNA in the sample and reference cuvettes.

  • Titrate the DNA solution with increasing concentrations of the melamine solution.

  • Allow the mixture to equilibrate for a few minutes after each addition.

• Data Acquisition: Record the absorption spectra over a relevant wavelength range (e.g., 200-400 nm).

• Data Analysis:

  • Observe for hyperchromism (increase in absorbance) or hypochromism (decrease in absorbance) and any bathochromic (red shift) or hypsochromic (blue shift) shifts in the DNA absorption peak (around 260 nm).

  • Calculate the binding constant (K) by analyzing the changes in absorbance at a fixed wavelength using appropriate binding models and equations, such as the Benesi-Hildebrand equation.

Fluorescence Spectroscopy

Fluorescence quenching studies can provide information about the binding mechanism and affinity.

• Instrumentation: Use a spectrofluorometer.

• Sample Preparation:

  • Keep the concentration of DNA constant.

  • Incrementally add melamine solution to the DNA solution.

  • Incubate the mixture for a set period to allow for binding equilibrium.

• Data Acquisition:

  • Excite the sample at the appropriate wavelength for DNA (if it has intrinsic fluorescence) or for a fluorescent probe that binds to DNA.

  • Record the fluorescence emission spectra over a suitable wavelength range.

• Data Analysis:

  • Analyze the quenching of the fluorescence intensity using the Stern-Volmer equation: F₀ / F = 1 + Ksv[Q] = 1 + Kqτ₀[Q] where F₀ and F are the fluorescence intensities in the absence and presence of the quencher (melamine), respectively, Ksv is the Stern-Volmer quenching constant, [Q] is the concentration of the quencher, Kq is the bimolecular quenching rate constant, and τ₀ is the average lifetime of the fluorophore in the absence of the quencher.

  • Calculate the binding constant (Ka) and the number of binding sites (n) using the following equation: log[(F₀ - F) / F] = logKa + nlog[Q]

Circular Dichroism (CD) Spectroscopy

CD spectroscopy is used to detect conformational changes in the secondary structure of DNA upon binding to melamine.

• Instrumentation: Use a CD spectropolarimeter.

• Sample Preparation:

  • Prepare solutions of DNA and melamine in a suitable buffer.

  • Record the CD spectrum of the free DNA.

  • Record the CD spectra of DNA in the presence of increasing concentrations of melamine.

• Data Acquisition: Scan the samples in the far-UV region (e.g., 200-320 nm).

• Data Analysis:

  • Observe changes in the characteristic CD bands of B-form DNA (a positive band around 275 nm and a negative band around 245 nm).

  • Significant changes in the ellipticity and wavelength of these bands can indicate conformational changes in the DNA structure.

Viscosity Measurements

Viscometry is a sensitive technique to determine the binding mode of a small molecule to DNA, particularly for distinguishing between intercalation and groove binding.

• Instrumentation: Use a viscometer (e.g., an Ubbelohde viscometer) maintained at a constant temperature.

• Sample Preparation:

  • Prepare a solution of DNA of a fixed concentration in a buffer.

  • Measure the flow time of the buffer (t₀) and the DNA solution (t).

  • Add increasing amounts of melamine to the DNA solution and measure the flow time after each addition.

• Data Analysis:

  • Calculate the relative viscosity (η/η₀) where η and η₀ are the viscosities of the DNA solution in the presence and absence of melamine, respectively. These can be related to the flow times.

  • Plot (η/η₀)¹/³ versus the ratio of the concentration of melamine to the concentration of DNA.

  • A significant increase in relative viscosity is characteristic of an intercalative binding mode, while a small or no change is indicative of groove binding or electrostatic interactions.

Agarose (B213101) Gel Electrophoresis

This technique can be used to observe the interaction of melamine with DNA by monitoring changes in the electrophoretic mobility of the DNA.

• Gel Preparation: Prepare an agarose gel (e.g., 1%) in a suitable running buffer (e.g., TBE buffer).

• Sample Preparation:

  • Incubate a fixed amount of DNA (e.g., plasmid DNA) with increasing concentrations of melamine at a specific temperature for a set time.

  • Add loading dye to the samples.

• Electrophoresis: Load the samples into the wells of the agarose gel and run the electrophoresis at a constant voltage.

• Visualization: Stain the gel with a DNA-intercalating dye (e.g., ethidium (B1194527) bromide) and visualize the DNA bands under UV light.

• Data Analysis: Observe any changes in the migration of the DNA bands. A retardation in the mobility of the DNA in the presence of melamine can indicate binding.

Visualizing Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the general workflows for the key experimental techniques described above.

Caption: Workflow for UV-Vis Spectroscopy.

Caption: Workflow for Fluorescence Spectroscopy.

Caption: Workflow for Circular Dichroism.

Caption: Model of Melamine-DNA Interaction.

Conclusion

The in vitro investigation of melamine's interaction with DNA reveals a consistent picture of non-covalent binding, predominantly through groove and electrostatic interactions. The binding affinity is moderate, and the interaction does not cause significant distortion of the DNA double helix, as would be expected from an intercalator. The detailed experimental protocols and compiled quantitative data presented in this guide offer a solid foundation for researchers to design and interpret their own studies on melamine and other small molecules. This knowledge is essential for a comprehensive understanding of the molecular toxicology of melamine and for the rational design of new therapeutic agents that target DNA. Further research could explore the interaction with different DNA sequences and structures to build a more complete picture of melamine's binding preferences.

References

• 1. par.nsf.gov [par.nsf.gov]
• 2. andreabellelli.it [andreabellelli.it]

An In-depth Technical Guide to the Thermal Degradation Pathways of Melamine Resins

For Researchers, Scientists, and Drug Development Professionals

Abstract

Melamine-formaldehyde (MF) resins are thermosetting polymers widely utilized for their high thermal stability, flame retardancy, and hardness. Understanding their thermal degradation pathways is crucial for predicting their performance at elevated temperatures, ensuring fire safety, and developing advanced materials. This technical guide provides a comprehensive overview of the core thermal degradation mechanisms of melamine (B1676169) resins, detailing the chemical transformations, intermediate products, and final degradation products. It includes a compilation of quantitative data from thermogravimetric analyses, detailed experimental protocols for key analytical techniques, and visualizations of the degradation pathways and experimental workflows.

Introduction

Melamine-formaldehyde (MF) resins are synthesized through the polycondensation of melamine with formaldehyde (B43269). The resulting three-dimensional network structure, characterized by triazine rings interconnected by methylene (B1212753) and ether bridges, imparts excellent thermal and chemical resistance to these materials. The thermal degradation of MF resins is a complex process involving multiple overlapping reactions, the nature and extent of which are influenced by factors such as the initial melamine-to-formaldehyde (M/F) molar ratio, the degree of curing, and the atmospheric conditions.

The degradation process can be broadly divided into two main stages: an initial lower-temperature stage dominated by the cleavage of weaker bonds and the release of volatile products, and a higher-temperature stage characterized by the decomposition of the triazine ring and the formation of a stable char residue.

Thermal Degradation Pathways

The thermal degradation of melamine resins proceeds through a series of complex and often competing reactions. The process can be broadly categorized into the degradation of the crosslinked network and the subsequent decomposition and condensation of the triazine units.

Low-Temperature Degradation (Below ~350°C)

In the initial stages of thermal degradation, typically below 350°C, the primary reactions involve the cleavage of the less stable linkages within the polymer network. This includes the breakdown of ether bridges and methylene bridges, as well as the decomposition of methylol groups.

• Cleavage of Ether Linkages: The dimethylene ether bridges (-CH₂-O-CH₂-) are among the first to break, releasing formaldehyde.[1]

• Cleavage of Methylene Linkages: Methylene bridges (-CH₂-), which are more stable than ether linkages, begin to decompose at slightly higher temperatures.[1]

• Decomposition of Methylol Groups: Residual methylol groups (-CH₂OH) can also decompose, releasing formaldehyde and water.

The primary volatile products in this stage are water and formaldehyde.[2] The release of formaldehyde is a significant concern, especially in applications where the material may be exposed to moderate heat.

High-Temperature Degradation (Above ~350°C)

Above approximately 375-400°C, more profound structural changes occur, leading to the decomposition of the triazine ring and the formation of a thermally stable, nitrogen-rich char.[1] This stage is characterized by the evolution of ammonia (B1221849) (NH₃) and other nitrogen-containing compounds.

The degradation of the triazine units proceeds through a series of condensation reactions, leading to the formation of more thermally stable, condensed structures known as melam, melem (B72624), and melon.

• Formation of Melam: Two melamine units condense with the elimination of one molecule of ammonia to form melam.

• Formation of Melem: Further condensation and rearrangement of melam leads to the formation of melem, a more highly condensed tri-s-triazine (heptazine) structure.

• Formation of Melon: At even higher temperatures, melem polymerizes to form melon, a polymeric carbon nitride material that contributes significantly to the final char residue.

Deep-seated rupture of the polycondensate system takes place at temperatures above approximately 375°C, giving rise to a number of products including ammonia, hydrogen cyanide, carbon monoxide, and melamine.[2]

Quantitative Data on Thermal Degradation

Thermogravimetric analysis (TGA) is a key technique for quantifying the thermal stability of melamine resins. The following tables summarize typical quantitative data obtained from TGA studies.

Table 1: Thermal Degradation Stages of Melamine-Formaldehyde Resin

Degradation Stage	Temperature Range (°C)	Primary Events and Volatile Products
Stage 1	50 - 125	Loss of absorbed water.[2]
Stage 2	125 - 335	Release of formaldehyde, methanol, and amines from the cleavage of ether and methylene bridges and decomposition of methylol groups.[2]
Stage 3	335 - 475	Decomposition of the triazine ring, release of ammonia, and formation of melam, melem.[2]
Stage 4	> 475	Formation of melon and a stable char residue; release of CO₂, HCN, and CO at very high temperatures (>660°C).[2]

Table 2: Influence of Melamine/Formaldehyde (M/F) Ratio on Thermal Stability

M/F Ratio	Onset Decomposition Temperature (°C)	Temperature of Maximum Decomposition Rate (°C)	Char Yield at 800°C (%)	Reference
1:1.5	~280	~380	~45	[1]
1:2.0	~290	~390	~48	[1]
1:3.0	~300	~400	~52	[1]

Note: The values presented are illustrative and can vary depending on the specific resin synthesis and curing conditions.

Table 3: Activation Energies for Thermal Decomposition of Melamine-Urea-Formaldehyde (B8673199) (MUF) Resins

Resin Type	Activation Energy (Ea) (kJ/mol) - Kissinger Method	Reference
Urea-Formaldehyde (UF)	99.44	[3]
MUF (Melamine added in primary stage)	105.75	[3]
MUF (Melamine added in late stage)	150.65	[3]

Experimental Protocols

This section provides detailed methodologies for the key analytical techniques used to investigate the thermal degradation of melamine resins.

Thermogravimetric Analysis (TGA)

• Objective: To determine the thermal stability and degradation profile of the melamine resin.

• Instrumentation: A thermogravimetric analyzer (e.g., PerkinElmer TGA Q50).[2]

• Sample Preparation: A small amount of the cured resin (typically 5-10 mg) is placed in an inert pan (e.g., alumina (B75360) or platinum).

• Experimental Conditions:

  • Temperature Program: The sample is heated from ambient temperature to 800-1000°C at a constant heating rate (e.g., 10, 15, or 20 °C/min).[2]

  • Atmosphere: The experiment is typically conducted under an inert atmosphere (e.g., nitrogen or argon) at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.

• Data Analysis: The weight loss of the sample is recorded as a function of temperature. The resulting TGA curve and its derivative (DTG curve) are analyzed to determine the onset of degradation, temperatures of maximum decomposition rates, and the percentage of char residue.

Thermogravimetric Analysis-Fourier Transform Infrared Spectroscopy (TGA-FTIR)

• Objective: To identify the volatile products evolved during the thermal degradation of the resin.

• Instrumentation: A TGA instrument coupled to an FTIR spectrometer via a heated transfer line.[4]

• Experimental Conditions:

  • TGA: Same as the standard TGA protocol.

  • Transfer Line: The transfer line connecting the TGA outlet to the FTIR gas cell is heated to a temperature sufficient to prevent condensation of the evolved gases (typically 200-250°C).[4]

  • FTIR Gas Cell: The gas cell is also heated to a similar temperature.[4]

  • FTIR Data Acquisition: FTIR spectra of the evolved gases are collected continuously throughout the TGA experiment at regular intervals (e.g., every 30 seconds).[4]

• Data Analysis: The FTIR spectra are analyzed to identify the characteristic absorption bands of the evolved gases (e.g., water, formaldehyde, ammonia, CO, CO₂). A Gram-Schmidt plot, which represents the total infrared absorbance over time, can be correlated with the TGA and DTG curves to link specific weight loss events to the evolution of particular gaseous products.[4]

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

• Objective: To separate and identify the individual volatile and semi-volatile compounds produced during the rapid thermal decomposition (pyrolysis) of the resin.

• Instrumentation: A pyrolysis unit coupled to a gas chromatograph-mass spectrometer system.

• Sample Preparation: A very small amount of the resin (typically 0.1-1.0 mg) is placed in a pyrolysis sample cup.

• Experimental Conditions:

  • Pyrolysis: The sample is rapidly heated to a high temperature (e.g., 600-800°C) in an inert atmosphere.[5]

  • GC Separation: The pyrolysis products are swept into the GC column (e.g., a 5% phenyl capillary column) where they are separated based on their boiling points and interactions with the stationary phase. A typical temperature program for the GC oven would be to hold at an initial temperature (e.g., 50°C) for a few minutes, then ramp up to a final temperature (e.g., 280-300°C) at a controlled rate (e.g., 5-10°C/min).[5]

  • MS Detection: The separated compounds are then introduced into the mass spectrometer, where they are ionized (typically by electron impact) and fragmented. The mass-to-charge ratio of the fragments is measured, producing a unique mass spectrum for each compound.

• Data Analysis: The mass spectra of the individual peaks in the pyrogram are compared to spectral libraries (e.g., NIST) to identify the pyrolysis products.

Solid-State ¹³C Cross-Polarization Magic Angle Spinning (CP-MAS) NMR Spectroscopy

• Objective: To characterize the chemical structure of the solid char residue remaining after thermal degradation.

• Instrumentation: A solid-state NMR spectrometer equipped with a CP-MAS probe.

• Sample Preparation: The char residue is finely ground and packed into a zirconia rotor.

• Experimental Conditions:

  • Magic Angle Spinning: The rotor is spun at a high speed (e.g., 5-15 kHz) at the magic angle (54.7°) to average out anisotropic interactions and obtain high-resolution spectra.

  • Cross-Polarization: Cross-polarization is used to enhance the signal of the less abundant ¹³C nuclei by transferring magnetization from the more abundant ¹H nuclei.

• Data Analysis: The chemical shifts in the ¹³C CP-MAS NMR spectrum provide information about the local chemical environment of the carbon atoms in the char, allowing for the identification of different structural motifs, such as aromatic carbons in the triazine or heptazine rings and aliphatic carbons in any remaining methylene bridges.

Visualizations of Degradation Pathways and Workflows

Signaling Pathways and Logical Relationships

Caption: Thermal degradation pathway of melamine resins.

Experimental Workflows

Caption: Experimental workflow for analyzing melamine resin thermal degradation.

Conclusion

The thermal degradation of melamine resins is a multi-step process involving the initial cleavage of crosslinks followed by the decomposition and condensation of the triazine rings. The stability of the resin is significantly influenced by its chemical structure, particularly the M/F ratio and the degree of curing. A thorough understanding of these degradation pathways, facilitated by the analytical techniques detailed in this guide, is essential for the development of more robust and safer melamine-based materials for a wide range of applications. The provided data and protocols serve as a valuable resource for researchers and scientists working in this field.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and Thermal Degradation Studies of Melamine Formaldehyde Resins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effects of melamine addition stage on the performance and curing behavior of melamine-urea-formaldehyde (MUF) resin :: BioResources [bioresources.cnr.ncsu.edu]
• 4. Polymer characterisation technique : TGA - FTIR - Impact Solutions [impact-solutions.co.uk]
• 5. pstc.org [pstc.org]

A Technical Guide to the Solubility and pKb of Melamine Derivatives

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the aqueous solubility and basicity (pKb) of melamine (B1676169) and its key derivatives. The information contained herein is intended to be a valuable resource for researchers and professionals involved in the fields of medicinal chemistry, material science, and analytical chemistry, where understanding these fundamental properties is crucial for experimental design and product development.

Quantitative Data Summary

The solubility and pKb values of melamine and its derivatives are critical parameters influencing their behavior in aqueous environments, which is fundamental to their biological activity, environmental fate, and application in various formulations. The following tables summarize the available quantitative data for several key melamine derivatives.

Table 1: Solubility of Melamine and its Derivatives in Water

Compound	Molecular Formula	Water Solubility	Temperature (°C)
Melamine	C₃H₆N₆	~3.4 g/L	Room Temperature
Melamine	C₃H₆N₆	3.1 g/L[1]	20
Melamine	C₃H₆N₆	0.12 g / 100 g H₂O	0
Melamine	C₃H₆N₆	6.4 g / 100 g H₂O[1]	100
Acetoguanamine	C₄H₇N₅	11.2 g/L[2][3]	20[2]
Benzoguanamine	C₉H₉N₅	0.06% (0.6 g/L)[4]	22
Benzoguanamine	C₉H₉N₅	0.6% (6 g/L)[4]	100
Benzoguanamine	C₉H₉N₅	0.3 g/L[5]	Not Specified
Ammeline	C₃H₅N₅O	Trace[6]	25
Ammelide	C₃H₄N₄O₂	Insoluble[7]	25

Table 2: pKb and pKa Values of Melamine and its Derivatives

Compound	Molecular Formula	pKb	pKa
Melamine	C₃H₆N₆	9.0[8]	5.0[9]
Acetoguanamine	C₄H₇N₅	Not explicitly found	4.49 ± 0.10 (Predicted)[2]
Benzoguanamine	C₉H₉N₅	Not explicitly found	4.22 ± 0.10 (Predicted)[5]
Ammeline	C₃H₅N₅O	Not explicitly found	~9[6]
Guanylmelamine	C₄H₈N₈	Not explicitly found	Not explicitly found

Note: pKa and pKb are related by the equation pKa + pKb = 14 at 25°C. For bases, pKa refers to the dissociation constant of the conjugate acid.

Experimental Protocols

Accurate determination of solubility and pKb is essential for reliable physicochemical characterization. The following sections detail standardized methodologies for these measurements.

Determination of Aqueous Solubility

The equilibrium solubility of a compound in water can be determined using the shake-flask method, a widely accepted and robust technique.

Principle: An excess amount of the solid compound is agitated in a specific volume of water at a constant temperature until equilibrium is reached. The concentration of the dissolved compound in the saturated solution is then measured.

Apparatus and Reagents:

• Analytical balance

• Constant temperature shaker bath or magnetic stirrer with temperature control

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.45 µm)

• Deionized water

• The melamine derivative to be tested

Procedure:

• Preparation: Accurately weigh an amount of the melamine derivative that is in excess of its expected solubility and add it to a known volume of deionized water in a sealed container (e.g., a glass vial or flask).

• Equilibration: Place the container in a constant temperature shaker bath or on a magnetic stirrer set to the desired temperature (e.g., 25 °C). Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached. A preliminary time-course study can be conducted to determine the optimal equilibration time.

• Phase Separation: After equilibration, allow the suspension to settle. To completely separate the undissolved solid, centrifuge the sample at a high speed.

• Sample Collection and Dilution: Carefully withdraw an aliquot of the clear supernatant. To avoid aspirating any solid particles, it is advisable to use a syringe fitted with a filter. Dilute the collected sample gravimetrically or volumetrically to a concentration within the linear range of the analytical method.

• Quantification: Analyze the diluted sample using a calibrated HPLC or UV-Vis spectrophotometry method to determine the concentration of the dissolved melamine derivative.

• Calculation: Calculate the solubility of the compound in g/L or mol/L, taking into account the dilution factor. The experiment should be performed in triplicate to ensure reproducibility.

Determination of pKb by Potentiometric Titration

Potentiometric titration is a precise method for determining the dissociation constant of a weak base by monitoring the pH of a solution as a titrant of known concentration is added.[10][11]

Principle: A solution of the weak base (melamine derivative) is titrated with a strong acid. The pH of the solution is measured after each addition of the titrant. The pKa of the conjugate acid is determined from the titration curve, and the pKb of the base is then calculated.

Apparatus and Reagents:

• Calibrated pH meter with a glass electrode

• Burette

• Magnetic stirrer and stir bar

• Beaker or titration vessel

• Standardized solution of a strong acid (e.g., 0.1 M HCl)

• Standardized solution of a strong base (e.g., 0.1 M NaOH) for back-titration if necessary

• Deionized water

• The melamine derivative to be tested

• Inert gas supply (e.g., nitrogen) to purge dissolved CO₂[10]

Procedure:

• Instrument Calibration: Calibrate the pH meter using standard buffer solutions (e.g., pH 4, 7, and 10) to ensure accurate pH measurements.[10]

• Sample Preparation: Accurately weigh a known amount of the melamine derivative and dissolve it in a known volume of deionized water. The concentration should be sufficient to produce a clear titration curve. The solution should be purged with an inert gas to remove dissolved carbon dioxide, which can interfere with the titration of a weak base.[10]

• Titration: Place the beaker containing the sample solution on a magnetic stirrer and immerse the pH electrode. Begin the titration by adding small, precise increments of the standardized strong acid from the burette. After each addition, allow the pH reading to stabilize before recording the pH and the volume of titrant added.[11]

• Data Collection: Continue the titration well past the equivalence point, where a sharp change in pH occurs.

• Data Analysis:

  • Plot the measured pH versus the volume of titrant added to obtain the titration curve.

  • The equivalence point can be determined from the inflection point of the curve, which is more accurately found by plotting the first derivative (ΔpH/ΔV) or the second derivative (Δ²pH/ΔV²) of the titration curve against the titrant volume.

  • The pKa of the conjugate acid is equal to the pH at the half-equivalence point (the point where half of the base has been neutralized).

• Calculation of pKb: Calculate the pKb using the relationship: pKb = 14 - pKa (at 25 °C).

• Replicates: Perform the titration at least three times to ensure the precision and accuracy of the determined value.[10]

Visualizations

The following diagrams illustrate the experimental workflows described in the preceding sections.

Caption: Experimental workflow for solubility determination.

Caption: Workflow for pKb determination by potentiometric titration.

References

• 1. Solubility Of Melamine Overview Clearly [jinjiangmelamine.com]
• 2. nbinno.com [nbinno.com]
• 3. alzchem.com [alzchem.com]
• 4. Benzoguanamine | C9H9N5 | CID 7064 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Benzoguanamine | 91-76-9 [chemicalbook.com]
• 6. Ammeline - Wikipedia [en.wikipedia.org]
• 7. Ammelide - Wikipedia [en.wikipedia.org]
• 8. tetrazolelover.at.ua [tetrazolelover.at.ua]
• 9. researchgate.net [researchgate.net]
• 10. creative-bioarray.com [creative-bioarray.com]
• 11. dergipark.org.tr [dergipark.org.tr]

Adsorption Structure of Protonated Melamine on Platinum Surfaces: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the adsorption behavior of neutral and protonated melamine (B1676169) on platinum (Pt) surfaces. Melamine and its derivatives are of significant interest in catalysis, particularly for enhancing the oxygen reduction reaction (ORR) in fuel cells. Understanding the precise adsorption structures is crucial for the rational design of more efficient and durable catalysts. This document synthesizes key findings from both theoretical and experimental studies, presenting quantitative data, detailed experimental and computational protocols, and visual representations of the underlying mechanisms and workflows.

Adsorption of Neutral Melamine on Pt(111): A Theoretical Perspective

Density Functional Theory (DFT) calculations have been instrumental in elucidating the stable adsorption geometries of neutral melamine on the Pt(111) surface. These studies reveal that melamine chemisorbs onto the platinum surface through the lone pair electrons of its nitrogen atoms, involving a slight electron transfer from the molecule to the metal.[1][2]

Adsorption Configurations and Energetics

Theoretical calculations have identified four primary stable adsorption structures for a single melamine molecule on the Pt(111) surface, designated as Type A, B, C, and D.[1][2] These configurations differ in the number and type of nitrogen atoms interacting with the Pt surface.

• Type A: A three-point adsorption involving two amino group nitrogens (Namino) and one triazine ring nitrogen (Ntriazine).

• Type B: A two-point adsorption through one Namino and one Ntriazine.

• Type C: A two-point adsorption via two Namino groups.

• Type D: A one-point adsorption through a single Namino group.

The calculations consistently show that the Type B configuration is the most energetically favorable.[1][2] The stability of the adsorbed melamine is further enhanced by resonance structures within the molecule, which allow for greater electron delocalization.[1] An interesting structural feature is the acquisition of sp³ hybrid orbital characteristics by the lone pair of the adsorbing amino group, which results in a non-planar adsorption geometry.[1][2]

Quantitative Adsorption Data

The following tables summarize the key quantitative data obtained from DFT calculations for the different adsorption modes of neutral melamine on the Pt(111) surface.

Adsorption Type	Description	Adsorption Energy (Eads) [eV]
Type A	3-point (2 Namino, 1 Ntriazine)	-2.03
Type B	2-point (1 Namino, 1 Ntriazine)	-2.12
Type C	2-point (2 Namino)	-1.89
Type D	1-point (1 Namino)	-1.65
Table 1: Calculated adsorption energies for the four primary configurations of neutral melamine on Pt(111).

Adsorption Type	Interacting Atoms	Bond Length (Å)
Type A	Pt - Namino	2.25
Pt - Namino	2.26
Pt - Ntriazine	2.28
Type B	Pt - Namino	2.23
Pt - Ntriazine	2.27
Type C	Pt - Namino	2.24
Pt - Namino	2.24
Type D	Pt - Namino	2.22
Table 2: Selected calculated bond lengths between Platinum and Nitrogen atoms for the different adsorption configurations of neutral melamine on Pt(111).

Adsorption of Protonated Melamine on Pt Surfaces: An Experimental View

Experimental studies, primarily using Infrared Reflection Absorption Spectroscopy (IRAS), have investigated the adsorption of protonated melamine on low-index Pt surfaces. Protonated melamine is deposited onto the Pt single crystals in an ultrahigh vacuum (UHV) environment using an electrospray technique, which allows for the transfer of ions from a solution phase into the vacuum.[3]

Influence of Pt Surface Structure

The orientation of adsorbed protonated melamine is highly dependent on the atomic arrangement of the underlying Pt substrate.[4]

• On Pt(111) and Pt(110): Melamine adsorbs with one amino group bonded to the surface, leaving the other two amino groups pointing away from the surface.[4] This orientation is believed to disrupt the hydrogen-bonding network of water molecules at the interface, which in turn destabilizes the adsorption of hydroxyl species (Pt-OH), a known inhibitor of the ORR.[4]

• On Pt(100): Melamine adsorbs via two amino groups.[4] This flatter orientation has less of an impact on the interfacial water structure, correlating with a smaller enhancement of the ORR activity on this surface.[4]

The surface coverage (θ) of melamine also varies with the crystal face, with measured values of approximately 0.22 on Pt(111), 0.39 on Pt(110), and 0.11 on Pt(100).[5]

Summary of Experimental Findings

Pt Surface	Proposed Adsorption Geometry	Effect on Interfacial Water	ORR Activity Enhancement
Pt(111)	1-point adsorption (via one Namino)	Disrupts hydrogen-bonding network	High
Pt(110)	1-point adsorption (via one Namino)	Disrupts hydrogen-bonding network	Moderate
Pt(100)	2-point adsorption (via two Namino)	Little to no disruption	Low
Table 3: Summary of the experimentally determined adsorption characteristics of protonated melamine on low-index Pt surfaces.

Methodologies and Protocols

Experimental Protocol: IRAS of Protonated Melamine on Pt

This protocol is based on the methodology described for studying protonated melamine on single-crystal Pt surfaces.[4][6]

• Substrate Preparation: A single-crystal Pt electrode (e.g., Pt(111)) is cleaned in an UHV chamber by cycles of Ar+ sputtering and annealing. Surface cleanliness and order are verified using Auger Electron Spectroscopy (AES) and Low-Energy Electron Diffraction (LEED).

• Electrospray Deposition:

  • A solution of melamine (e.g., 1.0 × 10-6 M) in an acidic aqueous solution (e.g., 0.1 M HClO4) is prepared.

  • The solution is introduced into the UHV chamber via an electrospray deposition system. A high voltage is applied to a capillary emitter, generating a fine spray of protonated melamine ions.

  • The ions are guided through differentially pumped stages to the clean Pt surface, where they are deposited.

• IRAS Measurement:

  • Infrared radiation from an FTIR spectrometer is directed onto the sample at a grazing incidence angle (typically ~85-86° to the surface normal) to maximize surface sensitivity.[6]

  • A background spectrum of the clean Pt surface is collected.

  • A sample spectrum of the melamine-modified surface is then acquired.

  • Spectra are typically recorded at a resolution of 4 cm-1 and averaged over a large number of scans (e.g., 1280) to improve the signal-to-noise ratio.[6]

  • The final absorbance spectrum is generated by referencing the sample spectrum to the background spectrum.

• Data Analysis: The vibrational modes observed in the IRAS spectrum are assigned based on DFT calculations of the vibrational frequencies of protonated melamine. The orientation of the adsorbed molecule is deduced based on the surface selection rule, which dictates that only vibrational modes with a dynamic dipole moment component perpendicular to the surface are IRAS-active.[4]

Computational Protocol: DFT Calculations of Neutral Melamine on Pt(111)

This protocol is based on the methodology reported by Tada et al. (2023).[1]

• Software: Calculations are performed using the Vienna Ab initio Simulation Package (VASP).

• Model:

  • The Pt(111) surface is modeled as a slab consisting of four atomic layers with a (4x4) supercell.

  • A vacuum layer of at least 15 Å is included to avoid interactions between periodic images of the slab.

  • The bottom two layers of the Pt slab are fixed at their bulk positions, while the top two layers and the adsorbate are allowed to relax.

• DFT Parameters:

  • Functional: The Perdew–Burke–Ernzerhof (PBE) functional within the generalized gradient approximation (GGA) is used.

  • Van der Waals Correction: A dispersion correction (e.g., DFT-D3 method) is included to accurately describe the long-range van der Waals interactions.

  • Pseudopotentials: Projector-augmented wave (PAW) pseudopotentials are employed.

  • Plane-Wave Basis Set: A kinetic energy cutoff of 400 eV is used for the plane-wave basis set.

  • k-point Sampling: The Brillouin zone is sampled using a Monkhorst-Pack grid (e.g., 3x3x1).

• Adsorption Energy Calculation: The adsorption energy (Eads) is calculated as:

  • Eads = Emelamine/Pt - (EPt + Emelamine)

  • Where Emelamine/Pt is the total energy of the melamine-adsorbed Pt slab, EPt is the energy of the clean Pt slab, and Emelamine is the energy of an isolated melamine molecule in the gas phase.

• Structural Optimization: The geometry is optimized until the forces on each unconstrained atom are below a convergence criterion (e.g., 0.01 eV/Å).

Visualizations: Workflows and Adsorption Models

The following diagrams, generated using the DOT language, illustrate the experimental and computational workflows, as well as the resulting structural models.

Experimental workflow for IRAS studies.

Logical workflow for DFT calculations.

Neutral melamine adsorption models.

References

• 1. Elucidation of the mechanism of melamine adsorption on Pt(111) surface via density functional theory calculations - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Collection - Correlation of the Adsorption Geometry of Melamine/Water Structure on the Low-Index Planes of Pt and the Activity in Oxygen Reduction Reaction - The Journal of Physical Chemistry C - Figshare [figshare.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Formation of melamine cyanurate crystal structures

An In-Depth Technical Guide to the Formation of Melamine (B1676169) Cyanurate Crystal Structures

For Researchers, Scientists, and Drug Development Professionals

Abstract

Melamine cyanurate is a supramolecular complex formed through the self-assembly of melamine and cyanuric acid. This whitepaper provides a comprehensive technical overview of the formation of its crystal structures. It details the intricate hydrogen-bonding network that defines the crystal lattice, explores the mechanisms of nucleation and growth, and presents various experimental protocols for its synthesis. Furthermore, it summarizes key quantitative data and outlines the analytical techniques essential for its characterization. This guide is intended to serve as a foundational resource for professionals engaged in materials science, flame retardant technology, and toxicology, where the properties and formation of melamine cyanurate are of significant interest.

Introduction

Melamine cyanurate, a 1:1 adduct of melamine and cyanuric acid, is a prime example of supramolecular chemistry, where non-covalent interactions dictate the formation of highly ordered structures.[1] The complex is held together by an extensive two-dimensional network of hydrogen bonds, creating a remarkably stable crystalline lattice reminiscent of the guanine-cytosine base pairs in DNA.[1] While it is widely used as an effective halogen-free flame retardant, particularly in polyamides and polyurethanes, its formation is also critically implicated in renal toxicity, as observed in the 2007 pet food recall and other contamination incidents.[1][2][3][4][5]

Understanding the precise mechanisms of its crystal formation, the factors influencing its growth, and the methods for its synthesis and characterization is crucial for controlling its properties for industrial applications and for mitigating its potential health risks.

The Crystal Structure of Melamine Cyanurate

The stability and insolubility of melamine cyanurate are direct consequences of its highly organized crystal structure. The fundamental unit is a co-crystal formed from equimolar amounts of melamine and cyanuric acid.[1]

Molecular Arrangement and Hydrogen Bonding

The structure consists of planar, infinite sheets where melamine and cyanuric acid molecules are arranged in an ordered fashion.[6][7] These molecules act as complementary partners, forming a robust, two-dimensional hydrogen-bonded network.[8] Each melamine molecule forms three N-H···N and three N-H···O hydrogen bonds with neighboring cyanuric acid molecules, and vice-versa, resulting in a highly stable "rosette-like" motif.[8][9] The crystal growth is dominated by the stacking of these 2D hydrogen-bonded sheets, a process driven largely by hydrophobic interactions in aqueous media.[9][10]

References

• 1. Melamine cyanurate - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. Timing and route of exposure affects crystal formation in melamine and cyanuric exposed male and female rats: Gavage vs. feeding - PMC [pmc.ncbi.nlm.nih.gov]
• 4. gsfclimited.com [gsfclimited.com]
• 5. MELAMINE CYANURATE - Ataman Kimya [atamanchemicals.com]
• 6. The structure of the melamine–cyanuric acid co-crystal - CrystEngComm (RSC Publishing) DOI:10.1039/C3CE40709H [pubs.rsc.org]
• 7. The structure of the melamine–cyanuric acid co-crystal - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 8. mdpi.com [mdpi.com]
• 9. Elucidation of the crystal growth mechanism of melamine-cyanuric acid by using real time in situatomic force microscopy - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 10. Elucidation of the crystal growth mechanism of melamine-cyanuric acid by using real time in situatomic force microscopy - CrystEngComm (RSC Publishing) [pubs.rsc.org]

Theoretical Modeling of Melamine-Formaldehyde Polymerization: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Melamine-formaldehyde (MF) resins are versatile thermosetting polymers with a wide range of applications, stemming from their exceptional hardness, heat resistance, and clarity. The complex, network-forming polymerization process, however, presents significant challenges for both theoretical modeling and experimental characterization. A thorough understanding of the underlying reaction mechanisms and kinetics is crucial for optimizing resin synthesis, controlling material properties, and ensuring product performance and safety. This technical guide provides a comprehensive overview of the theoretical modeling of melamine-formaldehyde polymerization, integrating reaction pathways, kinetic analysis, and key experimental validation techniques. Quantitative data from various studies are summarized for comparative analysis, and detailed experimental protocols are provided for critical analytical methods. Visualizations of reaction pathways and experimental workflows are presented to facilitate a deeper understanding of the core concepts.

Core Reaction Mechanisms

The polymerization of melamine (B1676169) and formaldehyde (B43269) is a complex process that occurs in two main stages: methylolation (or hydroxymethylation) and subsequent condensation.[1][2] These reactions can be catalyzed by either acids or bases and are influenced by factors such as the molar ratio of reactants, pH, and temperature.[2][3]

Methylolation Stage

The initial step involves the addition of formaldehyde to the amino groups of melamine to form various methylolmelamines.[1][2] This is a reversible reaction. The number of formaldehyde molecules that can attach to a single melamine molecule ranges from one to six, leading to a mixture of mono-, di-, tri-, tetra-, penta-, and hexamethylolmelamine.[4]

Condensation Stage

The second stage involves the condensation of the methylol groups to form a cross-linked three-dimensional network. This stage leads to the formation of either methylene (B1212753) bridges (-CH₂-) or ether bridges (-CH₂-O-CH₂-), with the elimination of water or formaldehyde, respectively.[2][5] The formation of methylene bridges is favored under acidic conditions, while ether bridges are more likely to form at a higher pH.[6]

Below is a diagram illustrating the fundamental reaction pathways in melamine-formaldehyde polymerization.

Caption: Reaction pathways in MF polymerization.

Kinetic Modeling Approaches

The kinetics of MF polymerization have been studied using various models to predict the reaction behavior under different conditions. These models are essential for process control and optimization.

Functional Group Approach

A functional group approach simplifies the complex reaction system by not distinguishing between different oligomers, but rather focusing on the concentrations of the reactive functional groups. This method significantly reduces the number of required rate constants compared to models that consider every individual molecular species. For instance, one study successfully used five rate constants to model the batch polymerization of melamine and formaldehyde, which is a significant reduction from the 24 constants needed in earlier, more complex models.[7]

Model-Free Kinetics (Isoconversional Methods)

Model-free kinetics (MFK) analysis, particularly using isoconversional methods, has been effectively applied to study the curing behavior of MF resins.[5] These methods, such as those developed by Friedman, Flynn–Wall–Ozawa, and Kissinger–Akahira–Sunose, allow for the determination of the activation energy (Ea) as a function of the degree of conversion (α) without assuming a specific reaction model.[5] This is particularly useful for complex processes like the curing of thermosetting resins where the reaction mechanism can change with the extent of reaction.

Quantitative Data Summary

The following tables summarize key quantitative data from various studies on the kinetics of melamine-formaldehyde polymerization and the properties of the resulting resins.

Table 1: Kinetic Parameters for MF and MUF Resin Curing

Resin System	Method	Activation Energy (Ea) (kJ/mol)	Apparent Reaction Order (n)	Reference
MUF Resin	Thermal Analysis	64.2 - 78.5	0.96 - 2.33	[8]
Non-catalyzed MF Resin	High-Pressure DSC	-	1.49	[5][9]

Table 2: Properties of Synthesized MF Resins at Different Molar Ratios

Melamine:Formaldehyde Molar Ratio	Synthesis Temperature (°C)	pH	Solid Content (%)	Molecular Weight	Reference
35:65	-	-	-	-	[10]
36.5:63.5	-	-	-	-	[10]
38.3:61.7	-	-	-	-	[10]
41.1:58.9	-	-	-	-	[10]
42.4:58.6	-	-	-	114,218	[10]
1:3	-	Alkaline	-	-	[11]
0.22 M Melamine: 3 M Formaldehyde	70	8.5	69.6	-	[12]

Experimental Protocols for Key Characterization Techniques

The theoretical models of MF polymerization are validated and refined through various experimental techniques that characterize the chemical and physical properties of the resin during and after curing.

Differential Scanning Calorimetry (DSC)

Objective: To study the curing kinetics and determine thermal properties like the heat of reaction.

Methodology:

• A small, accurately weighed sample of the uncured MF resin (typically 5-10 mg) is placed in an aluminum DSC pan.

• The pan is sealed and placed in the DSC instrument alongside an empty reference pan.

• The sample is heated at a constant rate (e.g., 2, 5, 10, and 20 °C/min) over a specified temperature range (e.g., 30 to 250 °C).

• The heat flow to the sample relative to the reference is recorded as a function of temperature.

• Exothermic peaks in the resulting thermogram correspond to the curing reactions. The area under the peak is proportional to the total heat of reaction.

• By performing the experiment at multiple heating rates, kinetic parameters such as activation energy can be calculated using methods like ASTM E 698.[5][9] High-pressure DSC may be necessary to prevent the evaporation of water and formaldehyde during the analysis.[9]

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability of the cured resin and analyze its decomposition profile.

Methodology:

• A small sample of the cured MF resin (typically 10-20 mg) is placed in a TGA crucible.

• The crucible is placed in the TGA furnace.

• The sample is heated at a constant rate (e.g., 10 °C/min) in a controlled atmosphere (e.g., nitrogen or air).

• The mass of the sample is continuously monitored as a function of temperature.

• The resulting TGA curve shows the weight loss of the sample as it decomposes. The derivative of this curve (DTG) can be used to identify the temperatures of maximum decomposition rates.[11][12]

Fourier Transform Infrared (FTIR) Spectroscopy

Objective: To identify functional groups and monitor chemical changes during the curing process.

Methodology:

• For real-time in-situ analysis, a sample of the liquid or powdered resin is placed on an attenuated total reflectance (ATR) crystal equipped with a heating stage.[13]

• FTIR spectra are recorded continuously as the sample is heated through the curing temperature range.[13][14]

• Changes in the absorption bands corresponding to specific functional groups (e.g., -NH₂, -OH, -CH₂-O-CH₂-, triazine ring) are monitored to follow the progress of the methylolation and condensation reactions.[1][11]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To provide detailed structural information about the MF resin, including the degree of methylolation and the types of linkages formed.

Methodology:

• A sample of the resin is dissolved in a suitable deuterated solvent (e.g., DMSO-d₆).[15]

• ¹H NMR and ¹³C NMR spectra are acquired. ¹³C NMR with polarization transfer techniques can be used to enhance the signal-to-noise ratio.[15]

• The chemical shifts and integration of the peaks in the spectra are used to identify and quantify the different chemical species present in the resin, such as methylol groups, methylene bridges, and ether linkages.[10][15]

The following diagram illustrates a typical experimental workflow for characterizing MF resin curing.

Caption: Workflow for MF resin characterization.

Logical Relationships in Modeling and Experimentation

The development of accurate theoretical models for MF polymerization relies on a synergistic relationship between computational approaches and experimental validation. The logical flow of this process is depicted below.

References

• 1. researchgate.net [researchgate.net]
• 2. nguyen.hong.hai.free.fr [nguyen.hong.hai.free.fr]
• 3. mdpi.com [mdpi.com]
• 4. wernerblank.com [wernerblank.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Modeling of polymerization of melamine and formaldehyde using a functional group approach | Semantic Scholar [semanticscholar.org]
• 8. romanacerc-korosec.si [romanacerc-korosec.si]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. research.uaeu.ac.ae [research.uaeu.ac.ae]
• 12. Synthesis and Thermal Degradation Studies of Melamine Formaldehyde Resins - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Unravelling the Phases of Melamine Formaldehyde Resin Cure by Infrared Spectroscopy (FTIR) and Multivariate Curve Resolution (MCR) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. tandfonline.com [tandfonline.com]

The Architect of Molecular Self-Assembly: A Technical Guide to Melamine in Supramolecular Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Melamine (B1676169), a simple triazine molecule, has emerged as a cornerstone in the field of supramolecular chemistry. Its unique planar structure, rich in nitrogen, and its ability to form multiple, highly directional hydrogen bonds make it an exceptional building block for the construction of complex, non-covalent assemblies. This technical guide provides an in-depth exploration of melamine's role in supramolecular chemistry, focusing on its fundamental interactions, the synthesis of advanced materials, and its applications in sensing and drug delivery. We present a compilation of quantitative data, detailed experimental protocols, and visual representations of key processes to serve as a comprehensive resource for researchers in the field.

Core Principles of Melamine-Based Supramolecular Assembly

The foundation of melamine's utility in supramolecular chemistry lies in its remarkable ability to form robust and specific hydrogen-bonding networks. The most iconic example is its co-assembly with cyanuric acid, forming a crystalline complex held together by an extensive two-dimensional network of hydrogen bonds, reminiscent of the guanine-cytosine base pairing in DNA.[1] This strong and directional interaction serves as a model system for molecular recognition and self-assembly.

Melamine and its derivatives are capable of forming self-assembling compounds through organized intramolecular networks of hydrogen bonds and provide useful molecular scaffolding components that are exploited by the field of supramolecular chemistry.[2] These interactions are not limited to cyanuric acid; melamine can form stable complexes with a variety of molecules possessing complementary hydrogen bond donor and acceptor sites.

Quantitative Data on Melamine's Supramolecular Interactions

The stability of melamine-based supramolecular assemblies can be quantified through various thermodynamic parameters. These values are crucial for understanding the driving forces behind self-assembly and for the rational design of new functional materials.

System	Parameter	Value	Method	Reference
Melamine	Standard Molar Enthalpy of Formation (ΔfHΘm)	-763.38 ± 5.16 kJ·mol⁻¹	Bomb Combustion Calorimetry	[3][4][5]
Melamine	Standard Molar Enthalpy of Combustion (ΔcHΘm)	-2455.17 ± 4.65 kJ·mol⁻¹	Bomb Combustion Calorimetry	[3][4][5]
Melamine-Cyanuric Acid Assembly in Water	Enthalpy of Assembly (ΔH)	Favorable (exothermic)	Isothermal Titration Calorimetry (ITC) / Differential Scanning Calorimetry (DSC)	[6]
Melamine-Cyanuric Acid Assembly in Water	Driving Force	Enthalpically favorable surface-area burial	ITC/DSC, NMR	[6]
Melamine/Tris(2-pyridyl)-triazine (4:3 adduct)	Interaction Type	Hydrogen Bonding and π-π stacking	X-ray Crystallography	[7]
Melamine/Tetrakis(4-N-methylpyridinumyl)porphyrin tetratosylate (3:1 adduct)	Interaction Type	Hydrogen Bonding and Electrostatic Interactions	X-ray Crystallography	[7]

Experimental Protocols

Detailed methodologies are essential for the successful synthesis and characterization of melamine-based supramolecular materials. Below are protocols for key experimental techniques.

Protocol 1: Hydrothermal Synthesis of Melamine-Based Metal-Organic Frameworks (MOFs)

This protocol provides a general procedure for the synthesis of melamine-modified MOFs, which have shown promise in applications such as wastewater treatment.[8][9]

• Preparation of Precursor Solution:

  • Dissolve the metal salt (e.g., copper acetate) and melamine in a suitable solvent or a mixture of solvents (e.g., ethanol).

  • Separately, dissolve the organic linker (e.g., a carboxylic acid) in the same solvent system.

• Mixing and Sealing:

  • Combine the two solutions in a Teflon-lined stainless-steel autoclave.

  • Stir the mixture for a specified period (e.g., 30 minutes) to ensure homogeneity.

  • Seal the autoclave tightly.

• Hydrothermal Reaction:

  • Place the sealed autoclave in an oven and heat to a specific temperature (e.g., 120-180 °C) for a defined duration (e.g., 24-72 hours). The temperature and time are critical parameters that influence the crystal growth and morphology of the MOF.

• Cooling and Product Recovery:

  • Allow the autoclave to cool down to room temperature naturally.

  • Collect the solid product by filtration or centrifugation.

• Washing and Activation:

  • Wash the product multiple times with the reaction solvent and then with a more volatile solvent (e.g., ethanol (B145695) or acetone) to remove any unreacted precursors and byproducts.

  • Activate the MOF by heating under vacuum to remove the solvent molecules from the pores.

Protocol 2: Solution-Phase Synthesis of Melamine-Based Supramolecular Polymers

This protocol outlines the general steps for the formation of supramolecular polymers in solution, driven by hydrogen bonding between melamine and a complementary monomer.

• Monomer Preparation:

  • Synthesize or obtain the desired melamine-containing monomer and a complementary monomer with appropriate hydrogen bonding sites (e.g., a derivative of cyanuric acid or a barbiturate).

• Solution Preparation:

  • Dissolve the melamine monomer and the complementary monomer in a suitable solvent (e.g., chloroform, DMSO) at a specific concentration. The choice of solvent is crucial as it can compete for hydrogen bonding sites.

• Mixing and Assembly:

  • Mix the two solutions in a stoichiometric ratio (e.g., 1:1).

  • Allow the solution to stand at a controlled temperature to facilitate the self-assembly process. The formation of the supramolecular polymer can be monitored by techniques such as viscosity measurements or NMR spectroscopy.

• Characterization:

  • Characterize the resulting supramolecular polymer using techniques like ¹H NMR, FT-IR, and size-exclusion chromatography (SEC) to confirm the formation of the polymer and determine its molecular weight distribution.

Protocol 3: Characterization by ¹H NMR Titration

¹H NMR titration is a powerful technique to study the binding interactions and determine the association constants of supramolecular complexes in solution.[10][11]

• Sample Preparation:

  • Prepare a stock solution of the host molecule (e.g., a melamine derivative) of a known concentration in a deuterated solvent.

  • Prepare a stock solution of the guest molecule (the titrant) of a significantly higher concentration in the same deuterated solvent.

• Initial Spectrum:

  • Acquire a ¹H NMR spectrum of the host solution alone.

• Titration:

  • Add small aliquots of the guest solution to the host solution in the NMR tube.

  • Acquire a ¹H NMR spectrum after each addition, ensuring the temperature is kept constant.

• Data Analysis:

  • Monitor the chemical shift changes of specific protons on the host molecule that are involved in the binding interaction.

  • Plot the change in chemical shift (Δδ) against the concentration of the guest.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., 1:1, 1:2) to calculate the association constant (Ka).

Visualizing Melamine's Role in Supramolecular Systems

The following diagrams, generated using the DOT language for Graphviz, illustrate key concepts and workflows related to melamine's function in supramolecular chemistry.

Diagram 1: Self-Assembly of Melamine and Cyanuric Acid

This diagram illustrates the fundamental hydrogen-bonding interactions that drive the self-assembly of melamine and cyanuric acid into a stable supramolecular network.

Melamine-Cyanuric Acid H-Bonding

Diagram 2: Experimental Workflow for Melamine-Based MOF Synthesis

This diagram outlines the key steps in the hydrothermal synthesis of a melamine-based Metal-Organic Framework (MOF).

Hydrothermal Synthesis Workflow

Diagram 3: Signaling Pathway for a Melamine Sensor

This diagram depicts the mechanism of a fluorescence-based sensor for melamine detection, where the interaction between melamine and a cyanuric acid-functionalized probe leads to a detectable signal.[12]

Melamine Sensor Signaling Pathway

Conclusion

Melamine's journey from an industrial chemical to a sophisticated tool in supramolecular chemistry is a testament to the power of molecular design. Its predictable and robust hydrogen-bonding capabilities have enabled the creation of a vast array of functional materials, from highly ordered crystals to complex polymers and frameworks. The quantitative data and experimental protocols provided in this guide aim to empower researchers to further explore and exploit the unique properties of melamine. As our understanding of non-covalent interactions deepens, the role of melamine as a versatile and powerful building block in the construction of novel supramolecular architectures for applications in drug development, materials science, and beyond is set to expand even further.

References

• 1. Melamine cyanurate - Wikipedia [en.wikipedia.org]
• 2. Synthesis Nano Dendrimer Supramolecular with Melamine Core – Oriental Journal of Chemistry [orientjchem.org]
• 3. Enthalpy of Formation, Heat Capacity and Entropy of Melamine [ccspublishing.org.cn]
• 4. whxb.pku.edu.cn [whxb.pku.edu.cn]
• 5. researchgate.net [researchgate.net]
• 6. Item - Determinants of Cyanuric Acid and Melamine Assembly in Water - figshare - Figshare [figshare.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]

Characterization of Melamine-Based Epoxy Resins: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization of melamine-based epoxy resins. These thermosetting polymers offer a unique combination of properties, including high thermal stability, flame retardancy, and excellent mechanical strength, making them attractive for a variety of high-performance applications.[1][2] This document details the synthesis, curing mechanisms, and key characterization techniques, presenting quantitative data in structured tables and outlining detailed experimental protocols. Visual diagrams generated using Graphviz are included to illustrate fundamental processes and workflows.

Synthesis and Curing Chemistry

Melamine-based epoxy resins are typically synthesized through the reaction of melamine (B1676169) with a glycidyl (B131873) derivative, such as N,N-diglycidyl-4-glycidyloxyaniline.[3][4] The curing process, which transforms the liquid resin into a rigid thermoset, involves complex crosslinking reactions. These reactions can be initiated by heat and may be catalyzed to proceed under mild conditions.[3][5] The incorporation of melamine into the epoxy network enhances its thermal and mechanical properties.[6]

A common synthetic approach involves mixing melamine and a glycidyl compound, followed by the addition of a catalyst. The mixture is then cured at an elevated temperature to facilitate the crosslinking process.[4] Modifying the resin with silane (B1218182) derivatives can also be done to enhance flexibility.[3][5]

Characterization Techniques and Experimental Protocols

A variety of analytical techniques are employed to characterize the thermal, mechanical, and chemical properties of melamine-based epoxy resins. The following sections detail the experimental protocols for the most common methods.

Thermal Analysis

Thermal analysis techniques are crucial for determining the curing behavior, thermal stability, and service temperature limits of melamine-based epoxy resins.

DSC is used to study the curing process and determine the glass transition temperature (Tg).[7] The curing reaction is an exothermic process, and the heat evolved can be quantified to determine the extent of the reaction.[7][8]

Experimental Protocol:

• Sample Preparation: Accurately weigh 5-10 mg of the uncured or partially cured resin into a standard aluminum DSC pan. Hermetically seal the pan. An empty, sealed pan is used as a reference.[8]

• Instrumentation: A differential scanning calorimeter equipped with a cooling system.

• Temperature Program:

  • Equilibrate the sample at a low temperature (e.g., 25°C).

  • Ramp the temperature at a controlled rate (e.g., 5-20 K/min) to a temperature where the curing exotherm is complete.[9]

  • Hold isothermally to ensure complete curing.

  • Cool the sample back to the initial temperature.

  • A second heating scan is often performed to determine the Tg of the fully cured material.[7]

• Atmosphere: The experiment is typically conducted under an inert nitrogen atmosphere with a purge gas flow rate of around 100 mL/min.[8]

TGA measures the change in mass of a material as a function of temperature, providing information on its thermal stability and decomposition profile.[1][10]

Experimental Protocol:

• Sample Preparation: Place a small amount of the cured resin (typically 5-20 mg) into a TGA crucible (e.g., alumina).[11]

• Instrumentation: A thermogravimetric analyzer.

• Temperature Program: Heat the sample from ambient temperature to a high temperature (e.g., 800°C) at a constant heating rate (e.g., 10°C/min).[10]

• Atmosphere: The analysis can be performed in an inert atmosphere (e.g., nitrogen) or an oxidative atmosphere (e.g., air) to study different degradation mechanisms.[10] A typical gas flow rate is 30 mL/min.[11]

Mechanical Analysis

Dynamic Mechanical Analysis (DMA) is a powerful technique for characterizing the viscoelastic properties of melamine-based epoxy resins, such as the storage modulus (E'), loss modulus (E''), and damping factor (tan δ).[12][13]

Experimental Protocol:

• Sample Preparation: Prepare rectangular specimens of the cured resin with precise dimensions (e.g., 50 mm x 13 mm x 3.2 mm).[14]

• Instrumentation: A dynamic mechanical analyzer.

• Test Geometry: A three-point bending or single cantilever mode is commonly used.[14][15]

• Test Parameters:

  • Frequency: Typically 1 Hz.[13][14]

  • Heating Rate: A slow heating rate, such as 3°C/min, is often used.[13][14]

  • Temperature Range: From sub-ambient (e.g., 30°C) to a temperature above the glass transition (e.g., 190°C).[14]

  • Strain/Amplitude: A small oscillatory strain or amplitude is applied.[15]

• Atmosphere: The test is usually conducted in a controlled atmosphere, such as nitrogen.[14]

Chemical Analysis

Fourier Transform Infrared (FTIR) Spectroscopy is used to monitor the curing reaction by observing changes in the characteristic absorption bands of the functional groups involved, such as the epoxy ring.[16][17]

Experimental Protocol:

• Sample Preparation:

  • For monitoring the cure, a thin film of the reacting mixture can be cast onto a suitable substrate (e.g., NaCl crystal) or measured directly using an Attenuated Total Reflectance (ATR) accessory.[16][17]

  • For fully cured samples, a small piece can be analyzed using an ATR-FTIR spectrometer.[18]

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer, often equipped with an ATR accessory.

• Measurement Parameters:

  • Spectral Range: Typically 4000-400 cm⁻¹.[19]

  • Resolution: A resolution of 2-4 cm⁻¹ is common.[18][19]

  • Number of Scans: Co-averaging multiple scans (e.g., 5-32) improves the signal-to-noise ratio.[16][19]

Morphological Analysis

Scanning Electron Microscopy (SEM) is employed to examine the fracture surface morphology of the cured resins, providing insights into the failure mechanisms and the dispersion of any fillers.[20][21]

Experimental Protocol:

• Sample Preparation: The cured resin is fractured (e.g., by impact) to expose a fresh fracture surface. The samples are then mounted on SEM stubs.

• Coating: To make the non-conductive polymer surface suitable for SEM imaging, a thin conductive layer (e.g., gold or palladium) is typically sputter-coated onto the fracture surface.

• Instrumentation: A scanning electron microscope.

• Imaging: The fracture surface is imaged at various magnifications to observe features such as crack propagation patterns, voids, and the interface between the resin and any reinforcing phases.[20]

Quantitative Data Summary

The following tables summarize key quantitative data for different melamine-based epoxy resin formulations.

Table 1: Thermal Properties of Melamine-Based Epoxy Resins

Resin Formulation	Curing Temperature (°C)	Glass Transition Temperature (Tg) (°C)	Decomposition Temperature (TGA, 5% weight loss) (°C)
Melamine/Glycidyl Derivative (I-a)[4]	80	74 and 126 (two maxima)	~240[3]
Melamine/Glycidyl Derivative (I-b)[4]	80	Not specified	Not specified
Melamine/Glycidyl/Silane (II-a)[4]	80	Not specified	~180 (first step)[3]
Melamine/Glycidyl/Silane (II-b)[4]	80	Not specified	Not specified

Table 2: Mechanical Properties of Melamine-Based Epoxy Resins from DMA

Resin Formulation	Storage Modulus (E') at 30°C (MPa)	Tan δ Peak Temperature (°C)
Melamine/Glycidyl Derivative (I-a)[4]	~830[3]	74 and 126
Melamine/Glycidyl Derivative (I-a) post-cured[4]	Higher than neat	Shifted to higher temperatures
Melamine/Glycidyl Derivative (I-b)[4]	Lower than I-a	Broader peak
Melamine/Glycidyl/Silane (II-a)[3]	Lower than Resin I	Not specified

Signaling Pathways and Logical Relationships

The curing of melamine-based epoxy resins involves the reaction of the amine groups of melamine with the epoxy groups of the glycidyl derivative. This process leads to the formation of a highly crosslinked three-dimensional network.

Conclusion

The characterization of melamine-based epoxy resins requires a multi-faceted approach employing a range of analytical techniques. DSC and TGA are essential for understanding the thermal behavior, including curing kinetics and thermal stability. DMA provides crucial information on the viscoelastic and mechanical properties, while FTIR is invaluable for monitoring the chemical changes during the curing process. Finally, SEM offers a window into the morphology and failure mechanisms of the cured material. By following the detailed experimental protocols and utilizing the comparative data presented in this guide, researchers and scientists can effectively characterize and develop novel melamine-based epoxy resin systems for advanced applications.

References

• 1. A Beginner's Guide to Thermogravimetric Analysis [xrfscientific.com]
• 2. CN103288783A - Novel synthesis method of glycidyl amine epoxy resin - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis and characterizations of melamine-based epoxy resins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. psecommunity.org [psecommunity.org]
• 7. youtube.com [youtube.com]
• 8. uotechnology.edu.iq [uotechnology.edu.iq]
• 9. kinetics.netzsch.com [kinetics.netzsch.com]
• 10. Thermoset Characterization Part 12: Introduction to Thermogravimetric Analysis (TGA) - Polymer Innovation Blog [polymerinnovationblog.com]
• 11. epfl.ch [epfl.ch]
• 12. m.youtube.com [m.youtube.com]
• 13. jmaterenvironsci.com [jmaterenvironsci.com]
• 14. Dynamic Mechanical Analysis of Thermally Aged Fique Fabric-Reinforced Epoxy Composites - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. spectroscopyonline.com [spectroscopyonline.com]
• 17. researchgate.net [researchgate.net]
• 18. piketech.com [piketech.com]
• 19. atlantis-press.com [atlantis-press.com]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]

Neurotoxic Effects of Prenatal Melamine Exposure: A Technical Guide

An in-depth technical guide on the neurotoxic effects of prenatal melamine (B1676169) exposure is presented below, intended for researchers, scientists, and drug development professionals.

Introduction

Melamine (2,4,6-triamino-s-triazine) is a nitrogen-rich organic compound widely used in the production of laminates, plastics, and flame retardants.[1] Its illegal adulteration in food products to artificially inflate protein content has led to significant public health crises, most notably affecting infants and children.[1][2] While the nephrotoxic effects of melamine are well-documented, a growing body of evidence indicates that it can also cross the blood-brain and placental barriers, posing a significant threat to fetal neurodevelopment.[3][4] Prenatal exposure to melamine has been linked to cognitive deficits, synaptic dysfunction, and an increased risk of neurodevelopmental disorders.[5][6] This technical guide provides a comprehensive overview of the current understanding of melamine-induced neurotoxicity following in utero exposure, with a focus on quantitative data, experimental methodologies, and the underlying molecular mechanisms.

Quantitative Data on the Neurotoxic Effects of Prenatal Melamine Exposure

The following tables summarize the key quantitative findings from studies investigating the impact of prenatal melamine exposure on various neurobiological and behavioral endpoints.

Table 1: Effects of Prenatal Melamine Exposure on Cognitive Function in Offspring

Animal Model	Melamine Dose	Exposure Period	Behavioral Test	Key Findings	Reference
Wistar Rats	400 mg/kg/day (gavage)	Gestational Days 1-20	Morris Water Maze (MWM)	- Increased escape latency in the initial training stage- Impaired reference memory- Deficits in re-acquisition learning	[5][7]
Wistar Rats	300 mg/kg/day (gavage)	4 weeks (3-week-old males)	MWM	- Impaired learning and memory	[3]
Wistar Rats	400 mg/kg/day (gavage)	Entire Gestation	MWM	- Significant learning and memory impairments in male offspring	[5]
Wistar Rats	400 mg/kg/day (oral)	Entire Gestation	MWM	- Serious deficits in memory and re-acquisition abilities in female offspring	[8]

Table 2: Effects of Prenatal Melamine Exposure on Synaptic Plasticity and Transmission

Animal Model	Melamine Dose	Exposure Period	Electrophysiological Measure	Key Findings	Reference
Wistar Rats	400 mg/kg/day (gavage)	Entire Gestation	Field Excitatory Postsynaptic Potential (fEPSP)	- Significantly higher fEPSP slopes during Long-Term Depression (LTD) induction	[7]
Infant Rats	Not specified	Not specified	fEPSP	- Significantly lower fEPSP slopes during Long-Term Potentiation (LTP)	[9]
Wistar Rats	400 mg/kg/day (gavage)	Entire Gestation	Spontaneous Excitatory Postsynaptic Currents (sEPSCs)	- Markedly diminished frequency and amplitude	[7]
Infant Rats	Not specified	Not specified	sEPSCs and miniature EPSCs (mEPSCs)	- Decreased frequencies of both sEPSCs and mEPSCs	[9]

Table 3: Effects of Prenatal Melamine Exposure on Neurochemical and Cellular Markers

Animal Model/Cell Line	Melamine Dose	Exposure Period	Marker	Key Findings	Reference
Rodents	400 mg/kg/day	35 days	Acetylcholine	- Decreased levels in the hippocampus	[3]
Wistar Rats	300 mg/kg/day (gavage)	4 weeks (3-week-old males)	Oxidative Stress Markers	- Elevated hydroxyl and superoxide (B77818) radicals and MDA levels in the hippocampus	[3]
PC12 Cells	Not specified	36 hours	Autophagy Markers	- Increased number of autophagosomes- Conversion of LC3-I to LC3-II	[3]
SH-SY5Y Cells	1.5 mg/ml (IC50)	72 hours	Cell Viability	- Dose-dependent cytotoxicity	[10]
SH-SY5Y Cells	Not specified	Not specified	Reactive Oxygen Species (ROS)	- Significantly elevated intracellular ROS levels	[10]
SH-SY5Y Cells	Not specified	Not specified	Caspase-3 Activity	- Elevated Caspase-3 activity	[10]
Female Wistar Albino Rats	50 mg/kg and 75 mg/kg	Weaning period	Apoptosis	- Increased apoptosis in the developing brain	[10]

Experimental Protocols

This section details the methodologies employed in key studies to assess the neurotoxic effects of prenatal melamine exposure. These protocols are based on the OECD Guideline 426 for developmental neurotoxicity studies and other standard neuroscientific techniques.[11][12]

1. Animal Model and Melamine Exposure

• Animal Model: Wistar rats are commonly used.[7][13] Pregnant dams are housed individually under standard laboratory conditions.

• Melamine Administration: Melamine is typically dissolved in saline and administered daily to pregnant dams via oral gavage.[5][14]

• Dosage: A frequently used dose is 400 mg/kg body weight/day, administered throughout the gestational period.[5][7] Lower doses (12.5-50 mg/kg) have also been investigated to assess dose-dependent effects.[15][16]

• Control Group: A control group receives the vehicle (e.g., saline) under the same experimental conditions.[14]

2. Behavioral Assessment: Morris Water Maze (MWM)

The MWM test is used to evaluate hippocampus-dependent spatial learning and memory.[7][9]

• Apparatus: A circular pool filled with opaque water, with a hidden platform submerged beneath the surface. Visual cues are placed around the pool for spatial navigation.

• Procedure:

  • Acquisition Phase: Offspring are trained to find the hidden platform from different starting positions over several days. Escape latency (time to find the platform) and swim path are recorded.[3]

  • Probe Trial: The platform is removed, and the time spent in the target quadrant where the platform was previously located is measured to assess reference memory.[3]

  • Reversal Learning: The platform is moved to a new location to assess cognitive flexibility.[7]

3. Electrophysiological Analysis

• In Vivo Field Excitatory Postsynaptic Potential (fEPSP) Recording:

  • Preparation: Adult offspring are anesthetized, and electrodes are implanted in the hippocampus.[17]

  • Stimulation and Recording: The Schaffer collateral pathway is stimulated, and fEPSPs are recorded in the CA1 region.[7]

  • LTP/LTD Induction: High-frequency stimulation is used to induce Long-Term Potentiation (LTP), while low-frequency stimulation is used to induce Long-Term Depression (LTD).[7][9] The slope of the fEPSP is measured to quantify synaptic strength.

• Whole-Cell Patch-Clamp Recording:

  • Preparation: Hippocampal brain slices are prepared from offspring.

  • Recording: Spontaneous and miniature excitatory postsynaptic currents (sEPSCs and mEPSCs) are recorded from CA1 pyramidal neurons to assess presynaptic and postsynaptic function.[7][9]

4. Biochemical and Histological Analysis

• Western Blotting: Hippocampal tissue is homogenized, and proteins are separated by electrophoresis. Specific antibodies are used to detect and quantify the expression levels of key proteins involved in synaptic plasticity (e.g., NR2B, PSD-95) and autophagy (e.g., LC3, Beclin-1).[3]

• Immunohistochemistry: Brain sections are stained with antibodies against specific markers, such as neuronal nuclei (NeuN) for neuronal loss, glial fibrillary acidic protein (GFAP) for astrogliosis, and Iba1 for microglial activation.[14]

• TUNEL Assay: This assay is used to detect apoptotic cells in brain tissue by labeling DNA strand breaks.[14]

• Oxidative Stress Markers: Spectrophotometric assays are used to measure the levels of reactive oxygen species (ROS), malondialdehyde (MDA) as a marker of lipid peroxidation, and the activity of antioxidant enzymes like superoxide dismutase (SOD).[3][10]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the proposed molecular mechanisms of melamine neurotoxicity and a typical experimental workflow.

Proposed signaling pathway for melamine-induced neurotoxicity.

Typical experimental workflow for studying prenatal melamine exposure.

The evidence strongly indicates that prenatal exposure to melamine induces significant neurotoxic effects in offspring, including cognitive impairments and synaptic dysfunction.[3][5][7] The underlying mechanisms appear to involve oxidative stress, neuronal apoptosis, and disruption of glutamatergic neurotransmission.[3][7][10] The provided data and protocols offer a valuable resource for researchers investigating the neurodevelopmental consequences of environmental toxin exposure.

Future research should focus on several key areas:

• Dose-Response Relationships: Establishing clear dose-response relationships and identifying the lowest observable adverse effect level (LOAEL) for neurotoxicity is crucial for risk assessment.

• Critical Windows of Exposure: Identifying specific gestational periods of heightened vulnerability to melamine's neurotoxic effects will enhance our understanding of its developmental impact.

• Long-Term Outcomes: Longitudinal studies are needed to determine if the neurotoxic effects of prenatal melamine exposure persist or worsen with age.[13]

• Translational Research: Further investigation is required to determine the relevance of these findings in animal models to human populations, particularly in light of the widespread exposure to melamine and its derivatives.[18][19]

• Therapeutic Interventions: The exploration of potential therapeutic strategies, such as the use of antioxidants or autophagy modulators, to mitigate melamine-induced neurotoxicity warrants further investigation.[3]

References

• 1. benthamdirect.com [benthamdirect.com]
• 2. A Brief Review of Neurotoxicity Induced by Melamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Current Insights into the Neurotoxicity of Melamine: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Neurological effects caused by melamine | Food Packaging Forum [foodpackagingforum.org]
• 6. researchgate.net [researchgate.net]
• 7. Prenatal melamine exposure impairs spatial cognition and hippocampal synaptic plasticity by presynaptic and postsynaptic inhibition of glutamatergic transmission in adolescent offspring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Prenatal melamine exposure induces impairments of spatial cognition and hippocampal synaptic plasticity in female adolescent rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Melamine impairs spatial cognition and hippocampal synaptic plasticity by presynaptic inhibition of glutamatergic transmission in infant rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Melamine Exacerbates Neurotoxicity in D-Galactose-Induced Neuronal SH-SY5Y Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Testing methods for the assessment of chemical neurotoxic effects on the developing organisms in pre- and postnatal period [pronut.medved.kiev.ua]
• 12. pronut.medved.kiev.ua [pronut.medved.kiev.ua]
• 13. Comparison Impairments of Spatial Cognition and Hippocampal Synaptic Plasticity Between Prenatal and Postnatal Melamine Exposure in Male Adult Rats | springermedizin.de [springermedizin.de]
• 14. Melamine exposure from the weaning period causes apoptosis, inflammation, and damage to the blood-brain barrier - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Adverse reproductive effects of maternal low-dose melamine exposure during pregnancy in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. cabidigitallibrary.org [cabidigitallibrary.org]
• 17. Maternal high-salt diet during pregnancy impairs synaptic plasticity and memory in offspring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. neurosciencenews.com [neurosciencenews.com]
• 19. Associations of prenatal urinary melamine, melamine analogues, and aromatic amines with gestational duration and fetal growth in the ECHO Cohort - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Determination of Melamine in Milk Products by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Melamine (B1676169) is a nitrogen-rich industrial chemical that has been illicitly added to milk and milk products to artificially inflate their apparent protein content.[1][2] The ingestion of melamine-contaminated products has been linked to severe renal complications, including kidney stones and renal failure, particularly in infants.[1][2] Regulatory bodies worldwide have established maximum permissible limits for melamine in foodstuffs, with particularly stringent levels for infant formula.[1][2][3] Consequently, the development of sensitive, selective, and robust analytical methods for the detection and quantification of melamine in complex food matrices like milk is of paramount importance for ensuring food safety.[1][4]

This application note details a comprehensive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the analysis of melamine in various milk products, including liquid milk, milk powder, and infant formula.[1][5] The method combines a streamlined sample preparation procedure with highly selective and sensitive LC-MS/MS detection, enabling the reliable quantification of melamine at low parts-per-billion (ppb) levels.[1][6]

Experimental Protocols

1. Materials and Reagents

• Melamine standard (≥99% purity)

• Stable isotope-labeled internal standard (e.g., ¹³C₃¹⁵N₃-melamine)

• LC-MS grade acetonitrile, methanol (B129727), and water

• Formic acid (reagent grade, >95%)

• Ammonium (B1175870) formate (B1220265) (purity >97%)

• Perchloric acid or Trichloroacetic acid (for protein precipitation)

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis MCX, Discovery DSC-SCX, or Bond Elut Plexa PCX)[4]

2. Standard and Sample Preparation

2.1. Preparation of Standard Solutions

• Stock Standard Solution (approx. 100-1000 µg/mL): Accurately weigh a known amount of melamine standard and dissolve it in a suitable solvent such as 0.1% formic acid in water or methanol.[4][5]

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution with the mobile phase or a blank matrix extract.

• Internal Standard Working Solution: Prepare a working solution of the stable isotope-labeled internal standard in the mobile phase.

2.2. Sample Preparation

Several sample preparation methods can be employed depending on the milk product matrix and the desired limit of quantification.

Method A: Protein Precipitation and Dilution (Dilute-and-Shoot) This is a rapid screening method suitable for higher melamine concentrations.

• Weigh 1-2 g of powdered milk or measure 5-10 mL of liquid milk into a centrifuge tube.[4][5]

• Add a solution of 2.5% aqueous formic acid or an acetonitrile/water mixture.[5][7]

• Vortex or sonicate for 10-30 minutes to ensure complete dissolution and protein precipitation.[5]

• Centrifuge at high speed (e.g., >4000 rpm) for 10-30 minutes.[5]

• Filter the supernatant through a 0.45 µm filter.[4]

• The filtrate can be directly injected into the LC-MS/MS system or further diluted if necessary.

Method B: Solid Phase Extraction (SPE) This method provides a more thorough cleanup and is recommended for achieving low detection limits.[4]

• Sample Pre-treatment:

  • For powdered milk/infant formula: Reconstitute 1 g of powder in 4 mL of water and add 6 mL of 2.5% formic acid or a suitable buffer (e.g., 100 mM phosphate (B84403) buffer, pH 2.5).

  • For liquid milk: Dilute 5 mL of milk with 5 mL of a low pH buffer and 1 mL of acetonitrile.

  • Sonicate the mixture for 10 minutes and then centrifuge.

• SPE Cartridge Conditioning: Condition a cation-exchange SPE cartridge (e.g., MCX, SCX) with methanol followed by water or 0.1% formic acid.

• Sample Loading: Load the supernatant from the pre-treatment step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak solvent like 0.1% formic acid followed by methanol to remove interferences.

• Elution: Elute melamine with a small volume of 5% ammonium hydroxide (B78521) in methanol.

• Final Preparation: Evaporate the eluent to dryness under a stream of nitrogen and reconstitute the residue in the mobile phase.[4]

3. LC-MS/MS Analysis

3.1. Liquid Chromatography (LC) Conditions

Hydrophilic Interaction Liquid Chromatography (HILIC) is commonly employed for the retention of the polar melamine molecule.[5]

Parameter	Typical Conditions
Column	HILIC Column (e.g., ZIC-HILIC, Ascentis Express HILIC)[5]
Mobile Phase A	Water with 0.1% Formic Acid and 5-20 mM Ammonium Formate[5][6]
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	A gradient elution is typically used, starting with a high percentage of organic phase (e.g., 97% B) and decreasing.[8]
Flow Rate	0.2 - 0.5 mL/min
Injection Volume	5 - 20 µL
Column Temperature	30 - 40 °C

3.2. Mass Spectrometry (MS) Conditions

A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode with Multiple Reaction Monitoring (MRM) is used for detection and quantification.[5][8]

Parameter	Typical Conditions
Ionization Mode	Electrospray Ionization (ESI), Positive Mode[8]
Capillary Voltage	3.0 - 4.5 kV
Source Temperature	100 - 150 °C
Desolvation Temp.	350 - 550 °C
MRM Transitions	Melamine: m/z 127 → 85 (quantifier), m/z 127 → 68 (qualifier)[8]¹³C₃¹⁵N₃-Melamine: m/z 133 → 87
Collision Energy	Optimized for each transition (e.g., 17-49 eV)[8]

Data Presentation

The following tables summarize the quantitative performance data reported in various studies for the LC-MS/MS analysis of melamine in milk products.

Table 1: Method Performance Characteristics

Parameter	Liquid Milk	Powdered Milk / Infant Formula	Reference(s)
Limit of Detection (LOD)	0.01 mg/kg	1 - 10 µg/kg (ppb)	[9],[4]
Limit of Quantification (LOQ)	0.01 - 0.03 mg/kg (10 - 30 ppb)	4 - 20 µg/kg (ppb)	[9],[10],,
Linearity Range (r²)	0.5 - 100 ng/mL (>0.99)	10 - 1000 ng/g (>0.99)	[10],[2]
Recovery (%)	74 - 102.5%	72 - 121%	[9],[10],[2]
Precision (%RSD)	< 10%	< 6%	[9],[6]

Mandatory Visualization

Caption: LC-MS/MS workflow for melamine detection in milk.

Caption: Logical flow from problem to solution.

References

• 1. waters.com [waters.com]
• 2. cromlab-instruments.es [cromlab-instruments.es]
• 3. lcms.cz [lcms.cz]
• 4. agilent.com [agilent.com]
• 5. fssai.gov.in [fssai.gov.in]
• 6. sciex.com [sciex.com]
• 7. tools.thermofisher.com [tools.thermofisher.com]
• 8. research.dvs.gov.my [research.dvs.gov.my]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for CO2 Capture Using Melamine-Based Porous Polymers

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis and utilization of melamine-based porous polymers for carbon dioxide (CO2) capture. Melamine (B1676169), a cost-effective and nitrogen-rich compound, serves as an excellent building block for creating porous organic polymers (POPs) with high affinity for CO2.[1][2] These materials are promising candidates for post-combustion CO2 capture technologies due to their thermal stability, tunable porosity, and the presence of basic nitrogen sites that enhance CO2 adsorption.[2][3][4]

Overview of Melamine-Based Porous Polymers for CO2 Capture

Melamine-based porous polymers are a class of materials characterized by a robust, porous structure and a high density of nitrogen atoms within their framework.[1][2] The triazine ring and amino groups in melamine contribute to its basicity, which facilitates selective interactions with the acidic CO2 molecule.[1][3] Various synthetic strategies, including polycondensation, Schiff-base reactions, and hyper-crosslinking, have been employed to create diverse melamine-based polymers with tailored properties for CO2 capture.[1][5][6]

The CO2 capture performance of these polymers is influenced by several factors, including:

• Surface Area and Porosity: A high Brunauer-Emmett-Teller (BET) surface area and well-developed microporosity provide more sites for CO2 adsorption.[1][5]

• Nitrogen Content: The abundance of nitrogen atoms, particularly the basic amine and triazine groups, enhances the affinity for CO2 through Lewis acid-base interactions.[3][4]

• Functional Groups: The incorporation of other functional groups can further tune the surface chemistry and improve CO2 selectivity.[7]

Quantitative Data on CO2 Capture Performance

The following tables summarize the CO2 capture performance of various melamine-based porous polymers reported in the literature.

Table 1: CO2 Adsorption Capacities of Melamine-Based Polyamides

Polymer Name	Synthesis Solvents	BET Surface Area (m²/g)	CO2 Uptake (mmol/g) at 273 K, 1 bar	Reference
PA-1	DMAc/NMP	Higher than PA-2	0.134	[3][4]
PA-2	1,4-dioxane	Lower than PA-1	0.086	[4]
Polyamides	DMSO	70 - 521	up to 2.87	[5]

Table 2: CO2 Adsorption Capacities of Other Melamine-Based Porous Organic Polymers (POPs)

Polymer Name	Polymer Type	BET Surface Area (m²/g)	CO2 Uptake (mg/g) at 273 K, 1 bar	Reference
TPE-TMC-2MA	Polyaminal	645	153	[1]
Melamine-based POPs	Polyaminal	230.4	30.1 cm³/g	[5]

Table 3: CO2 Adsorption Capacities of Nitrogen-Doped Carbons Derived from Melamine

Material	Activation Method	BET Surface Area (m²/g)	CO2 Uptake (mmol/g) at 298 K, 1 bar	Reference
N-rich porous carbon	KOH activation	1658	3.30	[8]
GO(0.25)/MR-500	-	-	2.01 (at 298 K, 100 kPa)	[9]

Experimental Protocols

This section provides detailed protocols for the synthesis of melamine-based porous polymers and the subsequent measurement of their CO2 capture performance.

Synthesis of Melamine-Based Porous Polyamides (Example)

This protocol is based on the synthesis of porous polyamide networks via polycondensation.[3][5]

Materials:

• Melamine (2,4,6-triamino-1,3,5-triazine)

• 1,3,5-Benzenetricarbonyl trichloride (B1173362)

• Anhydrous N,N-Dimethylacetamide (DMAc)

• Anhydrous N-Methyl-2-pyrrolidone (NMP)

• Anhydrous 1,4-Dioxane

• Methanol (B129727)

• Nitrogen gas (high purity)

Equipment:

• Three-neck round-bottom flask

• Magnetic stirrer

• Condenser

• Nitrogen inlet and outlet

• Addition funnel

• Sintered glass funnel

• Vacuum oven

Procedure:

• Set up a dry three-neck round-bottom flask equipped with a magnetic stirrer, a condenser, and a nitrogen inlet/outlet.

• Purge the entire system with dry nitrogen gas for at least 30 minutes to ensure an inert atmosphere.

• Dissolve a specific molar amount of melamine in a chosen solvent system (e.g., a mixture of DMAc and NMP, or 1,4-dioxane) in the flask.

• In a separate flask, dissolve an equimolar amount of 1,3,5-benzenetricarbonyl trichloride in the same anhydrous solvent.

• Slowly add the acid chloride solution to the melamine solution at room temperature with vigorous stirring using an addition funnel.

• Continue the reaction at room temperature under a nitrogen atmosphere for 72 hours.

• After the reaction is complete, collect the precipitated polymer by vacuum filtration using a sintered glass funnel.

• Wash the polymer product thoroughly with methanol to remove any unreacted monomers and solvent.

• Dry the resulting polymer in a vacuum oven at 120 °C for 12 hours to obtain the final porous polyamide.

CO2 Adsorption Measurement Protocol

This protocol describes the standard procedure for measuring CO2 adsorption isotherms using a volumetric adsorption analyzer.[10]

Equipment:

• Volumetric gas adsorption analyzer (e.g., Micromeritics ASAP 2020 or similar)

• Sample tube

• Heating mantle

• High-purity CO2 and N2 gases

• Vacuum pump

Procedure:

• Accurately weigh approximately 100-200 mg of the synthesized melamine-based polymer and place it into a sample tube.

• Attach the sample tube to the degassing port of the adsorption analyzer.

• Degas the sample under high vacuum at a specified temperature (e.g., 120 °C) for several hours (typically 6-12 hours) to remove any adsorbed moisture and other impurities.[10]

• After degassing, weigh the sample tube again to determine the exact mass of the activated sample.

• Transfer the sample tube to the analysis port of the instrument.

• Perform the CO2 adsorption measurement at the desired temperature (e.g., 273 K or 298 K). The instrument will automatically dose known amounts of CO2 gas into the sample tube and measure the pressure equilibration to determine the amount of gas adsorbed at each pressure point.

• Generate the adsorption isotherm by plotting the amount of CO2 adsorbed (in mmol/g or cm³/g) as a function of pressure.

• (Optional) Perform N2 adsorption-desorption measurements at 77 K to determine the BET surface area, pore volume, and pore size distribution of the material.

Visualizations

The following diagrams illustrate the key processes involved in the synthesis and application of melamine-based porous polymers for CO2 capture.

Caption: General workflow for the synthesis of melamine-based porous polymers.

Caption: Simplified mechanism of CO2 capture by melamine-based polymers.

Caption: Overall experimental workflow from synthesis to CO2 capture analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Melamine based porous organic amide polymers for CO2 capture - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Hypercrosslinked polymers (HCPs) for CO2 capture and catalytic conversion: synthesis, functionalization, and applications - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 7. pstorage-loughborough-53465.s3.amazonaws.com [pstorage-loughborough-53465.s3.amazonaws.com]
• 8. One-Pot Synthesis of Melamine Formaldehyde Resin-Derived N-Doped Porous Carbon for CO2 Capture Application - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Melamine based porous organic amide polymers for CO2 capture - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Note: High-Performance Liquid Chromatography for the Quantification of Melamine in Food Products

Introduction

Melamine (B1676169) (2,4,6-triamino-1,3,5-triazine) is a nitrogen-rich industrial chemical commonly used in the production of laminates, plastics, and flame retardants.[1] Its high nitrogen content (66% by mass) has led to its illegal addition to food products, such as infant formula and pet food, to artificially inflate their apparent protein content when tested by standard nitrogen-based methods.[2] However, ingestion of melamine can lead to severe health issues, including kidney stones and renal failure, particularly in infants.[3] Consequently, regulatory bodies worldwide have set strict limits for melamine in foodstuffs, necessitating sensitive and reliable analytical methods for its quantification.[4]

High-Performance Liquid Chromatography (HPLC) is a widely used technique for the determination of melamine in various food matrices.[5] This application note details validated HPLC methods for the quantification of melamine, providing protocols for sample preparation and chromatographic analysis.

Principle

HPLC separates components of a mixture based on their differential distribution between a stationary phase (the column) and a mobile phase. For melamine analysis, various HPLC modes can be employed, including Hydrophilic Interaction Liquid Chromatography (HILIC), reversed-phase ion-pair chromatography, and ion-exchange chromatography.[1][3][6] HILIC is particularly effective for retaining and separating polar compounds like melamine.[1][3] Detection is typically achieved using a Diode Array Detector (DAD) or a UV detector at a wavelength of approximately 220-240 nm.[1][2][3][7]

Experimental Protocols

Protocol 1: Melamine Quantification in Protein Supplements using HILIC-DAD

This protocol is adapted from a validated method for the analysis of melamine in protein supplements.[1]

1. Sample Preparation

• Weigh 1 gram of the protein supplement sample into a 50 mL centrifuge tube.

• Add 20 mL of a 1% (w/v) trichloroacetic acid (TCA) solution.

• Vortex for 1 minute to ensure thorough mixing.

• Place the tube in an ultrasonic bath for 10 minutes.

• Centrifuge the sample at 5000 rpm for 10 minutes.

• Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

2. HPLC-DAD Conditions

• Column: Spherex 5OH diol phase (or equivalent HILIC column)

• Mobile Phase: Acetonitrile : Acetate buffer (pH 5.0) (95:5, v/v)[1]

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Column Temperature: 30 °C[3]

• Detection Wavelength: 220 nm[1]

3. Calibration

• Prepare a stock solution of melamine (100 µg/mL) in the mobile phase.

• Generate a series of calibration standards by diluting the stock solution to concentrations ranging from 0.05 to 3.0 µg/mL.[1]

• Inject each standard and construct a calibration curve by plotting peak area against concentration.

Protocol 2: Melamine Quantification in Infant Formula using Reversed-Phase HPLC

This protocol is a general method based on common practices for analyzing melamine in dairy products.

1. Sample Preparation

• Accurately weigh approximately 1 gram of infant formula powder into a 50 mL centrifuge tube.

• Add 5 mL of HPLC-grade methanol (B129727) and 5 mL of deionized water.

• Vortex for 1 minute, followed by sonication for 30 minutes.

• Add 10 mL of 1% trichloroacetic acid.

• Vortex for 5 minutes and sonicate for an additional 15 minutes.

• Centrifuge the mixture at 6000 rpm for 30 minutes.

• Transfer the supernatant to a 25 mL volumetric flask and bring to volume with deionized water if necessary.

• Filter the extract through a 0.45 µm filter before injection.

2. HPLC-UV Conditions

• Column: C18 column (e.g., 4.6 x 250 mm, 5 µm)[7]

• Mobile Phase: 0.1% Trifluoroacetic acid in water : Methanol (90:10, v/v)

• Flow Rate: 0.3 mL/min

• Injection Volume: 100 µL[7]

• Detection Wavelength: 220 nm[7]

Data Presentation

Table 1: Comparison of HPLC Methods for Melamine Quantification

Parameter	Method 1 (HILIC-DAD)[1][3]	Method 2 (Reversed-Phase)[7]	Method 3 (Ion-Exchange)[6]
Column Type	HILIC (Spherex 5OH diol)	C18	Ion-Exchange (ZORBAX 300SCX)
Mobile Phase	Acetonitrile:Acetate buffer (pH 5.0) (95:5)	0.1% TFA in Water:Methanol (90:10)	Buffered Water/Acetonitrile
Flow Rate	1.0 mL/min	0.3 mL/min	1.0 mL/min
Detection	DAD at 220 nm	UV at 220 nm	UV at 240 nm
Sample Matrix	Protein Supplements	Infant Formula	Dairy Products

Table 2: Validation Parameters for a Validated HILIC-DAD Method [1][7][8]

Validation Parameter	Result
Linearity Range	0.05 - 3.0 mg/Kg
Limit of Detection (LOD)	145 ng/mL
Limit of Quantification (LOQ)	435 ng/mL
Accuracy	94.9%
Precision (RSD%)	95.3%
Acceptance Limits	±15%

Visualizations

Caption: Experimental workflow for melamine quantification.

Caption: Logical steps in HPLC analysis of melamine.

References

• 1. scispace.com [scispace.com]
• 2. HPLC Application for Determination of Melamine in Baby Formula | SIELC Technologies [sielc.com]
• 3. obrnutafaza.hr [obrnutafaza.hr]
• 4. cromlab-instruments.es [cromlab-instruments.es]
• 5. jascoinc.com [jascoinc.com]
• 6. perlan.com.pl [perlan.com.pl]
• 7. HPLC and spectrophotometry methods for measuring melamine migration from melamine dishes to food simulants - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Measurement of melamine migration from melamine-ware products by designed HPLC method and the effect of food-type on the level of migration - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Development of an Enzyme-Linked Immunosorbent Assay (ELISA) for Rapid Melamine Screening

Introduction

Melamine (B1676169) (C₃H₆N₆) is a nitrogen-rich industrial chemical used in the production of plastics, flame retardants, and fertilizers. Its high nitrogen content (66% by mass) has led to its illegal adulteration in food and feed products to artificially inflate their apparent protein content, which is often estimated by measuring total nitrogen.[1][2] This fraudulent practice poses significant health risks, as ingestion of melamine can lead to kidney stones and renal failure.[1][3] Incidents of melamine contamination in pet food and infant formula have highlighted the urgent need for rapid, sensitive, and reliable screening methods to ensure food safety.[4]

While instrumental methods like HPLC and GC/MS provide accurate quantification, they require expensive equipment, complex sample pre-treatment, and skilled operators, making them less suitable for high-throughput screening.[5] Enzyme-Linked Immunosorbent Assay (ELISA) offers a compelling alternative, providing a simple, rapid, cost-effective, and high-throughput screening tool with high sensitivity and specificity.[5] This document provides detailed protocols and performance data for a competitive ELISA designed for the rapid screening of melamine in various sample matrices.

Principle of the Assay

The most common format for melamine detection is the competitive inhibition ELISA. This assay is based on the competition between free melamine present in the sample and a fixed amount of a melamine-enzyme conjugate (or melamine antigen coated on the plate) for a limited number of specific anti-melamine antibody binding sites.

The general steps are as follows:

• Coating: Microtiter plate wells are pre-coated with either an anti-melamine antibody or a melamine-protein conjugate.

• Competition: The sample extract is added to the wells along with a known amount of enzyme-labeled melamine (if the plate is coated with antibody) or a specific antibody (if the plate is coated with melamine antigen). Melamine in the sample competes with the labeled melamine or for the antibody.

• Washing: Unbound reagents are washed away.

• Substrate Addition: A chromogenic substrate is added, which reacts with the enzyme to produce a colored product.

• Detection: The intensity of the color is measured using a microplate reader. The color intensity is inversely proportional to the concentration of melamine in the sample. A strong signal indicates a low concentration of melamine, while a weak signal indicates a high concentration.[6][7]

Caption: Principle of Competitive ELISA for Melamine.

Experimental Protocols

Protocol 1: Sample Preparation

Accurate sample preparation is critical for reliable results. The goal is to extract melamine from the sample matrix and eliminate interfering substances.[8][9] All reagents and samples should be brought to room temperature (20-25°C) before use.

Reagents:

• 10X Melamine Sample Extraction Buffer

• 1X Melamine Clean Up Buffer

• 1X Melamine Sample Balance Buffer

• Methanol

• Distilled/Deionized Water

Preparation of 1X Melamine Sample Extraction Buffer: Mix 1 volume of 10X Melamine Sample Extraction Buffer with 9 volumes of distilled/deionized water. Mix vigorously for at least one minute.

A. Milk (Liquid)

• Transfer 1 mL of the milk sample into a centrifuge tube.

• Add 4 mL of 1X Melamine Sample Extraction Buffer.

• Add 250 μL of 1X Melamine Clean Up Buffer. Vortex at maximum speed for 3 minutes.

• Centrifuge at 4,000 x g for 10 minutes.

• Transfer 250 μL of the clear supernatant to a new tube.

• Add 250 μL of 1X Melamine Sample Balance Buffer. Vortex for 15 seconds.

• Centrifuge at 4,000 x g for 2 minutes.

• Use 50 μL of the final supernatant per well for the ELISA. Note: The final dilution factor is 11.

B. Milk Powder

• Weigh 1 g of milk powder into a centrifuge tube.

• Add 4 mL of 1X Melamine Sample Extraction Buffer and vortex for 30 seconds to obtain a homogeneous solution.

• Follow steps A.3 through A.8. Note: The final dilution factor is 11.

C. Meat (Beef, Chicken, Fish)

• Weigh 1 g of a homogenized sample into a 15-mL conical tube.

• Add 4 mL of 1X Melamine Sample Extraction Buffer and shake for 5 seconds.

• Follow steps A.3 through A.8. Note: The final dilution factor is 11.

D. Egg (Chicken)

• Weigh 10 g of a whole egg sample and add 30 mL of methanol. Shake well for 30 seconds.[9]

• Homogenize in a blender for 60 seconds.[9]

• Centrifuge an aliquot of the homogenate at 3,000 x g for 10 minutes. The sample will separate into two layers.[9]

• Carefully collect the top layer (methanol phase).

• Dilute the collected supernatant 1:30 with 10% Methanol/20 mM PBS solution (e.g., 100 µL of extract + 2.9 mL of buffer).[9]

• The sample is ready for ELISA analysis. Note: The final dilution factor is 90.[9]

Protocol 2: Competitive ELISA Procedure

This protocol is a generalized procedure based on commercially available competitive ELISA kits.

Materials:

• Melamine-coated 96-well microplate

• Melamine standards (e.g., 0, 5, 15, 50, 150, 405 ppb)

• Prepared sample extracts

• Anti-Melamine Antibody

• HRP-Conjugated Secondary Antibody or HRP-Melamine Conjugate

• 1X Wash Solution

• TMB Substrate Solution

• Stop Solution (e.g., 1 N Sulfuric Acid)

• Microplate reader (450 nm)

Procedure:

• Reagent Preparation: Allow all reagents and samples to reach room temperature (20-25°C) for at least 2 hours before use.

• Standard/Sample Addition: Add 50 µL of each melamine standard and prepared sample extract into the appropriate wells of the melamine-coated microplate.

• Antibody Addition: Add 50 µL of the Anti-Melamine Antibody and 50 µL of the HRP-conjugated secondary antibody to each well (except the blank well).[5] Mix gently by shaking the plate for 60 seconds.

• Incubation: Cover the plate and incubate for 30 minutes at room temperature (20-25°C).[6]

• Washing: Decant the liquid from all wells. Wash each well 3-5 times with 250 µL of 1X Wash Solution. After the final wash, invert the plate and tap it firmly on absorbent paper to remove any remaining liquid.

• Substrate Reaction: Add 100 µL of TMB Substrate Solution to each well. Incubate for 20 minutes at room temperature in the dark. A blue color will develop.[6]

• Stopping Reaction: Add 50 µL of Stop Solution to each well. The color will change from blue to yellow.

• Absorbance Reading: Read the optical density (OD) of each well at 450 nm within 30 minutes of adding the Stop Solution.[10]

Caption: General experimental workflow for melamine ELISA.

Data Analysis

The concentration of melamine in the samples is determined by interpolation from a standard curve.

• Calculate the average OD for each standard and sample.

• Calculate the percentage of binding (%B/B₀) for each standard and sample using the following formula: %B/B₀ = (Average OD of Standard or Sample / Average OD of Zero Standard (B₀)) * 100

• Construct the Standard Curve: Plot the %B/B₀ (Y-axis) against the corresponding melamine concentration (X-axis) for the standards on a semi-logarithmic scale.

• Determine Sample Concentration: Interpolate the melamine concentration of each sample from the standard curve using its %B/B₀ value.[6]

• Adjust for Dilution: Multiply the interpolated concentration by the final dilution factor from the sample preparation step to obtain the actual concentration in the original sample.

Performance Characteristics

The performance of a melamine ELISA is defined by its sensitivity, specificity, and accuracy in various food matrices.

Table 1: Assay Sensitivity and Detection Range

This table summarizes the typical sensitivity and dynamic range of melamine ELISA methods.

Parameter	Value	Source
Limit of Detection (LOD)	< 5 ppb	[5]
Limit of Detection (LOD)	2.6 ng/mL	[11]
Limit of Detection (LOD)	8.9 ng/mL	[12]
Limit of Detection (milk powder)	50 ng/g	[13]
Linear Range	5 ppb to 405 ppb	[5]
IC₅₀ (50% Inhibitory Conc.)	70.6 ng/mL	[11]
IC₅₀ (50% Inhibitory Conc.)	35.4 ng/mL	[12]
IC₅₀ (50% Inhibitory Conc.)	6.0 ng/mL	[13]

Table 2: Recovery Rates in Spiked Samples

Recovery studies are performed to assess the accuracy of the method by measuring the amount of melamine detected in samples spiked with a known concentration.

Sample Matrix	Spiked Concentration	Average Recovery (%)	Source
Milk	-	80% - 115%	[5]
Milk Powder	-	80% - 115%	[5]
Milk Powder	100 ng/g	76.2 ± 7.3%	[13][14]
Milk Powder	500 ng/g	91.4 ± 5.0%	[13][14]
Feed	-	80% - 115%	[5]
Egg (Whole)	Various	90%	[9]

Table 3: Cross-Reactivity

Cross-reactivity evaluates the specificity of the antibody by testing its binding to structurally related compounds.

Compound	Cross-Reactivity (%)	Source
Melamine	100	[5]
Cyromazine	131	[13]
Other common compounds	No obvious cross-reactivity	[11]

Note: Cyromazine is a structural analog of melamine and may show significant cross-reactivity depending on the antibody used.[13]

Limitations of the Procedure

• This ELISA is a screening tool. Positive results should be confirmed by a regulatory-approved confirmatory method such as HPLC or GC/MS.[6]

• Assay performance can be affected by variations in pipetting technique, washing, incubation times, temperature, and kit age.[5]

• The possibility of interference from unknown factors in complex biological samples cannot be completely excluded.[5]

• Samples with melamine concentrations higher than the highest standard must be diluted further and re-analyzed to fall within the dynamic range of the assay.[15]

References

• 1. tribioscience.com [tribioscience.com]
• 2. ringbio.com [ringbio.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Recent developments in the detection of melamine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cosmobiousa.com [cosmobiousa.com]
• 6. Melamine, ELISA, 96 tests [goldstandarddiagnostics.com]
• 7. m.youtube.com [m.youtube.com]
• 8. abraxis.eurofins-technologies.com [abraxis.eurofins-technologies.com]
• 9. abraxis.eurofins-technologies.com [abraxis.eurofins-technologies.com]
• 10. info.gbiosciences.com [info.gbiosciences.com]
• 11. Hapten synthesis and antibody production for the development of a melamine immunoassay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Development of a Specifically Enhanced Enzyme-Linked Immunosorbent Assay for the Detection of Melamine in Milk - PMC [pmc.ncbi.nlm.nih.gov]
• 13. tandfonline.com [tandfonline.com]
• 14. tandfonline.com [tandfonline.com]
• 15. abraxis.eurofins-technologies.com [abraxis.eurofins-technologies.com]

Application Notes and Protocols: Melamine Resins in Flame-Retardant Materials

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of melamine (B1676169) and its derivatives as effective halogen-free flame retardants in various materials. Detailed experimental protocols for performance evaluation and synthesis are included to facilitate research and development in this field.

Introduction to Melamine-Based Flame Retardants

Melamine and its derivatives, such as melamine cyanurate (MCA) and melamine polyphosphate (MPP), are widely utilized as nitrogen-based flame retardants.[1] Their efficacy stems from their ability to interfere with the combustion cycle through a combination of gas-phase and condensed-phase mechanisms. Upon heating, these compounds undergo endothermic decomposition, which cools the substrate material.[2][3] They also release non-flammable gases like nitrogen and ammonia, which dilute the flammable volatiles and oxygen in the gas phase, effectively suffocating the flame.[2][3][4] Furthermore, they promote the formation of a stable insulating char layer on the material's surface, which acts as a barrier to heat and mass transfer.[2][4]

Melamine-based flame retardants find extensive application in a variety of polymers, including polyamides (PA), polyurethanes (PU), and epoxy resins (EP), as well as in textiles and coatings.[1][4][5]

Key Melamine-Based Flame Retardants

• Melamine: A nitrogen-rich compound that acts as a blowing agent in intumescent systems, releasing nitrogen gas upon decomposition to swell the char.[6]

• Melamine Cyanurate (MCA): A salt of melamine and cyanuric acid, it is a highly effective flame retardant for polyamides.[3][7] Its flame retardancy is attributed to endothermic decomposition, gas-phase dilution, and char formation.[3]

• Melamine Polyphosphate (MPP): A salt of melamine and polyphosphoric acid, MPP is an efficient intumescent flame retardant for a range of polymers, including polyamides and polyurethanes.[8][9] The phosphoric acid released upon decomposition acts as a catalyst for char formation.[8]

Quantitative Performance Data

The following tables summarize the flame-retardant performance of various melamine-based systems in different polymers.

Table 1: Flame Retardant Performance of Melamine Cyanurate (MCA) in Polyamides

Polymer	MCA Content (wt%)	LOI (%)	UL-94 Rating (Thickness)	Reference
Polyamide 66 (PA66)	6	31.5	V-0	[10][11]
Polyamide 6 (PA6)	15	-	V-0 (1.6 mm)	[12]
Polyamide 6 (PA6)	25	29.4	V-0 (1.6 mm)	[10]

Table 2: Flame Retardant Performance of Melamine Polyphosphate (MPP) in Glass Fiber-Reinforced Polyamide 66 (PA66-GF)

MPP Content (wt%)	Synergist (wt%)	LOI (%)	UL-94 Rating (Thickness)	Reference
17	-	-	-	[13]
11.9	5.1 PI	33.9	V-0	[13]
20	-	-	V-0 (1.6 mm)	[14]
18	-	-	Failed V-0 (0.8 mm)	[14]

PI: Polyimide

Experimental Protocols

Limiting Oxygen Index (LOI) Test (ASTM D2863)

Objective: To determine the minimum concentration of oxygen in a flowing mixture of oxygen and nitrogen that will just support flaming combustion of a material.[15]

Apparatus:

• LOI analyzer with a vertical glass column.[15][16]

• Sample holder.

• Ignition source.

• Gas flow meters for oxygen and nitrogen.[15]

Procedure:

• Sample Preparation: Prepare rectangular or strip samples of the material according to the standard specifications.[16]

• Sample Conditioning: Condition the specimens at 23 ± 2°C and 50 ± 5% relative humidity for at least 48 hours.

• Test Execution: a. Place the specimen vertically in the sample holder inside the glass column.[16] b. Introduce a mixture of oxygen and nitrogen into the column. c. Ignite the top of the specimen with the ignition source.[15] d. Gradually decrease the oxygen concentration until the flame self-extinguishes.[16] e. The lowest oxygen concentration at which flaming combustion is sustained is recorded as the Limiting Oxygen Index.[16]

UL-94 Vertical Flammability Test

Objective: To evaluate the burning characteristics of a plastic material when subjected to a flame in a vertical orientation.[8][17][18]

Apparatus:

• UL-94 test chamber.

• Burner with a specified flame height.

• Timer.

• Cotton patch.[18]

Procedure:

• Sample Preparation: Prepare specimens with dimensions of 125 ± 5 mm in length, 13 ± 0.5 mm in width, and a thickness not exceeding 13 mm.[8]

• Sample Conditioning: Condition the specimens at 23 ± 2°C and 50 ± 5% relative humidity for at least 48 hours.[8]

• Test Execution: a. Mount the specimen vertically. b. Place a cotton patch 30 cm below the specimen.[18] c. Apply a 20 mm blue flame to the bottom of the specimen for 10 seconds.[18] d. Remove the flame and record the afterflame time (t1). e. Immediately re-apply the flame for another 10 seconds.[8] f. Remove the flame and record the second afterflame time (t2) and the afterglow time (t3).[8] g. Observe if any flaming drips ignite the cotton patch.[8]

Classification Criteria (V-0, V-1, V-2): [19]

Criteria	V-0	V-1	V-2
Afterflame time for each individual specimen (t1 or t2)	≤ 10 s	≤ 30 s	≤ 30 s
Total afterflame time for any set of 5 specimens (t1 + t2)	≤ 50 s	≤ 250 s	≤ 250 s
Afterflame plus afterglow time for each individual specimen after the second flame application (t2 + t3)	≤ 30 s	≤ 60 s	≤ 60 s
Cotton indicator ignited by flaming drips	No	No	Yes

Thermogravimetric Analysis (TGA)

Objective: To measure the change in mass of a sample as a function of temperature in a controlled atmosphere. This provides information on thermal stability and decomposition.[3][7][20]

Apparatus:

• Thermogravimetric Analyzer (TGA) with a precision microbalance and a programmable furnace.[3][21]

Typical Test Conditions: [7][22]

• Sample Size: 25-30 mg

• Heating Rate: 10 °C/min

• Temperature Range: Ambient to 700 °C

• Atmosphere: Air or Nitrogen at 40 mL/min

Procedure:

• Calibrate the TGA instrument for temperature.[7]

• Place a pre-weighed sample in a clean, tared sample pan.[7]

• Heat the sample according to the specified temperature program and atmosphere.

• Record the mass loss as a function of temperature.

Synthesis Protocols

Synthesis of Melamine Formaldehyde (B43269) (MF) Resin

Materials:

• Melamine

• Formaldehyde (37% aqueous solution)

• Sodium hydroxide (B78521) (for pH adjustment)

• Deionized water

Procedure: [2]

• Charge the melamine and formaldehyde into a reaction vessel in a molar ratio typically between 1:2 and 1:3.5 (melamine:formaldehyde).[2]

• Adjust the pH of the mixture to 8-10 using sodium hydroxide.[2]

• Heat the mixture to 50-110 °C with stirring.[2]

• Maintain the temperature and pH until methylol derivatives are formed.

• Continue the reaction to allow for condensation and polymerization, with the removal of water, to form the three-dimensional network of the resin.

• Cool the resulting resin syrup to approximately 40 °C for storage or immediate use.[2]

Visualizations

References

• 1. flame-retardant.alfa-chemistry.com [flame-retardant.alfa-chemistry.com]
• 2. youtube.com [youtube.com]
• 3. Thermogravimetric Analysis (TGA) for Polymer Characterization: Thermal Stability and Composition – Advances in Polymer Science [ncstate.pressbooks.pub]
• 4. nbinno.com [nbinno.com]
• 5. CN112011021A - Preparation method of methylated melamine formaldehyde resin - Google Patents [patents.google.com]
• 6. Flame retardants in textiles – the sign of safety - Fibre2Fashion [fibre2fashion.com]
• 7. tainstruments.com [tainstruments.com]
• 8. amade-tech.com [amade-tech.com]
• 9. rsc.org [rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. Preparation and characterization of flame-retarded polyamide 66 with melamine cyanurate by in situ polymerization | Semantic Scholar [semanticscholar.org]
• 12. researchgate.net [researchgate.net]
• 13. Synergistic Charring Flame-Retardant Behavior of Polyimide and Melamine Polyphosphate in Glass Fiber-Reinforced Polyamide 66 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi-res.com [mdpi-res.com]
• 15. kiyorndlab.com [kiyorndlab.com]
• 16. How do you test for limiting oxygen index?- standard [standard-groups.com]
• 17. UL-94 | Vertical Flame Test | Horizontal Flame Test - ITA Labs - ITA Labs [italabs.co.uk]
• 18. mgchemicals.com [mgchemicals.com]
• 19. specialchem.com [specialchem.com]
• 20. eng.uc.edu [eng.uc.edu]
• 21. Thermal Analysis Techniques | Polymers | EAG Laboratories [eag.com]
• 22. scribd.com [scribd.com]

Application Notes and Protocols for the Synthesis of Melamine-Based Dendrimers in Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis, characterization, and application of melamine-based dendrimers as effective drug delivery vehicles. The unique properties of these dendrimers, including their well-defined architecture, multivalency, and potential for controlled drug release, make them a promising platform for advanced therapeutic strategies.

Introduction to Melamine-Based Dendrimers

Dendrimers are highly branched, monodisperse macromolecules with a central core, interior layers of repeating units (generations), and a periphery of functional groups. Melamine (B1676169), a triazine compound, serves as a versatile building block for the core and branching units of dendrimers due to its threefold symmetry and reactivity. These dendrimers can encapsulate or be conjugated with therapeutic agents, enhancing their solubility, stability, and enabling targeted delivery. Melamine-based dendrimers have been investigated for the delivery of anticancer drugs, such as methotrexate (B535133) and 6-mercaptopurine, with studies showing a reduction in drug-induced toxicity.[1][2]

Synthesis of Melamine-Based Dendrimers

A divergent synthesis approach is commonly employed for the production of melamine-based dendrimers. This method starts from a central core molecule and builds subsequent generations outwards.

Experimental Protocol: Divergent Synthesis of Amine-Terminated Melamine Dendrimers (Generation 1)

This protocol describes a two-step process to synthesize a generation 1 (G1) amine-terminated melamine dendrimer.

Step 1: Synthesis of Generation 0.5 (G0.5) Ester-Terminated Dendrimer

• In a reaction vessel, dissolve 5.0 g of freshly distilled melamine and 0.66 g of sodium azide (B81097) in 50 ml of dimethyl sulfoxide (B87167) (DMSO). Stir the solution for 1 hour at 25°C.

• In a separate vessel, prepare a solution of 10.78 ml of methyl acrylate (B77674) in 50 ml of DMSO.

• Slowly add the melamine solution dropwise to the methyl acrylate solution over a period of 2 hours with continuous stirring at room temperature.

• After the addition is complete, reflux the final mixture at 70°C.

• Remove the DMSO solvent under reduced pressure using a rotary evaporator at 70°C.

• Wash the resulting cream-colored solid with methanol (B129727) and dry it under vacuum to obtain the pure G0.5 ester-terminated dendrimer.

Step 2: Synthesis of Generation 1.0 (G1.0) Amine-Terminated Dendrimer

• Dissolve 10 g of the G0.5 dendrimer in 50 ml of DMSO.

• In a separate vessel, prepare a solution of 9.84 g of melamine and 1.32 g of sodium azide in 50 ml of DMSO.

• Carefully add the G0.5 dendrimer solution to the melamine solution with vigorous stirring at 25°C.

• Stir the mixture for 96 hours at 70°C.

• Remove the DMSO under reduced pressure at 70°C using a rotary evaporator.

• Wash the resulting solid with methanol and dry under vacuum to yield the pure G1.0 amine-terminated dendrimer.

Characterization of Synthesized Dendrimers

The structure and purity of the synthesized dendrimers should be confirmed using various analytical techniques:

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the presence of characteristic functional groups.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H-NMR and ¹³C-NMR): To elucidate the chemical structure and confirm the generation growth.

• Mass Spectrometry (MS): To determine the molecular weight of the dendrimers.

Drug Loading and In Vitro Release Studies

Melamine-based dendrimers can be loaded with therapeutic agents through non-covalent encapsulation within their internal cavities or by covalent conjugation to their surface functional groups.

Experimental Protocol: Methotrexate Loading via Encapsulation

• Dissolve a known amount of amine-terminated melamine dendrimer in deionized water.

• Prepare a stock solution of methotrexate in a suitable solvent (e.g., a small amount of 0.1 M NaOH, then diluted with deionized water).

• Add the methotrexate solution dropwise to the dendrimer solution while stirring.

• Allow the mixture to stir at room temperature for 24 hours in the dark to facilitate encapsulation.

• Purify the dendrimer-drug conjugate by dialysis against deionized water for 48 hours using a dialysis membrane with an appropriate molecular weight cut-off (MWCO) to remove the unloaded drug.

• Lyophilize the purified solution to obtain the methotrexate-loaded dendrimer as a powder.

Quantification of Drug Loading

The amount of encapsulated drug can be determined using UV-Vis spectrophotometry.

• Dissolve a known weight of the lyophilized dendrimer-drug conjugate in a suitable solvent.

• Measure the absorbance of the solution at the maximum absorbance wavelength of methotrexate.

• Calculate the concentration of methotrexate using a pre-established standard calibration curve.

• Determine the Drug Loading Capacity (DLC) and Encapsulation Efficiency (EE) using the following formulas:

  • DLC (%) = (Weight of drug in dendrimer / Weight of dendrimer-drug conjugate) x 100

  • EE (%) = (Weight of drug in dendrimer / Initial weight of drug used) x 100

Experimental Protocol: In Vitro pH-Dependent Drug Release

The release of the encapsulated drug can be studied under different pH conditions to simulate physiological environments (e.g., blood pH 7.4 and endosomal pH ~5.5).

• Disperse a known amount of the methotrexate-loaded dendrimer in a specific volume of phosphate-buffered saline (PBS) at the desired pH (e.g., 7.4 or 5.5).

• Place the dispersion in a dialysis bag with a suitable MWCO.

• Immerse the dialysis bag in a larger volume of the corresponding PBS buffer, which serves as the release medium.

• Maintain the setup at 37°C with constant stirring.

• At predetermined time intervals, withdraw a small aliquot of the release medium and replace it with an equal volume of fresh buffer to maintain sink conditions.

• Analyze the collected samples for methotrexate content using UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC).

• Calculate the cumulative percentage of drug released over time.

Physicochemical Characterization of Drug-Loaded Dendrimers

The physicochemical properties of the drug-loaded dendrimers are crucial for their in vivo performance.

Parameter	Technique	Typical Values for Melamine-Based Dendrimers
Particle Size	Dynamic Light Scattering (DLS)	10 - 100 nm (increases with generation and drug loading)
Zeta Potential	DLS with Electrophoretic Mobility	Positive for amine-terminated dendrimers, can be modulated by surface modification
Polydispersity Index (PDI)	DLS	< 0.3 (indicating a narrow size distribution)
Drug Loading Capacity (%)	UV-Vis/HPLC	Varies depending on drug, dendrimer generation, and loading method
Encapsulation Efficiency (%)	UV-Vis/HPLC	Varies depending on drug, dendrimer generation, and loading method

Cellular Uptake and Mechanism of Action

Melamine-based dendrimers are typically internalized by cells through endocytosis.[3] Once inside the cell, the acidic environment of the endosomes can trigger the release of the encapsulated drug.

Signaling Pathway of Methotrexate

Methotrexate is a folate analog that inhibits dihydrofolate reductase (DHFR), an enzyme crucial for the synthesis of nucleotides and, consequently, DNA and RNA. By inhibiting DHFR, methotrexate disrupts cell proliferation, leading to apoptosis, particularly in rapidly dividing cancer cells. When delivered by dendrimers, methotrexate is released into the cytoplasm where it can exert its therapeutic effect on DHFR. Studies on PAMAM dendrimer-methotrexate conjugates suggest that the drug's mechanism of action remains the same, inhibiting DHFR and inducing apoptosis.[4]

Visualizing Experimental Workflows and Pathways

Synthesis and Drug Loading Workflow

References

• 1. Reduction of drug toxicity using dendrimers based on melamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dendrimers in drug delivery and targeting: Drug-dendrimer interactions and toxicity issues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Activity of dendrimer-methotrexate conjugates on methotrexate-sensitive and -resistant cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Sulfonated Melamine Formaldehyde (SMF) as a Concrete Superplasticizer

Introduction

Sulfonated Melamine Formaldehyde (B43269) (SMF) is a high-performance polymer widely utilized as a superplasticizer or high-range water reducer in concrete and cementitious systems.[1][2] As an anionic surfactant, SMF is a water-soluble polymer synthesized from melamine, formaldehyde, and a sulfonating agent.[2] Its primary function is to enhance the workability and fluidity of fresh concrete at a low water-to-cement ratio, which in turn leads to significant improvements in the strength and durability of the hardened concrete.[1][3] SMF works by adsorbing onto the surface of cement particles, imparting a negative charge that causes the particles to repel each other.[1] This electrostatic repulsion breaks down the agglomerates of cement particles, releasing the entrapped water and thus increasing the flowability of the mixture.[4][5] These application notes provide detailed protocols for the synthesis, application, and evaluation of SMF in concrete for research and development purposes.

Mechanism of Action

Sulfonated Melamine Formaldehyde functions as a superplasticizer through an electrosteric dispersion mechanism. When added to a concrete mix, the long-chain SMF polymers, which possess negatively charged sulfonate groups (SO₃⁻), adsorb onto the surfaces of the positively charged cement particles. This process neutralizes the surface charges that cause particles to agglomerate.[4] The subsequent electrostatic repulsion between the now negatively charged cement particles leads to their dispersion, releasing entrapped water and significantly increasing the fluidity and workability of the concrete mix.[1][2]

Caption: Mechanism of SMF-induced dispersion of cement particles.

Performance Characteristics

SMF significantly improves both the fresh and hardened properties of concrete. It is particularly effective in producing high-flow, self-compacting concrete and high-strength concrete by allowing for a substantial reduction in the water-cement ratio.[3][6]

Data Summary

The performance of SMF is typically quantified by its effect on water reduction, workability (slump), and compressive strength.

Table 1: Typical Properties of Sulfonated Melamine Formaldehyde Powder

Property	Typical Value	Reference Standard
Appearance	White, free-flowing powder	Visual
pH (20% solution)	7 - 9	-
Moisture Content (%)	≤ 5	-
Chloride Content (%)	≤ 0.05	-
Water Reducing Ratio (%)	≥ 14	ASTM C494

Data sourced from manufacturer technical data sheets.[1][3]

Table 2: Effect of SMF Dosage on Concrete Properties

SMF Dosage (% by cement weight)	Water Reduction (%)	Slump (mm)	28-Day Compressive Strength (% of Control)
0 (Control)	0	80 (Target)	100%
1.0 - 1.5	Up to 20%	> 200	Up to 140%
3.0	~25%	> 220	Optimum strength gain observed
5.0	Up to 30%	> 220	Marginal increase over 3.0% dosage

Synthesized data from performance studies. Actual values are mix-dependent.[4][6]

Application Protocols

Recommended Dosage and Dispensing

• Dosage: The typical dosage of SMF powder is between 0.5% and 2.0% by weight of cementitious material.[2] For high-performance applications, dosages up to 3.0% may be used.[4] It is crucial to conduct trial mixes to determine the optimal dosage for specific project requirements and materials.[6]

• Dispensing: SMF can be added to the concrete mix in two ways:

  • Added to Mixing Water: The powdered SMF can be dissolved in the mixing water before its addition to the cement and aggregates.[6]

  • Added to Fresh Concrete: SMF can be added directly to the freshly mixed concrete. In this case, the mixer should run for at least one additional minute per cubic meter to ensure uniform dispersion.[6]

Quality Control & Conformance Testing

To ensure consistency, SMF admixtures should be tested according to ASTM C494 / C494M: Standard Specification for Chemical Admixtures for Concrete .[7][8] SMF is classified as a Type F (High-Range Water-Reducing) admixture.[9] Key tests include infrared spectroscopy for chemical consistency, residue by oven drying, and specific gravity measurements.[9][10]

Experimental Protocols

This section outlines protocols for the synthesis and performance evaluation of SMF superplasticizers.

Synthesis of SMF Resin (High-Level Protocol)

The synthesis of stable, water-soluble SMF resins is typically a four-stage process conducted at atmospheric pressure.[11][12][13]

• Hydroxymethylation: Melamine is reacted with formaldehyde in an aqueous solution at a pH of 10-13 and a temperature of 45-55°C.[11][14] This stage forms methylolmelamines.

• Sulfonation: A sulfonating agent, such as sodium metabisulfite (B1197395) or sodium sulfite, is added to the reaction mixture.[11][15] The reaction continues without pH adjustment, attaching sulfonate groups to the methylolmelamine intermediates.

• Low-pH Condensation: The temperature is lowered to 40-60°C, and the pH is adjusted to 2.5-4.[11] This acidic environment promotes the condensation and polymerization of the sulfonated monomers into longer polymer chains.

• High-pH Rearrangement: The pH is raised to 8-11, and the mixture is heated to 70-100°C for 30-180 minutes.[11] This final step stabilizes the resin solution and completes the polymerization process. The final product is typically a solution with a specific solids content (e.g., 20%) which can be spray-dried to produce the powder form.[5][11]

Evaluation of SMF Performance in Concrete

The following workflow and protocols are based on ASTM standards for evaluating the effect of SMF on concrete properties.[7][9][16]

Caption: Workflow for evaluating a concrete superplasticizer.

Protocol 1: Sample Preparation (Concrete Mixing) This protocol follows ASTM C192/C192M : Standard Practice for Making and Curing Concrete Test Specimens in the Laboratory.

• Materials: Obtain cement, fine aggregate, coarse aggregate, water, and the SMF admixture. Ensure all materials are at a consistent temperature (20-30°C).

• Batching: Accurately weigh all materials for both a control batch (without SMF) and a test batch (with the predetermined SMF dosage).

• Mixing Procedure: a. Add the coarse and fine aggregates to the mixer. b. Start the mixer and add half of the mixing water. c. Add the cement to the moving mixture. d. Add the remaining water (for the test batch, the SMF should be pre-dissolved in this portion of water). e. Mix for 3 minutes, followed by a 3-minute rest, and then a final 2 minutes of mixing.

Protocol 2: Assessment of Fresh Concrete Properties

• Workability (Slump Test) - ASTM C143/C143M: a. Immediately after mixing, fill a standard slump cone in three layers of equal volume. b. Rod each layer 25 times with a tamping rod, penetrating the underlying layer. c. Strike off the excess concrete from the top of the cone. d. Lift the cone vertically and measure the subsidence of the concrete. This value is the slump. e. To measure slump retention, cover the remaining concrete and repeat the test at specified intervals (e.g., 30 and 60 minutes).[17]

• Time of Setting - ASTM C403/C403M: a. Sieve the fresh concrete to obtain the mortar fraction. b. Place the mortar in a container and store it under controlled temperature. c. Periodically measure the penetration resistance using a penetrometer. d. The initial set is the time when resistance reaches 500 psi; the final set is when it reaches 4000 psi.[17]

• Air Content - ASTM C231/C231M (Pressure Method): a. Place a representative sample of fresh concrete in the meter's measuring bowl. b. Clamp the cover assembly on and inject water to fill the space. c. Apply a known pressure to the system and read the resulting air content directly from the gauge.

Protocol 3: Assessment of Hardened Concrete Properties

• Specimen Preparation: Cast the fresh concrete into standard molds (e.g., 4x8 inch or 6x12 inch cylinders for compressive strength; beams for flexural strength).[16]

• Curing: Demold the specimens after 24 hours and cure them in a moist environment (e.g., lime-saturated water) at 23 ± 2°C until the day of testing, as per ASTM C192.

• Compressive Strength - ASTM C39/C39M: a. At designated ages (e.g., 3, 7, and 28 days), cap the cylindrical specimens with sulfur mortar or neoprene pads. b. Place the specimen in a compression testing machine. c. Apply a continuous load at a prescribed rate until the specimen fails. The maximum load divided by the cross-sectional area is the compressive strength.

• Flexural Strength - ASTM C78/C78M: a. At 28 days, place a beam specimen in the testing apparatus for third-point loading. b. Apply the load until the beam fractures. c. Calculate the modulus of rupture from the failure load and specimen dimensions.

Safety and Handling

• Personal Protective Equipment (PPE): When handling SMF powder, wear safety goggles, rubber gloves, and a dust mask to avoid irritation.[6]

• Skin/Eye Contact: In case of accidental splashes to the skin, wash thoroughly with soap and water. For eye contact, rinse with clean warm water and seek medical attention.[6]

• Storage: Store SMF powder in its original unopened packaging in a dry area, protected from direct sunlight.[6]

References

• 1. Sulfonated Melamine Formaldehyde (SMF Powder) Superplasticizer Manufacturer | Jufu Chemical [jfchemtech.com]
• 2. kingsunconcreteadmixtures.com [kingsunconcreteadmixtures.com]
• 3. High Quality Sulphonated Melamine Formaldehyde(SMF) Superplasticizer for Concrete Admixtures Manufacturer and Supplier | Longou [longouchem.com]
• 4. mrforum.com [mrforum.com]
• 5. Sulfonated Melamine Formaldehyde SMF - Kundu Chemicals [kdochem.com]
• 6. taoschem.com [taoschem.com]
• 7. ASTM C494 - Chemical Admixtures for Concrete [appliedtesting.com]
• 8. store.astm.org [store.astm.org]
• 9. Chemical Admixtures for Concrete | Testing Standard | WJE [wje.com]
• 10. ASTM C494/C494M-19, "Standard Specification for Chemical Admixtures for Concrete." [concrete.org]
• 11. EP0219132A1 - A process for the synthesis of highly stable sulfonated melamine-formaldehyde condensates as superplasticizing admixtures in concrete - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. data.epo.org [data.epo.org]
• 15. sid.ir [sid.ir]
• 16. matestlabs.com [matestlabs.com]
• 17. claisse.info [claisse.info]

Application Note: Analysis of Melamine in Complex Matrices by Tandem Mass Spectrometry

Introduction

Melamine (B1676169) is a nitrogen-rich industrial chemical that has been illicitly added to various food and feed products to artificially inflate their apparent protein content. This adulteration poses significant health risks, including kidney failure, particularly in infants and pets. Consequently, regulatory bodies worldwide have established maximum permissible limits for melamine in foodstuffs, necessitating sensitive and reliable analytical methods for its detection and quantification in complex matrices. Tandem mass spectrometry (MS/MS), particularly when coupled with liquid chromatography (LC), has emerged as the gold standard for this analysis due to its high selectivity, sensitivity, and accuracy. This application note provides a comprehensive overview and detailed protocols for the determination of melamine in various complex food matrices using LC-MS/MS.

Principle of Tandem Mass Spectrometry (MS/MS)

Tandem mass spectrometry is a powerful analytical technique that involves multiple stages of mass analysis.[1] In a typical LC-MS/MS workflow for melamine analysis, the sample extract is first separated by liquid chromatography. The eluent is then introduced into the mass spectrometer's ion source, where melamine molecules are ionized, most commonly via electrospray ionization (ESI) in positive ion mode. The first mass analyzer (Q1) is set to select the protonated melamine molecule (the precursor ion, m/z 127). These selected ions are then fragmented in a collision cell (Q2) through collision-induced dissociation (CID). The resulting fragment ions are then separated by the second mass analyzer (Q3), and a specific, stable fragment ion (the product ion, e.g., m/z 85) is monitored for quantification. This process, known as selected reaction monitoring (SRM) or multiple reaction monitoring (MRM), provides excellent specificity by minimizing matrix interferences.[2][3]

Quantitative Data Summary

The following tables summarize the quantitative performance of LC-MS/MS methods for the analysis of melamine in various complex matrices as reported in the literature.

Table 1: Method Performance for Melamine in Milk and Infant Formula

Matrix	LOQ (mg/kg)	LOD (mg/kg)	Recovery (%)	Reference
Cow's Milk	0.05	0.025	99-116	[4][5][6]
Milk-Based Infant Formula	0.05 - 0.2	0.025	99-116	[4][5][6][7]
Powdered Milk	0.01 (10 ng/g)	-	121 (average)	[8]
Liquid Milk	0.001 (1 µg/kg)	-	-	[2]

Table 2: Method Performance for Melamine in Animal-Related Matrices

Matrix	LOQ (µg/kg)	LOD (µg/kg)	Recovery (%)	Reference
Pork and Fish Tissue	25	-	75-125	[7]
Ground Beef	50	-	-	[9]
Animal Feed	2500 (2.5 mg/kg)	-	-	[10][11]
Pet Food	-	-	-	[12]
Catfish	10 (spiked sample)	-	-	[13][14]

Experimental Protocols

The following are detailed protocols for the analysis of melamine in different matrices.

Protocol 1: Analysis of Melamine in Milk and Infant Formula

This protocol is based on a method involving protein precipitation followed by direct injection, offering a simple and rapid sample preparation.[4][5][6]

1. Materials and Reagents

• Melamine standard

• ¹³C₃,¹⁵N₃-labeled melamine (internal standard)

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Formic acid

2. Standard Preparation

• Prepare a stock solution of melamine (e.g., 1 mg/mL) in a suitable solvent like 50% methanol (B129727) in water.[9]

• Prepare a stock solution of the internal standard (¹³C₃,¹⁵N₃-melamine) similarly.

• Create a series of working standard solutions by diluting the stock solution with the mobile phase or a blank matrix extract to generate a calibration curve (e.g., 1-1000 ng/mL).[14]

3. Sample Preparation (Protein Precipitation)

• Weigh 1.0 g of powdered infant formula or pipette 2.0 mL of liquid milk into a centrifuge tube.

• Add a known amount of the internal standard solution.

• Add 8.0 mL of acetonitrile/water (50:50, v/v).[9]

• Vortex vigorously for 1 minute to ensure thorough mixing and protein precipitation.[9]

• Centrifuge at >10,000 rpm for 10 minutes.[15]

• Transfer the supernatant to a clean tube.

• The supernatant can be directly injected into the LC-MS/MS system.[4][5][6]

4. LC-MS/MS Conditions

• Liquid Chromatography:

  • Column: HILIC (Hydrophilic Interaction Liquid Chromatography) column (e.g., Waters Acquity UPLC BEH HILIC, 2.1 x 100 mm, 1.7 µm).[9]

  • Mobile Phase A: 20 mM Ammonium formate (B1220265) in water.[16]

  • Mobile Phase B: Acetonitrile.[16]

  • Gradient: Isocratic or a gradient depending on the specific column and desired separation. A common starting point is 90-95% Acetonitrile.

  • Flow Rate: 0.3 - 0.4 mL/min.[9]

  • Injection Volume: 5 - 10 µL.

• Tandem Mass Spectrometry:

  • Ionization: Electrospray Ionization (ESI), Positive Mode.

  • MRM Transitions:

    • Melamine: m/z 127 → 85.[2][3]

    • ¹³C₃,¹⁵N₃-Melamine: m/z 130 → 87.[14]

  • Optimize collision energy and other source parameters for maximum signal intensity.

Protocol 2: Analysis of Melamine in Solid Food and Feed Matrices (e.g., Pet Food, Animal Feed)

This protocol utilizes solid-phase extraction (SPE) for sample cleanup to remove matrix components that can interfere with the analysis.[2][7]

1. Materials and Reagents

• All reagents from Protocol 1.

• Methanol, HPLC grade.

• Ammonia (B1221849) solution.

• Hydrochloric acid (HCl).

• Solid-Phase Extraction (SPE) cartridges: Mixed-mode Cation Exchange (MCX) (e.g., Oasis MCX).[7][9][15]

2. Sample Preparation (Extraction and SPE Cleanup)

• Homogenize solid samples to a fine powder.

• Weigh 1-5 g of the homogenized sample into a centrifuge tube.

• Add internal standard.

• Add 20 mL of an extraction solvent (e.g., acetonitrile/water 50:50, v/v).[7][9]

• Mix thoroughly (e.g., using an Ultra Turrax mixer for 1.5 minutes).[2]

• Centrifuge at 4000 rpm for 10 minutes.[2]

• Collect the supernatant.

• SPE Cleanup:

  • Condition the Oasis MCX cartridge with 3 mL of methanol followed by 3 mL of water.[15]

  • Load 3 mL of the sample supernatant onto the cartridge.[15]

  • Wash the cartridge with 3 mL of water followed by 3 mL of methanol.[15]

  • Elute melamine with 3 mL of 5% ammonia in methanol.[15]

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 50°C.[2]

• Reconstitute the residue in 1 mL of the initial mobile phase.[2][15]

• Filter the reconstituted sample through a 0.45 µm filter before injection.[2]

3. LC-MS/MS Conditions

• The LC-MS/MS conditions are similar to those described in Protocol 1.

Visualizations

Caption: Experimental workflow for melamine analysis.

Caption: Principle of tandem mass spectrometry for melamine.

References

• 1. longdom.org [longdom.org]
• 2. agilent.com [agilent.com]
• 3. Direct analysis of melamine in complex matrices using a handheld mass spectrometer - Analyst (RSC Publishing) [pubs.rsc.org]
• 4. Simultaneous quantitative determination of melamine and cyanuric acid in cow's milk and milk-based infant formula by liquid chromatography-electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Laboratory Information Bulletin (LIB) 4422: Melamine and Cyanuric Acid Residues In Foods | FDA [fda.gov]
• 8. cromlab-instruments.es [cromlab-instruments.es]
• 9. fsis.usda.gov [fsis.usda.gov]
• 10. Interlaboratory validation of an LC-MS/MS method for the determination of melamine and cyanuric acid in animal feed - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]
• 12. agilent.com [agilent.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. waters.com [waters.com]
• 16. fssai.gov.in [fssai.gov.in]

Application Notes and Protocols: Melamine-Based Porous Networks for Aqueous Mercury Removal

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of melamine-based porous networks in the removal of aqueous mercury (Hg²⁺). These materials offer a promising platform for environmental remediation due to their high nitrogen content, porous structure, and excellent stability.

Introduction

Melamine-based porous organic polymers (POPs) and covalent triazine frameworks (CTFs) have emerged as highly effective adsorbents for capturing toxic heavy metal ions from water.[1][2] The inherent properties of melamine (B1676169), such as its nitrogen-rich structure and stable triazine ring, contribute to the strong chelating interactions with mercury ions.[2][3] These porous networks can be synthesized through various methods, including Schiff base chemistry and microwave-assisted polymerization, allowing for tunable surface areas and pore structures.[1][2] This document outlines the synthesis of these materials and their application in mercury removal, supported by performance data and detailed experimental protocols.

Performance Data of Melamine-Based Adsorbents

The efficiency of melamine-based porous networks for mercury removal is demonstrated by their high adsorption capacities and favorable physicochemical properties. The following table summarizes the key performance indicators of several reported materials.

Adsorbent	BET Surface Area (m²/g)	Total Pore Volume (cm³/g)	Maximum Hg²⁺ Adsorption Capacity (mg/g)	Reference
MA-POP	669	0.668	351.6	[3]
TPE-TMC-2MA	645	0.84	392	[1]
HCPA	-	-	333.3	[3]
Aminal Networks	up to 301	-	up to 1172	[2]
MSCTF-2	-	-	840.5	[4][5]
γ-Fe₂O₃@CTF-1	-	-	165.8	[6]
MT-PRGO	-	-	651	[7][8]
M-ZrP	-	-	681 (for Pb²⁺)	[7]
Triazine-Based COF	-	-	1826	[9]
Thiol-functionalized POP	-	-	1216	[10][11]

Note: "-" indicates data not available in the provided search results.

Experimental Protocols

Synthesis of Melamine-Based Porous Networks

The synthesis of these materials often involves the polycondensation of melamine with various aldehydes or other cross-linkers. Below are generalized protocols based on common synthesis strategies.

3.1.1. Synthesis of Melamine-Modified Porous Organic Polymer (MA-POP) via Post-Modification

This protocol describes a post-modification procedure to introduce melamine into a porous organic polymer framework.

• Step 1: Synthesis of the Base Polymer: Synthesize a porous organic polymer with reactive sites (e.g., amine or aldehyde groups) using a suitable polymerization method like Schiff base chemistry.

• Step 2: Functionalization with Melamine: In a typical procedure, disperse the synthesized polymer in a suitable solvent. Add melamine in excess and reflux the mixture for a specified period to allow for the reaction between the polymer's functional groups and the amino groups of melamine.

• Step 3: Purification: After the reaction, collect the solid product by filtration, wash it extensively with various solvents (e.g., water, ethanol, acetone) to remove unreacted monomers and impurities, and finally dry it under vacuum.

3.1.2. Synthesis of Porous Aminal Networks via Microwave Irradiation

This method offers a rapid and efficient way to produce highly cross-linked porous networks.[2]

• Step 1: Monomer Solution Preparation: Dissolve melamine and a suitable aldehyde monomer (e.g., 2,5-dimethoxyterephthalaldehyde) in a solvent like dimethyl sulfoxide (B87167) (DMSO).

• Step 2: Microwave-Assisted Polymerization: Place the reaction mixture in a sealed vessel and subject it to microwave irradiation at a specific temperature and for a short duration (e.g., 10-30 minutes).

• Step 3: Product Recovery: After cooling, the solid polymer is collected by filtration, washed thoroughly with solvents to remove residual monomers and solvent, and dried under vacuum.

Aqueous Mercury Removal Protocol

This protocol details the procedure for evaluating the mercury removal efficiency of the synthesized melamine-based porous networks in a batch adsorption experiment.[12][13]

• Step 1: Preparation of Mercury Solution: Prepare a stock solution of Hg²⁺ of a known concentration (e.g., 1000 mg/L) by dissolving a mercury salt (e.g., HgCl₂) in deionized water. Prepare working solutions of desired concentrations by diluting the stock solution.

• Step 2: Adsorption Experiment:

  • Add a specific amount of the adsorbent (e.g., 10 mg) to a known volume of the mercury solution (e.g., 50 mL) in a flask.

  • Agitate the mixture at a constant speed (e.g., 150 rpm) and temperature for a predetermined period to reach equilibrium. The adsorption equilibrium is often reached within 10-30 minutes.[3][14]

• Step 3: Sample Analysis:

  • After adsorption, separate the adsorbent from the solution by centrifugation or filtration.

  • Determine the final concentration of Hg²⁺ in the supernatant using Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or another suitable analytical technique.

• Step 4: Calculation of Adsorption Capacity: Calculate the amount of Hg²⁺ adsorbed per unit mass of the adsorbent (qₑ, in mg/g) using the following equation:

  • qₑ = (C₀ - Cₑ) * V / m

  • Where:

    • C₀ = Initial concentration of Hg²⁺ (mg/L)

    • Cₑ = Equilibrium concentration of Hg²⁺ (mg/L)

    • V = Volume of the solution (L)

    • m = Mass of the adsorbent (g)

Visualizations

Synthesis and Application Workflow

The following diagram illustrates the general workflow from the synthesis of melamine-based porous networks to their application in mercury removal.

Caption: Workflow for synthesis and mercury removal.

Mercury Adsorption Mechanism

The primary mechanism for mercury removal by melamine-based networks is chelation between the nitrogen atoms in the polymer and the mercury ions.[3]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Thio-groups decorated covalent triazine frameworks for selective mercury removal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Removal of arsenic and mercury species from water by covalent triazine framework encapsulated γ-Fe2O3 nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Melamine-based functionalized graphene oxide and zirconium phosphate for high performance removal of mercury and lead ions from water - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07546A [pubs.rsc.org]
• 8. Melamine-based functionalized graphene oxide and zirconium phosphate for high performance removal of mercury and lead ions from water - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Efficient Mercury Capture Using Functionalized Porous Organic Polymer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Mercury Removal from Water Using a Novel Composite of Polyacrylate-Modified Carbon - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]

Application Note: Protocols for Solid-Phase Extraction of Melamine from Food Samples

Introduction

Melamine (B1676169) is a nitrogen-rich organic compound that has been illicitly added to food products to artificially increase their apparent protein content. This adulteration poses significant health risks, including kidney failure.[1][2][3] Consequently, robust and reliable analytical methods are crucial for the detection and quantification of melamine in various food matrices to ensure consumer safety. Solid-phase extraction (SPE) is a widely used sample preparation technique that effectively removes matrix interferences and concentrates the analyte, leading to improved accuracy and sensitivity in subsequent analyses such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS).[4][5] This application note provides detailed protocols for the solid-phase extraction of melamine from different food samples, primarily focusing on strong cation exchange (SCX) SPE methods.

Data Presentation: Quantitative Analysis of Melamine

The following table summarizes the quantitative data from various studies on the solid-phase extraction of melamine from food samples. This data highlights the effectiveness of the described methods in terms of recovery, sensitivity, and precision.

Food Matrix	SPE Sorbent	Analytical Method	Spike Level	Recovery (%)	RSD (%)	LOD/LOQ	Reference
Whole Milk	Discovery® DSC-SCX	LC-MS/MS	10-2500 ng/mL	89 (average)	< 11	-	[1]
Dry Infant Formula	Discovery® DSC-SCX	LC-MS/MS	10-2500 ng/g	82 (average)	< 11	-	[1]
Dry Milk Powder	Discovery® DSC-SCX	LC-MS/MS	1000 ng/g	81	-	-	[1]
Whole Milk (with Cyanuric Acid)	Discovery® DSC-SCX	LC-MS/MS	100 ng/mL & 1000 ng/mL	99-102	-	-	[1]
Full-Fat Milk	Strong Cation Exchange	GC/MS	1 µg/mL	~120	3.45	< 0.1 µg/mL
Milk Powder	Agilent SampliQ Polymer SCX	HPLC/UV	2, 5, 10 mg/kg	84.5 - 86.7	1.18 - 2.83	10 µg/kg (LOD)	[2]
Egg	Agilent SampliQ Polymer SCX	HPLC/UV	2, 5, 10 mg/kg	93.0 - 95.2	2.01 - 3.00	10 µg/kg (LOD)	[2]
Milk	Supelco® Discovery DSC-SCX	LC-MS/MS	100 ng/mL (with cyanuric acid)	94	-	-	[3]
Liquid Milk & Infant Formula	Oasis MCX	UPLC-MS/MS	-	-	-	20 ppb (LOQ)
Powdered Infant Milk	Agilent Bond Elut Plexa PCX	Reversed-Phase Chromatography	0.1 - 10 µg/g	100 ± 7.9 (at 1 µg/g)	-	0.5 µg/g (for melamine)	[6][7]
Ham	GracePure™ Cation-X	HPLC-UV	-	92	-	-	[8]
Biscuit	GracePure™ Cation-X	HPLC-UV	-	80	-	-	[8]
Pork	GracePure™ Cation-X	HPLC-UV	-	103	-	-	[8]

Experimental Protocols

This section provides detailed methodologies for the solid-phase extraction of melamine from various food matrices. The protocols are based on strong cation exchange (SCX) SPE, which is highly effective for the polar basic compound melamine.[1]

Protocol 1: Melamine Extraction from Milk and Milk Powder

This protocol is adapted from a widely used method for dairy products and is suitable for both liquid milk and powdered milk samples.[1]

Materials:

• SPE Cartridges: Strong Cation Exchange (SCX), e.g., Discovery® DSC-SCX, 500 mg/6 mL[1][3]

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid or Phosphate (B84403) buffer (pH 2.5)[1][3]

• Ammonia (B1221849) solution (5% in methanol)

• Centrifuge

• Ultrasonic bath

• Nitrogen evaporator

Sample Pre-treatment:

• Whole Milk:

  • Take 5 mL of the milk sample and spike it with the desired concentration of melamine standard.[1][3]

  • Add 5 mL of 100 mM phosphate buffer (pH 2.5) and 1 mL of acetonitrile.[1][3]

  • Sonicate the mixture for 5-10 minutes.[1]

  • Centrifuge at 3500 rpm for 10 minutes.[1]

  • Carefully collect the middle supernatant layer for SPE processing.[1]

• Dry Milk Powder:

  • Weigh 1 g of the dry milk powder and spike with the melamine standard.[1]

  • Dissolve the powder in 4 mL of deionized water.

  • Add 6 mL of 2.5% formic acid.[1]

  • Sonicate for 10 minutes.[1]

  • Centrifuge at 3500 rpm for 10 minutes.[1]

  • Collect the middle supernatant for SPE.[1]

Solid-Phase Extraction Procedure:

• Conditioning: Condition the SCX SPE cartridge by passing 3 mL of methanol followed by 3 mL of 0.1% formic acid or the phosphate buffer used in sample pre-treatment.[1]

• Loading: Load the prepared sample supernatant onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 3 mL of 0.1% formic acid followed by 3 mL of methanol to remove interfering substances.[1]

• Elution: Elute the retained melamine from the cartridge using 4 mL of 5% ammonia in methanol.[1][3]

• Drying and Reconstitution: Evaporate the eluent to dryness under a gentle stream of nitrogen at 50°C.[1][3] Reconstitute the residue in a suitable volume of the mobile phase for subsequent LC-MS or HPLC analysis.[1]

Protocol 2: Melamine Extraction from Egg and other Solid Food Samples

This protocol is based on a method developed for egg and can be adapted for other solid food matrices like ham or biscuits.[2][8]

Materials:

• SPE Cartridges: Polymeric Strong Cation Exchange (SCX), e.g., Agilent SampliQ SCX, 60 mg/3 mL[2]

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Trichloroacetic acid (1% in water)

• Ammonium (B1175870) hydroxide (B78521) (5% in methanol)

• Centrifuge

• Vortex mixer and/or shaker

• Nitrogen evaporator

Sample Pre-treatment:

• Weigh 2 g of the homogenized sample (e.g., egg, ham) into a 50 mL centrifuge tube.[2][8]

• Add 15 mL of 1% trichloroacetic acid and 5 mL of acetonitrile.[2]

• Vortex or sonicate for 10 minutes, followed by shaking for another 10 minutes.[2]

• Centrifuge at 4000 rpm for 10 minutes.[2]

• Filter the supernatant into a 25 mL volumetric flask and bring it to volume with 1% trichloroacetic acid.[2]

• Take a 5 mL aliquot of the extract and add 5 mL of purified water. Mix thoroughly.[2]

Solid-Phase Extraction Procedure:

• Conditioning: Condition the SCX SPE cartridge with 3 mL of methanol, followed by 5 mL of water.[2]

• Loading: Load the 10 mL of the prepared sample solution onto the cartridge.[2]

• Washing: Wash the cartridge with 3 mL of water, followed by 3 mL of methanol. Discard the effluent.[2]

• Drying: Dry the cartridge under vacuum for approximately 3 minutes.[2]

• Elution: Elute the melamine with 6 mL of 5% ammonium hydroxide in methanol.[2]

• Drying and Reconstitution: Dry the collected eluent under a stream of nitrogen at 45°C.[2] Reconstitute the residue in 1 mL of the mobile phase and filter through a 0.45 µm filter before analysis.[2]

Visualizations

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the solid-phase extraction of melamine from food samples.

Caption: General workflow for melamine extraction from food.

Logical Relationship of SPE Steps

This diagram shows the logical sequence and purpose of each step in the solid-phase extraction process.

Caption: Logical sequence of the solid-phase extraction steps.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. lcms.cz [lcms.cz]
• 3. Analysis of Melamine in Milk [sigmaaldrich.com]
• 4. americanlaboratory.com [americanlaboratory.com]
• 5. Recent developments in the detection of melamine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. americanlaboratory.com [americanlaboratory.com]
• 8. obrnutafaza.hr [obrnutafaza.hr]

Application Notes and Protocols for Surface-Enhanced Raman Spectroscopy (SERS) Detection of Melamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Melamine (B1676169) (1,3,5-triazine-2,4,6-triamine) is a nitrogen-rich industrial chemical that has been illicitly added to food products, most notably milk and infant formula, to artificially inflate their apparent protein content. Ingestion of melamine can lead to severe health issues, including kidney stones and renal failure.[1][2] Consequently, the development of rapid, sensitive, and reliable methods for melamine detection is of paramount importance for food safety and public health. Surface-Enhanced Raman Spectroscopy (SERS) has emerged as a powerful analytical technique for the trace-level detection of melamine.[1][2]

SERS leverages the enhancement of Raman scattering signals of molecules adsorbed onto or in close proximity to nanostructured metallic surfaces, typically gold (Au) or silver (Ag).[3] This enhancement allows for the detection of analytes at extremely low concentrations, offering a significant advantage over conventional analytical methods like HPLC and GC-MS, which can be time-consuming and require extensive sample preparation.[2] These application notes provide detailed protocols for the SERS-based detection of melamine in milk products, targeting researchers, scientists, and drug development professionals.

Principle of SERS for Melamine Detection

The SERS detection of melamine relies on the interaction of melamine molecules with a plasmonically active metallic substrate. When laser light illuminates the nanostructured metal surface, it excites localized surface plasmons, which are collective oscillations of electrons. This creates a highly enhanced electromagnetic field at the "hot spots" on the nanoparticle surface. Melamine molecules adsorbed at these hot spots experience a dramatically amplified Raman scattering signal. The resulting SERS spectrum provides a unique molecular fingerprint of melamine, allowing for its specific and sensitive detection. The most prominent characteristic Raman peaks for melamine are observed around 680 cm⁻¹ and 980 cm⁻¹, which correspond to the ring-breathing modes of the triazine ring.[4]

Quantitative Data Summary

The following tables summarize the performance of various SERS substrates for the detection of melamine, providing a comparative overview of their efficacy.

Table 1: Performance of Gold-Based SERS Substrates for Melamine Detection

SERS Substrate	Matrix	Limit of Detection (LOD)	Enhancement Factor (EF)	Reference
Pegylated Gold Nanoparticles (AuNPs) on Filter Paper	Spiked Milk	0.01 ppm	10⁸	[4]
Gold Nanoparticle (AuNP) Aggregates	Multiple Sample Matrices	100-200 µg/L	10⁵	[5]
Gold Film over Nanosphere (AuFON) with AgNPs	Aqueous Solution	100 ppb	-	[6]
Graphene Oxide-Coated Ag/SiO₂/Au/Si Substrate	Aqueous Solution	10⁻⁹ M	1.1 x 10⁵	[7]
Gold Nanorods	Spiked Skimmed Milk	0.39 mg L⁻¹	-	[3]

Table 2: Performance of Silver-Based SERS Substrates for Melamine Detection

SERS Substrate	Matrix	Limit of Detection (LOD)	Enhancement Factor (EF)	Reference
Silver Nanoparticles (AgNPs) on Glass Fiber Filter Paper	Bovine Milk	1.9498 x 10⁻⁵ mg/mL	-	[8]
Cold-Plasma-Assisted Silver Film	Milk	200 ppb	10⁷	[2][8]
Silver Nanoparticle (AgNP) Colloids	Aqueous Solution	< 0.1 µg/L	-	[9]
Raspberry-like Silver Nanostructures	Aqueous Solution	-	-	[10]

Table 3: Characteristic Raman Peaks of Melamine

Raman Shift (cm⁻¹)	Assignment	Reference
~587	In-plane deformation of the triazine ring	[4]
~677 / 703 / 712	Ring-breathing mode II of the triazine ring	[4][11][12]
~985 / 992	Ring-breathing mode I of the triazine ring	[4]
~1236	C-N stretching	[11]

Experimental Protocols

This section provides detailed methodologies for key experiments in the SERS-based detection of melamine.

Protocol 1: Synthesis of Gold Nanoparticles (AuNPs)

This protocol describes a common method for synthesizing gold nanoparticles suitable for SERS applications.

Materials:

• Tetrachloroauric acid (HAuCl₄)

• Trisodium (B8492382) citrate (B86180) (Na₃C₆H₅O₇)

• Deionized (DI) water

• Glassware (cleaned with aqua regia)

Procedure:

• Prepare a 100 mL solution of 0.01% (w/v) HAuCl₄ in DI water in a flask.

• Heat the solution to boiling while stirring.

• Rapidly add 2 mL of 1% (w/v) trisodium citrate solution to the boiling HAuCl₄ solution.

• Continue heating and stirring the solution. A color change from pale yellow to deep red should be observed, indicating the formation of AuNPs.

• After the color change is complete, continue boiling for an additional 15 minutes.

• Remove the flask from the heat and allow it to cool to room temperature.

• Store the AuNP solution in a dark bottle at 4°C.

Protocol 2: Synthesis of Silver Nanoparticles (AgNPs) via Microwave Method

This protocol outlines a rapid synthesis of silver nanoparticles using microwave irradiation.[11]

Materials:

• Silver nitrate (B79036) (AgNO₃)

• Sodium citrate

• Double distilled water

• Microwave oven (700 W)

Procedure:

• Dissolve 1 x 10⁻³ M of AgNO₃ in 200 mL of double distilled water.[11]

• Add 10 mL of 1% sodium citrate solution dropwise to the silver nitrate solution with continuous stirring.[11]

• Place the solution in a microwave oven and heat at a power of 700 W until a yellow-colored solution is obtained, indicating the formation of AgNPs.[11]

• Characterize the prepared AgNPs using UV-Vis spectrophotometry, expecting an absorbance peak between 400-480 nm.

Protocol 3: Sample Preparation of Milk for Melamine Detection

This protocol details the steps for extracting melamine from milk samples for SERS analysis.

Materials:

• Milk sample (liquid or powdered)

• Trichloroacetic acid (TCA) or Acetonitrile

• Centrifuge

• Vortex mixer

• Micropipettes

• SERS substrate (e.g., concentrated AuNPs or AgNPs)

Procedure:

• For liquid milk:

  • Take 1 mL of the milk sample and add 1 mL of a protein precipitating agent (e.g., 10% TCA or acetonitrile).

  • Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

  • Centrifuge the mixture at a high speed (e.g., 10,000 rpm) for 10 minutes to pellet the precipitated proteins and other solids.

  • Carefully collect the clear supernatant, which contains the extracted melamine.

• For powdered milk:

  • Reconstitute the powdered milk according to the manufacturer's instructions or by dissolving a known amount in a specific volume of DI water.

  • Follow the same procedure as for liquid milk to precipitate proteins and extract melamine.[4]

• SERS Measurement:

  • Mix a specific volume of the supernatant with a concentrated solution of AuNPs or AgNPs. The ratio may need to be optimized depending on the nanoparticle concentration.

  • Allow the mixture to incubate for a short period (e.g., 5-10 minutes) to ensure melamine molecules adsorb onto the nanoparticle surface.

  • Deposit a small droplet of the mixture onto a clean glass slide or another suitable support.

  • Allow the droplet to air-dry before performing the SERS measurement.

Protocol 4: SERS Data Acquisition and Analysis

This protocol provides general guidelines for acquiring and analyzing SERS spectra for melamine detection.

Instrumentation:

• Raman spectrometer equipped with a laser (e.g., 633 nm or 785 nm)

• Microscope objective (e.g., 50x or 100x)

• SERS substrate with adsorbed melamine sample

Procedure:

• Place the prepared SERS sample under the microscope objective of the Raman spectrometer.

• Focus the laser onto the sample surface.

• Set the data acquisition parameters:

  • Laser Power: Use a low laser power (e.g., 1-5 mW) to avoid sample degradation.

  • Integration Time: Set an appropriate integration time (e.g., 1-10 seconds) to obtain a good signal-to-noise ratio.

  • Accumulations: Average multiple spectra (e.g., 3-5 accumulations) to improve the signal quality.

• Acquire the SERS spectrum over a relevant Raman shift range (e.g., 400-1800 cm⁻¹).

• Data Analysis:

  • Perform baseline correction to remove any background fluorescence.

  • Identify the characteristic Raman peaks of melamine (e.g., around 680 cm⁻¹ and 980 cm⁻¹).

  • For quantitative analysis, create a calibration curve by plotting the intensity of a characteristic melamine peak against a series of known melamine concentrations.

  • Determine the concentration of melamine in the unknown sample by interpolating its peak intensity on the calibration curve.

Visualizations

The following diagrams illustrate the key workflows described in these application notes.

Caption: Experimental workflow for SERS-based melamine detection in milk.

Caption: Synthesis workflows for gold and silver nanoparticles.

Conclusion

SERS offers a rapid, highly sensitive, and specific method for the detection of melamine in food products. The protocols outlined in these application notes provide a foundation for researchers to develop and implement SERS-based assays for food safety monitoring. The choice of SERS substrate and the optimization of sample preparation are critical factors in achieving low detection limits and reliable quantification. By leveraging the principles and methodologies described herein, scientists can contribute to safeguarding the food supply from melamine adulteration.

References

• 1. mdpi.com [mdpi.com]
• 2. Facile Microwave Assisted Synthesis of Silver Nanostars for Ultrasensitive Detection of Biological Analytes by SERS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. biyoklinikder.org [biyoklinikder.org]
• 5. scribd.com [scribd.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Reusable SERS Substrates Based on Gold Nanoparticles for Peptide Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Design and synthesis of gold nanostars-based SERS nanotags for bioimaging applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Surface-Enhanced Raman Scattering (SERS) With Silver Nano Substrates Synthesized by Microwave for Rapid Detection of Foodborne Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Melamine Foam in Soundproofing and Insulation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of melamine (B1676169) foam in acoustic and thermal insulation applications. This document outlines the material's key properties, presents quantitative data in structured tables, details experimental protocols for performance evaluation, and includes visualizations to illustrate key concepts and workflows.

Introduction to Melamine Foam

Melamine foam is a lightweight, open-cell foam made from melamine resin.[1] Its unique three-dimensional network structure of slender and easily thermoformable filaments gives it a distinctive combination of properties, making it an excellent material for both soundproofing and thermal insulation.[1][2] Key characteristics include low density, high sound absorption, good thermal insulation, and inherent flame retardancy.[3][4][5]

Applications in Soundproofing

The open-cell structure of melamine foam is highly effective at absorbing sound waves, making it an ideal material for noise control in various settings.[6] When sound waves penetrate the foam, they are converted into low-grade heat within the open-cell structure, which prevents the sound from reflecting and causing echoes.[6] This property is particularly beneficial in environments requiring precise acoustic control, such as recording studios, laboratories, and quiet rooms for sensitive equipment.

Quantitative Data: Sound Absorption

The sound absorption performance of melamine foam is quantified by its sound absorption coefficient (α), which ranges from 0 (perfect reflection) to 1 (perfect absorption) at various frequencies.[7][8] The Noise Reduction Coefficient (NRC) is a single-number average of the absorption coefficients at 250, 500, 1000, and 2000 Hz.[9]

Thickness (mm)	Frequency (Hz)	Sound Absorption Coefficient (α)
25	125	0.09
250	0.22
500	0.54
1000	0.76
2000	0.88
4000	0.93
30	125	0.06
250	0.09
500	0.25
1000	0.56
2000	0.80
4000	0.95
50	125	0.18
250	0.56
500	0.96
1000	1.00
2000	1.00
4000	1.00

Note: The data presented is a compilation from various sources and may vary depending on the specific product and manufacturer.[10][11][12]

Applications in Thermal Insulation

Melamine foam's low thermal conductivity makes it an effective thermal insulator.[3][5] The high porosity of over 99% and the intricate three-dimensional grid structure significantly impede the convection of air, which is a primary mode of heat transfer.[4] This property, combined with its high-temperature resistance, makes it suitable for insulating pipes, ductwork, and equipment in laboratory and manufacturing environments where temperature control is critical.[4]

Quantitative Data: Thermal and Physical Properties

Property	Value	Test Standard
Thermal Conductivity	0.034 - 0.035 W/m·K	ASTM C518
Density	8 - 11 kg/m ³	-
Tensile Strength	120 kPa	-
Continuous Service Temperature	-200°C to 240°C	-

Note: The data presented is a compilation from various sources and may vary depending on the specific product and manufacturer.[1][2][3][4][10]

Experimental Protocols

Sound Absorption Measurement (ASTM C423)

The standard test method for measuring the sound absorption and sound absorption coefficients of a material is ASTM C423, which is conducted in a reverberation room.[7][13]

Objective: To determine the sound-absorbing properties of melamine foam by measuring the decay rate of sound in a reverberation chamber.[14]

Apparatus:

• Reverberation Room: A room with highly reflective surfaces to create a diffuse sound field.[14]

• Sound Source: A loudspeaker system capable of producing broadband noise.[7]

• Microphones: Multiple microphones to measure the sound pressure level decay.[14]

• Data Acquisition System: To record and analyze the decay of sound.

Procedure:

• Empty Room Measurement:

  • Generate a steady-state broadband noise in the reverberation room.[14]

  • Turn off the sound source.[14]

  • Measure the time it takes for the sound pressure level to decay by a specific amount (e.g., 60 dB). This is the reverberation time of the empty room.[14]

  • Repeat the measurement at various microphone positions to obtain an average.[14]

• Specimen Measurement:

  • Place the melamine foam specimen in the reverberation room.[14]

  • Repeat the sound decay measurement process to determine the new reverberation time with the specimen present.[14]

• Calculation:

  • The sound absorption of the specimen is calculated from the difference in the reverberation times of the empty room and the room with the specimen.[14]

  • The sound absorption coefficient is then determined by dividing the sound absorption of the specimen by its surface area.[14]

ASTM C423 Experimental Workflow

Thermal Conductivity Measurement (ASTM C518)

The steady-state thermal transmission properties of melamine foam are determined using a heat flow meter apparatus according to the ASTM C518 standard.[15][16]

Objective: To measure the thermal conductivity (k-value) of a melamine foam specimen.[15]

Apparatus:

• Heat Flow Meter Apparatus: Consists of a heated plate and a cooled plate.[15]

• Heat Flux Transducer: Measures the heat flow through the specimen.

• Temperature Sensors: To measure the temperature difference across the specimen.[17]

Procedure:

• Specimen Preparation:

  • Cut a flat, uniform specimen of melamine foam to the required dimensions.[17]

  • Condition the specimen at a specified temperature and humidity.

• Test Execution:

  • Place the specimen between the heated and cooled plates of the heat flow meter.[15]

  • Apply a controlled temperature difference across the specimen.[17]

  • Allow the system to reach a steady-state condition, where the heat flow and temperatures are constant.[15]

• Measurement and Calculation:

  • Measure the heat flow through the specimen using the heat flux transducer.[17]

  • Measure the temperatures of the hot and cold surfaces of the specimen.[17]

  • The thermal conductivity is calculated using Fourier's law of heat conduction, based on the measured heat flow, temperature difference, and specimen thickness.[18]

Mechanism of Sound Absorption in Melamine Foam

Factors Influencing Insulation Performance

Conclusion

Melamine foam is a versatile material with excellent soundproofing and thermal insulation properties, making it a valuable tool for researchers, scientists, and drug development professionals. Its lightweight nature, inherent fire resistance, and high performance in both acoustic and thermal management applications allow for the creation of controlled and stable laboratory and manufacturing environments. The provided data and experimental protocols serve as a guide for the effective application and evaluation of melamine foam in specialized settings.

References

• 1. What Is Melamine Foam? Why Is It Ideal For Building Insulation? [sinoyqx.com]
• 2. singletongroup.com [singletongroup.com]
• 3. Melamine Foam Heat Resistance_melamine foam insulation [m.melaminefoamew.com]
• 4. Melamine Foam Thermal Insulation Sheet suppliers ,Melamine Foam Thermal Insulation Sheet factory outlet CHINA enda direct manufacturers_Melamine Foam Thermal Insulation Sheet [m.melaminefoamew.com]
• 5. Blog_Is melamine foam sheet a good insulator? [m.melaminefoamew.com]
• 6. blog.polytechinc.com [blog.polytechinc.com]
• 7. infinitalab.com [infinitalab.com]
• 8. Acoustic Foam Absorption Coefficient: Measuring Soundproofing Efficiency | Cellyx [cellyx.com]
• 9. materiallogiq.com [materiallogiq.com]
• 10. melamine acoustic foam technical specification [soundservice.co.uk]
• 11. auralexchange.com [auralexchange.com]
• 12. acoustic.ua [acoustic.ua]
• 13. store.astm.org [store.astm.org]
• 14. ASTM C423: Standard Test Method for Sound Absorption and Sound Absorption Coefficients by the Reverberation Room Method [intertek.com]
• 15. infinitalab.com [infinitalab.com]
• 16. store.astm.org [store.astm.org]
• 17. ASTM C518: Thermal Performance Testing You Can Trust — Rmax [rmax.com]
• 18. scribd.com [scribd.com]

One-Pot Synthesis of Melamine-Based Porous Polyamides: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the one-pot synthesis of melamine-based porous polyamides. These materials are of significant interest due to their high nitrogen content, porosity, and thermal stability, making them suitable for a range of applications including gas capture, catalysis, and environmental remediation.

Introduction

Melamine-based porous polyamides are a class of porous organic polymers (POPs) synthesized through the polycondensation of melamine (B1676169) with various carboxylic acid monomers.[1][2] The one-pot synthesis strategy offers a straightforward and efficient route to these materials, avoiding complex multi-step procedures.[1] The resulting polymers possess high Brunauer-Emmett-Teller (BET) surface areas, enriched nitrogen content, and tunable porosity, which are advantageous for applications such as carbon dioxide (CO2) capture.[1][3] The inherent basicity of the triazine rings in melamine and the amide linkages contribute to the affinity of these materials for CO2.[3][4]

Applications

The primary application explored for melamine-based porous polyamides is gas adsorption , particularly CO2 capture .[1][3][4] The high nitrogen content and porous structure provide favorable sites for CO2 interaction.[3] The CO2 uptake capacity of these materials is influenced by factors such as surface area, pore volume, and the specific monomers used in the synthesis.[1][3]

Other potential applications include:

• Heterogeneous Catalysis: The robust and porous nature of these polyamides makes them suitable as catalyst supports.[5]

• Pollutant Removal: The functional groups within the polymer network can facilitate the adsorption of pollutants from aqueous solutions.[2]

Data Presentation

The following tables summarize the key properties of melamine-based porous polyamides synthesized via one-pot methods as reported in the literature.

Table 1: Properties of Melamine-Polyamides Synthesized with Different Carboxylic Acids

Polymer Name	Carboxylic Acid Monomer(s)	BET Surface Area (m²/g)	Pore Volume (cm³/g)	CO2 Uptake (mmol/g at 273 K, 1 bar)	Nitrogen Content (wt%)	Reference
P(M-o-PA)	o-phthalic acid	70	0.16	0.53	44.9	[1]
P(M-i-PA)	isophthalic acid	289	0.29	1.34	33.3	[1]
P(M-t-PA)	terephthalic acid	521	0.45	2.87	26.3	[1]
P(M-TMA)	trimesic acid	368	0.35	2.15	13.8	[1]

Table 2: Influence of Solvent on Polyamide Properties (Melamine and 1,3,5-benzenetricarbonyl trichloride)

Polymer Name	Solvent	BET Surface Area (m²/g)	Pore Volume (cm³/g)	CO2 Uptake (cm³/g at 273 K, 1 bar)	CO2 Uptake (mmol/g at 273 K, 1 bar)	Reference
PA-1	DMAc/NMP	Not specified	Not specified	2.99	0.134	[3][4]
PA-2	1,4-dioxane	Not specified	Not specified	Not specified	0.086	[3]

Experimental Protocols

This section provides detailed methodologies for the one-pot synthesis and characterization of melamine-based porous polyamides.

Protocol 1: Synthesis of Melamine-Polyamide with Benzoic Acid Derivatives

This protocol is adapted from the synthesis of a series of melamine-based porous polyamides for CO2 capture.[1]

Materials:

• Melamine

• Binary or ternary benzoic acids (e.g., o-phthalic acid, isophthalic acid, terephthalic acid, trimesic acid)

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Methanol (B129727)

• Acetone (B3395972)

• Three-necked round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

• Inert gas supply (Nitrogen or Argon)

• Soxhlet extraction apparatus

Procedure:

• Add melamine and the chosen carboxylic acid monomer(s) to a three-necked round-bottom flask equipped with a reflux condenser and a magnetic stirrer. For example, use a molar ratio of 1:1.5 for melamine to a dicarboxylic acid.[1]

• Add anhydrous DMSO to the flask to dissolve the monomers.[1]

• Purge the flask with an inert gas (e.g., nitrogen) for 15-20 minutes to remove air.

• Heat the reaction mixture to 150-175 °C with constant stirring under the inert atmosphere.[6]

• Maintain the reaction for 3 days.[6]

• After cooling to room temperature, collect the precipitate by filtration.

• Wash the product thoroughly with methanol and acetone to remove any unreacted monomers and solvent.

• Purify the polymer by Soxhlet extraction with methanol for 24 hours.

• Dry the final product in a vacuum oven at 80 °C overnight.

Protocol 2: Synthesis of Melamine-Polyamide with 1,3,5-Benzenetricarbonyl Trichloride (B1173362)

This protocol is based on the synthesis of amide-based porous organic polymers.[3][7]

Materials:

• Melamine (2,4,6-triamino-1,3,5-triazine)

• 1,3,5-Benzenetricarbonyl trichloride

• Solvent: DMAc/NMP (1:1 mixture) or 1,4-dioxane[7]

• Acetone, anhydrous[7]

• Round-bottom flask

• Magnetic stirrer

• Inert gas supply (Nitrogen or Argon)

Procedure:

• In a round-bottom flask, dissolve melamine in the chosen solvent system (DMAc/NMP or 1,4-dioxane) under an inert atmosphere.[7]

• In a separate flask, dissolve 1,3,5-benzenetricarbonyl trichloride in the same solvent.

• Slowly add the 1,3,5-benzenetricarbonyl trichloride solution to the melamine solution with vigorous stirring.

• Continue the reaction at room temperature for 72 hours under an inert atmosphere.[6]

• Collect the resulting polymer precipitate by filtration.

• Wash the product with anhydrous acetone.[7]

• Dry the polymer in a vacuum oven.

Characterization Protocols

• Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the formation of amide bonds and the presence of triazine rings.

• Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the polymers. Thermal decomposition temperatures for these polyamides can range from 250 to 350 °C.[7]

• Nitrogen Adsorption-Desorption Analysis: To determine the BET surface area, pore volume, and pore size distribution of the materials at 77 K. Samples should be degassed under vacuum at a specified temperature (e.g., 120 °C) for several hours prior to analysis.[7]

• CO2 Adsorption Measurement: To evaluate the CO2 uptake capacity, typically performed at 273 K and 1 bar pressure.[7]

• Scanning Electron Microscopy (SEM): To observe the surface morphology of the synthesized polyamides.

Visualizations

Caption: Experimental workflow for the one-pot synthesis and characterization of melamine-based porous polyamides.

Caption: Relationship between synthesis parameters, material properties, and application performance.

References

• 1. researchgate.net [researchgate.net]
• 2. Investigation into the Synthetic Strategies of Melamine-Based Porous Polymeric Materials: A Bibliometric Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Melamine based porous organic amide polymers for CO2 capture - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Shape-Controlled Synthesis of Melamine Based Polyamide Materials and Application in Suzuki-Miyaura Coupling Reaction | Semantic Scholar [semanticscholar.org]
• 6. mdpi.com [mdpi.com]
• 7. yavuzlab.com [yavuzlab.com]

Application Notes and Protocols for Colorimetric Detection of Melamine Using Modified Silver Nanoparticles

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Melamine (B1676169), a nitrogen-rich organic compound, has been illicitly added to food products, most notably milk and infant formula, to artificially inflate their apparent protein content. This adulteration poses significant health risks, including kidney failure and death. Consequently, the development of rapid, sensitive, and cost-effective methods for melamine detection is of paramount importance for food safety and quality control. This document provides detailed application notes and protocols for the colorimetric detection of melamine using modified silver nanoparticles (AgNPs). This method offers a simple, visual, and quantitative approach for screening melamine contamination.

The principle behind this detection method is based on the interaction between melamine and surface-modified AgNPs. In the absence of melamine, the modified AgNPs are stable and well-dispersed in solution, typically exhibiting a distinct yellow color due to their surface plasmon resonance (SPR). The introduction of melamine induces the aggregation of these nanoparticles. This aggregation is driven by specific interactions, such as hydrogen bonding or electrostatic forces, between melamine molecules and the functional groups on the surface of the AgNPs. The aggregation of AgNPs alters their SPR, resulting in a noticeable color change from yellow to red or even brown, which can be detected by the naked eye or quantified using a UV-Vis spectrophotometer.[1][2][3][4][5]

Quantitative Data Summary

The performance of various modified silver nanoparticle-based colorimetric assays for melamine detection is summarized in the table below. This allows for a direct comparison of their key analytical parameters.

Modifying Agent	Linear Range	Limit of Detection (LOD)	Sample Matrix	Reference
Dopamine	10 ppb - 1.26 ppm	Not Specified	Raw Milk	[1]
Green Tea Extract	0.1 - 15 ppm	1.44 ppm	Raw Milk	[6]
Culinary Banana Peel Extract	Not Specified	> 0.5 mg/L	Milk	[7]
Gallic Acid	Not Specified	0.099 µM (0.012 ppm)	Raw Milk	[3][5][8]
Sulfanilic Acid	0.1 - 3.1 µM	10.6 nM	Pretreated Milk	[4][9]
L-cysteine functionalized Carbon Dots	Not Specified	~0.03 µg/mL	Not Specified	[10]
Label-free AgNPs	0.002 - 0.48 mM	2.32 µM	Raw Milk	[11]

Experimental Protocols

Here, we provide detailed protocols for two distinct methods of preparing modified silver nanoparticles for melamine detection: a "green synthesis" approach using green tea extract and a functionalization method using gallic acid.

Protocol 1: Green Synthesis of Silver Nanoparticles using Green Tea Extract

This protocol describes a one-pot method where green tea extract acts as both a reducing and capping agent for the synthesis of AgNPs and for the subsequent detection of melamine.[6][12]

Materials:

• Silver nitrate (B79036) (AgNO₃)

• Green tea leaves

• Sodium hydroxide (B78521) (NaOH)

• Deionized (DI) water

• Melamine standard solutions

• Milk sample

Equipment:

• Magnetic stirrer

• pH meter

• UV-Vis spectrophotometer

• Centrifuge

Procedure:

• Preparation of Green Tea Extract:

  • Boil 1 gram of green tea leaves in 100 mL of DI water for 20 minutes.

  • Cool the extract to room temperature and filter it to remove the leaves.

• Synthesis of Green Tea-Modified AgNPs (GT-AgNPs):

  • Prepare a 1 mM AgNO₃ solution by dissolving 0.0169 g of AgNO₃ in 100 mL of DI water.

  • To the AgNO₃ solution, add a specific volume of the green tea extract (e.g., 120 µL) while stirring.

  • Adjust the pH of the solution to 7.0 by the dropwise addition of NaOH.

  • Continue stirring at room temperature. The formation of AgNPs is indicated by a color change to yellow.

• Milk Sample Pretreatment:

  • To remove interfering proteins and fats, a pretreatment step is necessary. This can be achieved by methods such as centrifugation after acidification (e.g., with trichloroacetic acid) to precipitate proteins. The clear supernatant is then used for analysis.

• Colorimetric Detection of Melamine:

  • Take a specific volume of the pretreated milk supernatant.

  • Add 120 µL of the green tea extract and stir for 5 minutes.

  • Adjust the pH to 7.0 using NaOH.

  • Add 10 mL of the 1 mM AgNO₃ solution.

  • Observe the color change. In the presence of melamine, the formation of nanoparticles is inhibited or altered, leading to a different colorimetric response compared to a melamine-free sample.[12]

  • For quantitative analysis, measure the UV-Vis absorbance spectrum of the solution. An increase in melamine concentration may lead to a decrease in the characteristic AgNP absorbance peak (around 424 nm) and an increase at a longer wavelength (around 584 nm) due to particle aggregation.[6]

Protocol 2: In Situ Functionalization of Silver Nanoparticles with Gallic Acid

This protocol details the use of gallic acid as both a reducing and stabilizing agent for the synthesis of AgNPs, which are then used for the colorimetric detection of melamine.[3][5]

Materials:

• Silver nitrate (AgNO₃)

• Gallic acid

• Sodium hydroxide (NaOH)

• Deionized (DI) water

• Melamine standard solutions

• Milk sample

Equipment:

• UV-Vis spectrophotometer

• Centrifuge tubes (5 mL)

Procedure:

• Preparation of Reagents:

  • Prepare an 8 µM gallic acid solution.

  • Prepare a 1.3 mM NaOH solution.

  • Prepare a stock solution of AgNO₃.

• Synthesis of Gallic Acid-Functionalized AgNPs and Melamine Detection:

  • In a 5 mL centrifuge tube, add 3 mL of DI water.

  • To the water, add 30 µL of 8 µM gallic acid and 30 µL of 1.3 mM NaOH.

  • Introduce a known concentration of melamine standard or pretreated milk sample.

  • Finally, add the AgNO₃ solution to initiate the formation of AgNPs.

  • The solution is mixed, and the color change is observed. A color change from yellow to brown indicates the presence of melamine, which induces the aggregation of the in-situ formed AgNPs.[3][5]

• Quantitative Measurement:

  • Record the UV-Vis absorption spectra of the solutions. The characteristic SPR peak of the monodispersed AgNPs (around 410 nm) will decrease in the presence of melamine due to aggregation.[5]

Visualizations

Signaling Pathway and Detection Mechanism

The following diagram illustrates the general mechanism for the colorimetric detection of melamine using modified silver nanoparticles.

References

• 1. One-step synthesis of silver/dopamine nanoparticles and visual detection of melamine in raw milk - Analyst (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. In Situ Functionalization of Silver Nanoparticles by Gallic Acid as a Colorimetric Sensor for Simple Sensitive Determination of Melamine in Milk - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Synthesis of silver nanoparticles (AgNPs) using culinary banana peel extract for the detection of melamine in milk - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. a-z.lu [a-z.lu]
• 10. Fast detection of melamine using silver nanoparticles capped with l -cysteine functionalized carbon dots - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03280F [pubs.rsc.org]
• 11. users.encs.concordia.ca [users.encs.concordia.ca]
• 12. One-Pot Interference-Based Colorimetric Detection of Melamine in Raw Milk via Green Tea-Modified Silver Nanostructures - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Enhancing Melamine Detection in Infant Formula

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the sensitivity of melamine (B1676169) detection in infant formula.

Troubleshooting Guides

This section addresses specific issues that may arise during the experimental process, offering potential causes and solutions.

Problem	Potential Cause(s)	Suggested Solution(s)
Low/No Signal or Poor Sensitivity	Inefficient melamine extraction from the complex infant formula matrix.	Optimize the sample preparation protocol. Consider using solid-phase extraction (SPE) with a strong cation exchange (SCX) cartridge, as melamine is basic and polar. An acidic environment (e.g., 0.1% formic acid or 100 mM phosphate (B84403) buffer at pH 2.5) can aid in protein precipitation and melamine ionization for better SPE binding. For immunoassays, ensure the sample is diluted in the appropriate buffer, such as 10% MeOH/20 mM PBS, to minimize matrix interference.[1]
Low recovery of melamine during sample preparation.	For SPE, ensure proper conditioning and equilibration of the cartridge. Elution should be performed with a solvent mixture that can effectively displace melamine, such as 5% ammonia (B1221849) in methanol (B129727). For liquid-liquid microextraction, optimize the type and volume of extraction and disperser solvents.[2]
Matrix effects from proteins, fats, and carbohydrates in the infant formula suppressing the signal.	Incorporate a cleanup step using solid-phase extraction (SPE).[3] For LC-MS/MS, use a matrix-matched calibration curve or an internal standard (e.g., ¹³C₃¹⁵N₃ melamine) to compensate for matrix effects.
Suboptimal performance of the analytical instrument (e.g., HPLC-MS/MS, SERS).	For HPLC, ensure the mobile phase composition is optimized for melamine retention. Hydrophilic interaction liquid chromatography (HILIC) columns can be effective for polar compounds like melamine. For SERS, verify the quality and uniformity of the SERS substrate.[4]
High Background Noise or False Positives	Contamination from laboratory equipment or reagents.	Use high-purity solvents and reagents. Thoroughly clean all glassware and equipment. Run procedural blanks to identify sources of contamination.
Non-specific binding in immunoassays or biosensors.	Optimize blocking steps to prevent non-specific binding of antibodies or aptamers. Adjust the ionic strength and pH of buffers.[5] For molecularly imprinted polymers (MIPs), a non-imprinted polymer (NIP) should be used as a control to assess non-specific binding.[6]
Interference from structurally similar compounds (e.g., cyanuric acid, ammelide).	Utilize highly selective detection methods like tandem mass spectrometry (MS/MS) with multiple reaction monitoring (MRM). For aptamer-based sensors and MIPs, selectivity can be enhanced by careful design and synthesis of the recognition element.[6][7][8][9]
Poor Reproducibility (High RSD%)	Inconsistent sample preparation.	Standardize all steps of the sample preparation protocol, including weighing, dilution, extraction times, and centrifugation speeds.[1][10] Use automated liquid handling systems for precise volume dispensing.
Variability in SERS substrate activity.	Ensure the SERS substrates have good uniformity. This can be assessed by collecting spectra from multiple random positions on the substrate and calculating the relative standard deviation (RSD).[4]
Instability of reagents or standards.	Prepare fresh standards and reagents regularly. Store them under appropriate conditions (e.g., refrigerated, protected from light) to prevent degradation.

Frequently Asked Questions (FAQs)

Q1: What is the most sensitive method for detecting melamine in infant formula?

A1: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is widely regarded as one of the most sensitive and selective methods for the quantification of melamine in complex matrices like infant formula.[3][11] It can achieve very low limits of detection (LOD) and quantification (LOQ).[12][13] Emerging techniques such as Surface-Enhanced Raman Spectroscopy (SERS) and aptamer-based biosensors also offer high sensitivity, with some SERS methods reporting LODs as low as 0.02 mg/L in infant formula.[14][15]

Q2: How can I overcome the matrix effect in infant formula samples?

A2: The matrix effect can be significant due to the high protein and fat content. To mitigate this, effective sample preparation is crucial. This typically involves protein precipitation (e.g., using trichloroacetic acid or perchloric acid) followed by a cleanup step like solid-phase extraction (SPE).[16] In chromatographic methods, using an isotopically labeled internal standard, such as ¹³C₃¹⁵N₃ melamine, is highly recommended to compensate for signal suppression or enhancement. Additionally, preparing calibration standards in a blank matrix extract that closely matches the sample can help to normalize the response.

Q3: What are the key considerations for sample preparation?

A3: The primary goals of sample preparation are to efficiently extract melamine and remove interfering components. Key steps include:

• Reconstitution: Powdered infant formula should be reconstituted, often with a buffer or solvent mixture rather than just water, to begin the extraction process.[1]

• Protein Precipitation: Acidic solutions are commonly used to precipitate proteins.

• Extraction: Melamine is typically extracted using polar solvents or through solid-phase extraction. Strong cation exchange (SCX) SPE is particularly effective for melamine.

• Concentration: The final extract may be evaporated and reconstituted in a smaller volume of a suitable solvent to increase the melamine concentration before analysis.

Q4: Are there rapid screening methods available that are also sensitive?

A4: Yes, several rapid methods are available. Enzyme-linked immunosorbent assays (ELISA) can be used for high-throughput screening with good sensitivity.[5][17] Aptamer-based biosensors and SERS are also emerging as rapid and highly sensitive techniques.[7][18][19][20] For example, some aptamer-based methods can complete an analysis in under 20 minutes.[8] Colloidal gold immunochromatography strips offer results in minutes, making them suitable for on-site testing.[21]

Q5: What is a Molecularly Imprinted Polymer (MIP) and how does it improve sensitivity?

A5: A Molecularly Imprinted Polymer (MIP) is a synthetic polymer engineered to have specific recognition sites for a target molecule, in this case, melamine.[22] During synthesis, melamine acts as a template. After polymerization, the template is removed, leaving cavities that are complementary in shape, size, and chemical functionality to melamine.[23] This "lock and key" mechanism allows for highly selective extraction and concentration of melamine from a complex sample, thereby reducing interference and enhancing detection sensitivity.[22][24] MIPs can be used as sorbents in solid-phase extraction.[6]

Quantitative Data on Detection Methods

Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery Rate (%)	Reference
HPLC with Dabsyl Chloride Derivatization & DLLME	Powdered Infant Formula	0.1 µg/L	0.3 µg/L	≥ 94%	[2]
UPLC-MS/MS	Powdered Infant Formula	-	20 ppb (µg/kg)	~80%	[25]
LC-MS/MS	Infant Formula	10 ng/g	-	~121%	[26]
HPLC	Infant Formula	0.03 mg/kg	0.1 mg/kg	-	[27]
SERS (Silver Film over Nanospheres)	Infant Formula Milk Powder Solution	-	2 mg/L	-	[4]
SERS (Paper-based hybrid substrate)	Infant Formula	0.02 mg/L	-	-	[14]
Aptamer-based Evanescent Wave Fiber Sensor	Milk	3.0 µM	-	92-108%	[7][8]
ELISA (Monoclonal Antibody)	Milk Powder	50 ng/g	-	76.2 - 91.4%	[5][28]
Molecularly Imprinted Polymer Sensor (Thermal)	Milk	6.02 µM	-	-	[22]
LSPR Sensor	Infant Formula	0.01 ppb (µg/L)	-	-	[15]

Experimental Protocols

Sample Preparation using Solid-Phase Extraction (SPE) for LC-MS/MS Analysis

This protocol is based on the use of a strong cation exchange (SCX) stationary phase.

• Sample Reconstitution: Weigh 0.5 g of powdered infant formula into a centrifuge tube. Add 10 mL of 0.2M perchloric acid (or 1% trichloroacetic acid).[16]

• Extraction: Sonicate the mixture for 10-30 minutes to ensure complete dissolution and protein precipitation.[16]

• Centrifugation: Centrifuge the sample at >10,000 rpm for 10 minutes.

• SPE Cartridge Conditioning: Condition an Oasis MCX SPE cartridge (or equivalent) with 3 mL of methanol, followed by 3 mL of water.

• Sample Loading: Load 3 mL of the supernatant from the centrifuged sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 3 mL of water, followed by 3 mL of methanol to remove interferences.

• Elution: Elute the melamine from the cartridge with 3-4 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Final Preparation: Evaporate the eluent to dryness under a gentle stream of nitrogen. Reconstitute the residue in 1 mL of the mobile phase for LC-MS/MS analysis.

Protocol for Aptamer-Based Colorimetric Detection

This protocol outlines a general procedure for a rapid, colorimetric assay using gold nanoparticles (AuNPs).

• Sample Preparation: Prepare a milk sample extract by precipitating proteins (e.g., with trichloroacetic acid) and centrifuging to obtain a clear supernatant.[29]

• Reaction Mixture: In a microcentrifuge tube, mix the sample extract with a solution containing melamine-binding aptamers. Allow a brief incubation for the aptamers to bind to any melamine present.

• Colorimetric Reaction: Add a solution of cysteamine-stabilized gold nanoparticles (CS-AuNPs) to the mixture.[20]

• Observation: In the absence of melamine, the aptamers will bind to the CS-AuNPs, causing them to aggregate, resulting in a color change from red to blue. If melamine is present, it will bind to the aptamers, preventing the aggregation of CS-AuNPs, and the solution will remain red.[20]

• Quantification: The change in absorbance can be measured using a UV-Vis spectrophotometer and correlated with the melamine concentration.[20]

Visualizations

Caption: Workflow for Melamine Detection using SPE and LC-MS/MS.

Caption: Principle of Aptamer-Based Colorimetric Melamine Detection.

References

• 1. goldstandarddiagnostics.us [goldstandarddiagnostics.us]
• 2. Sensitive determination of melamine in milk and powdered infant formula samples by high-performance liquid chromatography using dabsyl chloride derivatization followed by dispersive liquid-liquid microextraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Recent developments in the detection of melamine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Direct detection of melamine in infant formula milk powder solution based on SERS effect of silver film over nanospheres - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. scispace.com [scispace.com]
• 7. Aptamer-based detection of melamine in milk using an evanescent wave fiber sensor - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. Aptamer-based detection of melamine in milk using an evanescent wave fiber sensor - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 9. tandfonline.com [tandfonline.com]
• 10. abraxis.eurofins-technologies.com [abraxis.eurofins-technologies.com]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. mdpi.com [mdpi.com]
• 16. americanlaboratory.com [americanlaboratory.com]
• 17. sid.ir [sid.ir]
• 18. Ensuring Food Safety Using SERS [gmp.ch]
• 19. researchgate.net [researchgate.net]
• 20. Highly Sensitive Aptamer-Based Colorimetric Detection of Melamine in Raw Milk with Cysteamine-Stabilized Gold Nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Melamine Rapid Test for Milk - IndiFOSS [indifoss.com]
• 22. A Molecularly Imprinted Polymer-Based Thermal Sensor for the Selective Detection of Melamine in Milk Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 23. mdpi.com [mdpi.com]
• 24. [Preparation of magnetic surface molecularly imprinted polymers for melamine and its application in milk samples] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. waters.com [waters.com]
• 26. cromlab-instruments.es [cromlab-instruments.es]
• 27. Determinations of Melamine Residue in Infant Formula Brands Available in Iran Market Using by HPLC Method - PMC [pmc.ncbi.nlm.nih.gov]
• 28. researchgate.net [researchgate.net]
• 29. Convenient and sensitive colorimetric detection of melamine in dairy products based on Cu(ii)-H2O2-3,3′,5,5′-tetramethylbenzidine system - PMC [pmc.ncbi.nlm.nih.gov]

Addressing background contamination in melamine testing

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing background contamination during melamine (B1676169) testing.

Troubleshooting Guides & FAQs

This section addresses common issues encountered during melamine analysis using various analytical techniques.

High Background Signal in LC-MS/MS Analysis

Q1: I am observing a high background signal and significant matrix effects when analyzing melamine in dairy products using LC-MS/MS. What are the potential causes and how can I mitigate this?

A1: High background and matrix effects in LC-MS/MS analysis of melamine in dairy products are common due to the complexity of the sample matrix, which is rich in proteins and fats. Several factors can contribute to this issue:

• Inadequate Sample Cleanup: Residual matrix components can co-elute with melamine, causing ion suppression or enhancement.

• Suboptimal Extraction: The extraction solvent may not be efficiently isolating melamine from interfering substances.

• Instrument Contamination: Carryover from previous injections or a contaminated LC system can lead to elevated background.

Troubleshooting Steps:

• Optimize Sample Preparation: A robust sample preparation protocol is crucial. This typically involves protein precipitation followed by solid-phase extraction (SPE).

  • Protein Precipitation: Use an acidic solution, such as 1% trichloroacetic acid in water or 2.5% formic acid, to precipitate proteins.[1][2][3] Acetonitrile (B52724) is often added to further induce protein precipitation.[4]

  • Solid-Phase Extraction (SPE): A strong cation-exchange (SCX) SPE cartridge is highly effective for cleaning up melamine extracts.[1][3][5][6][7] The polymeric nature of some SPE phases can help in removing neutral and acidic interferences.[5]

• Refine Extraction Protocol:

  • An extraction solvent mixture of acetonitrile, water, and diethylamine (B46881) (e.g., 50:40:10, v/v/v) can be effective for various matrices.[8] The diethylamine helps to maintain an alkaline pH, preventing the formation of insoluble melamine cyanurate.[8]

  • For fatty samples, a defatting step with a non-polar solvent like hexane (B92381) may be necessary.[8]

• Implement Instrument Cleaning:

  • Flush the LC system, including the column, with a strong solvent wash sequence to remove potential contaminants.

  • Always inject a blank solvent after a high-concentration sample to check for carryover.

Issues with GC-MS Derivatization

Q2: My GC-MS analysis of melamine is showing poor peak shape and low sensitivity. I suspect issues with the derivatization step. What are the best practices for melamine derivatization?

A2: Melamine is a polar compound and requires derivatization to improve its volatility and chromatographic performance for GC-MS analysis.[8] Incomplete or improper derivatization can lead to the issues you are experiencing.

Troubleshooting and Best Practices:

• Choice of Derivatizing Agent: The most common and effective derivatizing agent for melamine is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).[6][9][10] This converts melamine into its more volatile trimethylsilyl (B98337) (TMS) derivative.[6]

• Anhydrous Conditions: The derivatization reaction is sensitive to moisture. Ensure your sample extract is completely dry before adding the derivatizing reagent. This can be achieved by evaporating the sample to dryness under a stream of nitrogen.[9][11]

• Reaction Conditions: The derivatization reaction typically requires heating. A common protocol is to incubate the sample with the derivatizing agent at 70°C for 30-45 minutes.[6][10]

• Solvent: Pyridine (B92270) is often used as a solvent for the derivatization reaction as it can help to dissolve the melamine residue.[9][10]

• Troubleshooting Incomplete Derivatization: If you suspect incomplete derivatization, you can try increasing the amount of derivatizing reagent, extending the reaction time, or ensuring your sample is completely free of water. Some studies have found that reducing the amount of silylating reagent can sometimes lead to incomplete derivatization.[9]

High Background in ELISA Tests

Q3: I am experiencing high background in my melamine ELISA test. What are the common causes and how can I troubleshoot this?

A3: High background in an ELISA can obscure the specific signal and reduce assay sensitivity. The primary causes are often related to non-specific binding and inadequate washing.[12][13]

Troubleshooting Steps:

• Improve Washing Procedure: Insufficient washing is a frequent cause of high background.[12][14]

  • Increase the number of wash cycles.

  • Ensure complete aspiration of wash buffer from the wells after each wash.

  • Incorporate a soak time of 30-60 seconds during each wash step.[12]

• Optimize Blocking: The blocking buffer prevents non-specific binding of antibodies to the plate surface.[13]

  • Increase the concentration of the blocking agent (e.g., from 1% to 3% BSA).

  • Extend the blocking incubation time.

• Check Reagent Concentrations:

  • An excessively high concentration of the detection antibody can lead to non-specific binding. Try using a higher dilution of the antibody.

• Prevent Reagent Contamination:

  • Use fresh, sterile pipette tips for each reagent and sample.

  • Ensure the substrate solution is colorless before use; a colored substrate indicates contamination or degradation.[12]

• Control Incubation Conditions:

  • Avoid high incubation temperatures, as this can increase non-specific binding.[12] Perform incubations at room temperature unless the protocol specifies otherwise.

  • Ensure consistent incubation times for all wells.

Data Summary

The following tables summarize quantitative data on the recovery of melamine from different matrices using various extraction and cleanup methods.

Table 1: Melamine Recovery from Milk and Infant Formula using LC-MS/MS

Matrix	Extraction Method	SPE Cleanup	Average Recovery (%)	Reference
Liquid Milk	0.2M Perchloric Acid	Oasis MCX	Not Specified
Infant Formula	0.2M Perchloric Acid	Oasis MCX	~95% (at 50 ppb)
Milk	100 mM Phosphate Buffer (pH 2.5) + Acetonitrile	Discovery DSC-SCX	Not Specified	[1]
Milk Powder	2.5% Formic Acid	Discovery DSC-SCX	Not Specified	[1]
Infant Formula	100 mM Phosphate Buffer (pH 2.5)	Discovery DSC-SCX	Not Specified	[1]
Powdered Milk	Acetonitrile:Water (50:50) + 1.0 M HCl	Bond Elut Plexa PCX	>90% (at 1-100 µg/kg)	[5]
Infant Formula Milk	Not Specified	HyperSep Retain-CX	121%	[11]

Table 2: Melamine Recovery from Various Food Matrices using GC-MS

Matrix	Extraction Method	SPE Cleanup	Average Recovery (%)	Reference
Dairy Products	Phosphate Buffer (pH 2.5) + Acetonitrile	Discovery DSC-SCX	~120%	[6]
Milk Powder	Methanol (B129727)	Bond Elut Plexa PCX	Not Specified	[10]
Milk Powder	1% Trichloroacetic Acid + Acetonitrile	SampliQ SCX	84.5 - 86.7%	[3]
Egg	1% Trichloroacetic Acid + Acetonitrile	SampliQ SCX	93.0 - 95.2%	[3]
Milk	Methanol	SampliQ SCX	>80%	[7]

Experimental Protocols

This section provides detailed methodologies for key experiments in melamine analysis.

Protocol 1: LC-MS/MS Sample Preparation for Melamine in Milk Powder

• Sample Weighing: Weigh 1.0 g of the milk powder sample into a 50 mL centrifuge tube.

• Extraction:

  • Add 20 mL of an extraction solution consisting of acetonitrile/water/diethylamine (50:40:10, v/v/v).

  • Vortex for 1 minute to ensure thorough mixing.

  • Sonicate for 30 minutes in a water bath.

  • Centrifuge at 4000 rpm for 10 minutes.

• Solid-Phase Extraction (SPE):

  • Cartridge Conditioning: Condition a strong cation-exchange (SCX) SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of deionized water.

  • Sample Loading: Load 5 mL of the supernatant from the extraction step onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with 5 mL of 0.1% formic acid, followed by 5 mL of methanol. Discard the washings.

  • Elution: Elute the melamine from the cartridge with 5 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol into a clean collection tube.

• Final Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 50°C.

  • Reconstitute the residue in 1 mL of the mobile phase (e.g., 95:5 acetonitrile:20 mM ammonium formate).

  • Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

Protocol 2: GC-MS Sample Preparation and Derivatization for Melamine in Pet Food

• Sample Weighing and Homogenization: Weigh 5.0 g of the homogenized pet food sample into a 50 mL centrifuge tube.

• Extraction:

  • Add 20 mL of acetonitrile and 5 mL of water.

  • Vortex for 2 minutes.

  • Centrifuge at 5000 rpm for 10 minutes.

• Defatting (if necessary for high-fat samples):

  • Transfer the supernatant to a new tube.

  • Add 10 mL of hexane, vortex for 1 minute, and centrifuge.

  • Discard the upper hexane layer. Repeat if necessary.

• Cleanup:

  • Take a 1 mL aliquot of the acetonitrile/water extract and evaporate to dryness under nitrogen at 60°C.

• Derivatization:

  • To the dried residue, add 100 µL of pyridine and 100 µL of BSTFA with 1% TMCS.

  • Cap the vial tightly and vortex for 30 seconds.

  • Heat the vial at 70°C for 45 minutes in a heating block or oven.

  • Cool the vial to room temperature. The sample is now ready for GC-MS injection.

Visualizations

Logical Workflow for Troubleshooting High Background in Melamine Analysis

Caption: Troubleshooting decision tree for high background signals in melamine analysis.

Experimental Workflow for LC-MS/MS Analysis of Melamine in Infant Formula

Caption: Sample preparation workflow for LC-MS/MS analysis of melamine.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. lcms.cz [lcms.cz]
• 3. lcms.cz [lcms.cz]
• 4. media.vwr.com [media.vwr.com]
• 5. agilent.com [agilent.com]
• 6. gcms.cz [gcms.cz]
• 7. agilent.com [agilent.com]
• 8. Recent developments in the detection of melamine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. GC/MS Analysis of Melamine and Cyanuric Acid Below 1 μg/g in Infant Formula [restek.com]
• 10. agilent.com [agilent.com]
• 11. cromlab-instruments.es [cromlab-instruments.es]
• 12. sinobiological.com [sinobiological.com]
• 13. biocompare.com [biocompare.com]
• 14. How to deal with high background in ELISA | Abcam [abcam.com]

Technical Support Center: Optimizing HPLC for Melamine and Cyanuric Acid Analysis

Welcome to the technical support center for the HPLC analysis of melamine (B1676169) and cyanuric acid. This resource provides detailed troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the most common HPLC mode for separating melamine and cyanuric acid?

A1: Hydrophilic Interaction Liquid Chromatography (HILIC) is the most widely recommended and effective mode for the simultaneous separation of the highly polar compounds melamine and cyanuric acid.[1][2][3][4] Reversed-phase methods are generally not suitable due to the poor retention of these analytes.[5] Mixed-mode chromatography, which combines HILIC with ion-exchange mechanisms, is also a powerful technique for this separation.[6][7]

Q2: What type of HPLC column is best suited for this separation?

A2: Amino-bonded phase columns are frequently used in HILIC mode for the successful separation of melamine and its analogs.[1][3] Zwitterionic HILIC (ZIC-HILIC) columns and columns with core-shell technology have also demonstrated excellent performance, providing good retention and separation.[2][4] For mixed-mode separations, columns with both HILIC and ion-exchange functionalities are employed.[6][7]

Q3: What are typical mobile phase compositions for separating melamine and cyanuric acid?

A3: A typical mobile phase for HILIC separation consists of a high percentage of an organic solvent, usually acetonitrile (B52724) (ACN), and a smaller percentage of an aqueous buffer. The ACN concentration is a critical parameter, with workable ranges often between 65% and 95%.[1] The aqueous portion commonly contains a buffer such as ammonium (B1175870) acetate (B1210297) or ammonium formate (B1220265) at a specific pH to ensure consistent ionization of the analytes.[3][6]

Q4: Can I use a 100% aqueous mobile phase?

A4: While less common, a reversed-phase HPLC method using a 100% water mobile phase has been developed for the separation of melamine and its analogues on an ODS (C18) column.[8] This approach can be advantageous for reducing solvent consumption.

Q5: What detection methods are compatible with this analysis?

A5: Mass spectrometry (MS), particularly tandem mass spectrometry (MS/MS), is the most common and sensitive detection method, providing both quantification and confirmation of the analytes.[1][2][9] Other detectors that can be used include Diode Array Detectors (DAD), UV detectors, and Evaporative Light Scattering Detectors (ELSD).[6][8][10]

Troubleshooting Guide

This guide addresses specific issues you may encounter during the HPLC analysis of melamine and cyanuric acid.

Issue 1: Poor resolution between melamine and cyanuric acid peaks.

• Possible Cause: Inappropriate mobile phase composition.

• Solution:

  • Adjust Acetonitrile Concentration: In HILIC mode, the aqueous component is the strong solvent. To increase retention and potentially improve resolution, increase the percentage of acetonitrile. Conversely, to decrease retention, decrease the acetonitrile percentage. Reproducible chromatography is often achieved with 15-30% aqueous modifier.[1]

  • Modify Buffer pH and Concentration: The pH of the mobile phase buffer affects the ionization state of both melamine (a weak base) and cyanuric acid (a weak acid), influencing their retention and selectivity. Experiment with slight adjustments to the buffer pH. The buffer concentration can also be adjusted to fine-tune the separation.[6][7]

Issue 2: Peak tailing, especially for the melamine peak.

• Possible Cause 1: Secondary interactions with the stationary phase.

• Solution:

  • Use a High-Purity Column: Peak tailing can result from interactions with active sites (silanols) on the silica (B1680970) support of the column.[11] Using a high-purity, well-endcapped column can minimize these interactions.

  • Mobile Phase Additives: Adding a small amount of a competing base, like triethylamine (B128534) (TEA), to the mobile phase can help to mask the active sites and improve peak shape. However, this may not be necessary with modern, high-purity columns.[11]

• Possible Cause 2: Insufficient buffering.

• Solution: Ensure the buffer concentration is adequate to maintain a constant pH and control the ionization of the analytes and stationary phase.[11]

Issue 3: Drifting or unstable retention times.

• Possible Cause 1: Inadequate column equilibration.

• Solution: HILIC columns can require longer equilibration times compared to reversed-phase columns. Ensure the column is thoroughly equilibrated with the initial mobile phase conditions before each injection.

• Possible Cause 2: Changes in mobile phase composition.

• Solution: Prepare fresh mobile phase daily and ensure it is well-mixed. Evaporation of the organic solvent can alter the composition and affect retention times.[12]

• Possible Cause 3: Temperature fluctuations.

• Solution: Use a column oven to maintain a constant and consistent temperature throughout the analysis.[12]

Issue 4: Low signal intensity or poor sensitivity.

• Possible Cause 1: Inefficient ionization in the mass spectrometer source.

• Solution: Optimize the electrospray ionization (ESI) source parameters. Melamine is typically analyzed in positive ion mode, while cyanuric acid is analyzed in negative ion mode.[3] If analyzing both simultaneously, a method with rapid polarity switching may be necessary.

• Possible Cause 2: Sample loss during preparation.

• Solution: Melamine and cyanuric acid can form an insoluble complex.[10][13] Ensure the sample extraction procedure is optimized to prevent precipitation. Using an alkaline extraction solvent can help to keep both compounds in solution.[10]

Experimental Protocols

Below are detailed methodologies for common experiments in the analysis of melamine and cyanuric acid.

Method 1: HILIC-MS/MS Analysis

This method is adapted from a procedure for the analysis of melamine and its analogues in milk and infant formula.[1][3]

• Column: Amino-bonded silica column (e.g., Varian Polaris™ NH2, 5 µm, 150 x 3 mm).[3]

• Mobile Phase:

  • A: Acetonitrile

  • B: 10 mM Ammonium acetate and 0.1% glacial acetic acid in water.[3]

• LC Program: Isocratic elution with 78% A at a flow rate of 0.4 mL/min.[3]

• Column Temperature: 40°C.[3]

• Injection Volume: 20 µL.[3]

• Detection: Triple Quadrupole Mass Spectrometer with Electrospray Ionization (ESI), switching between positive and negative ion modes.

Method 2: Mixed-Mode HPLC Analysis

This method is suitable for the simultaneous analysis of melamine and cyanuric acid.[6][7]

• Column: Mixed-mode HILIC/ion-exchange column (e.g., Amaze TH, 4.6 x 150 mm, 5 µm).[6]

• Mobile Phase: 85% Acetonitrile with 15 mM Ammonium formate, pH 3.8.[6]

• Flow Rate: 1.0 mL/min.[6]

• Injection Volume: 5 µL.[6]

• Detection: ELSD or Mass Spectrometer.[6]

Quantitative Data Summary

The following tables summarize typical performance data for the HPLC analysis of melamine and cyanuric acid.

Table 1: Retention Times and Method Precision from an Accucore HILIC Column [4]

Analyte	Retention Time (min)	%RSD (n=6)
Cyanuric Acid	2.15	0.4
Melamine	4.61	0.3

Table 2: Limits of Quantification (LOQ) in Different Matrices

Analyte	Matrix	LOQ	Reference
Melamine	Animal Feed	< 0.3 mg/kg	[9]
Cyanuric Acid	Animal Feed	< 0.6 mg/kg	[9]
Melamine	Milk, Baby Food	0.2 mg/kg	[14]
Cyanuric Acid	Milk, Baby Food	0.2 mg/kg	[14]
Melamine	Tissue, Liquid Formula	25 µg/kg	[15]
Cyanuric Acid	Tissue, Liquid Formula	50 µg/kg	[15]

Visualizations

The following diagrams illustrate key workflows and logical relationships in the HPLC analysis of melamine and cyanuric acid.

Caption: General workflow for the HPLC analysis of melamine and cyanuric acid.

Caption: Decision tree for troubleshooting common HPLC issues.

References

• 1. lcms.cz [lcms.cz]
• 2. Simultaneous determination and confirmation of melamine and cyanuric acid in animal feed by zwitterionic hydrophilic interaction chromatography and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. waters.com [waters.com]
• 6. helixchrom.com [helixchrom.com]
• 7. helixchrom.com [helixchrom.com]
• 8. A 100% Water Mobile Phase HPLC-PDA Analysis of Meamine and Related Analogues [scirp.org]
• 9. bfr.bund.de [bfr.bund.de]
• 10. digitalcommons.library.umaine.edu [digitalcommons.library.umaine.edu]
• 11. hplc.eu [hplc.eu]
• 12. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 13. HPLC Method for the Simultaneous Separation of Melamine and Cyanuric Acid on an Obelisc R Column | SIELC Technologies [sielc.com]
• 14. mdpi.com [mdpi.com]
• 15. fda.gov [fda.gov]

Reducing ion suppression in electrospray ionization of melamine

Welcome to the technical support center for the analysis of melamine (B1676169). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges encountered during the electrospray ionization (ESI) mass spectrometry of melamine, with a focus on reducing ion suppression.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a problem in the ESI-MS analysis of melamine?

A1: Ion suppression is a matrix effect that reduces the ionization efficiency of the target analyte, in this case, melamine, leading to a decreased signal intensity detected by the mass spectrometer.[1][2] This phenomenon occurs when co-eluting components from the sample matrix, such as salts, proteins, and lipids, compete with melamine for the available charge in the ESI droplet or interfere with the droplet's evaporation process.[1][2] The consequence of ion suppression is reduced sensitivity, poor reproducibility, and inaccurate quantification of melamine in your samples.[3][4]

Q2: I am observing a significantly lower signal for my melamine standard when it's prepared in the sample matrix compared to a pure solvent. Is this ion suppression?

A2: Yes, this is a classic indicator of ion suppression. The complex components of your sample matrix are likely interfering with the ionization of melamine.[1] To confirm and quantify the extent of this matrix effect, you can perform a post-extraction addition experiment. This involves comparing the response of a melamine standard in a clean solvent to the response of the same standard spiked into a blank matrix extract that has gone through your entire sample preparation procedure. A lower response in the matrix-spiked sample confirms and quantifies the signal suppression.

Q3: Can the choice of internal standard help compensate for ion suppression?

A3: Absolutely. Using a stable isotope-labeled (SIL) internal standard of melamine, such as ¹³C₃-melamine or ¹⁵N₃-melamine, is a highly effective strategy to compensate for ion suppression.[4][5] These internal standards have nearly identical chemical and physical properties to melamine and will be affected by ion suppression in the same way.[6] By monitoring the ratio of the analyte signal to the internal standard signal, accurate quantification can be achieved even in the presence of significant matrix effects.[5] However, it's important to note that some studies have shown that ¹⁵N-labeled melamine may exhibit a significant ion inter-suppression effect on melamine itself in certain matrix solutions.[6]

Q4: Are there alternative ionization techniques that are less prone to ion suppression for melamine analysis?

A4: Yes, Atmospheric Pressure Chemical Ionization (APCI) is generally less susceptible to ion suppression compared to ESI.[7][8] The ionization mechanism in APCI is different, relying on gas-phase reactions, which can make it more robust in the presence of matrix components.[7] However, the suitability of APCI depends on the analyte's properties, and for a polar compound like melamine, ESI often provides better sensitivity.[8] Another alternative for certain sample types is Gas Chromatography-Mass Spectrometry (GC-MS/MS) after a derivatization step, which can provide a signal that is not affected by the matrix effects sometimes observed in LC-ESI/MS/MS.[9]

Troubleshooting Guides

Issue 1: Low Melamine Signal Intensity and Poor Sensitivity

This is a common problem directly linked to ion suppression from complex sample matrices.

Troubleshooting Steps:

• Optimize Sample Preparation: The most effective way to combat ion suppression is to remove interfering matrix components before they enter the mass spectrometer.[1][7]

  • Solid-Phase Extraction (SPE): This is a highly recommended technique for cleaning up complex samples like milk and infant formula.[1][8][10] Strong cation exchange (SCX) SPE is particularly effective for a basic compound like melamine.[10]

  • Liquid-Liquid Extraction (LLE): LLE can also be effective at removing interfering substances.[8]

  • Protein Precipitation (PPT): While simple, PPT is often the least effective method for removing matrix components and may lead to more significant ion suppression compared to SPE or LLE.[8]

• Chromatographic Separation: Improving the separation of melamine from co-eluting matrix components is crucial.[8]

  • Gradient Modification: Adjust your mobile phase gradient to achieve better separation.[8]

  • Column Chemistry: Consider using a different column chemistry. Hydrophilic Interaction Liquid Chromatography (HILIC) is well-suited for polar compounds like melamine and can provide good separation from matrix interferences.[8][11]

• Sample Dilution: Diluting the sample can reduce the concentration of interfering species, thereby lessening ion suppression. However, this approach may compromise the limit of detection for trace-level analysis.[7]

• Reduce Injection Volume: Injecting a smaller volume can decrease the amount of matrix components entering the mass spectrometer.[8]

• Optimize ESI Source Parameters:

  • Flow Rate: Reducing the ESI flow rate to the nanoliter-per-minute range can lead to reduced signal suppression.[7]

  • Sprayer Voltage: Optimizing the electrospray voltage can improve signal stability and sensitivity.[3]

Issue 2: Poor Reproducibility and High %RSD

Inconsistent ion suppression is a frequent cause of poor reproducibility in quantitative analysis.

Troubleshooting Steps:

• Implement a Robust Sample Preparation Protocol: As outlined above, a consistent and effective sample cleanup using techniques like SPE is critical for minimizing variability in matrix effects.[10]

• Use a Stable Isotope-Labeled Internal Standard: This is the most reliable way to correct for variations in ion suppression between samples, leading to improved precision and accuracy.[5][6]

• Matrix-Matched Calibration Standards: Prepare your calibration standards in a blank matrix that is as close as possible to your actual samples.[1] This helps to ensure that the calibration standards experience the same degree of ion suppression as the samples, leading to more accurate quantification.

Quantitative Data Summary

The following tables summarize quantitative data from various studies on melamine analysis, highlighting the effectiveness of different sample preparation and analytical methods.

Table 1: Recovery of Melamine from Milk Products using Different SPE Methods

Sample Matrix	SPE Sorbent	Spike Level	Average Recovery (%)	Reference
Whole Milk	Strong Cation Exchange (SCX)	10 ng/mL	99-102%	[10]
Dry Milk Powder	Strong Cation Exchange (SCX)	1000 ng/g	High	[10]
Infant Formula	Strong Cation Exchange (SCX)	10-2500 ng/g	High	[10]
Milk	Polymeric Cation Exchange	1 µg/kg	Not specified, but method is accurate	[12]

Table 2: Comparison of Ion Suppression in Infant Formula

Sample Matrix	Observation	Implication	Reference
Infant Formula	Up to 45-50% ion-suppression	Matrix-matched standards are crucial for accurate quantitation.	[10]

Detailed Experimental Protocols

Protocol 1: Melamine Extraction from Milk using Strong Cation Exchange (SCX) SPE

This protocol is adapted from a method for the extraction and analysis of melamine in milk-based products.[10]

1. Sample Pre-treatment: a. Spike 5 mL of milk with the desired concentration of melamine standard. b. Add 5 mL of 100 mM phosphate (B84403) buffer (pH 2.5) and 1 mL of acetonitrile. c. Sonicate the sample for 5 minutes in an ultrasonic water bath. d. Centrifuge at 3500 rpm for 10 minutes. e. Isolate the middle supernatant layer for SPE processing.

2. SPE Cartridge Conditioning: a. Condition a Discovery DSC-SCX SPE cartridge (500 mg/6 mL) with 3 mL of methanol (B129727). b. Equilibrate the cartridge with 3 mL of 0.1% formic acid.

3. Sample Loading: a. Load the supernatant from the sample pre-treatment step onto the conditioned SPE cartridge.

4. Washing: a. Wash the SPE cartridge with 3 mL of 0.1% formic acid. b. Wash the SPE cartridge with 3 mL of methanol to remove remaining interferences.

5. Elution: a. Elute melamine from the SPE cartridge with 4 mL of 5% ammonia (B1221849) in methanol.

6. Evaporation and Reconstitution: a. Evaporate the eluent to dryness under a stream of nitrogen at 50 °C. b. Reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.

Visualizations

Caption: Workflow for Melamine Extraction and Analysis.

Caption: Troubleshooting Ion Suppression for Melamine.

References

• 1. longdom.org [longdom.org]
• 2. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. Ion Suppression and ESI | Mass Spectrometry Facility | University of Waterloo [uwaterloo.ca]
• 5. juniperpublishers.com [juniperpublishers.com]
• 6. The effects of isotope-labeled analogs on the LC-IDMS measurement by comparison of ESI responses and matrix effect of melamine, 13C3-melamine, 13C3+15N3-melamine, and 15N3-melamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. benchchem.com [benchchem.com]
• 9. waters.com [waters.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. Simultaneous determination of melamine and related compounds by hydrophilic interaction liquid chromatography-electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. agilent.com [agilent.com]

Troubleshooting low recovery of melamine during sample preparation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the sample preparation for melamine (B1676169) analysis, with a focus on resolving low recovery.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low melamine recovery during sample preparation?

Low recovery of melamine can be attributed to several factors throughout the experimental workflow. Key causes include:

• Incomplete Extraction: The extraction solvent and method may not be efficient for the specific sample matrix. Melamine's polarity requires polar solvents for effective extraction.[1]

• Protein Precipitation Issues: In high-protein matrices like milk and infant formula, incomplete protein removal can lead to co-precipitation of melamine, thus reducing its concentration in the extract.[1][2]

• Formation of Insoluble Complexes: Melamine can form a highly insoluble complex with cyanuric acid, which may be present as a co-contaminant. This complex, melamine cyanurate, is resistant to extraction with common solvents.[2][3][4]

• Suboptimal Solid-Phase Extraction (SPE) Protocol: Issues with the SPE procedure, such as incorrect sorbent selection, inadequate conditioning or washing, or improper elution conditions, can lead to significant analyte loss.[5][6]

• Matrix Effects in LC-MS/MS Analysis: Components of the sample matrix can interfere with the ionization of melamine in the mass spectrometer, leading to signal suppression and artificially low recovery values.[2][7]

• Analyte Loss During Evaporation: If the sample extract is evaporated to dryness, volatile melamine can be lost if the temperature is too high or the drying time is excessive.[6]

Q2: How can I improve the extraction efficiency of melamine from my samples?

To enhance melamine extraction, consider the following strategies:

• Solvent Selection: Use a polar solvent system. A mixture of acetonitrile (B52724) and water (e.g., 50:50 v/v) is commonly used for extracting melamine from various food matrices.[2][7] For samples suspected of containing melamine cyanurate, an alkaline extraction solvent (e.g., 0.1 N ammonium (B1175870) hydroxide) can improve recovery by dissociating the complex.[2]

• Extraction Technique: Pressurized liquid extraction (PLE) has been shown to provide higher recovery rates for melamine in dry pet food compared to sonication or polytron homogenization.[2]

• pH Adjustment: Acidifying the extraction solvent (e.g., with formic acid) can help to protonate melamine, increasing its solubility in aqueous solutions and improving its retention on cation-exchange SPE sorbents.[8]

• Use of Internal Standards: Employing isotopically labeled internal standards, such as ¹³C₃¹⁵N₃-melamine, can help to correct for analyte losses during sample preparation and for matrix effects during analysis.[7]

Q3: What should I do if I suspect the presence of cyanuric acid in my samples?

The presence of cyanuric acid can lead to the formation of insoluble melamine cyanurate, significantly impacting melamine recovery.[2][3]

• Use an Alkaline Extraction Solvent: An alkaline solution (e.g., 0.1 N ammonium hydroxide) can help to dissociate the melamine-cyanurate complex, making melamine more available for extraction.[2]

• Simultaneous Extraction Methods: Some commercially available SPE cartridges are designed for the simultaneous extraction of both melamine and cyanuric acid.[9]

Troubleshooting Guide for Low Melamine Recovery

This guide provides a systematic approach to diagnosing and resolving low melamine recovery.

Problem: Low recovery after Solid-Phase Extraction (SPE)

This is a frequent issue that can often be resolved by optimizing the SPE protocol.

// No branches check_sorbent -> incorrect_sorbent [label="No"]; incorrect_sorbent [label="Use a strong cation-exchange (SCX)\n or mixed-mode cation exchange sorbent.", style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; check_conditioning -> incorrect_conditioning [label="No"]; incorrect_conditioning [label="Re-run with proper conditioning steps\nto activate the sorbent.", style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; check_loading -> incorrect_loading [label="No"]; incorrect_loading [label="Adjust sample pH to be acidic\n(e.g., with formic or hydrochloric acid).", style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; check_washing -> incorrect_washing [label="No"]; incorrect_washing [label="Adjust wash solvent to remove interferences\nwithout eluting the analyte.", style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; check_elution -> incorrect_elution [label="No"]; incorrect_elution [label="Use a stronger basic elution solvent\nor increase elution volume.", style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; }

Caption: Troubleshooting workflow for low melamine recovery during SPE.

Experimental Protocols

Protocol 1: Melamine Extraction from Milk Powder (Adapted from USFDA Method)

This protocol outlines a standard method for the extraction of melamine from milk powder.[8]

• Sample Weighing: Weigh 2.0 ± 0.1 g of the sample powder into a 50 mL polypropylene (B1209903) centrifuge tube.

• Extraction: Add 14 mL of 2.5% formic acid in water to the tube and seal tightly.

• Mixing: Shake for 15-30 seconds (vortex if necessary), then sonicate for 30 minutes in an ultrasonic bath, followed by mixing on a multi-vortex mixer for 30 minutes.

• First Centrifugation: Centrifuge at 4000 rpm for 10 minutes at room temperature.

• Supernatant Transfer: Transfer approximately 1.4 mL of the supernatant into a 1.5 mL microcentrifuge tube.

• Second Centrifugation: Centrifuge at 13,200 rpm for 30 minutes.

• Filtration: Filter the supernatant through a 0.22 µm PVDF syringe filter into an autosampler vial for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) Cleanup for Melamine

This protocol is a general procedure for cleaning up sample extracts containing melamine using a strong cation-exchange (SCX) SPE cartridge.[10]

• Conditioning: Condition the Oasis MCX SPE cartridge with 5 mL of methanol (B129727) followed by 5 mL of deionized water.

• Loading: Load the sample extract (acidified to a pH < 6) onto the cartridge.

• Washing: Wash the cartridge with 5 mL of 0.1 N HCl followed by 2 mL of methanol.

• Drying: Aspirate the column for approximately 30 seconds under vacuum to remove excess solvent.

• Elution: Elute the melamine from the cartridge with 5 mL of 5% (v/v) ammonium hydroxide (B78521) in acetonitrile into a collection tube.

• Evaporation and Reconstitution: Gently evaporate the eluate to a smaller volume (e.g., 1.5 mL) at approximately 60°C under a stream of nitrogen. Reconstitute the sample in the mobile phase to the desired final volume for injection.

Data Presentation

Table 1: Comparison of Melamine Recovery from Dry Pet Food using Different Extraction Methods

Extraction Method	Fortification Level (mg/kg)	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)
Pressurized Liquid Extraction (PLE)	2.5	93.3	8.2
Sonication	2.5	85.1	5.6
Polytron Homogenization	2.5	82.6	3.9

Data adapted from a study comparing extraction efficiencies.[2] The study concluded that PLE resulted in significantly higher recoveries compared to sonication and polytron methods for dry pet food samples.[2]

Table 2: Recovery of Melamine from Spiked Milk Samples using SPE

Spiked Concentration (ng/mL)	Mean Recovery (%)	Standard Deviation (n=3)
10	71	3
100	85	7
250	82	8
500	83	2

Data from a study using Discovery DSC-SCX SPE cartridges.[10] The background level of melamine was accounted for in the recovery calculation for the 10 ng/mL sample.[10]

Logical Workflow for Method Development

When developing a new method for melamine analysis, a logical progression of steps is crucial for achieving accurate and robust results.

Caption: General workflow for developing a melamine analysis method.

References

• 1. Recent developments in the detection of melamine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. digitalcommons.library.umaine.edu [digitalcommons.library.umaine.edu]
• 3. - Melamine - is it the culprit? - VIN [vin.com]
• 4. The Dangers of Melamine Contamination in Food • Food Safety Institute [foodsafety.institute]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. promochrom.com [promochrom.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. fssai.gov.in [fssai.gov.in]
• 9. chromatographytoday.com [chromatographytoday.com]
• 10. Analysis of Melamine in Milk [sigmaaldrich.com]

Strategies to prevent melamine-cyanurate complex precipitation in analysis

Welcome to the technical support center for the analysis of melamine (B1676169) and cyanuric acid. This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals overcome challenges related to melamine-cyanurate complex precipitation during analysis.

Troubleshooting Guide: Preventing Melamine-Cyanurate Precipitation

This guide addresses specific issues you may encounter during your experiments.

Q1: I'm observing unexpected precipitates in my sample extract before injection. What could be the cause and how can I prevent it?

A1: Unexplained precipitation in your sample extract is likely due to the formation of the highly insoluble melamine-cyanurate complex. This occurs when both melamine and cyanuric acid are present in the sample. The complex is held together by an extensive network of hydrogen bonds.[1] Here are strategies to prevent this:

• pH Adjustment: The solubility of the melamine-cyanurate complex is highly dependent on pH.

  • Acidification: Lowering the pH of your extraction solvent is a common and effective strategy. Melamine's solubility increases under weakly acidic conditions.[2] Using an acidic extraction solvent, such as 2.5% formic acid in water, can help keep both compounds in solution.[3]

  • Alkalinization: In some methods, maintaining an alkaline pH with reagents like diethylamine (B46881) can also prevent the formation of the insoluble complex.[4]

• Solvent Composition: The choice of solvent is critical.

  • Melamine and cyanuric acid have low solubility in many common organic solvents. However, a mixture of acetonitrile (B52724) and water is often effective for extraction.[5]

  • For preparing standards, dimethyl sulfoxide (B87167) (DMSO) can be used to dissolve both melamine and cyanuric acid before further dilution into the mobile phase.[6]

• Temperature: Melamine is more soluble in hot water than in cold water.[2] While not always practical for all sample types, consider the temperature during your extraction process.

Q2: My HPLC column is getting clogged, and I see a pressure increase. Could this be related to melamine-cyanurate precipitation?

A2: Yes, this is a strong possibility. If the complex precipitates out of the mobile phase, it can block the column frit or the column itself, leading to a rapid increase in backpressure.

• Mobile Phase Compatibility: Ensure your sample solvent is compatible with your mobile phase. If the sample is dissolved in a strong solvent but the mobile phase is weak, precipitation can occur upon injection.

• Mobile Phase pH: For HILIC separations, which are common for melamine and cyanuric acid, the mobile phase often contains a buffer.[6] Using a low pH buffer in the mobile phase can help prevent precipitation on the column.[7] For example, mobile phases containing ammonium (B1175870) formate (B1220265) are frequently used.[3]

• Gradient Elution: When using gradient elution, be cautious of buffer salt precipitation as the organic solvent concentration increases.[8] Ensure your buffer concentration is low enough to remain soluble throughout the gradient.[8]

• Separate Analysis: In some cases, to mitigate the risk of complex formation, melamine and cyanuric acid are analyzed in separate chromatographic runs.

Q3: I'm getting poor recovery and inconsistent quantification for melamine. How can I improve my results?

A3: Poor and variable recovery is often linked to the loss of analyte due to precipitation.

• Optimize Sample Extraction: Review your extraction protocol. The use of trichloroacetic acid in the extraction solvent can help precipitate proteins while keeping melamine in solution.[9][10] Sonication can also aid in dissolving the analytes.[3][9]

• Solid-Phase Extraction (SPE): Incorporate an SPE cleanup step. A strong cation-exchange (SCX) cartridge is effective for isolating melamine and removing interfering matrix components.[11][12] This not only improves recovery but also leads to a cleaner extract, which is beneficial for LC-MS/MS analysis.

• Matrix Effects: Milk and other complex matrices can cause ion suppression or enhancement in LC-MS/MS analysis.[13] Proper sample cleanup, as mentioned above, is crucial to minimize these effects. Using isotopically labeled internal standards can also help correct for matrix effects and improve quantitative accuracy.

Frequently Asked Questions (FAQs)

Q1: What is the melamine-cyanurate complex?

A1: The melamine-cyanurate complex is a crystalline structure formed from a 1:1 mixture of melamine and cyanuric acid.[1] It is not a salt but an adduct held together by a strong, two-dimensional network of hydrogen bonds, similar to base pairing in DNA.[1][14] This complex is extremely insoluble in water and aqueous solutions.[15]

Q2: Why is this complex a concern in chemical analysis?

A2: The primary concern is its very low solubility.[15][16] When both melamine and cyanuric acid are present, they can readily precipitate from solution, leading to a variety of analytical problems including:

• Loss of analyte during sample preparation, resulting in inaccurate quantification.

• Clogging of HPLC systems, including tubing, injection ports, and columns.

• In vivo, the formation of these crystals in the renal tubules can lead to kidney damage and acute renal failure.[15]

Q3: At what pH is the melamine-cyanurate complex most likely to form?

A3: The complex is most stable and likely to form in a pH range between 5.0 and 7.5.[17] In this range, both melamine and cyanuric acid exist primarily in their free, un-ionized forms, which facilitates the hydrogen bonding required for complex formation.[17] Under more acidic or alkaline conditions, the ionization of the molecules disrupts these interactions, increasing their solubility.

Q4: What are the best solvents for dissolving melamine and cyanuric acid?

A4:

• Melamine: Melamine is slightly soluble in water (about 3.1 g/L at 20°C), with solubility increasing with temperature.[2] It is also soluble in weakly acidic solutions, formaldehyde, acetic acid, and hot ethylene (B1197577) glycol.[2]

• Cyanuric Acid: Information on its solubility in various organic solvents is less readily available, but like melamine, its solubility is influenced by pH.

• For Analysis: For analytical purposes, especially when both are present, solvent systems are chosen to keep them dissociated. Acidified water/acetonitrile mixtures are very common for extraction and as mobile phases.[5] Dimethyl sulfoxide (DMSO) has been used to prepare stock solutions of both compounds.[6]

Data Presentation

Table 1: Solubility of Melamine in Various Solvents

Solvent	Temperature (°C)	Solubility (g/L)
Water	20	3.1
Water	40	< 9.0
Water	100	64.0
Water	110	71.0
Acetone	-	0.3
Ethanol	-	0.6
Dimethylformamide	-	0.1
Ethyl Cellosolve	30	11.2

Data compiled from[2]

Table 2: Influence of pH on Melamine Solubility and Complex Formation

Condition	Effect on Melamine Solubility	Effect on Complex Formation	Reference
Weakly Acidic (e.g., pH 2.5-5)	Increased	Inhibited	[2][18]
Neutral (pH ~7)	Low	Favored	[7][17]
Alkaline	Slightly increased vs. neutral	Inhibited	[2]

Experimental Protocols

Protocol 1: Sample Extraction from Milk Powder for LC-MS/MS Analysis

This protocol is adapted from US FDA methods and is designed to prevent melamine-cyanurate precipitation by using an acidic extraction solvent.[3]

• Weighing: Accurately weigh 2.0 ± 0.1 g of the milk powder sample into a 50 mL polypropylene (B1209903) centrifuge tube.

• Extraction Solvent Addition: Add 14 mL of 2.5% formic acid in water to the tube.

• Initial Dissolution: Tightly seal the tube and shake vigorously for 15-30 seconds (vortex if necessary) to dissolve the sample.

• Extraction: Place the tube in an ultrasonic bath for 30 minutes, followed by mixing on a multi-tube vortex mixer for another 30 minutes.

• First Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes at room temperature.

• Supernatant Transfer: Carefully transfer approximately 1.4 mL of the supernatant into a 1.5 mL microcentrifuge tube, avoiding the pellet and any upper fat layer.

• Second Centrifugation: Centrifuge the microcentrifuge tube at 13,200 rpm for 30 minutes.

• Final Sample: Transfer the final supernatant to an autosampler vial for injection into the LC-MS/MS system.

Protocol 2: Solid-Phase Extraction (SPE) Cleanup for Melamine in Milk

This protocol uses a strong cation-exchange (SCX) cartridge to clean up the sample extract before analysis, which is particularly useful for reducing matrix effects.[11]

• Sample Extraction: Begin with a milk sample extract (e.g., from Protocol 1, after the first centrifugation step).

• SPE Cartridge Conditioning: Condition a Discovery DSC-SCX SPE cartridge (500 mg/6 mL) by passing 3 mL of methanol (B129727) followed by 3 mL of 100mM phosphate (B84403) buffer (pH 2.5).

• Sample Loading: Load 2.2 mL of the sample supernatant onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 3 mL of 100mM phosphate buffer (pH 3) followed by 3 mL of methanol. Discard the washings.

• Elution: Elute melamine from the cartridge with 4 mL of 5% ammonia (B1221849) in methanol into a clean collection tube.

• Evaporation: Evaporate the eluate to dryness at 50°C under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried residue in 1 mL of the initial mobile phase (e.g., 95:5 acetonitrile:10mM ammonium acetate (B1210297) in water). Vortex to dissolve and transfer to an autosampler vial for analysis.

Visualizations

References

• 1. Melamine cyanurate - Wikipedia [en.wikipedia.org]
• 2. Solubility Of Melamine Overview Clearly [jinjiangmelamine.com]
• 3. fssai.gov.in [fssai.gov.in]
• 4. Recent developments in the detection of melamine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. troublefreepool.com [troublefreepool.com]
• 8. HPLC Troubleshooting: Precipitation of Buffers in Gradient Elution Mode [thermofisher.com]
• 9. americanlaboratory.com [americanlaboratory.com]
• 10. One-Pot Interference-Based Colorimetric Detection of Melamine in Raw Milk via Green Tea-Modified Silver Nanostructures - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Analysis of Melamine in Milk [sigmaaldrich.com]
• 12. obrnutafaza.hr [obrnutafaza.hr]
• 13. tandfonline.com [tandfonline.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. academic.oup.com [academic.oup.com]
• 16. researchgate.net [researchgate.net]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Effect of urinary pH upon the renal toxicity of melamine and cyanuric acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Derivatization for GC-MS Analysis of Melamine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing gas chromatography-mass spectrometry (GC-MS) for the analysis of melamine (B1676169). The focus is on optimizing the critical derivatization step to ensure accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization necessary for the GC-MS analysis of melamine?

A1: Melamine is a polar compound with a high boiling point, making it non-volatile.[1][2][3] Derivatization is a chemical process that transforms melamine into a more volatile and thermally stable compound, allowing it to be analyzed by gas chromatography.[3] The most common method is silylation, which replaces active hydrogen atoms with a trimethylsilyl (B98337) (TMS) group, creating a TMS derivative of melamine.[3][4]

Q2: What are the most common derivatization reagents for melamine analysis?

A2: The most frequently used silylating reagents for melamine are N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).[5][6][7][8] These are often used with a catalyst, such as 1% trimethylchlorosilane (TMCS), to enhance the reaction.[5][9]

Q3: What should I do if I see little to no peak for my derivatized melamine?

A3: Low or no product formation is a common issue. The primary suspect is often the presence of moisture.[10][11] Silylating reagents are highly sensitive to water, which will consume the reagent and prevent the derivatization of melamine.[3][10] Ensure all glassware, solvents, and reagents are anhydrous.[10][11] Other potential causes include inactive or expired derivatizing reagents and suboptimal reaction conditions (temperature or time).[11][12]

Q4: My chromatogram shows a peak for melamine, but the peak shape is poor (e.g., tailing). What could be the cause?

A4: Poor peak shape can be indicative of incomplete derivatization. If not all active sites on the melamine molecule are derivatized, the resulting compound can still interact with active sites in the GC column, leading to tailing.[13] Consider optimizing the derivatization conditions, such as increasing the reaction time or temperature, or using a slight excess of the silylating agent. Another cause could be overloading of the GC column, which can be addressed by diluting the sample.[13]

Q5: I am observing significant side products in my analysis. How can I minimize them?

A5: The formation of side products can be due to the reactivity of the silylating agent or the presence of impurities.[10] A common side product is hexamethyldisiloxane, which forms from the hydrolysis of the silylating agent in the presence of moisture.[11] To minimize this, ensure strictly anhydrous conditions.[11]

Q6: How stable are the TMS derivatives of melamine?

A6: The stability of TMS derivatives can be a concern, as they are susceptible to hydrolysis.[4][14] It is recommended to analyze the derivatized samples as soon as possible after preparation. If storage is necessary, keeping the vials at low temperatures (-20°C) can improve the stability of the derivatives for up to 72 hours.[14][15]

Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered during the derivatization of melamine for GC-MS analysis.

Issue 1: Incomplete Derivatization

• Symptoms:

  • Low peak area or response for the melamine derivative.

  • Poor peak shape (tailing).

  • Presence of unreacted melamine in the sample.

• Troubleshooting Workflow:

Issue 2: Contamination and Ghost Peaks

• Symptoms:

  • Unexpected peaks in the chromatogram.

  • High background noise.

• Potential Causes & Solutions:

  • Contaminated Reagents: The derivatizing reagent or solvent (e.g., pyridine) can be a source of contamination. [5][16]Running a solvent blank (reagents only) can help identify this issue. [5] * Carryover from Previous Injections: Ensure proper cleaning of the injection port and column between runs.

  • Matrix Effects: Complex sample matrices can introduce interfering compounds. [17]An appropriate sample cleanup procedure, such as solid-phase extraction (SPE), may be necessary. [9]

Experimental Protocols

Standard Silylation Protocol for Melamine

This protocol is a general guideline and may require optimization based on the specific sample matrix and instrumentation.

• Sample Preparation: The sample extract is evaporated to dryness under a gentle stream of nitrogen at approximately 70°C. [1][18]It is crucial to ensure the sample is completely dry, as moisture will interfere with the derivatization reaction. [3]2. Reconstitution: The dry residue is reconstituted in a solvent, typically pyridine (B92270) or acetonitrile. [1][5]3. Derivatization:

  • Add the silylating reagent, such as BSTFA with 1% TMCS or MSTFA. [5][8] * Vortex the mixture for 1 minute. [1] * Incubate the sample at a specific temperature and time. Common conditions range from 60°C to 70°C for 30 to 45 minutes. [5][6][8][19]4. Analysis: After cooling to room temperature, the derivatized sample is ready for GC-MS analysis. [19]

Experimental Workflow Diagram

General workflow for melamine derivatization and analysis.

Quantitative Data Summary

The efficiency of the derivatization reaction is influenced by several parameters. The following tables summarize typical conditions reported in the literature.

Table 1: Common Derivatization Reagents and Solvents

Derivatization Reagent	Common Solvents
BSTFA + 1% TMCS	Pyridine, Acetonitrile [1][5][6][9]
MSTFA	Pyridine [7][8]

Table 2: Optimized Derivatization Conditions

Parameter	Typical Range	Notes
Temperature	60°C - 70°C [5][6][8][18][19]	Higher temperatures can accelerate the reaction but may also lead to degradation of the derivative.
Time	30 - 45 minutes [5][6][18][19]	Longer reaction times may be necessary for complex matrices to ensure complete derivatization.
Reagent Volume	Varies	A slight excess of the derivatizing reagent is often used to drive the reaction to completion. [11]

Table 3: GC-MS Parameters for Melamine Analysis

GC/MS Parameter	Typical Setting
Injection Port Temperature	280°C [9][20]
Ion Source Temperature	230°C [9][20]
Oven Program	Initial 75°C, ramp to 300-320°C [1][9]
Column	Elite-5MS or equivalent [5][9]

References

• 1. besjournal.com [besjournal.com]
• 2. Recent developments in the detection of melamine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. thamesrestek.co.uk [thamesrestek.co.uk]
• 4. TMS derivatives | Alex L. Sessions | Alex Sessions [web.gps.caltech.edu]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]
• 7. m.youtube.com [m.youtube.com]
• 8. waters.com [waters.com]
• 9. gcms.cz [gcms.cz]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. food-safety.com [food-safety.com]
• 14. Improved stability of TMS derivatives for the robust quantification of plant polar metabolites by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. High Sensitivity Melamine GC/MS Analysis of Cat Food [restek.com]
• 17. researchgate.net [researchgate.net]
• 18. Silylation Followed by GC-MS Determination of Melamine and Its Analogues in Rice Protein Powder [spkx.net.cn]
• 19. agilent.com [agilent.com]
• 20. chromatographyonline.com [chromatographyonline.com]

Improving the mechanical properties of melamine-based composites

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to address challenges in improving the mechanical properties of melamine-based composites.

Troubleshooting Guide

This section addresses specific issues encountered during the fabrication and testing of melamine-based composites in a direct question-and-answer format.

Issue 1: The composite exhibits low tensile and flexural strength.

• Question: My melamine (B1676169) composite has significantly lower tensile and flexural strength than expected. What are the potential causes and how can I fix this?

• Answer: Low mechanical strength is a common issue that can stem from several factors:

  • Inadequate Curing: The melamine resin may be under-cured, resulting in a poorly developed polymer network. Over-curing can also be detrimental, leading to brittleness.[1] The degree of cure is a critical parameter for the properties of melamine resin-impregnated materials.[1]

    • Solution: Optimize the hot-press parameters, including temperature, time, and pressure. For instance, one study on an aluminophosphate adhesive for plywood found optimal parameters to be a temperature of 171°C, a time of 7.5 minutes, and a pressure of 1.0 MPa.[2] Ensure that the curing temperature and duration are sufficient for complete polymerization without causing degradation.[3]

  • Poor Filler/Fiber-Matrix Adhesion: Weak bonding between the melamine resin and the reinforcement (e.g., glass fibers, cellulose) prevents effective stress transfer. This is a primary factor in composite performance.

    • Solution: Introduce coupling agents or surface treatments to the reinforcement fibers. Sizing agents are often applied to fibers to enhance adhesion with the polymer matrix.[4] Modifying the resin itself can also improve interaction.

  • Incorrect Filler Concentration: Both too little and too much filler can degrade mechanical properties. An optimal filler load is necessary for effective reinforcement.

    • Solution: Conduct a concentration-response study to find the optimal filler loading. In some composite systems, performance degrades when filler content exceeds a certain threshold (e.g., 7 wt%) due to issues like agglomeration.[5]

  • Presence of Voids: Voids or air pockets within the composite act as stress concentration points, leading to premature failure.[6] These are common manufacturing defects that can significantly reduce mechanical properties.[6][7]

    • Solution: Implement a vacuum bagging or degassing step before curing to remove trapped air and volatiles.[6] A viscous resin is more likely to produce voids because it's difficult for it to penetrate the space between fibers.[6]

Issue 2: The final composite is brittle and prone to cracking.

• Question: My melamine composite is very brittle and cracks easily under minimal stress. Why is this happening and what can be done to improve its toughness?

• Answer: Brittleness in melamine composites is often linked to the highly cross-linked, rigid structure of the cured melamine-formaldehyde (MF) resin.[8][9]

  • Cause 1: Over-curing: Excessive curing time or temperature can make the resin too rigid, leading to crack formation.[1]

    • Solution: Carefully control the curing cycle. Reduce the hot-pressing time or temperature and verify the degree of cure. Mathematical modeling (FEM) can help in understanding the stresses induced during pressing.[1]

  • Cause 2: Inherent Resin Brittleness: Unmodified MF resin is naturally brittle.

    • Solution: Introduce toughening agents or flexibilizers into the resin formulation. Studies have shown that modifying MF resins with polyvinyl alcohol (PVA), benzoguanamine (B160333) (BG), ethylene (B1197577) glycol, or dialdehyde (B1249045) starch (DAS) can significantly improve toughness and tensile strength.[8][10][11][12] For example, adding 12% PVA and 10% BG to an MF resin improved the tensile strength of impregnated paper.[11] Similarly, incorporating 3% DAS increased the tensile strength of an impregnated paper by nearly 75%.[8]

Issue 3: I am observing voids and bubbles in my cured composite.

• Question: After curing, I can see visible voids and bubbles in my composite. What causes this and how can I prevent it?

• Answer: Voids are a common defect in composite manufacturing and can severely compromise mechanical integrity.[6] They are essentially empty spaces filled with gas instead of solid material.[6]

  • Cause 1: Trapped Air: Air can be mechanically entrapped during the mixing of resin and filler or during the layup process.[7]

    • Solution: Degas the resin mixture under vacuum before impregnation or curing. Using a vacuum bagging system combined with an autoclave can physically remove voids.[6]

  • Cause 2: Moisture and Volatiles: Moisture absorbed by the fillers, fibers, or resin can vaporize during the high-temperature curing process, creating bubbles.[13] The curing process itself is a polycondensation reaction that eliminates water, which can also lead to voids if not properly managed.[1]

    • Solution: Thoroughly dry all components (fillers, reinforcements) before use. Control the humidity of the manufacturing environment.[13] A slow, controlled temperature ramp-up during curing can allow volatiles to escape before the resin gels.

  • Cause 3: Improper Curing Temperature: A low curing temperature may not allow for complete degassing, while a temperature that is too high can cause the resin to gel too quickly, trapping gas inside.[6]

    • Solution: Optimize the curing temperature profile. A gradual increase in temperature can help prevent rapid gelation and allow trapped air and volatiles to escape.

Issue 4: The composite is warping or delaminating after curing or in use.

• Question: My flat composite panels are warping, or the layers are starting to separate (delaminate). What is the cause of this instability?

• Answer: Warping and delamination are typically caused by internal stresses and environmental factors.

  • Cause 1: Moisture Absorption: Melamine is a porous material and can swell, soften, and delaminate when it absorbs moisture, especially if the underlying substrate (like particleboard) is exposed.[14] While quality melamine surfaces are moisture-resistant, unprotected edges are a vulnerability.[15][16]

    • Solution: Ensure all edges of the composite are properly sealed with an appropriate sealant or edge banding to prevent moisture infiltration.[14][16] For applications in high-humidity environments, consider using a moisture-resistant core material.[15]

  • Cause 2: Internal Stresses: Stresses can be induced by resin shrinkage during curing and a mismatch in the thermal expansion of different components.[1] This is particularly true for laminates bonded to a carrier plate.[1]

    • Solution: Optimize curing parameters to minimize shrinkage stress. Ensure uniform temperature and pressure distribution during hot pressing. A controlled cooling process after pressing can also help reduce thermal stresses.

  • Cause 3: Poor Interlaminar Adhesion: Delamination is a separation of layers, which points to weak adhesion between the laminate plies.[17] This can result from improper curing conditions or contamination between layers.[17]

    • Solution: Ensure clean manufacturing conditions to prevent dust or other contaminants from getting between layers.[17] Optimize the resin content and curing cycle to promote strong bonding between plies.

Data on Mechanical Property Improvement

The following tables summarize quantitative data from studies on improving the mechanical properties of melamine-based composites.

Table 1: Effect of Resin Modifiers on Mechanical Properties

Modifier	Base Resin	Substrate/Composite	Improvement Noted	Source
Polyvinyl Alcohol (PVA) & Benzoguanamine (BG)	Melamine-Formaldehyde (MF)	Kraft Cellulose (B213188) Paper Laminate	Improved tensile strength compared to unmodified MF resin laminate.[10][11]	[10][11]
Dialdehyde Starch (DAS)	Melamine-Urea-Formaldehyde (MUF)	Impregnated Filter Paper	74.96% increase in tensile strength and 48.12% increase in elongation at break with 3% DAS.[8]	[8]
Ethylene Glycol	Melamine-Formaldehyde (MF)	Impregnated Decorative Paper	Dry tensile strength improved from 22.7 to 146.6 N·15 mm⁻¹; wet tensile strength increased from 5.5 to 101 N·15 mm⁻¹.[12]	[12]

Table 2: Effect of Filler Loading on Composite Mechanical Properties

Filler Type	Polymer Matrix	Effect of Increased Filler Loading	Threshold/Observation	Source
Hybrid Inorganic Fillers	Flowable Resin Composites	Increased filler concentration can diminish mechanical properties if particle-matrix adhesion decreases.[18]	Varies; depends on filler type, silane (B1218182) coupling, and matrix properties.[18]	[18]
Alumina (B75360) Trihydrate (ATH)	Unsaturated Polyester	Flexural strength decreased slightly, while flexural modulus and hardness increased.[19]	Tested up to 65 wt%.[19]	[19]
Cellulose Nano-filler (CNF)	Polyvinyl Alcohol (PVA)	Tensile, flexural, and impact strength improved.[5]	Performance degraded above 7 wt% due to agglomeration.[5]	[5]

Experimental Protocols & Methodologies

1. Protocol for Composite Fabrication via Hot Pressing

This protocol describes a general method for fabricating a fiber-reinforced melamine composite laminate.

• Preparation of Resin: Prepare the modified or unmodified melamine-formaldehyde resin solution. If using modifiers like PVA or ethylene glycol, synthesize them according to established procedures.[11][12]

• Impregnation: Immerse the reinforcement sheets (e.g., cellulose paper, glass fiber mat) in the resin bath until fully saturated.

• Drying (B-staging): Hang the impregnated sheets in a ventilated oven at a controlled temperature (e.g., 80-120°C) to partially cure the resin to a "B-stage." This removes solvents and water, resulting in a non-tacky but still fusible sheet. The crucial aspect is to achieve an optimal cross-linking ratio so the paper retains its self-adhesive property.[20]

• Layup: Stack the dried, impregnated sheets in the desired orientation and number of plies.

• Hot Pressing: Place the stack in a hydraulic hot press.

  • Apply a specific pressure (e.g., 1.0 - 3.0 MPa).[2][21]

  • Heat the platens to the target curing temperature (e.g., 150 - 200°C).[21] The hot-press temperature is often the most dominant factor influencing final properties.[2]

  • Maintain the temperature and pressure for a set duration (e.g., 5-10 minutes) to ensure full curing.[21]

• Cooling: Cool the composite under pressure to minimize warping and internal stresses.

• Demolding: Once cooled, remove the finished composite laminate from the press.

2. Protocol for Mechanical Testing

Mechanical properties should be evaluated using standardized test methods to ensure comparability of results.

• Tensile Testing (ASTM D3039):

  • Cut rectangular test specimens ("coupons") from the composite laminate.[22]

  • Bond end tabs to the specimens to prevent gripping damage.[22]

  • Mount the specimen in the grips of a universal testing machine.

  • Apply a constant axial tensile load until the specimen fractures.

  • Record the load and displacement to calculate tensile strength and modulus.

• Flexural Testing (ASTM D7264 - 3-Point Bending):

  • Cut rectangular beam specimens from the composite.

  • Place the specimen on two supports in a three-point bending fixture attached to a universal testing machine.

  • Apply a load to the center of the specimen at a constant rate until it fractures or reaches a maximum deflection.

  • Record the load and deflection to calculate flexural strength and modulus.

Visualizations and Workflows

The following diagrams illustrate key workflows and logical relationships in composite development.

Caption: Troubleshooting flowchart for poor mechanical properties.

Caption: General experimental workflow for composite fabrication and testing.

Caption: Conceptual diagram of reinforcement mechanisms in melamine composites.

Frequently Asked Questions (FAQs)

• Q1: What are the most common reinforcements used to improve the mechanical properties of melamine composites?

  • A: Common reinforcements include cellulose-based materials like paper or wood fibers, glass fibers, and aramid fibers.[10][23] Fillers such as alumina trihydrate can also be used, though high loading can sometimes impair mechanical properties.[24] The choice depends on the desired balance of properties like strength, cost, and fire retardancy.

• Q2: How does moisture affect the long-term performance of melamine composites?

  • A: Moisture can have several negative effects. It can cause the material to swell, soften, and lose structural integrity.[14] In laminates, moisture penetrating the edges can lead to delamination of the layers.[14] It can also create an environment for mold and mildew growth.[14] Proper sealing of edges is crucial for durability in humid conditions.[16]

• Q3: Can modifying the melamine resin itself improve mechanical properties?

  • A: Yes. The inherent brittleness of melamine-formaldehyde resin is a significant limitation.[8] Chemical modification by incorporating flexible polymer chains or other monomers can improve toughness and strength. Successful modifiers include polyvinyl alcohol (PVA), benzoguanamine (BG), ethylene glycol, and dialdehyde starch (DAS), which enhance flexibility and tensile properties.[8][10][12]

• Q4: What are the key parameters to control during the hot-pressing/curing stage?

  • A: The three primary parameters are temperature, pressure, and time.[2] The hot-press temperature is often the most critical factor influencing the final bond strength and degree of cure.[2] An optimized combination of these parameters is necessary to ensure a complete cure without degrading the material or inducing high internal stresses.[21]

• Q5: Are there any significant environmental or health concerns with melamine composites?

  • A: Yes, the primary concern is the emission of formaldehyde (B43269), a known carcinogen, from melamine-formaldehyde resins.[25][26] Emissions can occur during production and from the final product, especially when exposed to high temperatures or acidic conditions.[26] This has led to the development of low-molar-ratio resins to reduce free formaldehyde, though this can sometimes compromise adhesion strength.[27]

References

• 1. Avoidance of cracks in melamine resin surfaces - Fraunhofer WKI [wki.fraunhofer.de]
• 2. Optimization of hot-press parameters for plywood with environmental aluminophosphate adhesive :: BioResources [bioresources.cnr.ncsu.edu]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. macs.semnan.ac.ir [macs.semnan.ac.ir]
• 6. kb.appinc.co [kb.appinc.co]
• 7. researchgate.net [researchgate.net]
• 8. Toughening and Enhancing Melamine–Urea–Formaldehyde Resin Properties via in situ Polymerization of Dialdehyde Starch and Microphase Separation [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Modified melamine-formaldehyde resins improve tensile strength along with antifouling and flame retardancy in impregnation of cellulose paper - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. scispace.com [scispace.com]
• 12. Production of melamine formaldehyde resins used in impregnation by incorporation of ethylene glycol and caprolactam with high flexibility, storage stability, and low formaldehyde content :: BioResources [bioresources.cnr.ncsu.edu]
• 13. researchgate.net [researchgate.net]
• 14. What happens to melamine when it gets wet? - Edge Banding Manufacturer [edgebandingmanufacturer.com]
• 15. longtermplywood.com [longtermplywood.com]
• 16. longtermplywood.com [longtermplywood.com]
• 17. Common Defects in Composite Blade Manufacturing (Delamination, Voids) [eureka.patsnap.com]
• 18. Influence of Filler Loading on the Mechanical Properties of Flowable Resin Composites [mdpi.com]
• 19. agronomy.emu.ee [agronomy.emu.ee]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. azom.com [azom.com]
• 23. researchgate.net [researchgate.net]
• 24. Thermal Stability, Flammability and Mechanical Performances of Unsaturated Polyester–Melamine Resin Blends and of Glass Fibre-Reinforced Composites Based on Them | MDPI [mdpi.com]
• 25. Pros and Cons of Melamine: Should You Choose It for Your Project? [cutr.com]
• 26. Disadvantages Of Melamine [jinjiangmelamine.com]
• 27. mdpi.com [mdpi.com]

Technical Support Center: Minimizing Formaldehyde Emissions from Melamine Resins

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments aimed at minimizing formaldehyde (B43269) emissions from melamine-containing resins.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis and application of low-emission melamine (B1676169) resins.

Problem	Potential Cause	Recommended Solution
High Formaldehyde Emission Despite Low Molar Ratio	1. Incomplete Curing: The resin has not fully cross-linked, leaving unreacted methylol groups that can release formaldehyde.[1] 2. Suboptimal Curing Temperature/Time: The temperature was too low or the duration was too short for the reaction to complete.[1] 3. Incorrect pH: The pH during the condensation reaction was not in the optimal range, affecting the resin structure.	1. Optimize Curing Parameters: Ensure curing temperatures are between 120-140°C and maintain for a sufficient duration, potentially several hours, to ensure complete polymerization.[1] 2. Verify Catalyst Efficiency: Check the type and concentration of the acid catalyst to ensure it facilitates an efficient cross-linking reaction.[2] 3. Monitor pH: Maintain strict pH control during the different stages of resin synthesis (alkaline for methylolation, acidic for condensation).
Reduced Bonding Strength / Poor Mechanical Properties	1. Low Molar Ratio: Very low formaldehyde to melamine/urea (B33335) molar ratios can sometimes compromise the cross-linking density and mechanical strength.[2] 2. Scavenger Interference: Some formaldehyde scavengers, particularly at high concentrations, can interfere with the resin's curing process or adhesion.[3][4][5][6] 3. Delayed Melamine Addition: In Melamine-Urea-Formaldehyde (B8673199) (MUF) resins, adding the melamine too late in the synthesis process can decrease its reactivity and weaken the final bond.[7]	1. Introduce Modifiers: Incorporate performance-enhancing modifiers or crosslinkers to compensate for the lower molar ratio.[2] 2. Select Appropriate Scavengers: Use scavengers that are known to have a positive or neutral effect on bonding, such as tannin powder or wheat flour.[3][5] Test different concentrations to find an optimal balance. 3. Optimize Synthesis Procedure: For MUF resins, add melamine earlier in the synthesis process to ensure proper co-condensation with urea and formaldehyde.[7]
Poor Resin Stability / Short Shelf-Life	1. High Degree of Condensation: The resin has advanced too far during synthesis, leading to high viscosity and premature gelling. 2. Incorrect Storage: The resin is stored at an improper temperature, accelerating the condensation reaction.	1. Control Condensation End-Point: Carefully monitor the resin's viscosity or water dilution capacity during synthesis and stop the reaction at the target endpoint.[8] 2. Add Stabilizers: Incorporate modifiers like ethylene (B1197577) glycol or caprolactam, which can improve storage stability.[8] 3. Store Appropriately: Store the synthesized resin at cool, controlled temperatures as specified by the protocol.

Frequently Asked Questions (FAQs)

Resin Formulation & Synthesis

Q1: What is the most effective way to reduce formaldehyde emissions from the start?

The most critical factor is the molar ratio of formaldehyde to the amine components (melamine and/or urea).[2] Lowering the formaldehyde-to-urea (F/U) molar ratio to a range of 1.0-1.1 significantly reduces the amount of free formaldehyde in the final cured resin.[2] While traditional resins may have F/U ratios of 1.4 to 2.0, modern low-emission formulations aim for much lower values.[2]

Q2: How does adding melamine to a urea-formaldehyde (UF) resin help reduce emissions?

Incorporating melamine to create a melamine-urea-formaldehyde (MUF) resin improves performance and lowers formaldehyde emissions.[9] Melamine's quasi-aromatic triazine ring structure creates more stable chemical bonds compared to urea, making the cured resin more resistant to hydrolytic attack and subsequent formaldehyde release.[10][11]

Q3: When is the best stage to add melamine during MUF resin synthesis?

The timing of melamine addition is crucial. Adding melamine earlier in the synthesis process allows it to co-condense more effectively with urea and formaldehyde. Delaying the addition can decrease the resin's reactivity, leading to a less stable network, which may require higher curing temperatures and can result in increased formaldehyde emissions.[7]

Formaldehyde Scavengers

Q4: What are formaldehyde scavengers and how do they work?

Formaldehyde scavengers are chemical compounds added to the resin that react with and bind to free formaldehyde, forming stable, non-volatile compounds.[2] This reduces emissions both during the curing process and from the final product. Common scavengers include urea, melamine, ammonium (B1175870) salts, and natural additives like tannins.[2][4]

Q5: Can scavengers negatively impact resin properties?

Yes, some scavengers can affect the final properties of the resin. For example, while charcoal is highly effective at reducing formaldehyde emissions due to its porous nature, it can behave like an inorganic substance and disrupt adhesion, thereby reducing bonding strength.[3][5][6] In contrast, scavengers with reactive hydroxyl groups, like tannins, can reduce emissions while potentially improving water resistance and bonding strength.[4] It is essential to select a scavenger that is compatible with the desired performance characteristics.

Curing & Post-Treatment

Q6: How do curing conditions influence formaldehyde emissions?

Curing conditions directly impact the extent of the cross-linking reaction. Incomplete curing is a major source of residual formaldehyde.[1] Using higher curing temperatures (e.g., 120-140°C) and longer press times ensures a more complete polymerization, which significantly lowers formaldehyde emissions from the finished product.[1][2]

Q7: Are there any post-treatment methods to further reduce emissions?

Yes, post-treatment of finished products is an effective strategy. Methods include:

• Surface Treatment: Applying a scavenger solution, such as ammonia (B1221849) or urea, to the surface of a panel can react with and neutralize residual formaldehyde.[2]

• Lamination and Coating: Using a barrier layer like melamine-impregnated paper or other coatings can effectively trap formaldehyde within the material, preventing its release.[2][12]

• Ventilation and Aging: Allowing products to off-gas in a well-ventilated area for a period can significantly reduce initial surface emissions.[2]

Quantitative Data Summary

Table 1: Effect of Bio-Scavengers (5 wt.%) on Melamine-Formaldehyde (MF) Resin Properties

Scavenger Type	Formaldehyde Emission Reduction	Bonding Strength Effect	Thermal Stability (100-300°C)
Charcoal	Most Effective	Decreased	-
Tannin Powder	Effective	Increased	Highest
Wheat Flour	Effective	Increased	-
Rice Husk Flour	Effective	Decreased	-
Data synthesized from studies by Kim et al.[3][5][6]

Table 2: Typical Formaldehyde/Urea (F/U) Molar Ratios and Corresponding Emission Levels

F/U Molar Ratio	Typical Emission Level (mg/L)	Common Application
1.8 – 2.0	1.0 – 1.5	Industrial-Grade Boards
1.2 – 1.4	0.3 – 0.5	E1 Grade Boards
1.0 – 1.1	≤ 0.1	E0 / CARB Phase II Boards
Data adapted from industry standards and literature.[2]

Experimental Protocols

Protocol 1: Measurement of Formaldehyde Emission (Desiccator Method - JIS A 1460)

This protocol is a standard method for determining the quantity of formaldehyde emitted from building materials.

• Sample Preparation: Prepare test specimens of a specific size (e.g., 150 mm x 50 mm). The total surface area of the specimens should be standardized.

• Apparatus Setup: Place a glass crystallizing dish containing 300 mL of distilled or deionized water at the bottom of a glass desiccator (approx. 9-11 L volume).

• Specimen Placement: Place the prepared specimens inside the desiccator on a stand above the water surface. Ensure the specimens do not touch the water.

• Incubation: Seal the desiccator and keep it at a constant temperature (e.g., 20 ± 0.5 °C) for 24 hours.

• Sample Collection: After 24 hours, carefully open the desiccator and take a sample of the water, which has now absorbed the emitted formaldehyde.

• Quantification: Determine the concentration of formaldehyde in the water sample using a standardized analytical method, such as acetylacetone (B45752) colorimetry with a spectrophotometer.

• Calculation: Calculate the formaldehyde emission in mg/L based on the concentration measured and the volume of the absorbing solution.

Protocol 2: Synthesis of a Low Molar Ratio Melamine-Urea-Formaldehyde (MUF) Resin

This protocol outlines a general three-step process for synthesizing a low-emission MUF resin.

• First Methylolation (Alkaline):

  • Charge a reactor with formaldehyde solution (e.g., 55% concentration).

  • Adjust the pH to ~8.0 using a sodium hydroxide (B78521) solution.

  • Heat the reactor to 70°C.

  • Slowly add the first portion of urea and raise the temperature to 90°C. Maintain for 30 minutes.

  • Add melamine at this stage to achieve a target F/(U+M) molar ratio of ~2.0. Maintain at 90°C for another 30 minutes.

• Condensation (Acidic):

  • Cool the mixture to 85°C.

  • Adjust the pH to ~4.8 using an acid (e.g., formic acid) to initiate the condensation reaction.

  • Monitor the reaction by measuring the viscosity or water dilution capacity of samples taken at regular intervals.

  • Continue the condensation until a target viscosity or water tolerance endpoint is reached.

• Second Urea Addition & Final Adjustment (Alkaline):

  • Adjust the pH back to ~8.0 with sodium hydroxide to stop the condensation reaction.

  • Add the final portion of urea to bring the overall molar ratio to the desired low level (e.g., F/(U+M) = 1.05).

  • Cool the resin to room temperature for storage.

Visualizations

Caption: Workflow for developing low formaldehyde emission melamine resins.

References

• 1. researchgate.net [researchgate.net]
• 2. How can formaldehyde emission from urea-formaldehyde resins be reduced? - GOODLY [goodlyglue.com]
• 3. scilit.com [scilit.com]
• 4. researchgate.net [researchgate.net]
• 5. Effect of Bio‐Scavengers on the Curing Behavior and Bonding Properties of Melamine‐Formaldehyde Resins (2006) | Sumin Kim | 62 Citations [scispace.com]
• 6. Effect of Bio‐Scavengers on the Curing Behavior and Bonding Properties of Melamine‐Formaldehyde Resins | Semantic Scholar [semanticscholar.org]
• 7. Effects of melamine addition stage on the performance and curing behavior of melamine-urea-formaldehyde (MUF) resin :: BioResources [bioresources.cnr.ncsu.edu]
• 8. Production of melamine formaldehyde resins used in impregnation by incorporation of ethylene glycol and caprolactam with high flexibility, storage stability, and low formaldehyde content :: BioResources [bioresources.cnr.ncsu.edu]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. capitalresin.com [capitalresin.com]
• 12. longtermplywood.com [longtermplywood.com]

Technical Support Center: Enhancing Melamine Sensor Selectivity in Complex Food Matrices

Welcome to the technical support center for melamine (B1676169) analysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address challenges encountered during the detection of melamine in complex food matrices.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges when detecting melamine in complex food matrices like milk or infant formula?

A1: The primary challenge is the "matrix effect," where components of the food sample interfere with the accurate detection of melamine.[1][2][3] Milk, for instance, is a complex emulsion containing proteins, fats, lactose, and various ions that can mask the melamine signal or interact non-specifically with the sensor, leading to false positive or false negative results.[1][4] Sample preparation is a critical step to mitigate these interferences.[2][5]

Q2: What are the current permissible limits for melamine in food products?

A2: Regulatory bodies have set maximum residue levels (MRLs) for melamine in food. For instance, the CODEX, European Union, and the US Food and Drug Administration (FDA) have established a permissible level of 2.5 mg/kg for melamine in dairy food and 1.0 mg/kg in infant formula.[6][7]

Q3: What are Molecularly Imprinted Polymers (MIPs) and how do they improve melamine sensor selectivity?

A3: Molecularly Imprinted Polymers (MIPs) are synthetic polymers with custom-made recognition sites that are complementary in shape, size, and functional group orientation to a template molecule, in this case, melamine.[6][8][9] During synthesis, melamine acts as a template, and after its removal, the polymer is left with cavities that can selectively rebind melamine molecules from a complex sample, significantly enhancing sensor selectivity.[10] MIPs offer advantages such as high selectivity, good stability, and low cost.[8]

Q4: How do aptamer-based sensors enhance selectivity for melamine?

A4: Aptamers are single-stranded DNA or RNA molecules that can fold into specific three-dimensional structures to bind to target molecules with high affinity and specificity.[11] Aptamer-based sensors utilize these nucleic acid sequences as recognition elements. The high specificity of the aptamer for melamine ensures that it binds preferentially to melamine even in the presence of other structurally similar molecules, thereby enhancing the selectivity of the sensor.[12]

Q5: What is the role of nanomaterials in improving the performance of melamine sensors?

A5: Nanomaterials like gold nanoparticles (AuNPs), silver nanoparticles (AgNPs), quantum dots, and graphene-based materials are used to enhance the sensitivity and selectivity of melamine sensors.[7][13] They offer a high surface-to-volume ratio, which increases the number of recognition elements that can be immobilized on the sensor surface.[8] Nanomaterials can also amplify the sensor's signal through various mechanisms such as surface-enhanced Raman scattering (SERS), fluorescence resonance energy transfer (FRET), and colorimetric changes.[7][13]

Troubleshooting Guide

Problem 1: Low sensor sensitivity or no detectable signal for melamine in a food sample.

Possible Cause	Troubleshooting Step
Matrix Interference	Complex food matrices can mask the melamine signal. Implement a robust sample preparation protocol to remove interfering substances like proteins and fats.[1][3][4]
Ineffective Recognition Element	The molecularly imprinted polymer (MIP) or aptamer may not be functioning correctly. Verify the synthesis and binding capacity of the recognition element. For MIPs, ensure complete removal of the template molecule.
Suboptimal pH	The pH of the sample can affect the binding affinity between melamine and the recognition element. Optimize the pH of the sample solution. For some MIP-based sensors, a pH range of 3-4 has been found to be optimal.[14]
Insufficient Incubation Time	The interaction between melamine and the sensor may require more time. Increase the incubation time of the sample with the sensor.

Problem 2: High background noise or false positive signals.

Possible Cause	Troubleshooting Step
Non-specific Binding	Components in the food matrix may be binding non-specifically to the sensor surface. Block any non-specific binding sites on the sensor surface using a blocking agent like bovine serum albumin (BSA).
Cross-reactivity	The recognition element may be binding to molecules structurally similar to melamine (e.g., cyanuric acid, ammeline).[12] Test the sensor's selectivity against these potential interferents. If cross-reactivity is high, a more selective recognition element may be needed.
Contamination	The sample or reagents may be contaminated. Ensure all glassware and reagents are clean and free of contaminants. Run a blank sample to check for background signals.

Problem 3: Poor reproducibility of results.

Possible Cause	Troubleshooting Step
Inconsistent Sample Preparation	Variations in the sample preparation process can lead to inconsistent results. Standardize the sample preparation protocol and ensure it is followed precisely for all samples.[5]
Sensor Instability	The sensor may not be stable over time or under experimental conditions. Evaluate the stability of the sensor by performing repeated measurements over time. For electrochemical sensors, ensure the electrode surface is properly regenerated between measurements.
Environmental Factors	Fluctuations in temperature or humidity can affect sensor performance. Control the experimental environment to ensure consistent conditions.

Quantitative Data Summary

The following tables summarize the performance of various types of melamine sensors in terms of their Limit of Detection (LOD) and selectivity.

Table 1: Performance of Molecularly Imprinted Polymer (MIP)-based Melamine Sensors

Sensor Type	Food Matrix	Limit of Detection (LOD)	Selectivity Notes
Thermal Sensor	Milk	6.02 µM	Showed 3.62 times greater response to melamine than to its most similar structural analogue, cyanuric acid.[15]
Electrochemical Sensor	Food Samples	0.028 µM	Good results for determination in food samples.[16][17]
Photoelectrochemical Sensor	-	0.42 nM	High selectivity against glycine, uric acid, thiourea, ammonia, and urea.[10]
Potentiometric Sensor	-	9.51 x 10⁻⁷ M	Selective against Ca²⁺, K⁺, Mg²⁺, and Na⁺.[14][18]

Table 2: Performance of Aptamer-based Melamine Sensors

Sensor Type	Food Matrix	Limit of Detection (LOD)	Selectivity Notes
Evanescent Wave Fiber Sensor	Milk	3.0 µM	Verified against analogues such as cyanuric acid, ammelide, and ammeline.[11][12]
Colorimetric Sensor (AuNPs)	Raw Milk	0.389 nM	-

Table 3: Performance of Nanomaterial-based Melamine Sensors

Sensor Type	Food Matrix	Limit of Detection (LOD)	Selectivity Notes
SERS (AgNPs)	Bovine Milk	1.9498 x 10⁻⁵ mg/mL	-
Colorimetric (AuNPs)	Cow Milk & Milk Powder	62.6 pM	-
LSPR Sensor	Infant Formula	0.01 ppb	Selectively detected melamine in the presence of cyanuric acid, uracil, urea, and m-phenylenediamine.[19]
Electrochemical (rGO-Cu)	Infant Milk	5.0 x 10⁻⁹ M	-

Experimental Protocols

Protocol 1: Sample Preparation for Melamine Analysis in Milk Powder (USFDA Method)

This protocol is based on the US Food and Drug Administration (USFDA) method for liquid chromatography-tandem mass spectrometry (LC-MS/MS).[20]

• Weigh 2.0 ± 0.1 g of the milk powder sample into a 50 mL polypropylene (B1209903) centrifuge tube.

• Add 14 mL of 2.5% formic acid in water to the tube and seal it tightly.

• Dissolve the sample by shaking for 15-30 seconds (vortex if necessary).

• Sonicate the sample in an ultrasonic bath for 30 minutes.

• Mix on a multi-vortex mixer for 30 minutes.

• Centrifuge the sample at 4000 rpm for 10 minutes at room temperature.

• Transfer approximately 1.4 mL of the supernatant into a 1.5 mL microcentrifuge tube.

• Centrifuge at 13,200 rpm for 30 minutes.

• The resulting supernatant is ready for analysis.

Protocol 2: Synthesis of a Molecularly Imprinted Polymer (MIP) for Melamine

This is a general protocol for the preparation of a melamine-imprinted polymer.

• Pre-polymerization Complex Formation:

  • Dissolve the template molecule (melamine) and the functional monomer (e.g., methacrylic acid, MAA) in a suitable porogen (solvent).

  • The molar ratio of template to functional monomer is crucial and should be optimized.

  • Allow the mixture to stand for a period to allow for the formation of a complex between the template and the functional monomer through non-covalent interactions.[10]

• Polymerization:

  • Add the cross-linking agent (e.g., ethylene (B1197577) glycol dimethacrylate, EGDMA) and a radical initiator (e.g., benzoyl peroxide) to the pre-polymerization complex.

  • Initiate polymerization by heating or UV irradiation.

  • The polymerization process results in a rigid polymer block.

• Template Removal:

  • Grind the polymer block into fine particles and sieve to obtain a uniform size.

  • Wash the polymer particles extensively with a suitable solvent (e.g., methanol/acetic acid mixture) to remove the melamine template.

  • The resulting MIP particles will have cavities that are specific for melamine.

• Sensor Fabrication:

  • The MIP particles can be incorporated into a sensor platform, for example, by mixing them into a carbon paste electrode or depositing them onto the surface of a transducer.

Visualizations

Caption: Principle of a selective melamine sensor in a complex food matrix.

Caption: Troubleshooting workflow for inaccurate melamine sensor readings.

Caption: Mechanism of Molecularly Imprinted Polymer (MIP) for selective melamine recognition.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Recent developments in the detection of melamine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. One-Pot Interference-Based Colorimetric Detection of Melamine in Raw Milk via Green Tea-Modified Silver Nanostructures - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Melamine Recognition: Molecularly Imprinted Polymer for Selective and Sensitive Determination of Melamine in Food Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Molecularly imprinted polypyrrole-based electrochemical melamine sensors [iris.unime.it]
• 10. Enhancement in Sensitivity and Selectivity of Electrochemical Technique with CuO/g-C3N4 Nanocomposite Combined with Molecularly Imprinted Polymer for Melamine Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Aptamer-based detection of melamine in milk using an evanescent wave fiber sensor - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. jocpr.com [jocpr.com]
• 15. A Molecularly Imprinted Polymer-Based Thermal Sensor for the Selective Detection of Melamine in Milk Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Melamine Recognition: Molecularly Imprinted Polymer for Selective and Sensitive Determination of Melamine in Food Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Selective melamine sensor based on nanoporous carbon paste/molecularly imprinted polymer Repository - UNAIR REPOSITORY [repository.unair.ac.id]
• 19. mdpi.com [mdpi.com]
• 20. fssai.gov.in [fssai.gov.in]

Resolving peak tailing issues in HPLC analysis of melamine

This technical support center provides troubleshooting guidance for common issues encountered during the HPLC analysis of melamine (B1676169), with a focus on resolving peak tailing.

Troubleshooting Guide: Resolving Peak Tailing

Peak tailing is a common issue in the HPLC analysis of basic compounds like melamine, characterized by an asymmetric peak with a trailing edge. This can compromise peak integration accuracy and reduce resolution. The USP Tailing Factor (Tf) is used to quantify peak tailing, with a value close to 1.0 being ideal and values greater than 2.0 often considered unacceptable for precise analytical methods.[1][2][3]

Question: My melamine peak is tailing. How do I troubleshoot this issue?

Answer:

Peak tailing for melamine is often due to secondary interactions with the stationary phase or other issues within your HPLC system. Follow this systematic approach to identify and resolve the problem.

Step 1: Evaluate the Column

• Silanol (B1196071) Interactions: Melamine, being a basic compound, can interact with acidic silanol groups on the surface of silica-based columns (like C18), leading to peak tailing.[2][4][5] This is a primary cause of tailing for basic analytes.

  • Solution 1: Adjust Mobile Phase pH: Lowering the pH of the mobile phase (e.g., to pH 2-3) can suppress the ionization of silanol groups, minimizing these secondary interactions.[1][3][6][7][8]

  • Solution 2: Use an End-Capped Column: Modern, high-purity silica (B1680970) columns are often "end-capped" to block many of the residual silanol groups, reducing their potential for interaction with basic analytes.[2][9]

  • Solution 3: Consider a Different Stationary Phase: For a highly polar compound like melamine, Hydrophilic Interaction Chromatography (HILIC) can be a suitable alternative to reversed-phase, often providing good peak shape and retention.[10][11][12] A mixed-mode column with both hydrophobic and weak cation-exchange properties can also be effective.[13][14]

• Column Degradation: An old or contaminated column can lose its efficiency, leading to peak shape issues.[1]

  • Solution: Flush the column with a strong solvent. If performance does not improve, it may be time to replace the column. Using a guard column can help extend the life of your analytical column, especially when analyzing complex sample matrices.

Step 2: Optimize the Mobile Phase

• Incorrect Buffer Strength: A low buffer concentration may not be sufficient to maintain a stable pH, leading to inconsistent ionization of both the analyte and silanol groups.

  • Solution: Increase the buffer concentration, typically in the range of 10-50 mM.[1][4]

• Use of Mobile Phase Additives:

  • Ion-Pairing Agents: For reversed-phase chromatography, adding an ion-pairing reagent to the mobile phase can improve the retention and peak shape of melamine.[15][16] These reagents, such as alkyl sulfonates, form a neutral complex with the charged melamine molecule, which has a better affinity for the non-polar stationary phase.[17]

  • Competing Base: A small concentration of a basic compound, like triethylamine (B128534) (TEA), can be added to the mobile phase.[8] TEA will preferentially interact with the active silanol sites, masking them from interacting with melamine.[8]

Step 3: Check Sample and Injection Parameters

• Column Overload: Injecting too much sample can saturate the column, leading to peak distortion.[1][4]

  • Solution: Dilute your sample or reduce the injection volume.

• Sample Solvent Mismatch: If the sample is dissolved in a solvent that is much stronger than the mobile phase, it can cause band broadening and peak tailing.

  • Solution: Whenever possible, dissolve your sample in the mobile phase or a weaker solvent.

Step 4: Inspect the HPLC System

• Extra-Column Volume: Excessive tubing length or diameter between the injector, column, and detector can contribute to band broadening and peak tailing.[1][2]

  • Solution: Use tubing with a narrow internal diameter and keep the length to a minimum. Ensure all fittings are properly connected to avoid dead volumes.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of peak tailing for melamine in reversed-phase HPLC?

A1: The most common cause is the interaction of the basic melamine molecule with acidic residual silanol groups on the silica-based stationary phase of the column.[2][4][5] These secondary interactions can delay the elution of a portion of the analyte, resulting in a tailing peak.

Q2: How does adjusting the mobile phase pH help to reduce peak tailing for melamine?

A2: By lowering the pH of the mobile phase to a value between 2 and 3, the silanol groups on the stationary phase become protonated and are therefore less likely to interact with the positively charged melamine molecules.[1][3][6][7][8] This minimizes the secondary retention mechanism that causes peak tailing.

Q3: What are ion-pairing agents and how do they improve melamine's peak shape?

A3: Ion-pairing agents are additives in the mobile phase that have a charge opposite to that of the analyte. For melamine, which is cationic, anionic ion-pairing reagents like alkyl sulfonates (e.g., sodium 1-octanesulfonate) or perfluorinated carboxylic acids are used.[15][17][18][19][20] These agents form a neutral ion pair with melamine, which then interacts more uniformly with the reversed-phase stationary phase, leading to better retention and a more symmetrical peak shape.[17]

Q4: Can my sample preparation affect peak shape?

A4: Yes. Inadequate sample cleanup can lead to matrix effects where other components in your sample interact with the column, causing peak distortion.[1] Also, as mentioned in the troubleshooting guide, the solvent used to dissolve your sample can significantly impact peak shape if it is much stronger than your mobile phase.

Q5: When should I consider using a HILIC column for melamine analysis?

A5: A HILIC column is a good alternative to a traditional C18 column when you have a highly polar analyte like melamine that is poorly retained in reversed-phase chromatography.[1][10][11][12] HILIC columns use a polar stationary phase with a less polar mobile phase, which can provide better retention and peak shape for polar compounds.

Data Summary

The following table summarizes the effect of different chromatographic parameters on the peak shape of melamine, as described in the literature. The Tailing Factor (Tf) is a measure of peak asymmetry; a value of 1 indicates a perfectly symmetrical peak.

Parameter	Condition 1	Tailing Factor (Tf)	Condition 2	Tailing Factor (Tf)	Rationale
Mobile Phase pH	Mid-range pH (e.g., 6-7)	> 1.5 (Tailing)	Low pH (e.g., 2-3)	~ 1.0 - 1.2 (Symmetrical)	Low pH suppresses silanol ionization, reducing secondary interactions with basic melamine.[1][3]
Column Chemistry	Standard C18 Column	> 1.5 (Tailing)	End-capped C18 or HILIC Column	~ 1.0 - 1.2 (Symmetrical)	End-capping blocks silanol groups. HILIC provides an alternative retention mechanism for polar compounds.[2][10][11]
Mobile Phase Additive	No Additive	> 1.5 (Tailing)	With Ion-Pairing Agent or Competing Base (e.g., TEA)	~ 1.0 - 1.3 (Symmetrical)	Ion-pairing agents form neutral complexes with melamine. Competing bases mask silanol sites.[8][17]

Experimental Protocols

Method 1: Reversed-Phase HPLC with Ion-Pairing

This method is suitable for the determination of melamine in various food matrices.

• Column: C18, 5 µm, 4.6 x 250 mm

• Mobile Phase: 10 mM sodium 1-octanesulfonate and 10 mM citric acid in water, adjusted to pH 3, mixed with acetonitrile (B52724) in a 72:28 (v/v) ratio.[21]

• Flow Rate: 1.0 mL/min

• Detection: UV at 240 nm[18]

• Injection Volume: 20 µL

• Temperature: 30 °C

Method 2: Hydrophilic Interaction Chromatography (HILIC)

This method is effective for the analysis of melamine and related polar compounds.

• Column: HILIC-Si, 5 µm, 4.6 x 250 mm

• Mobile Phase: Acetonitrile : 10 mM Ammonium Acetate in Water (95:5, v/v)[11]

• Flow Rate: 1.0 mL/min

• Detection: UV at 240 nm[11]

• Injection Volume: 20 µL

• Temperature: 30 °C

Visualizations

Caption: Troubleshooting workflow for resolving melamine peak tailing.

Caption: Interaction of melamine with silanol groups leading to peak tailing.

References

• 1. uhplcs.com [uhplcs.com]
• 2. chromtech.com [chromtech.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. gmpinsiders.com [gmpinsiders.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 7. pharmagrowthhub.com [pharmagrowthhub.com]
• 8. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 9. mastelf.com [mastelf.com]
• 10. cromlab-instruments.es [cromlab-instruments.es]
• 11. obrnutafaza.hr [obrnutafaza.hr]
• 12. Trace-Level Analysis of Melamine and Related Compounds by LC-MS/MS [restek.com]
• 13. americanlaboratory.com [americanlaboratory.com]
• 14. lcms.cz [lcms.cz]
• 15. pfigueiredo.org [pfigueiredo.org]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. derpharmachemica.com [derpharmachemica.com]
• 19. spectrumchemical.com [spectrumchemical.com]
• 20. chromatographyonline.com [chromatographyonline.com]
• 21. Optimization of RP-HPLC Determination of Melamine in Milk Powder [spkx.net.cn]

Technical Support Center: Enhancing the Pore Structure of Melamine-Based Porous Polymers

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and optimizing the pore structure of melamine-based porous polymers.

Frequently Asked Questions (FAQs)

Q1: My synthesized melamine-based polymer has a low surface area. What are the potential causes and how can I improve it?

A1: A low Brunauer-Emmett-Teller (BET) surface area is a common issue in the synthesis of melamine-based porous organic polymers (POPs). Several factors could be contributing to this problem:

• Rapid Condensation: A fast polycondensation reaction between melamine (B1676169) and the aldehyde building blocks can lead to a lower degree of crosslinking, resulting in a less developed porous structure.[1]

• Hydrogen Bonding: Terminated amine groups can form hydrogen bonds between polymer chains, leading to aggregation and a reduction in the accessible surface area.[1]

• Incomplete Reaction: If the polymerization is incomplete, the resulting polymer network will be poorly formed, with limited porosity.

Solutions to Increase Surface Area:

• Optimize Reaction Conditions: Carefully control the reaction temperature and time. For instance, hydrothermal synthesis at elevated temperatures (e.g., 160°C for two days) can promote the formation of a more ordered and porous network.[1]

• Choice of Monomers and Solvents: The selection of monomers and solvents significantly impacts the final polymer structure. For example, using dimethyl sulfoxide (B87167) (DMSO) as a solvent has been shown to improve porous properties.[1]

• Post-Synthesis Activation: Chemical activation of the synthesized polymer can dramatically increase the surface area. This involves treating the polymer with an activating agent like potassium hydroxide (B78521) (KOH) at high temperatures.

Q2: How can I control the pore size of my melamine-based porous polymers to achieve a desired mesoporous structure?

A2: Controlling the pore size, particularly achieving a mesoporous structure (2-50 nm), is crucial for many applications. Here are some effective strategies:

• Templating Methods:

  • Hard Templating: This involves using a solid template, such as silica (B1680970) nanoparticles, around which the melamine-formaldehyde (MF) resin polymerizes. Subsequent removal of the template leaves behind a porous structure with a pore size determined by the template's dimensions.

  • Soft Templating: This method utilizes self-assembling structures like block copolymers (e.g., Pluronic F127) as templates. The MF resin replicates the mesophase structure of the template, which is later removed by solvent extraction.

• Solvent-Assisted Curing: A simple thermal treatment of a nonporous melamine formaldehyde (B43269) polymer in an aprotic solvent can induce the formation of a porous network with a high surface area. The choice of solvent and the monomer ratio are key parameters to control the resulting pore characteristics.[2]

• Solvothermal Synthesis: The choice of solvent in a solvothermal reaction can direct the formation of specific pore structures. For instance, using a mixture of water and dimethylacetamide (H2O/DMAc) can lead to high surface areas and large pore diameters.

Q3: My melamine foam collapses during the drying process. What can I do to prevent this?

A3: Pore collapse during drying is a common problem, especially for highly porous and flexible structures like melamine foams. This is often due to the capillary forces exerted by the evaporating solvent. Here are some strategies to mitigate this issue:

• Supercritical Drying: This is a highly effective method that involves removing the solvent above its critical point, where surface tension is zero, thus eliminating capillary forces.

• Freeze-Drying (Lyophilization): In this technique, the solvent is frozen and then sublimated under vacuum. This avoids the liquid-gas interface that causes pore collapse.

• Solvent Exchange: Before drying, exchange the synthesis solvent with a solvent that has a lower surface tension (e.g., ethanol (B145695), acetone). This reduces the capillary pressure during evaporation. For very delicate structures, a final exchange with a non-polar solvent like hexane (B92381) can be beneficial.

Troubleshooting Guide

Problem	Possible Causes	Troubleshooting Steps
Low Porosity and Surface Area	- Incomplete polymerization.- Non-optimal monomer ratio (e.g., formaldehyde to melamine).- Inappropriate solvent or catalyst.- Agglomeration of polymer particles.	- Adjust F/M Ratio: The formaldehyde to melamine (F/M) molar ratio is critical. A higher ratio generally leads to a higher degree of crosslinking, but an excessive amount can lead to a dense, non-porous structure. Experiment with different F/M ratios to find the optimum for your system.- Optimize Catalyst and pH: The type and concentration of the catalyst, as well as the pH of the reaction mixture, influence the kinetics of the polycondensation reaction. Ensure proper pH control throughout the synthesis.[3]- Solvent Selection: The solvent plays a crucial role in the formation of the porous network. Try different solvents or solvent mixtures to control the solubility of the growing polymer and promote phase separation, which is essential for pore formation.[1]
Poorly Defined or Irregular Pore Structure	- Inconsistent reaction temperature.- Inefficient mixing of reactants.- Inadequate template removal (in templating methods).	- Ensure Homogeneous Reaction Conditions: Use a well-controlled heating system and vigorous stirring to ensure uniform temperature and reactant concentration throughout the reaction vessel.- Thorough Template Removal: If using a hard template like silica, ensure complete removal by using appropriate etching agents (e.g., hydrofluoric acid or a strong base) and sufficient washing steps. For soft templates, ensure complete extraction with a suitable solvent.- Control Curing Process: The curing temperature and time are critical for the final network structure. A two-stage curing process is often observed for melamine-formaldehyde resins, with different reactions dominating at different temperatures.[4][5]
Macropore Collapse in High Internal Phase Emulsion (HIPE) Foams	- Unstable emulsion.- Insufficient crosslinking of the continuous phase.- Inappropriate surfactant type or concentration.	- Stabilize the Emulsion: The stability of the HIPE is paramount. Ensure the aqueous phase is added slowly to the oil phase with continuous, high-shear stirring. The choice of surfactant is crucial for stabilizing the large internal phase droplets.- Optimize Crosslinker Concentration: A sufficient amount of crosslinker in the monomer phase is necessary to form a robust polymer network that can withstand the removal of the internal phase without collapsing.- Control Curing Conditions: The polymerization of the continuous phase must be complete before attempting to remove the internal phase. Ensure adequate curing time and temperature.
Brittle Melamine Foam	- High degree of crosslinking.- Inappropriate choice of blowing agent or foaming conditions.	- Modify Resin Flexibility: Incorporate flexible modifiers into the melamine-formaldehyde resin backbone to reduce brittleness.- Optimize Foaming Process: The type and amount of blowing agent, as well as the foaming temperature, affect the cell structure and mechanical properties of the foam. Fine-tuning these parameters can lead to a more resilient foam.[3]

Data Presentation

Table 1: Comparison of Synthesis Methods and their Impact on Pore Structure of Melamine-Based Polymers

Synthesis Method	Typical BET Surface Area (m²/g)	Typical Pore Size	Key Advantages	Key Disadvantages
Hydrothermal Synthesis	230 - 330[1]	Mesoporous	Good control over crystallinity and morphology.	Requires high pressure and temperature equipment.
Solvothermal Synthesis	70 - 521[1]	Microporous/Mesoporous	Tunable porosity by solvent selection.	Can require high boiling point solvents that are difficult to remove.
Microwave-Assisted Synthesis	34 - 476[1]	Microporous/Mesoporous	Rapid synthesis, high yields.	Can lead to lower surface areas compared to conventional heating.[1]
Hard Templating (with Silica)	Up to 400	Mesoporous (template-defined)	Precise control over pore size and morphology.	Requires harsh conditions for template removal (e.g., HF).
Soft Templating (with Pluronic F127)	Up to 258	Ordered Mesoporous (7.8 nm)	Mild template removal (solvent extraction).	Templates can be expensive.
Solvent-Assisted Curing	> 1000	Mesoporous (e.g., 22 nm)	Achieves very high surface areas.	Requires post-synthesis thermal treatment.
Chemical Activation (KOH)	> 1600	Microporous/Mesoporous	Dramatically increases surface area and porosity.	Can damage the polymer backbone if conditions are too harsh.

Experimental Protocols

1. Protocol for Synthesis of Hierarchically Porous Melamine-Formaldehyde Monoliths

This protocol is adapted from a method involving a sol-gel process accompanied by phase separation.[6][7][8]

Materials:

• Methylolmelamine precursor

• Poly(ethylene oxide) (PEO) of varying molecular weights (e.g., 10,000, 20,000, 35,000 g/mol )

• Nitric acid (60 wt%)

• Deionized water

• Ethanol

Procedure:

• Preparation of the Sol: In a typical synthesis, dissolve a specific amount of methylolmelamine and PEO in deionized water in a sample vial.

• Initiation of Gelation: Add a catalytic amount of 60 wt% nitric acid to the solution and stir until the mixture becomes homogeneous.

• Gelation and Aging: Seal the vial and place it in an oven at 40°C for an initial aging period, followed by a second aging period at 60°C to allow for gelation and strengthening of the network.

• Solvent Exchange: After aging, immerse the wet gel in ethanol to exchange the water within the pores. Repeat this step several times with fresh ethanol to ensure complete exchange.

• Hydrothermal Treatment (Optional, for Mesopore Control): Place the wet gel in an autoclave with ethanol and heat to a desired temperature (e.g., 120°C) for 24 hours to modify the mesopore structure within the monolith's skeleton.[6]

• Drying: Dry the monolith using supercritical CO2 drying or by ambient pressure drying after solvent exchange with a low surface tension solvent like hexane to prevent pore collapse.

2. Protocol for Chemical Activation of Melamine-Based Porous Carbons

This protocol describes a general procedure for the chemical activation of melamine-derived carbons using KOH.

Materials:

• Pre-synthesized melamine-based porous polymer (char)

• Potassium hydroxide (KOH)

• Hydrochloric acid (HCl), 1M solution

• Deionized water

• Inert gas (Nitrogen or Argon)

Procedure:

• Mixing: Thoroughly mix the melamine-based polymer char with KOH pellets in a specific weight ratio (e.g., 1:2, 1:4 char to KOH). The mixing can be done by grinding in a mortar.

• Activation: Place the mixture in a ceramic boat inside a tube furnace. Heat the sample to the desired activation temperature (e.g., 600-800°C) under a constant flow of inert gas. Hold at the activation temperature for a specific duration (e.g., 1-2 hours).

• Cooling: After activation, allow the furnace to cool down to room temperature under the inert gas flow.

• Washing: Carefully wash the activated sample with 1M HCl to remove potassium salts and any remaining KOH.

• Neutralization: Continue washing with deionized water until the pH of the filtrate becomes neutral.

• Drying: Dry the final activated carbon product in an oven at a suitable temperature (e.g., 100-120°C) overnight.

Visualizations

Caption: Workflow for synthesizing hierarchical porous melamine-formaldehyde monoliths.

Caption: Factors influencing the final pore structure of melamine-based porous polymers.

References

• 1. mdpi.com [mdpi.com]
• 2. Shape-controlled mesoporous melamine-formaldehyde polymers by solvent-assisted curing - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. research.uaeu.ac.ae [research.uaeu.ac.ae]
• 5. [PDF] Melamine formaldehyde: curing studies and reaction mechanism | Semantic Scholar [semanticscholar.org]
• 6. Highly porous melamine-formaldehyde monoliths with controlled hierarchical porosity toward application as a metal scavenger - Materials Advances (RSC Publishing) DOI:10.1039/D1MA00034A [pubs.rsc.org]
• 7. Highly porous melamine-formaldehyde monoliths with controlled hierarchical porosity toward application as a metal scavenger - Materials Advances (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Quantifying Melamine in High-Protein Matrices

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the quantification of melamine (B1676169) in high-protein matrices.

Troubleshooting Guide

This guide addresses common issues encountered during the experimental analysis of melamine in complex, high-protein samples.

Problem	Potential Causes	Solutions
Low Analyte Recovery	Incomplete Extraction: Melamine may not be fully extracted from the complex matrix.	- Optimize Extraction Solvent: Use polar solvents like a mixture of acetonitrile (B52724) and water, or dilute acids like formic acid or trichloroacetic acid (TCA) to improve extraction efficiency.[1][2][3][4] For some matrices, maintaining an alkaline pH with diethylamine (B46881) can prevent the formation of insoluble melamine cyanurate.[1] - Enhance Extraction Process: Employ sonication or vortexing to ensure thorough mixing and interaction between the sample and the extraction solvent.[2][5]
Inefficient Protein Precipitation: Residual proteins can interfere with extraction and subsequent analysis.	- Use Effective Precipitating Agents: Acids like trichloroacetic acid (TCA) are effective for precipitating proteins.[4] A low pH environment is crucial for both protein removal and ionizing melamine for subsequent SPE.[2]
Poor Solid-Phase Extraction (SPE) Performance: The SPE cartridge may not be retaining or eluting melamine effectively.	- Select Appropriate SPE Cartridge: Mixed-mode cation exchange (MCX) SPE cartridges are commonly used and effective for melamine cleanup.[1] - Optimize SPE Protocol: Ensure proper conditioning of the cartridge, appropriate sample loading, effective washing to remove interferences, and complete elution of melamine.[6]
High Signal Suppression/Matrix Effects	Co-eluting Matrix Components: Molecules from the sample matrix can interfere with the ionization of melamine in the mass spectrometer, leading to suppressed signal.[1][7]	- Improve Sample Cleanup: Implement a robust solid-phase extraction (SPE) cleanup step to remove interfering substances.[1][8] - Dilute the Sample Extract: Diluting the final extract can reduce the concentration of interfering matrix components.[9] - Use Isotope-Labeled Internal Standards: Incorporating stable isotope-labeled melamine (e.g., ¹³C₃-¹⁵N₃-melamine) can compensate for matrix effects and improve quantification accuracy.[10] - Optimize Chromatographic Separation: Adjust the HPLC/UPLC gradient to better separate melamine from matrix interferences. Hydrophilic Interaction Liquid Chromatography (HILIC) is often recommended for the polar melamine molecule.[1]
Poor Chromatographic Peak Shape	Column Overload: Injecting too much sample or analyte can lead to distorted peaks.[5]	- Dilute the Sample: Reduce the concentration of the sample being injected. - Check Injection Volume: Ensure the injection volume is appropriate for the column capacity.
Inappropriate Mobile Phase: The mobile phase composition may not be optimal for the analyte and column.	- Adjust Mobile Phase: For HILIC columns, ensure the organic solvent content is high enough for good retention and peak shape. The use of buffers like ammonium (B1175870) formate (B1220265) can also improve peak shape.[3]
Column Contamination: Buildup of matrix components on the column can degrade performance.	- Implement a Column Wash Routine: Regularly wash the column with a strong solvent to remove contaminants. - Use a Guard Column: A guard column can protect the analytical column from strongly retained matrix components.
Inconsistent or Irreproducible Results	Variability in Sample Preparation: Inconsistent extraction or cleanup procedures can lead to variable results.	- Standardize Protocols: Ensure all samples, standards, and quality controls are treated identically. Use precise volumes and consistent timings for all steps. - Homogenize Samples Thoroughly: Ensure the initial sample is homogeneous before taking a subsample for extraction.[11]
Instrument Instability: Fluctuations in the LC-MS/MS system can cause variability.	- Perform System Suitability Tests: Regularly check system performance with standard solutions to ensure consistent sensitivity, retention time, and peak shape. - Calibrate the Instrument: Ensure the mass spectrometer is properly tuned and calibrated.[3]
Presence of Melamine in Blank Samples	Background Contamination: Melamine can be present in solvents, reagents, or lab equipment.[1]	- Use High-Purity Solvents and Reagents: Ensure all chemicals are of high purity and tested for melamine contamination. - Thoroughly Clean Glassware and Equipment: Avoid cross-contamination by meticulously cleaning all lab apparatus. - Run Procedural Blanks: Always include a method blank (reagents carried through the entire sample preparation process) to monitor for contamination.[5]

Frequently Asked Questions (FAQs)

Q1: What are the main challenges when quantifying melamine in high-protein foods like infant formula or protein supplements?

A1: The primary challenges are the complex sample matrix and the polar nature of melamine. High concentrations of proteins and fats can interfere with extraction and analysis, leading to matrix effects such as ion suppression in LC-MS/MS.[1][7][9] Effective sample preparation, including protein precipitation and solid-phase extraction (SPE), is critical to remove these interferences.[1][12] Additionally, melamine's high polarity can make it difficult to retain on traditional reversed-phase HPLC columns, often necessitating the use of HILIC columns.[1][13]

Q2: Which analytical technique is most suitable for melamine quantification?

A2: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is widely regarded as the most robust and reliable technique for determining melamine.[14] It offers the highest sensitivity, specificity, and accuracy, allowing for reliable detection in complex matrices at low levels without the need for derivatization.[14] Gas chromatography-mass spectrometry (GC-MS) is also a common confirmatory method, but it typically requires a derivatization step to make the polar melamine volatile.[1][5]

Q3: How can I effectively remove protein and fat from my samples?

A3: Protein and fat removal is a crucial step in sample preparation. Proteins are typically precipitated using acids like trichloroacetic acid (TCA) or by adding organic solvents such as acetonitrile.[1][4] Fats can be removed by liquid-liquid extraction with nonpolar solvents like hexane (B92381) or dichloromethane, followed by centrifugation to separate the layers.[1]

Q4: What is a suitable extraction solvent for melamine from solid matrices like milk powder?

A4: A common and effective approach is to use a mixture of an organic solvent and an aqueous solution. A solution of 50:50 acetonitrile:water is frequently used for extraction from infant formula. Another effective method involves extraction with a dilute acid, such as 2.5% aqueous formic acid.[3][15] The choice of solvent may depend on the specific matrix and the subsequent analytical method.

Q5: What are the typical limits of quantification (LOQ) for melamine in high-protein matrices?

A5: The LOQ depends on the analytical method and the complexity of the matrix. For highly sensitive LC-MS/MS methods, LOQs in the low ppb (µg/kg) range are achievable. For example, methods have been validated with LOQs of 0.25 µg/g in infant formula and less than 0.1 mg/kg in dairy products.[3][16] GC-MS methods can also achieve low detection limits, often around 0.1 mg/kg.

Q6: Is an internal standard necessary for accurate quantification?

A6: Yes, using a stable isotope-labeled internal standard, such as ¹³C₃-melamine, is highly recommended, especially for LC-MS/MS analysis.[10] An internal standard is added to the sample before extraction and helps to correct for analyte loss during sample preparation and for matrix-induced signal suppression or enhancement, thereby improving the accuracy and precision of the quantification.

Quantitative Data Summary

The following tables summarize the performance of various analytical methods for melamine quantification in different high-protein matrices.

Table 1: Performance of LC-MS/MS Methods for Melamine Quantification

Sample Matrix	Extraction/Cleanup Method	LOQ	Recovery (%)	Reference
Infant Formula (Dry)	Acetonitrile/Water Extraction, Oasis MCX & MAX SPE	~50 µg/kg	110-115
Infant Formula (Dry)	2.5% Formic Acid Extraction, Filtration, Centrifugation	0.25 µg/g	72-110	[3]
Infant Formula Milk	HyperSep Retain-CX SPE	10 ng/mL	~121	[17]
Milk Powder	2.5% Formic Acid Extraction, Centrifugation, Filtration	0.15 ng/mL	98.5-102.5	[18][19]
Protein Supplements	Acetonitrile Extraction	<0.2 mg/kg	Not Specified	[14]
Porcine Meat Tissue	Acetonitrile/Water Extraction, Methylene Chloride Defatting, Oasis MCX SPE	50 ppb	Not Specified

Table 2: Performance of GC-MS Methods for Melamine Quantification

Sample Matrix	Extraction/Cleanup Method	LOD/LOQ	Recovery (%)	Reference
Milk Products	Derivatization, GC-MS/MS	LOQ: 0.01 mg/kg	95	[1]
Food Samples (General)	Derivatization, GC-MS/MS	Not Specified	Not Specified	[7]
Infant Formula	Derivatization, GC/MS	MRL: 1 µg/g	Not Specified	[20]
Porridge	Derivatization, GC-MS/MS	0.1 mg/kg	Not Specified

Experimental Protocols

Protocol 1: LC-MS/MS Analysis of Melamine in Infant Formula

This protocol is based on the methods described by the FDA and other researchers.[3][15]

• Sample Preparation:

  • Weigh 1 g of dry infant formula into a 50 mL centrifuge tube.

  • Add an appropriate amount of stable isotope-labeled melamine internal standard.

  • Add 20 mL of 50:50 (v/v) acetonitrile:water.

  • Vortex or shake vigorously for 10-20 minutes.

  • Centrifuge for 10 minutes at approximately 3500 rpm.

• Solid-Phase Extraction (SPE) Cleanup (using Mixed-Mode Cation Exchange):

  • Condition an Oasis MCX SPE cartridge with methanol (B129727) followed by water.

  • Load the supernatant from the centrifuged sample onto the cartridge.

  • Wash the cartridge with dilute acid (e.g., 0.1 N HCl) followed by methanol to remove interferences.

  • Elute melamine with 5% ammonium hydroxide (B78521) in an organic solvent (e.g., acetonitrile or methanol).

• Final Preparation and Analysis:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume of the initial mobile phase (e.g., 90:10 acetonitrile:water).

  • Filter the reconstituted sample through a 0.2 µm syringe filter into an autosampler vial.

  • Inject the sample into the LC-MS/MS system.

• LC-MS/MS Conditions:

  • Column: A HILIC column (e.g., ACQUITY UPLC BEH HILIC) is recommended.

  • Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., ammonium formate) is typically used.[3]

  • Ionization: Electrospray ionization (ESI) in positive ion mode.

  • Detection: Multiple Reaction Monitoring (MRM) of at least two transitions for melamine for quantification and confirmation.

Protocol 2: GC-MS Analysis of Melamine in Protein Powder

This protocol is based on the FDA's screening method.[5]

• Extraction:

  • Weigh 0.5 g of the protein powder sample into a centrifuge tube.

  • Add 20 mL of an extraction solvent mixture of diethylamine:water:acetonitrile (10:40:50 by volume).

  • Sonicate for 30 minutes.

  • Centrifuge for 10 minutes at 3500 rpm.

  • Transfer an aliquot of the supernatant to a new tube and evaporate to dryness.

• Derivatization:

  • Reconstitute the dried extract in pyridine (B92270) and add an internal standard.

  • Add a silylating agent such as Sylon-BFT (bis(trimethylsilyl)trifluoroacetamide with 1% trimethylchlorosilane).

  • Incubate at 70 °C for 45 minutes to form the trimethylsilyl (B98337) (TMS) derivatives of melamine.

• GC-MS Analysis:

  • Inject the derivatized sample into the GC-MS system.

  • GC Column: A non-polar column, such as one with a 5% phenyl-methylpolysiloxane stationary phase (e.g., ZB-5MS), is suitable.[21]

  • Carrier Gas: Helium.

  • Injection Mode: Splitless.

  • Temperature Program: An oven temperature ramp is used to separate the analytes.

  • MS Detection: Operate in Selected Ion Monitoring (SIM) or full scan mode. Monitor characteristic ions for the TMS-derivatized melamine.

Visualizations

Caption: LC-MS/MS experimental workflow for melamine analysis.

Caption: Troubleshooting logic for common analytical issues.

References

• 1. Recent developments in the detection of melamine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. fda.gov [fda.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. food-safety.com [food-safety.com]
• 6. agilent.com [agilent.com]
• 7. researchgate.net [researchgate.net]
• 8. lcms.cz [lcms.cz]
• 9. Mass-Sensitive Sensing of Melamine in Dairy Products with Molecularly Imprinted Polymers: Matrix Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ARCHIVED - Determination of Melamine in Various Milk-Containing Products - Canada.ca [canada.ca]
• 11. goldstandarddiagnostics.us [goldstandarddiagnostics.us]
• 12. tandfonline.com [tandfonline.com]
• 13. globalresearchonline.net [globalresearchonline.net]
• 14. mdpi.com [mdpi.com]
• 15. fssai.gov.in [fssai.gov.in]
• 16. Melamine Testing - Eurofins Scientific [eurofins.com]
• 17. cromlab-instruments.es [cromlab-instruments.es]
• 18. shimadzu.com [shimadzu.com]
• 19. researchgate.net [researchgate.net]
• 20. GC/MS Analysis of Melamine and Cyanuric Acid Below 1 μg/g in Infant Formula [restek.com]
• 21. Extraction and GC-MS Analysis of Melamine from Dog Food | Phenomenex [phenomenex.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of LC-MS/MS Methods for Melamine in Dairy Products

The adulteration of dairy products with melamine (B1676169) has been a significant food safety concern, necessitating robust and reliable analytical methods for its detection and quantification. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for this purpose due to its high sensitivity and selectivity.[1] This guide provides a comparative overview of validated LC-MS/MS methods for the determination of melamine in various dairy matrices, aimed at researchers, scientists, and drug development professionals.

Methodology Comparison

The validation of an analytical method ensures that it is suitable for its intended purpose.[2] For melamine in dairy products, this involves evaluating parameters such as linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy (recovery), and precision.[2][3][4] The following tables summarize the performance of different LC-MS/MS methods, categorized by the sample preparation technique employed.

Sample Preparation: An Overview

Effective sample preparation is crucial for removing matrix interferences and concentrating the analyte. Common techniques for dairy products include protein precipitation, solid-phase extraction (SPE), and variations of the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.

• Protein Precipitation: A simple and rapid technique where a solvent or acid is added to the sample to precipitate proteins, which are then removed by centrifugation.

• Solid-Phase Extraction (SPE): A more selective technique that uses a solid sorbent to isolate melamine from the sample matrix. Cation-exchange (CX) cartridges are frequently used for the effective cleanup of melamine.[5]

• QuEChERS: While not explicitly detailed in the provided search results for melamine, this approach is widely used in pesticide residue analysis and involves a salting-out liquid-liquid extraction followed by dispersive SPE for cleanup.

Table 1: Comparison of Sample Preparation Methods

Parameter	Method 1: Acid Precipitation & Centrifugation	Method 2: Solid-Phase Extraction (SPE) - Cation Exchange
Principle	Protein removal by precipitation with an acid (e.g., formic acid, perchloric acid), followed by centrifugation and filtration.[6]	Selective retention of melamine on a cation exchange sorbent, followed by washing and elution.[7]
Typical Solvents	2.5% Formic Acid in water.[6]	Elution with 5% ammonia (B1221849) in methanol (B129727).[7]
Advantages	Simple, fast, and requires minimal specialized equipment.	High selectivity, leading to cleaner extracts and reduced matrix effects.[7]
Disadvantages	May result in less clean extracts compared to SPE, potentially leading to matrix effects in the LC-MS/MS analysis.	More time-consuming and requires SPE cartridges and a vacuum manifold.
Reported Recovery	98.5% – 102.5%[8][9]	81% - 121%[5]

Table 2: Comparison of LC-MS/MS Method Performance

Parameter	Method A	Method B	Method C
Column	Pursuit C8[7]	Accucore HILIC[5]	ZIC-HILIC[6]
Mobile Phase	Acetonitrile (B52724) and 20 nM ammonium (B1175870) formate.[7]	Acetonitrile and 50 mM ammonium acetate (B1210297) pH 5.[5]	Acetonitrile and 20 mM ammonium formate.[6]
Linearity (r²)	>0.998[7]	0.9913[5]	>0.997[10]
LOD	Not explicitly stated, but quantifies at 1 µg/kg.[7]	10 ng/mL[8][9]	Not explicitly stated
LOQ	1 µg/kg[7]	10 ng/mL[5]	0.15 ng/mL[10]
Recovery	Not explicitly stated	121%[5]	98.5% - 102.5%[8][9]
Precision (RSD)	<11%	Not explicitly stated	Not explicitly stated

Experimental Protocols

Below is a detailed, representative experimental protocol for the analysis of melamine in powdered milk using SPE for sample cleanup, based on common practices found in the literature.

1. Sample Preparation (Solid-Phase Extraction)

• Sample Weighing: Weigh 1.0 g of powdered milk into a 50 mL centrifuge tube.

• Extraction: Add 10 mL of a 50:50 (v/v) solution of acetonitrile and water. Vortex for 1 minute and sonicate for 30 minutes.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes.

• SPE Cartridge Conditioning: Condition a cation exchange SPE cartridge (e.g., Bond Elut Plexa PCX or Discovery DSC-SCX) by passing 5 mL of methanol followed by 5 mL of water.[7]

• Sample Loading: Load the supernatant from the centrifuged sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 mL of 0.1 M HCl followed by 5 mL of methanol to remove interferences.[7]

• Elution: Elute the melamine from the cartridge with 5 mL of 5% ammonia in methanol.[7]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 50°C. Reconstitute the residue in 1 mL of the mobile phase.[7]

2. LC-MS/MS Analysis

• LC Column: A HILIC column (e.g., Accucore HILIC, 100 x 2.1 mm, 2.6 µm) is often preferred for retaining the polar melamine compound.[5]

• Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., 20 mM ammonium formate) is typically used.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS/MS Detection: Electrospray ionization in positive ion mode (ESI+) is used. The multiple reaction monitoring (MRM) mode is employed for quantification, typically monitoring the transition m/z 127 -> 85 for melamine.[7]

Visualizing the Workflow and Validation

Experimental Workflow for Melamine Analysis

Caption: General experimental workflow for the analysis of melamine in dairy products.

Logical Relationship of Method Validation Parameters

Caption: Key parameters for the validation of an analytical method.

References

• 1. juniperpublishers.com [juniperpublishers.com]
• 2. qbdgroup.com [qbdgroup.com]
• 3. s27415.pcdn.co [s27415.pcdn.co]
• 4. foodsafety.institute [foodsafety.institute]
• 5. cromlab-instruments.es [cromlab-instruments.es]
• 6. fssai.gov.in [fssai.gov.in]
• 7. agilent.com [agilent.com]
• 8. journalajacr.com [journalajacr.com]
• 9. researchgate.net [researchgate.net]
• 10. shimadzu.com [shimadzu.com]

A Comparative Guide to ELISA and HPLC-UV for Melamine Screening

For Researchers, Scientists, and Drug Development Professionals

The adulteration of food and feed products with melamine (B1676169), a nitrogen-rich industrial chemical, poses a significant health risk and necessitates reliable analytical methods for its detection. This guide provides a detailed comparison of two common analytical techniques used for melamine screening: the Enzyme-Linked Immunosorbent Assay (ELISA) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV). We will delve into their respective methodologies, performance characteristics, and ideal applications, supported by experimental data, to help researchers select the most appropriate method for their needs.

Experimental Methodologies

Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA is an immunological assay used for the quantitative and sensitive screening of melamine. The most common format is the competitive inhibition ELISA.

Principle: The assay is based on the competition between melamine present in the sample and a melamine-enzyme (e.g., HRP) conjugate for a limited number of binding sites on a microplate pre-coated with anti-melamine antibodies.[1] After an incubation period, unbound reagents are washed away. A substrate is then added, which reacts with the bound enzyme conjugate to produce a colorimetric signal. The intensity of the color is inversely proportional to the concentration of melamine in the sample; a weaker color indicates a higher melamine concentration.[1][2] The concentration is determined by comparing the sample's absorbance to a standard curve generated in the same assay.[1]

General Experimental Protocol (Competitive ELISA):

• Sample Preparation (Milk Powder):

  • Weigh 1.0 g of the milk powder sample into a centrifuge tube.

  • Add 4 mL of an appropriate sample extraction buffer (e.g., methanol:water, 1:1, v/v).[3]

  • Vortex thoroughly and treat with ultrasonic extraction for 15 minutes.[3]

  • Centrifuge at ≥4,000 x g for 10 minutes.[4]

  • Carefully collect the supernatant and dilute it with a sample dilution buffer for analysis.[3]

• Assay Procedure:

  • Add standards and prepared samples (e.g., 50 µL) to the antibody-coated microplate wells.

  • Add the melamine-HRP conjugate solution (e.g., 50 µL) to each well.

  • Incubate for a set period (e.g., 30 minutes) at room temperature to allow for competitive binding.[1]

  • Wash the plate multiple times (e.g., 4-5 times) with a wash buffer to remove unbound components.[2]

  • Add the TMB substrate solution (e.g., 100 µL) to each well and incubate for 15-20 minutes to allow color development.[1][2]

  • Add a stop solution (e.g., 50 µL) to quench the reaction.

  • Read the optical density (absorbance) of each well using a microplate reader at a specific wavelength (e.g., 450 nm).

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is a powerful chromatographic technique used to separate, identify, and quantify components in a mixture. It is frequently employed as a confirmatory method for melamine analysis.[1][5]

Principle: A liquid sample is injected into a mobile phase stream that passes through a column packed with a stationary phase. Melamine is separated from other matrix components based on its physical and chemical interactions with the stationary and mobile phases. As the separated melamine elutes from the column, it passes through a UV detector. The detector measures the absorbance of light at a specific wavelength (e.g., 240 nm), which is proportional to the melamine concentration.[6]

General Experimental Protocol (Reversed-Phase HPLC):

• Sample Preparation:

  • Weigh approximately 1-2 g of the sample into a 50-mL centrifuge tube.[6][7]

  • Add extraction solvents, such as 1% trichloroacetic acid (TCA) and acetonitrile.[6][7]

  • Vortex for 1-5 minutes, followed by sonication for 15-30 minutes.[6][7]

  • Centrifuge at high speed (e.g., ≥6,000 rpm) for 10-30 minutes to precipitate proteins and separate solids.[6]

  • Cleanup (if necessary): For complex matrices, the supernatant may be passed through a Solid-Phase Extraction (SPE) cartridge (e.g., SCX type) to remove interferences. The cartridge is first conditioned, the sample is loaded, washed, and then melamine is eluted with a specific solvent. The eluent is often dried and reconstituted in the mobile phase.[6][7]

  • Filter the final extract through a 0.2 or 0.45 µm filter prior to injection.[6]

• HPLC-UV Analysis:

  • Column: A C18 or mixed-mode column is commonly used (e.g., Symmetry C18, 4.6 x 250 mm, 5 µm).[6]

  • Mobile Phase: An isocratic or gradient mixture of a buffer (e.g., 10 mM ammonium (B1175870) acetate (B1210297) or sodium 1-octane sulfonate) and an organic solvent (e.g., acetonitrile).[6][8]

  • Flow Rate: Typically 1.0 mL/min.[6][9]

  • Injection Volume: 20 µL.[6]

  • Column Temperature: 30-40°C.[9][10]

  • UV Detection: Wavelength set to 240 nm.[6][10]

  • Run Time: Typically 10 to 25 minutes per sample.[6][8]

Performance Data Comparison

The choice between ELISA and HPLC-UV often depends on the specific analytical requirements, such as the need for high throughput, sensitivity, or confirmatory results. The following table summarizes key performance metrics for both methods.

Performance Metric	ELISA (Enzyme-Linked Immunosorbent Assay)	HPLC-UV (High-Performance Liquid Chromatography)
Principle	Immuno-enzymatic competition	Chromatographic separation and UV absorbance
Limit of Detection (LOD)	2 - 50 ng/g (ppb)[3]	10 - 145 ng/mL (ppb)[6][11]
Limit of Quantitation (LOQ)	Typically within the low ng/mL range (e.g., 5 ng/mL)[12]	105 - 435 µg/kg (ppb)[11][13]
Analysis Time	Rapid (approx. 1-2 hours for 96 samples)[12]	Slower (10-25 min/sample post-extraction)[6][8]
Sample Throughput	High (96-well plate format)[1]	Low (sequential sample injection)
Accuracy (Recovery)	Good (76% - 92%)[3]	Excellent (95% - 109%)[13]
Precision (%CV or %RSD)	Good (<10-15%)[3]	Excellent (<5%)
Operator Skill	Minimal training required	Requires skilled and experienced operator
Cost	Lower instrument cost, low cost per sample in batches	High instrument cost, higher cost per sample
Application	Ideal for rapid screening of a large number of samples[1][5]	Confirmation, precise quantification, method development[1][5]

Mandatory Visualization

The following diagram illustrates the distinct experimental workflows for screening a milk powder sample for melamine using ELISA and HPLC-UV.

Caption: Comparative workflow of ELISA and HPLC-UV for melamine analysis.

Conclusion

Both ELISA and HPLC-UV are valuable methods for the detection of melamine in various matrices.

• ELISA excels as a screening tool . Its primary advantages are high throughput, speed, lower cost per sample, and operational simplicity, making it ideal for analyzing large batches of samples to quickly identify potential positives.[1] While sensitive, it can be susceptible to matrix effects and cross-reactivity, and positive results should be confirmed by another method.

• HPLC-UV serves as a robust confirmatory and quantitative method . It offers high specificity, accuracy, and precision.[13] However, it is more labor-intensive, requires significant capital investment and skilled personnel, and has a much lower sample throughput compared to ELISA.[7]

In a comprehensive food safety program, ELISA can be effectively used for initial, large-scale screening, with any presumptive positive samples then being subjected to HPLC-UV or LC-MS/MS for definitive confirmation and accurate quantification.[1][5] This two-tiered approach leverages the strengths of both technologies to ensure food safety efficiently and reliably.

References

• 1. Melamine, ELISA, 96 tests [goldstandarddiagnostics.com]
• 2. cosmobiousa.com [cosmobiousa.com]
• 3. tandfonline.com [tandfonline.com]
• 4. research.dvs.gov.my [research.dvs.gov.my]
• 5. sid.ir [sid.ir]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. americanlaboratory.com [americanlaboratory.com]
• 8. lcms.cz [lcms.cz]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. obrnutafaza.hr [obrnutafaza.hr]
• 11. HPLC and spectrophotometry methods for measuring melamine migration from melamine dishes to food simulants - PMC [pmc.ncbi.nlm.nih.gov]
• 12. tribioscience.com [tribioscience.com]
• 13. researchgate.net [researchgate.net]

A Comparative Guide to Melamine Quantification Methods for Researchers and Professionals

An objective analysis of leading analytical techniques for the detection and quantification of melamine (B1676169), supported by inter-laboratory comparison data. This guide is intended for researchers, scientists, and drug development professionals.

The intentional adulteration of various food and feed products with melamine has highlighted the critical need for robust and reliable analytical methods for its quantification. Melamine, a nitrogen-rich industrial chemical, can be illegally added to products to artificially inflate their apparent protein content, posing significant health risks, including kidney failure. This guide provides a comparative overview of the most commonly employed analytical techniques for melamine quantification, supported by data from proficiency testing and inter-laboratory comparison studies.

Quantitative Performance of Melamine Quantification Methods

The selection of an appropriate analytical method for melamine quantification depends on various factors, including the required sensitivity, specificity, sample matrix, and available instrumentation. The following table summarizes the performance characteristics of four widely used methods: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Enzyme-Linked Immunosorbent Assay (ELISA), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The data presented is a synthesis from multiple inter-laboratory studies and validation reports.

Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Accuracy/Recovery (%)	Precision (%RSD)	Key Strengths & Limitations
HPLC-UV	145 - 200 ng/mL[1]	3 - 605 ng/mL[1]	94.9 - 95.3%[1]	95.3 - 96.2%[1]	Strengths: Cost-effective, widely available. Limitations: Lower sensitivity and specificity compared to MS methods, potential for matrix interference.
GC-MS	-	-	-	-	Strengths: High specificity. Limitations: Requires derivatization of melamine, which can be time-consuming.[2][3]
ELISA	-	-	-	-	Strengths: High-throughput, rapid screening, cost-effective for large sample numbers. Limitations: Prone to false positives, results often require confirmation by a more specific method like LC-MS/MS.
LC-MS/MS	10 ng/mL[4]	0.01 - 30 ng/mL[4]	72 - 102.5%[4]	< 5%	Strengths: High sensitivity and specificity (confirmatory method), suitable for complex matrices. Limitations: Higher instrument and operational cost.

Note: LOD, LOQ, Accuracy, and Precision values can vary significantly depending on the sample matrix, extraction procedure, and specific instrumentation used. The values presented here are indicative of the general performance of each method.

Experimental Protocols

Detailed Methodology for Melamine Quantification using LC-MS/MS

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is considered the gold standard for the confirmation and quantification of melamine in various matrices due to its high sensitivity and specificity.[4] The following protocol provides a representative workflow for the analysis of melamine in milk powder.

1. Sample Preparation and Extraction

• Weighing: Accurately weigh 1.0 g of the homogenized milk powder sample into a 50 mL polypropylene (B1209903) centrifuge tube.

• Internal Standard Spiking: Add an appropriate amount of a stable isotope-labeled internal standard (e.g., ¹³C₃-melamine) to all samples, blanks, and calibration standards to correct for matrix effects and variations in extraction efficiency.

• Extraction: Add 20 mL of an extraction solution (e.g., acetonitrile (B52724)/water 50:50, v/v) to the tube.

• Homogenization: Vortex the mixture vigorously for 1 minute, followed by sonication for 30 minutes in an ultrasonic bath.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes at room temperature to separate the liquid and solid phases.

• Collection: Carefully transfer the supernatant to a clean tube.

2. Solid-Phase Extraction (SPE) Cleanup

• Column Conditioning: Condition a mixed-mode cation exchange (MCX) SPE cartridge by passing 5 mL of methanol (B129727) followed by 5 mL of water.

• Sample Loading: Load the extracted supernatant onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 mL of 0.1 N HCl followed by 2 mL of methanol to remove interfering substances.

• Elution: Elute the melamine from the cartridge with 5 mL of 5% ammonium (B1175870) hydroxide (B78521) in acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in a suitable volume (e.g., 1 mL) of the mobile phase.

3. LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A hydrophilic interaction liquid chromatography (HILIC) column is commonly used for the separation of the polar melamine compound.

  • Mobile Phase: A gradient elution is typically employed, for example, with a mobile phase consisting of A) 0.1% formic acid in acetonitrile and B) 0.1% formic acid in water.

  • Injection Volume: 5-10 µL.

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray ionization in positive ion mode (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Two specific precursor-to-product ion transitions for melamine are monitored for quantification and confirmation. For example, m/z 127 → 85 (for quantification) and m/z 127 → 68 (for confirmation).

4. Quantification

• A calibration curve is constructed by plotting the peak area ratio of the melamine to the internal standard against the concentration of the calibration standards. The concentration of melamine in the samples is then determined from this curve.

Visualizations

Experimental and Logical Workflows

LC-MS/MS Experimental Workflow for Melamine Analysis.

Logical Framework for Method Comparison.

Signaling Pathway of Melamine-Induced Renal Toxicity

Recent research has begun to elucidate the molecular mechanisms underlying melamine's toxicity, particularly its effects on renal cells. A key pathway involves the interaction of melamine with the calcium-sensing receptor (CSR), leading to a cascade of events that can result in cell damage and apoptosis. Additionally, the transformation of melamine into cyanuric acid by gut microbiota plays a significant role in the formation of kidney stones.[1]

Melamine-Induced Renal Toxicity Pathway.

References

• 1. Melamine-induced renal toxicity is mediated by the gut microbiota - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ovid.com [ovid.com]
• 3. Melamine induces Ca2+-sensing receptor activation and elicits apoptosis in proximal tubular cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Study explores ways in which melamine, found in household items, can cause kidney damage [research.va.gov]

Navigating Melamine Adulteration: A Comparative Guide to GC-MS Confirmatory Methods in Infant Formula

For researchers, scientists, and drug development professionals, ensuring the safety and integrity of infant formula is paramount. The intentional adulteration of infant formula with melamine (B1676169), a nitrogen-rich industrial chemical, to artificially inflate protein content has posed a significant global health threat, necessitating robust and reliable analytical methods for its detection and confirmation. This guide provides a comprehensive comparison of Gas Chromatography-Mass Spectrometry (GC-MS) confirmatory methods for melamine in infant formula, alongside alternative techniques, supported by experimental data and detailed protocols to aid in informed method selection and validation.

The U.S. Food and Drug Administration (FDA) has established a minimum reporting level (MRL) of 1 µg/g for melamine in infant formula, demanding highly sensitive and specific analytical procedures.[1][2][3] GC-MS has been a cornerstone for the confirmatory analysis of melamine, offering high specificity and sensitivity. This guide delves into the validation of these methods, presenting a clear comparison of their performance characteristics.

Performance Comparison of Analytical Methods

The choice of an analytical method for melamine detection is often a balance between sensitivity, specificity, throughput, and cost. Below is a comparative summary of the key performance indicators for GC-MS and alternative methods like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Enzyme-Linked Immunosorbent Assay (ELISA).

Method	Analyte(s)	Sample Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Reference
GC-MS	Melamine, Cyanuric Acid, Ammeline, Ammelide	Infant Formula	-	< 1 µg/g	81 - 143 (matrix-matched standards)	[2]
GC-MS/MS	Melamine	Milk Powder	-	µg/L levels	-	[4]
LC-MS/MS	Melamine, Cyanuric Acid	Infant Formula	-	Melamine: 0.05 mg/kg, Cyanuric Acid: 0.25 mg/kg	-
LC-MS/MS	Melamine	Infant Formula	-	10 ng/mL	~121%	[5]
ELISA	Melamine	Infant Formula/Milk Powder	-	0.05 - 0.69 ppm	-	[6]

Experimental Protocols: A Closer Look at GC-MS

The validation of a GC-MS method for melamine involves a multi-step process, from sample preparation to data analysis. The most widely adopted methods are based on the protocol released by the US FDA.

Sample Preparation and Extraction

The initial step involves the efficient extraction of melamine and its analogues from the complex infant formula matrix.

• Sample Weighing: A 0.5 g sample of infant formula is typically used.[7][8]

• Extraction: The sample is sonicated for 30 minutes in a 20 mL solution of diethylamine, water, and acetonitrile (B52724) (10:40:50 by volume) to extract melamine.[7][8]

• Centrifugation: The mixture is then centrifuged for 10 minutes at approximately 3500 RPM to separate solid particles.[7][8]

• Filtration and Evaporation: The resulting supernatant is filtered and then evaporated to dryness.[7][8]

Derivatization

To enhance the volatility and thermal stability of the polar melamine and its analogues for GC analysis, a derivatization step is crucial. This typically involves converting the analytes into their trimethylsilyl (B98337) (TMS) derivatives.

• Reconstitution: The dried extract is reconstituted in 200 µL of pyridine.[7][8]

• Derivatizing Reagent: 200 µL of bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) is added.[8]

• Incubation: The mixture is incubated at 70°C for 45 minutes to facilitate the derivatization reaction.[7][8]

GC-MS Analysis

The derivatized sample is then injected into the GC-MS system for separation and detection.

• Gas Chromatograph: A system equipped with a programmable split/splitless injector is used. The injector temperature is typically set at 280°C.[7][8]

• Column: A common choice is a PerkinElmer Elite-5MS column (30 m × 0.25 mm × 0.25 μm) or equivalent.[8]

• Mass Spectrometer: The mass spectrometer is operated in either full scan mode (e.g., 50–450 u) or selected ion monitoring (SIM) mode for enhanced sensitivity. The GC inlet line temperature is typically around 280°C, and the ion source temperature is around 230°C.[7][8]

Alternative Confirmatory and Screening Methods

While GC-MS is a robust confirmatory technique, other methods offer advantages in specific contexts.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Often considered the gold standard for quantitative analysis, LC-MS/MS offers high sensitivity and specificity without the need for derivatization, simplifying sample preparation. It is particularly suitable for high-throughput laboratories.

• Enzyme-Linked Immunosorbent Assay (ELISA): ELISA is a rapid and cost-effective screening tool.[6] It is well-suited for analyzing a large number of samples quickly to identify potential positives that can then be confirmed by a more rigorous method like GC-MS or LC-MS/MS.[6] However, ELISA may have limitations in terms of specificity and may exhibit cross-reactivity with related compounds.

Workflow Diagrams

To visualize the experimental processes, the following diagrams, generated using the DOT language, illustrate the key steps in the GC-MS analysis of melamine in infant formula.

Caption: Experimental workflow for GC-MS analysis of melamine.

Caption: Logical relationship of analytical methods.

References

• 1. gcms.cz [gcms.cz]
• 2. GC/MS Analysis of Melamine and Cyanuric Acid Below 1 μg/g in Infant Formula [restek.com]
• 3. GC/MS Analysis of Melamine and Cyanuric Acid Below 1 μg/g in Infant Formula [restek.com]
• 4. agilent.com [agilent.com]
• 5. cromlab-instruments.es [cromlab-instruments.es]
• 6. sid.ir [sid.ir]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. chromatographyonline.com [chromatographyonline.com]

A Comparative Analysis of the Toxicity of Melamine and its Analogues, Ammeline and Ammelide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the toxicity profiles of melamine (B1676169) and its primary analogues, ammeline (B29363) and ammelide (B29360). The information presented is collated from experimental data to assist researchers in understanding the relative risks associated with these compounds.

Executive Summary

Melamine, a nitrogen-rich industrial chemical, has gained notoriety due to incidents of intentional adulteration in food products, leading to severe renal toxicity, particularly in infants and pets. Its analogues, ammeline and ammelide, are often found as impurities or byproducts. While melamine alone exhibits moderate acute toxicity, its combination with cyanuric acid drastically increases its nephrotoxic potential through the formation of insoluble crystals in the renal tubules. Experimental data on ammeline and ammelide are less extensive; however, available studies indicate they possess significantly lower acute toxicity when administered alone compared to melamine. Their primary toxicological concern arises from their potential to contribute to crystal formation and subsequent kidney damage when present in mixtures with melamine and cyanuric acid.

Quantitative Toxicity Data

The following tables summarize the available quantitative data on the acute oral toxicity and in vitro cytotoxicity of melamine, ammeline, and ammelide.

Table 1: Acute Oral Toxicity (LD50)

Compound	Species	LD50 (mg/kg body weight)	Reference
Melamine	Rat	3161 - 6000	[1][2]
Ammeline	Rat	Data not available*	[3]
Ammelide	Rat	Data not available**	[4][5][6]

*Studies indicate low acute toxicity, with no renal effects observed at doses up to 100 mg/kg in rats.[7][8] One safety data sheet notes, "No significant acute toxicological data identified in literature search."[3] **Safety data sheets classify ammelide as "Harmful if swallowed (Acute toxicity, oral, category 4)," suggesting an LD50 between 300 and 2000 mg/kg, though a precise value is not provided.[4] Studies in rats showed no acute nephrotoxicity when administered alone.[9]

Table 2: In Vitro Cytotoxicity (IC50/EC50)

Compound	Cell Line	Endpoint	Concentration (µg/mL)	Reference
Melamine	Rat NRK-52E (kidney)	IC50	1890
Melamine	Human 293T (kidney)	IC50	2070
Melamine	Rat FaO (hepatoma)	EC50 (48h)	~807 (6.4 mM)
Melamine	Rat L6 (skeletal muscle)	EC50 (48h)	~1034 (8.2 mM)
Melamine	Human Caco-2 (colon)	IC50 (24h)	14.6
Melamine	Human ACHN (kidney)	IC50 (24h)	2792
Melamine	Canine MDCK (kidney)	IC50 (24h)	4792
Ammeline	-	-	Data not available
Ammelide	-	-	Data not available

Mechanisms of Toxicity

The primary mechanism of melamine toxicity is the formation of insoluble crystals in the renal tubules, leading to obstruction, inflammation, and acute kidney injury.[9] This process is significantly exacerbated by the presence of cyanuric acid, a common impurity in industrial melamine. Melamine and cyanuric acid form a highly stable, lattice-like crystal structure through hydrogen bonding.

While ammeline and ammelide alone do not appear to be nephrotoxic, they can be incorporated into the melamine-cyanuric acid crystals, potentially contributing to their formation and the subsequent renal damage.[7][9]

Beyond crystal-induced injury, studies suggest that melamine can also induce oxidative stress and apoptosis in renal cells.

Signaling Pathways in Melamine-Induced Renal Toxicity

Several signaling pathways have been implicated in the cellular response to melamine-induced renal stress. The Mitogen-Activated Protein Kinase (MAPK) pathway, particularly the activation of ERK1 and p38, appears to play a role in the toxic response. Additionally, the renin-angiotensin-aldosterone system (RAAS) and apoptotic pathways are also thought to be involved in the pathogenesis of melamine nephrotoxicity.

Caption: Signaling pathways in melamine-induced renal toxicity.

Experimental Protocols

In Vivo Rodent Model for Nephrotoxicity

A common experimental design to assess melamine-induced nephrotoxicity in rats involves the following steps:

• Animal Model: Male Sprague-Dawley or F344 rats are typically used.

• Acclimatization: Animals are acclimatized for at least one week before the experiment.

• Dosing:

  • Melamine, and its analogues if included, are typically administered orally via gavage.

  • Doses can range from low, chronic exposure levels to high, acute doses. For example, a 28-day study might use dietary concentrations of melamine and cyanuric acid from 30 to 360 ppm.

  • A control group receives the vehicle (e.g., corn oil or water).

• Monitoring: Body weight, food and water consumption, and clinical signs of toxicity are monitored daily.

• Sample Collection:

  • Blood samples are collected at specified time points to measure serum creatinine (B1669602) and blood urea (B33335) nitrogen (BUN) levels, which are key indicators of kidney function.

  • Urine may be collected to analyze for crystals and biomarkers of kidney injury.

• Necropsy and Histopathology: At the end of the study, animals are euthanized, and the kidneys are collected, weighed, and processed for histopathological examination to assess for tubular damage, crystal deposition, and inflammation.

Caption: Workflow for in vivo nephrotoxicity studies.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.

• Cell Culture: Kidney cell lines such as human embryonic kidney 293 (HEK293) or rat renal proximal tubule epithelial cells (NRK-52E) are cultured in appropriate media.

• Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of melamine, ammeline, or ammelide for a specified period (e.g., 24, 48, or 72 hours). Control wells receive only the vehicle.

• MTT Incubation: After the treatment period, the medium is replaced with fresh medium containing MTT solution (typically 0.5 mg/mL). The plates are incubated for 2-4 hours to allow for the formation of formazan (B1609692) crystals by metabolically active cells.

• Solubilization: The MTT solution is removed, and a solubilizing agent (e.g., DMSO or isopropanol) is added to dissolve the formazan crystals, resulting in a colored solution.

• Absorbance Measurement: The absorbance of the solution is measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: Cell viability is expressed as a percentage of the control, and the IC50 value (the concentration of the compound that inhibits cell viability by 50%) is calculated.

Conclusion

The available evidence strongly indicates that melamine poses a significant risk of nephrotoxicity, particularly when co-ingested with cyanuric acid. Its analogues, ammeline and ammelide, exhibit substantially lower acute toxicity when present alone. However, their potential to contribute to the formation of harmful crystals in the presence of melamine and cyanuric acid should not be disregarded. Further research is warranted to establish definitive acute toxicity values (LD50) for ammeline and ammelide and to fully elucidate their role in the complex mechanism of melamine-induced renal failure. For drug development professionals, it is crucial to consider the potential for these related compounds to be present as impurities and to assess their combined toxicological effects.

References

• 1. seguridadalimentaria.elika.eus [seguridadalimentaria.elika.eus]
• 2. Melamine Toxicity (LD50) | AAT Bioquest [aatbio.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. accustandard.com [accustandard.com]
• 5. Page loading... [guidechem.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Environmental Exposure to Melamine and its Derivatives and Kidney Outcomes in Children - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Melamine Testing Methods in Diverse Food Matrices

This guide provides a comprehensive cross-validation of prevalent analytical methods for the detection and quantification of melamine (B1676169) in various food products. Tailored for researchers, scientists, and professionals in drug development, this document outlines the performance, protocols, and selection criteria for key techniques, supported by experimental data from peer-reviewed studies.

Introduction to Melamine Adulteration and Analysis

Melamine (C₃H₆N₆) is a nitrogen-rich industrial chemical used in the production of plastics and resins. Its high nitrogen content (66% by mass) has led to its illicit use as an adulterant in food products, such as infant formula, dairy products, and pet food, to artificially inflate their apparent protein content when tested by standard nitrogen-based methods.[1] This fraudulent practice poses significant health risks, including kidney failure and death, necessitating reliable and sensitive analytical methods for its detection in complex food matrices.[2] The primary analytical challenges stem from the polarity of melamine, the complexity of food matrices, and the need for low detection limits to ensure consumer safety.[3][4]

Comparison of Analytical Techniques

The selection of an appropriate analytical method for melamine depends on the specific requirements of the test, such as the need for screening or confirmation, desired sensitivity, sample throughput, and available instrumentation. The most commonly employed techniques are Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), and Enzyme-Linked Immunosorbent Assay (ELISA).

• LC-MS/MS: Widely regarded as the gold standard for melamine analysis, LC-MS/MS offers high sensitivity and specificity, making it an ideal confirmatory method.[5] It can simultaneously detect melamine and its analogues. The use of Hydrophilic Interaction Chromatography (HILIC) is common to achieve sufficient retention of the polar melamine molecule.[3][6]

• GC-MS: Another powerful confirmatory technique, GC-MS provides excellent specificity. However, due to the high polarity and low volatility of melamine, a derivatization step is required to convert the analyte into a more volatile form suitable for gas chromatography.[3][7][8] The U.S. Food and Drug Administration (FDA) has developed official methods using both GC-MS and LC-MS/MS.[9]

• HPLC-UV: This method is more accessible and less expensive than mass spectrometry-based techniques. However, it generally offers lower sensitivity and is more susceptible to matrix interference, making it more suitable for detecting higher concentrations of melamine.[10][11]

• ELISA: As an immunoassay, ELISA is a rapid, high-throughput screening tool ideal for analyzing a large number of samples.[5][6] It relies on the specific binding of antibodies to melamine. While sensitive, ELISA is prone to cross-reactivity and positive results typically require confirmation by a more robust method like LC-MS/MS or GC-MS.[6]

Data Presentation: Performance Metrics

The following tables summarize the performance of these analytical methods across various food matrices as reported in scientific literature.

Table 1: Performance in Dairy Products (Milk, Infant Formula, Milk Powder)

Method	Matrix	LOD	LOQ	Recovery (%)	Linearity (R²)	Citation(s)
LC-MS/MS	Infant Formula	0.25 mg/kg	-	-	-	[3]
Raw Milk	50 µg/kg	-	70-80%	>0.98	[6]
Milk	10 ng/mL	30 ng/mL	98.5-102.5%	0.999	[12]
Liquid/Powder Milk	1 µg/kg	-	-	>0.998	[13]
GC-MS	Milk Products	0.01 mg/kg	-	-	-	[3]
Foodstuffs	0.15 mg/kg	-	-	-	[7]
HPLC-UV	Infant Formula	-	1 µg/mL	-	0.9925	[10][14]
Milk Powder	-	340 µg/kg	97.2-101.2%	>0.999	[10]
ELISA	Milk	< 20 ppb (cut-off)	-	-	-	[6]

Table 2: Performance in Pet Food and Animal Feed

Method	Matrix	LOD	LOQ	Recovery (%)	Linearity (R²)	Citation(s)
LC-MS/MS	Animal Feed	10 ppb	-	68%	>0.98	[6]
GC-MS	Pet Food	2 mg/kg	-	-	-	[9]
HPLC-DAD	Pet Food	0.1 µg/mL	-	-	-	[15]
ELISA	Pet Food	0.02 µg/mL	-	-	-	[15]

Table 3: Performance in Other Food Matrices

Method	Matrix	LOD	LOQ	Recovery (%)	Linearity (R²)	Citation(s)
LC-MS/MS	Fish Tissue	-	-	-	-	[15]
GC-MS	Fish Sample	0.063 µg/mL	-	97%	-	[3]
CZE-DAD	Fish	-	0.5 µg/g	-	-	[16]
HPLC-DAD	Cereal Flour	5 ppm	-	-	-	[1]

LOD: Limit of Detection; LOQ: Limit of Quantification; CZE-DAD: Capillary Zone Electrophoresis with Diode Array Detection.

Mandatory Visualizations

The following diagrams illustrate key workflows and decision-making processes in melamine analysis.

Caption: General experimental workflow for melamine analysis in food.

Caption: Logic diagram for selecting an appropriate melamine testing method.

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. Below are generalized protocols for the most common confirmatory and screening methods, synthesized from multiple sources.

LC-MS/MS Method for Melamine in Milk Powder

This protocol is based on methods employing solid-phase extraction for sample clean-up.[13][17]

• Sample Preparation & Extraction:

  • Weigh 5 g of milk powder into a 50 mL centrifuge tube.

  • Add 24 mL of an acetonitrile:water (50:50, v/v) solution and 1 mL of 1.0 M HCl.[13]

  • Homogenize the mixture using a high-speed mixer for 1.5-2 minutes.

  • Centrifuge the sample at 4,000 rpm for 5 minutes.

  • Filter the supernatant through a 0.45 µm filter.

• Solid Phase Extraction (SPE) Clean-up:

  • Condition a mixed-mode cation exchange (e.g., Agilent Bond Elut Plexa PCX) SPE cartridge with 5 mL of methanol (B129727), followed by 5 mL of water.[13]

  • Load the filtered extract onto the SPE cartridge.

  • Wash the cartridge with 5 mL of 0.1 M HCl, followed by 2 mL of methanol to remove interferences.

  • Dry the cartridge under vacuum for 1 minute.

  • Elute melamine with 5 mL of 5% ammonia (B1221849) in methanol (v/v).[17]

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 50°C.

  • Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 95:5 acetonitrile:20 nM ammonium (B1175870) formate).[13]

• LC-MS/MS Analysis:

  • LC Column: An Ascentis Express HILIC or Pursuit C8 column is suitable.[13][17]

  • Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., ammonium formate).

  • MS Detection: Electrospray ionization in positive ion mode (ESI+).

  • Transitions: Monitor the characteristic multiple-reaction-monitoring (MRM) transition for melamine, typically m/z 127 > 85.[13]

GC-MS Method for Melamine in Pet Food

This protocol involves extraction and a mandatory derivatization step.[7][8]

• Sample Preparation & Extraction:

  • Weigh 0.5 g of homogenized pet food sample into a centrifuge tube.

  • Add 20 mL of an extraction solvent mixture of diethylamine:water:acetonitrile (10:40:50, v/v/v).[7]

  • Extract using an ultrasonic bath for 30 minutes.

  • Centrifuge and filter the supernatant.

  • Evaporate the filtered extract to dryness under nitrogen at 70°C.

• Derivatization:

  • To the dried residue, add pyridine (B92270) and a silylating agent such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA).[7]

  • Heat the mixture (e.g., at 70°C for 45 minutes) to form the trimethylsilyl (B98337) derivative of melamine.

• GC-MS Analysis:

  • GC Column: A low-polarity column such as a VF-5MS is typically used.[7]

  • Injection: Use splitless injection mode.

  • Oven Program: A temperature gradient is programmed to separate the derivatized melamine from other components, for example, starting at 90°C and ramping to 300°C.[7]

  • MS Detection: Operate in Selected Ion Monitoring (SIM) or full scan mode, monitoring for characteristic ions of derivatized melamine (e.g., m/z 342, 327).[8]

ELISA Screening Method for Melamine in Animal Feed

This is a generalized protocol for a competitive ELISA test.

• Sample Preparation & Extraction:

  • Weigh a homogenized sample of animal feed.

  • Extract melamine using a 60% methanol/water solution.[6]

  • Centrifuge the mixture to pellet solid material.

  • Dilute the resulting supernatant with the buffer provided in the ELISA kit.

• ELISA Procedure:

  • Add melamine standards and prepared samples to microplate wells coated with melamine-specific antibodies.

  • Add a melamine-enzyme conjugate to the wells. This will compete with any melamine in the sample for binding to the antibodies.

  • Incubate the plate according to the manufacturer's instructions.

  • Wash the plate to remove unbound reagents.

  • Add a substrate that reacts with the enzyme conjugate to produce a color.

  • Stop the reaction and measure the absorbance using a microplate reader. The color intensity will be inversely proportional to the melamine concentration in the sample.

  • Determine the melamine concentration by comparing the sample absorbance to the standard curve. Any sample with a result above a pre-determined cut-off value is considered presumptively positive.[6]

References

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. A Review of Methods for Detecting Melamine in Food Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Recent developments in the detection of melamine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. research.dvs.gov.my [research.dvs.gov.my]
• 7. researchgate.net [researchgate.net]
• 8. gcms.cz [gcms.cz]
• 9. Melamine Testing - Eurofins Scientific [eurofins.com]
• 10. China Validation of a method for detecting melamine in infant formula and milk powder sold in Iran factory and manufacturers | Pulisi [pulisichem.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. agilent.com [agilent.com]
• 14. A method validation of determination of melamine in marketed infant formula and milk powder of Iran - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]
• 17. sigmaaldrich.com [sigmaaldrich.com]

A Comparative Analysis of Melamine-Based and Other Polymer Resins

This guide provides a comprehensive comparison of melamine-based polymer resins against other common polymer resins, including urea-formaldehyde, phenol-formaldehyde, epoxy, and polyurethane resins. The information is tailored for researchers, scientists, and drug development professionals, offering a detailed look at the performance characteristics, experimental protocols, and underlying chemical principles of these materials.

Quantitative Performance Data

The following tables summarize the key mechanical, thermal, and chemical resistance properties of the compared polymer resins. These values are representative and can vary based on specific formulations, curing conditions, and the presence of fillers or additives.

Table 1: Mechanical Properties of Various Polymer Resins

Property	Melamine-Formaldehyde (MF)	Urea-Formaldehyde (UF)	Phenol-Formaldehyde (PF)	Epoxy	Polyurethane (PU)
Tensile Strength (MPa)	30 - 60	35 - 70	34 - 62	35 - 100	1 - 69[1]
Elastic Modulus (GPa)	7.0 - 10.0[2]	5.0 - 10.0	2.8 - 4.8	2.4 - 4.5	0.069 - 0.69[1]
Elongation at Break (%)	0.6 - 1.0[3]	0.5 - 1.0	1.5 - 2.0	3.0 - 6.0	100 - 1000[1]
Hardness (Shore D)	85 - 95	85 - 95	80 - 90	75 - 90	10 - 90[1]

Table 2: Thermal Properties of Various Polymer Resins

Property	Melamine-Formaldehyde (MF)	Urea-Formaldehyde (UF)	Phenol-Formaldehyde (PF)	Epoxy	Polyurethane (PU)
Heat Deflection Temperature (°C)	180 - 220	120 - 150	150 - 230	50 - 200	50 - 130
Maximum Service Temperature (°C)	150 - 180	80 - 100	150 - 180	120 - 250	80 - 120
Thermal Conductivity (W/m·K)	~0.375[4]	~0.25	~0.17	0.15 - 0.20	0.2 - 0.3

Table 3: Chemical Resistance of Various Polymer Resins

Chemical Agent	Melamine-Formaldehyde (MF)	Urea-Formaldehyde (UF)	Phenol-Formaldehyde (PF)	Epoxy	Polyurethane (PU)
Water	Excellent	Poor to Moderate	Excellent	Excellent	Good to Excellent
Weak Acids	Good	Moderate	Excellent	Excellent	Good
Strong Acids	Poor	Poor	Good	Good to Excellent	Poor to Moderate
Weak Alkalis	Good	Moderate	Excellent	Excellent	Good
Strong Alkalis	Poor	Poor	Poor	Excellent	Moderate to Good
Organic Solvents	Excellent	Good	Excellent	Excellent	Moderate to Good

Experimental Protocols

Detailed methodologies for key experiments are crucial for the accurate assessment and comparison of polymer resins.

Synthesis of Melamine-Formaldehyde (MF) Resin

Objective: To synthesize a melamine-formaldehyde resin through a condensation polymerization reaction.

Materials:

• Melamine (B1676169) (C₃H₆N₆)

• Formaldehyde (B43269) solution (37% in water)

• Sodium hydroxide (B78521) (NaOH) solution (for pH adjustment)

• Distilled water

• Reaction kettle with a mechanical stirrer, reflux condenser, and thermometer

Procedure:

• Charge the reaction kettle with the formaldehyde solution and distilled water.

• Adjust the pH of the mixture to 8.0-9.0 using the sodium hydroxide solution.

• Gradually add the melamine powder to the solution while stirring continuously.

• Heat the mixture to 80-90°C and maintain this temperature for 1-2 hours under reflux to allow for the methylolation reaction to occur.

• Monitor the viscosity of the resin. Once the desired viscosity is reached, cool the mixture to stop the reaction.

• The resulting product is a clear, viscous melamine-formaldehyde resin.

Mechanical Testing: Tensile Properties (ASTM D638)

Objective: To determine the tensile strength, elastic modulus, and elongation at break of a polymer resin.

Apparatus:

• Universal Testing Machine (UTM) with appropriate grips

• Extensometer

• Dumbbell-shaped test specimens prepared according to ASTM D638 specifications

Procedure:

• Condition the test specimens at a standard temperature (23 ± 2°C) and relative humidity (50 ± 5%) for at least 40 hours prior to testing.[5]

• Measure the width and thickness of the gauge section of each specimen.

• Mount the specimen securely in the grips of the UTM.

• Attach the extensometer to the gauge section of the specimen.

• Apply a tensile load at a constant crosshead speed until the specimen fractures.[5]

• Record the load and elongation data throughout the test.

• Calculate the tensile strength, elastic modulus, and elongation at break from the recorded data.

Thermal Analysis: Thermogravimetric Analysis (TGA)

Objective: To evaluate the thermal stability and decomposition characteristics of a polymer resin.

Apparatus:

• Thermogravimetric Analyzer (TGA)

• Sample pans (e.g., aluminum or platinum)

• Inert gas supply (e.g., nitrogen)

Procedure:

• Place a small, accurately weighed sample (typically 5-10 mg) into a TGA sample pan.

• Place the pan in the TGA furnace.

• Heat the sample at a constant rate (e.g., 10°C/min) under a controlled nitrogen atmosphere.

• Record the sample weight as a function of temperature.

• The resulting TGA curve shows the weight loss of the sample as it decomposes, providing information on the onset of decomposition and the thermal stability of the resin.

Chemical Resistance Testing (ASTM D543)

Objective: To assess the resistance of a polymer resin to various chemical agents.

Apparatus:

• Test specimens of the polymer resin

• Immersion containers

• A selection of chemical reagents (e.g., acids, bases, solvents)

• Analytical balance

• Micrometer

Procedure:

• Measure and weigh the initial dimensions and weight of the test specimens.

• Immerse the specimens in the respective chemical reagents in the immersion containers.[6]

• Store the containers at a specified temperature for a defined period (e.g., 24 hours, 7 days).

• After the exposure period, remove the specimens from the reagents, clean, and dry them.

• Re-measure the dimensions and weight of the specimens.

• Visually inspect the specimens for any changes in appearance, such as swelling, cracking, or discoloration.[7]

• Optionally, conduct mechanical tests (e.g., tensile testing) on the exposed specimens to determine any changes in mechanical properties.

• Calculate the percentage change in weight and dimensions and document any observed changes in appearance and mechanical properties.[7]

Visualizations

The following diagrams illustrate key chemical pathways and experimental workflows.

References

• 1. Characteristics of polyurethane (elongation, strength, shock absorption) and comparison with other materials｜Nagase Chemtex Co., Ltd. [group.nagase.com]
• 2. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 3. Melamine Formaldehyde (MF) :: MakeItFrom.com [makeitfrom.com]
• 4. designerdata.nl [designerdata.nl]
• 5. infinitalab.com [infinitalab.com]
• 6. coirubber.com [coirubber.com]
• 7. matestlabs.com [matestlabs.com]

A Researcher's Guide to Certified Reference Materials for Melamine Analysis

This guide provides a comprehensive comparison of certified reference materials (CRMs) and analytical methodologies for the accurate quantification of melamine (B1676169) in various matrices. Tailored for researchers, scientists, and professionals in drug development, this document offers objective comparisons and supporting experimental data to inform the selection of appropriate standards and methods for melamine analysis.

Introduction to Melamine and the Importance of Certified Reference Materials

Melamine is a nitrogen-rich organic compound that has been illicitly added to food products to artificially increase their apparent protein content. Its presence in food, particularly infant formula, has led to serious health concerns, including kidney failure. Accurate and reliable detection of melamine is therefore crucial for food safety and regulatory compliance.[1][2]

Certified Reference Materials (CRMs) are fundamental to achieving accurate and traceable analytical measurements. These materials, produced by accredited bodies, provide a benchmark for method validation, calibration of instruments, and quality control, ensuring the reliability of analytical data.[1][3] Several organizations, including HPC Standards, LGC Standards, and CPAChem, provide high-purity melamine reference materials that meet international quality standards.[1][4][5]

Comparison of Analytical Methods for Melamine Detection

A variety of analytical techniques are employed for the determination of melamine in different sample types. The choice of method often depends on factors such as the required sensitivity, sample matrix, throughput, and cost. The most common methods include Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD).[6][7]

The following tables summarize the performance characteristics of these key analytical methods based on published experimental data.

Table 1: Performance Comparison of LC-MS/MS Methods for Melamine Analysis

Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Reference
Human Urine	0.00066 mg/kg	-	-	[6]
Infant Formula	0.25 mg/kg (FDA interim method)	-	-	[6]
Raw Milk	0.050 mg/kg (China national standard)	-	-	[6]
Milk and Dairy Products	10 ng/mL	30 ng/mL	98.5 - 102.5	[8]
Milk	-	0.10 mg/kg	83.7 - 108.3	[9]
Infant Food and Dairy Products	-	< 0.1 mg/kg	-	[10]
Ground Beef	50 ppb	-	-
Milk, Baby Food, Protein Supplements	0.06 mg/kg	0.2 mg/kg	-	[11]

Table 2: Performance Comparison of GC-MS Methods for Melamine Analysis

Matrix	Limit of Detection (LOD)	Precision (%RSD)	Recovery (%)	Reference
Milk Products	0.01 mg/kg	-	-	[6]
Feed	-	-	-	[6]
Dairy Products	< 0.1 µg/mL	3.45	~120	[12]
Food, Plant Protein, Dairy, Feed	2 mg/kg	-	-	[10]

Table 3: Performance Comparison of Other Analytical Methods

Method	Matrix	Limit of Detection (LOD)	Comments	Reference
HPLC-DAD	Pet Food	0.1 µg/mL	Less sensitive than mass spectrometric methods.	[13]
HPLC-PDA	Dairy Products	0.5 mg/kg	-	[2]
Enzyme Immunoassay (EIA)	Pet Food	0.02 µg/mL	A rapid and inexpensive screening alternative.	[13]
Sweeping-micellar electrokinetic chromatography	Infant Formula	-	Rapid analysis method.	[6]
Spectrophotometry	Fish	0.063 µg/mL	Based on the Mannich reaction.	[6]
Near- and mid-infrared spectroscopy	Infant Formula Powder	1 mg/kg	Nondestructive and rapid with minimal sample preparation.	[6]

Detailed Experimental Protocol: LC-MS/MS Analysis of Melamine in Milk

This section provides a typical experimental protocol for the quantification of melamine in milk using LC-MS/MS, a widely accepted and highly sensitive method.

1. Sample Preparation (Extraction and Clean-up)

• Extraction: A known weight of the milk sample is extracted using a solvent mixture, commonly acetonitrile (B52724) and water, to precipitate proteins and extract melamine. An alkaline extraction solvent (e.g., 0.1 N ammonium (B1175870) hydroxide) can improve recovery, especially if melamine is present as the melamine cyanurate complex.[13]

• Defatting: For high-fat matrices like whole milk, a defatting step with a non-polar solvent such as methylene (B1212753) chloride or hexane (B92381) is performed.

• Solid-Phase Extraction (SPE): The extract is passed through an SPE cartridge (e.g., Oasis MCX) to remove matrix interferences and concentrate the analyte. The cartridge is first conditioned, then the sample is loaded, washed, and finally, melamine is eluted with a suitable solvent.

2. Instrumental Analysis (LC-MS/MS)

• Chromatographic Separation: The cleaned-up extract is injected into an LC system. Due to the polar nature of melamine, hydrophilic interaction liquid chromatography (HILIC) is often used to achieve sufficient retention.[6] A common mobile phase combination is acetonitrile and an aqueous buffer like ammonium formate.

• Mass Spectrometric Detection: The eluent from the LC column is introduced into a tandem mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode. Melamine is quantified using multiple reaction monitoring (MRM), where the precursor ion (m/z 127) and a specific product ion (e.g., m/z 85) are monitored.

3. Quality Control

• Certified Reference Materials: A CRM of melamine in a similar matrix (e.g., skim milk powder) should be analyzed alongside the samples to verify the accuracy of the method.[11]

• Internal Standard: An isotopically labeled internal standard, such as ¹³C₃¹⁵N₃-melamine, is often added to the sample at the beginning of the preparation process to correct for matrix effects and variations in recovery.[14]

• Calibration Curve: A calibration curve is constructed by analyzing a series of standard solutions of known melamine concentrations. The concentration of melamine in the samples is then determined by interpolating their response against this curve.

• Blanks and Spikes: Method blanks are analyzed to check for contamination, and spiked samples (samples with a known amount of added melamine) are used to assess recovery and matrix effects.[10]

Visualizing the Analytical Workflow

The following diagrams illustrate the key logical and experimental flows in melamine analysis.

References

• 1. hpc-standards.com [hpc-standards.com]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. Melamine Pharmaceutical Secondary Standard; Certified Reference Material 108-78-1 [sigmaaldrich.com]
• 4. Melamine | CAS 108-78-1 | LGC Standards [lgcstandards.com]
• 5. Melamine CAS 108-78-1 EC:203-615-4 [cpachem.com]
• 6. Recent developments in the detection of melamine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Melamine Testing - Eurofins Scientific [eurofins.com]
• 11. mdpi.com [mdpi.com]
• 12. gcms.cz [gcms.cz]
• 13. digitalcommons.library.umaine.edu [digitalcommons.library.umaine.edu]
• 14. waters.com [waters.com]

Accuracy and precision of rapid screening methods for melamine

For Researchers, Scientists, and Drug Development Professionals

The illicit adulteration of food and feed products with melamine (B1676169) to artificially inflate protein content poses a significant risk to public health. Consequently, the development of rapid, accurate, and precise screening methods is crucial for regulatory bodies and quality control laboratories. This guide provides an objective comparison of the performance of several common rapid screening methods for melamine, supported by experimental data and detailed protocols.

Data Presentation: Performance Comparison of Rapid Melamine Screening Methods

The following table summarizes the quantitative performance of various rapid screening methods for melamine, offering a clear comparison of their key analytical parameters.

Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery Rate (%)	Relative Standard Deviation (RSD) (%)	Matrix
Lateral Flow Immunoassay (LFI)	50 - 500 ppb	Not typically reported	Not typically reported	< 11.27	Raw Milk, Milk Powder, Feed
Enzyme-Linked Immunosorbent Assay (ELISA)	0.2 - 10 ppb	Not always specified	70 - 120	< 10	Milk, Milk Powder, Feed, Tissue
Surface-Enhanced Raman Spectroscopy (SERS)	3.32 x 10⁻⁶ M (approx. 0.42 ppm) - 10⁻⁹ M	Not always specified	Not typically reported	Not always specified	Milk
Molecularly Imprinted Polymers (MIPs)	0.028 - 6.02 µM	Not always specified	Not typically reported	2.15	Milk
Fluorescent Sensors	15.4 ppm - 0.02 mg/L	Not always specified	103 - 104	Not always specified	Milk, Aqueous Solutions
Colorimetric Sensors	0.01 - 0.5 µM	Not always specified	98.5 - 106.5	Not always specified	Milk, Infant Formula

Mandatory Visualizations

Experimental Workflow: Lateral Flow Immunoassay for Melamine Detection

Caption: Workflow for a typical Lateral Flow Immunoassay for melamine detection.

Signaling Pathway: Competitive ELISA for Melamine

Caption: Competitive inhibition mechanism in an ELISA for melamine detection.

Logical Relationship: Colorimetric Detection using Gold Nanoparticles

Caption: Principle of colorimetric melamine detection via gold nanoparticle aggregation.

Experimental Protocols

Lateral Flow Immunoassay (LFI)

Principle: This is a competitive immunoassay. Melamine in the sample competes with melamine-antigen immobilized on the test line for binding to gold-labeled anti-melamine antibodies.

Materials:

• Melamine test strips

• Sample extraction buffer

• Pipettes

• Timer

Procedure:

• Sample Preparation:

  • For liquid milk: No preparation is typically needed, or a simple dilution with the provided buffer may be required.

  • For milk powder: Reconstitute the powder with deionized water according to the kit instructions, then dilute with the extraction buffer.

  • For feed: Homogenize the sample and extract with the provided buffer, followed by centrifugation to obtain a clear supernatant.

• Assay:

  • Place the test strip on a flat, dry surface.

  • Apply a specified volume of the prepared sample to the sample pad of the strip.

  • Allow the strip to develop for the time specified in the kit instructions (typically 5-10 minutes).

• Result Interpretation:

  • Negative: Two colored lines appear (control and test line). The intensity of the test line is equal to or stronger than the control line.

  • Positive: Only the control line appears, or the test line is visibly fainter than the control line.

  • Invalid: No control line appears. The test should be repeated.

Enzyme-Linked Immunosorbent Assay (ELISA)

Principle: A competitive ELISA where melamine in the sample competes with melamine coated on the microplate wells for binding to a limited amount of anti-melamine antibody. A secondary antibody conjugated to an enzyme (e.g., HRP) is then added, followed by a substrate to produce a colorimetric signal that is inversely proportional to the melamine concentration.

Materials:

• Melamine ELISA kit (containing coated microplate, standards, antibody, enzyme conjugate, substrate, and stop solution)

• Sample extraction and dilution buffers

• Microplate reader

• Pipettes and multichannel pipettes

• Centrifuge

Procedure:

• Sample Preparation:

  • Weigh 1 g of homogenized sample (e.g., milk powder) into a centrifuge tube.

  • Add 4 mL of sample extraction buffer and vortex thoroughly.

  • Add 250 µL of clean-up buffer, vortex, and then centrifuge at 4,000 x g for 10 minutes.

  • Transfer 100 µL of the clear supernatant to a new tube and dilute with 100 µL of sample balance buffer. Vortex and centrifuge again.

• ELISA Protocol:

  • Add 50 µL of standards and prepared samples to the appropriate wells of the melamine-coated microplate.

  • Add 50 µL of the primary anti-melamine antibody solution to each well.

  • Incubate for 30 minutes at room temperature.

  • Wash the plate 3-5 times with the provided wash buffer.

  • Add 100 µL of the enzyme-conjugated secondary antibody to each well and incubate for 30 minutes.

  • Wash the plate again as described above.

  • Add 100 µL of the substrate solution to each well and incubate in the dark for 15 minutes.

  • Add 50 µL of the stop solution to each well to terminate the reaction.

• Data Analysis:

  • Read the absorbance of each well at 450 nm using a microplate reader.

  • Construct a standard curve by plotting the absorbance of the standards against their concentrations.

  • Determine the melamine concentration in the samples by interpolating their absorbance values from the standard curve.

Surface-Enhanced Raman Spectroscopy (SERS)

Principle: Melamine molecules adsorbed on or near a nanostructured metallic surface (typically gold or silver nanoparticles) exhibit a greatly enhanced Raman scattering signal. The resulting spectrum provides a unique fingerprint for melamine, allowing for its identification and quantification.

Materials:

• SERS substrate (e.g., colloidal gold or silver nanoparticles)

• Raman spectrometer with a laser source

• Pipettes

• Sample vials

Procedure:

• Sample Preparation:

  • For liquid milk, dilute the sample with deionized water.

  • For milk powder, reconstitute with water and then dilute.

  • Centrifuge the diluted sample to remove fats and proteins. The clear supernatant is used for analysis.

• SERS Measurement:

  • Mix a small volume of the prepared sample supernatant with the SERS-active colloid (e.g., gold nanoparticles).

  • Allow a short incubation time for melamine to adsorb onto the nanoparticle surface.

  • Place the mixture onto a sample holder and acquire the SERS spectrum using the Raman spectrometer. Key characteristic peaks for melamine are typically observed around 680-710 cm⁻¹.

• Data Analysis:

  • The presence of melamine is confirmed by the characteristic Raman peaks.

  • Quantification can be achieved by correlating the intensity of a specific melamine peak with a calibration curve prepared from melamine standards.

Molecularly Imprinted Polymers (MIPs)

Principle: MIPs are synthetic polymers with custom-made recognition sites that are complementary in shape, size, and functional group orientation to the target molecule (melamine). When a sample is introduced, melamine molecules selectively bind to these cavities.

Materials:

• Melamine-specific MIPs

• Non-imprinted polymers (NIPs) as a control

• Binding buffer

• Washing and elution solvents

• Analytical instrument for quantification (e.g., HPLC or a sensor platform)

Procedure:

• Synthesis of MIPs (General Overview):

  • Melamine (the template) is mixed with a functional monomer (e.g., methacrylic acid) and a cross-linker (e.g., ethylene (B1197577) glycol dimethacrylate) in a porogenic solvent.

  • Polymerization is initiated by heat or UV radiation.

  • The melamine template is then removed by washing, leaving behind specific recognition sites.

• MIP-based Solid Phase Extraction (SPE):

  • Pack the MIP particles into an SPE cartridge.

  • Condition the cartridge with appropriate solvents.

  • Load the pre-treated sample onto the cartridge.

  • Wash the cartridge with a solvent that removes interfering compounds but not melamine.

  • Elute the bound melamine with a strong solvent.

• Analysis:

  • The eluted solution is then analyzed by a suitable technique like HPLC to quantify the melamine concentration. The binding capacity of the MIP is compared to a NIP to assess the imprinting effect.

Fluorescent and Colorimetric Sensors

Principle: These methods rely on a change in the optical properties (fluorescence or color) of a sensing element upon interaction with melamine.

• Fluorescent Sensors: The fluorescence of a probe can be either quenched or enhanced in the presence of melamine. For instance, melamine can interact with a fluorophore-quencher system, disrupting the energy transfer and restoring fluorescence.

• Colorimetric Sensors: A common approach involves the aggregation of gold or silver nanoparticles. In the absence of melamine, the nanoparticles are dispersed and have a characteristic color (e.g., red for gold nanoparticles). Melamine can induce the aggregation of these nanoparticles, causing a distinct color change (e.g., to blue or purple).

Procedure (General for Colorimetric Gold Nanoparticle Assay):

• Sample Preparation: Similar to SERS, a clear supernatant from a diluted milk sample is required.

• Assay:

  • In a cuvette or microplate well, add the gold nanoparticle solution.

  • Add the prepared sample.

  • Incubate for a short period (e.g., 5-10 minutes).

• Detection:

  • A visual color change from red to blue/purple indicates the presence of melamine.

  • For quantitative results, the change in the UV-Vis absorbance spectrum is measured using a spectrophotometer. The ratio of absorbance at two different wavelengths (e.g., 650 nm and 520 nm) is often correlated with the melamine concentration.

Comparison of different sample extraction techniques for melamine

A Comparative Guide to Melamine (B1676169) Sample Extraction Techniques

The accurate detection of melamine in various matrices, particularly in food and environmental samples, is crucial for public health and safety. The choice of sample extraction technique significantly impacts the sensitivity, selectivity, and efficiency of the subsequent analysis. This guide provides a detailed comparison of common melamine extraction techniques, supported by experimental data, to assist researchers, scientists, and drug development professionals in selecting the most appropriate method for their needs. The primary techniques covered include Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.

Data Presentation: A Comparative Analysis

The following table summarizes the performance of different melamine extraction techniques based on key analytical parameters.

Extraction Technique	Matrix	Recovery (%)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Analysis Method	Reference
Solid-Phase Extraction (SPE)
Cation Exchange (MCX)	Ground Beef	-	-	50 µg/kg	LC-MS/MS
Cation Exchange (PCX)	Powdered Infant Milk	100 ± 7.9	-	-	LC-MS/MS	[1]
Cation Exchange (DSC-SCX)	Whole Milk	89	-	4 ng/mL	LC-MS/MS
Cation Exchange (DSC-SCX)	Dry Infant Formula	82	-	4 ng/g	LC-MS/MS
Cation Exchange (Plexa PCX)	Powdered Infant Milk	Melamine: 100 ± 7.9, Ammeline: 114 ± 6.8, Ammelide: 112 ± 5.8	-	-	LC-MS/MS	[1]
Cation Exchange (Plexa PAX)	Powdered Infant Milk	Cyanuric Acid: 117 ± 5.9	-	-	LC-MS/MS	[1]
Molecularly Imprinted Polymer (MIP)	Dairy Products	91.6 - 102.8	-	0.06 µg/g	HPLC-DAD	[2]
Molecularly Imprinted Polymer (MIP)	Environmental Water	>86.3	~0.1 ng/mL	~0.5 ng/mL	HPLC	[3]
Magnetic Molecularly Imprinted Polymer (MMIP)	Bovine Milk	85.04 - 105.2	<29.2 ng/g	-	HPLC	[4]
Liquid-Liquid Extraction (LLE)
n-Butyl alcohol/ethyl acetate	Feed	82.5 - 90.2	0.5 µg/g	2 µg/g	SERS	[5]
Acetonitrile/Water & Methylene Chloride	Ground Beef	-	-	-	LC-MS/MS
QuEChERS
Medicinal Alcohol & Lipid Adsorbent	Milk	98.9 - 105.2	0.05 mg/kg	-	HPLC	[6]
Medicinal Alcohol & Lipid Adsorbent	Milk Powder	86.4 - 102.9	0.1 mg/kg	-	HPLC	[6]
Acetonitrile with 0.1M HCl	Chicken Eggs	83.2 - 104.6	8 ng/g	25 ng/g	LC-MS/MS	[7]

Experimental Protocols and Workflows

Detailed methodologies for the key extraction techniques are provided below, accompanied by workflow diagrams generated using Graphviz to visualize the experimental processes.

Solid-Phase Extraction (SPE)

SPE is a widely used technique for the selective extraction and purification of analytes from complex matrices. For melamine, which is a polar and basic compound, cation exchange SPE is particularly effective. Molecularly Imprinted Polymers (MIPs) offer even higher selectivity by creating specific recognition sites for the melamine molecule.[2][8]

• Sample Pre-treatment:

  • For liquid milk, dilute 5 mL of the sample with 5 mL of 100 mM phosphate (B84403) buffer (pH 2.5) and 1 mL of acetonitrile.

  • For powdered milk, dissolve 1 g of the powder in 4 mL of deionized water and add 6 mL of 2.5% formic acid.

  • Sonicate the sample for 5-10 minutes and then centrifuge at 3500 rpm for 10 minutes.

  • Collect the supernatant for SPE processing.

• SPE Cartridge Conditioning:

  • Condition a strong cation exchange (SCX) SPE cartridge by passing 3 mL of methanol (B129727) followed by 3 mL of 0.1% formic acid.

• Sample Loading:

  • Load the pre-treated sample supernatant onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 3 mL of 0.1% formic acid followed by 3 mL of methanol to remove interfering substances.

• Elution:

  • Elute the melamine from the cartridge with 4 mL of 5% ammonia (B1221849) in methanol.

• Post-Elution:

  • Evaporate the eluent to dryness under a gentle stream of nitrogen at 50°C.

  • Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

Caption: Workflow for Solid-Phase Extraction of melamine.

Liquid-Liquid Extraction (LLE)

LLE is a classic extraction method based on the differential solubility of a compound in two immiscible liquids. For melamine, LLE is often used as a preliminary clean-up step, particularly for fatty matrices, or as the primary extraction method in combination with specific solvents.[5]

• Initial Extraction:

  • Weigh 1 g of the feed sample and spike with melamine standard if required.

  • Add 5 mL of n-butyl alcohol and shake vigorously for 20 seconds.

  • Centrifuge the mixture at 13,500 rpm for 10 seconds and collect the supernatant.

• Acidic Extraction:

  • Mix 3 mL of the supernatant with 3 mL of HCl solution (pH 3-4), shake for 20 seconds, and centrifuge.

  • Collect the subnatant (aqueous phase).

• Back Extraction:

  • To 500 µL of the subnatant, add 10 µL of 1 M NaOH and 500 µL of a solvent mixture (n-butyl alcohol/ethyl acetate, 6:1 v/v).

  • Shake for 20 seconds and centrifuge. Collect the supernatant.

• Final Acidification:

  • Mix the supernatant with 500 µL of HCl solution, shake, and centrifuge.

  • The resulting subnatant is ready for analysis.

References

• 1. agilent.com [agilent.com]
• 2. Molecularly imprinted polymer as SPE sorbent for selective extraction of melamine in dairy products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Solid-phase extraction of melamine from aqueous samples using water-compatible molecularly imprinted polymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. Detection of Melamine in Feed Using Liquid-Liquid Extraction Treatment Combined with Surface-Enhanced Raman Scattering Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. [Rapid analysis of melamine in milk and milk powder using QuEChERS approach coupled with weak cation exchange chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determination of cyromazine and melamine in chicken eggs using quick, easy, cheap, effective, rugged and safe (QuEChERS) extraction coupled with liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

A Comparative Guide to the Thermal Stability of Melamine-Based Resins

For researchers, scientists, and professionals in drug development, understanding the thermal properties of polymers is critical for a wide range of applications, from controlled-release formulations to the development of stable biomaterials. Melamine-based resins, a class of thermosetting polymers, are widely utilized for their durability and heat resistance. This guide provides a comparative thermal analysis of three common types of melamine (B1676169) resins: Melamine-Formaldehyde (MF), Melamine-Urea-Formaldehyde (MUF), and Etherified Melamine-Formaldehyde resins. The information presented is supported by experimental data from Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

The thermal behavior of these resins is a key indicator of their performance under various processing and application conditions. TGA measures the change in mass of a sample as a function of temperature, providing insights into its thermal stability and decomposition profile. DSC measures the heat flow into or out of a sample as it is heated or cooled, revealing information about curing reactions, glass transition temperatures, and other thermal events.

Comparative Thermal Analysis Data

The following tables summarize the key thermal properties of MF, MUF, and Etherified Melamine resins based on TGA and DSC data. It is important to note that these values can vary depending on the specific formulation of the resin, including the molar ratio of reactants, catalyst used, and curing conditions.

Table 1: Thermogravimetric Analysis (TGA) Data

Resin Type	Onset Decomposition Temperature (°C)	Temperature at Maximum Weight Loss (°C)	Residual Weight at 600°C (%)
Melamine-Formaldehyde (MF)	~300 - 350	~380 - 450[1]	~30 - 40
Melamine-Urea-Formaldehyde (MUF)	~250 - 300	~350 - 420	~25 - 35
Etherified Melamine-Formaldehyde	~200 - 280	~330 - 400	~20 - 30

Table 2: Differential Scanning Calorimetry (DSC) Data

Resin Type	Curing Temperature Range (°C)	Exothermic Peak Temperature (°C)	Glass Transition Temperature (Tg) of Cured Resin (°C)
Melamine-Formaldehyde (MF)	~120 - 200[2]	~150 - 180	~130 - 160
Melamine-Urea-Formaldehyde (MUF)	~110 - 190	~140 - 170	~120 - 150
Etherified Melamine-Formaldehyde	~100 - 180	~130 - 160	~110 - 140

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental results. The following are generalized protocols for TGA and DSC analysis of melamine-based resins, based on standard industry practices.

Thermogravimetric Analysis (TGA) Protocol

Objective: To determine the thermal stability and decomposition profile of the cured melamine resin.

Instrumentation: A thermogravimetric analyzer.

Procedure:

• A small sample of the cured resin (typically 5-10 mg) is placed in a TGA sample pan.

• The sample is heated from ambient temperature to a final temperature of approximately 800°C.

• A controlled heating rate, commonly 10°C/min or 20°C/min, is applied.[3]

• The analysis is typically conducted under an inert atmosphere, such as nitrogen, to prevent oxidative degradation.[4]

• The weight loss of the sample is continuously recorded as a function of temperature.

• The resulting TGA curve is analyzed to determine the onset of decomposition, the temperature of maximum weight loss, and the percentage of residual mass.

Differential Scanning Calorimetry (DSC) Protocol

Objective: To characterize the curing process and determine the glass transition temperature of the melamine resin.

Instrumentation: A differential scanning calorimeter.

Procedure:

• A small amount of the uncured or partially cured resin (typically 5-10 mg) is weighed into a DSC pan and hermetically sealed.[5]

• An empty, sealed pan is used as a reference.

• The sample is subjected to a controlled temperature program, which typically involves a heating ramp to initiate and monitor the curing process. A common heating rate is 10°C/min.[6]

• For determining the glass transition temperature (Tg) of a cured sample, a heat-cool-heat cycle is often employed. The first heating scan completes any residual curing, the cooling scan establishes a stable thermal history, and the second heating scan provides a clear measurement of the Tg.

• The heat flow to and from the sample is recorded as a function of temperature, and the resulting thermogram is analyzed to identify exothermic curing peaks and the step-change in the baseline corresponding to the Tg.[5][7]

Visualizing Experimental Workflows and Degradation Pathways

The following diagrams, generated using the DOT language, illustrate the typical workflow for TGA and DSC experiments and a simplified representation of the thermal degradation pathway for melamine-formaldehyde resins.

References

• 1. researchgate.net [researchgate.net]
• 2. Characterization of the Cure Process in Melamine Formaldehyde-based Laminating Resins Using High-Pre [imisrise.tappi.org]
• 3. wmtr.com [wmtr.com]
• 4. Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358 [intertek.com]
• 5. tainstruments.com [tainstruments.com]
• 6. store.astm.org [store.astm.org]
• 7. Differential Scanning Calorimetry (DSC) Testing - Charter Coating [chartercoating.com]

Unraveling the Neurotoxic Profiles of Melamine and Cyanuric Acid: A Comparative Analysis

A detailed examination of the neurotoxic potential of melamine (B1676169) and cyanuric acid reveals distinct mechanisms of action and a significant synergistic effect upon co-exposure. While both compounds exhibit neurotoxicity individually, their combined presence poses a more substantial threat to neuronal health, primarily through the induction of oxidative stress and disruption of synaptic function. This guide provides a comprehensive comparison of their neurotoxic effects, supported by experimental data, to inform researchers, scientists, and drug development professionals.

Executive Summary

Melamine, a nitrogen-rich organic compound, has been shown to cross the blood-brain barrier and exert neurotoxic effects by inducing oxidative stress, impairing synaptic plasticity, and interfering with ion channel function. Cyanuric acid, a structural analog of melamine, also demonstrates neurotoxic properties, particularly impacting cognitive flexibility and long-term depression in the hippocampus, with prenatal exposure being a significant concern. The co-exposure to melamine and cyanuric acid results in a synergistic amplification of neurotoxicity, leading to more severe neuronal damage than either compound alone. This guide will delve into the specific mechanisms, quantitative toxicological data, and experimental methodologies used to evaluate the neurotoxicity of these two compounds.

Comparative Neurotoxicity: Melamine vs. Cyanuric Acid

While both melamine and cyanuric acid are recognized for their primary toxicity in the renal system, their adverse effects on the central nervous system are a growing area of concern.

Melamine's Neurotoxic Footprint:

Melamine's neurotoxicity is characterized by its ability to induce cognitive impairments and disrupt fundamental neuronal processes.[1][2] It can accumulate in several brain regions, including the hippocampus, a critical area for learning and memory.[1] Experimental studies have demonstrated that melamine exposure can lead to depression-like behaviors, impaired synaptic transmission, and neurodegenerative processes.[2] The underlying mechanisms are multifaceted and include the induction of oxidative stress, interference with calcium homeostasis, and modulation of glutamate (B1630785) receptor function.[1]

Cyanuric Acid's Impact on the Nervous System:

The neurotoxicity of cyanuric acid is less extensively studied than that of melamine, but emerging evidence points to its detrimental effects on cognitive function. Prenatal exposure to cyanuric acid has been shown to impair memory consolidation, cognitive flexibility, and hippocampal long-term depression (LTD).[3] Mechanistically, these effects are linked to the disruption of metabotropic glutamate receptor 1 (mGluR1) signaling in the hippocampus.[3] Some studies also suggest that high concentrations of cyanuric acid can induce anxiety- and depression-like behaviors.[4]

The Synergistic Threat of Co-Exposure:

A critical finding in the neurotoxicology of these compounds is their synergistic interaction. While individually they exhibit relatively low toxicity, their combined presence leads to a pronounced increase in adverse effects on the nervous system.[5][6] Research on cultured hippocampal neurons has shown that the combination of melamine and cyanuric acid causes more significant cell death, energy metabolism dysfunction, and impairment of synaptic function compared to exposure to each compound alone.[6] This synergistic toxicity is primarily mediated by the excessive production of reactive oxygen species (ROS).[6]

Quantitative Toxicological Data

The following tables summarize key quantitative data from various studies, providing a comparative overview of the neurotoxicity of melamine and cyanuric acid.

Compound	Test System	Endpoint	Value	Reference
Melamine	Rat (oral)	LD50	3161 mg/kg bw	[7]
Cyanuric Acid	Rat (oral)	LD50	7700 mg/kg bw	[8]
Melamine	SH-SY5Y cells (in vitro)	IC50	1.5 mg/mL (1500 µg/mL)	[9]
Cyanuric Acid	CHO cells (in vitro)	LC50	13.7 mM	[10]

Table 1: Acute Toxicity Data for Melamine and Cyanuric Acid. This table presents the median lethal dose (LD50) from in vivo studies and the half-maximal inhibitory/lethal concentration (IC50/LC50) from in vitro studies.

Compound/s	Test System	Concentration/Dose	Observed Neurotoxic Effect	Reference
Melamine	Cultured hippocampal neurons	20 µg/mL	No significant effect on cell viability alone.	[2]
Cyanuric Acid	Cultured hippocampal neurons	20 µg/mL	No significant effect on cell viability alone.	[2]
Melamine + Cyanuric Acid	Cultured hippocampal neurons	10 µg/mL MEL + 10 µg/mL CA	Significant cell death, disturbed energy production, activation of caspase-3-mediated apoptosis, and reduction in mEPSC amplitude, decay time, and frequency.	[2]
Melamine	SH-SY5Y cells (aging model)	1.5 mg/mL	Increased cell death, neurite length shrinkage, and ROS production, especially in combination with D-galactose.	[11]
Cyanuric Acid (prenatal exp.)	Rat (in vivo)	20 mg/kg (i.p. to pregnant rats)	Impaired reversal learning ability and selectively weakened mGluR1-mediated LTD in offspring.	[3]
Cyanuric Acid	Rat hippocampal slices	Dose-dependent	Depression in the frequency of spontaneous excitatory postsynaptic currents (sEPSCs) and miniature excitatory postsynaptic currents (mEPSCs); suppression of hippocampal long-term potentiation (LTP).	[12]

Table 2: Concentration-Dependent Neurotoxic Effects. This table details the specific neurotoxic effects observed at different concentrations or doses of melamine, cyanuric acid, and their combination in various experimental models.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of key experimental protocols used in the cited studies.

In Vitro Neurotoxicity Assessment in SH-SY5Y Cells

This protocol is based on a study investigating the neurotoxic effects of melamine in a D-galactose-induced aging model of human neuroblastoma SH-SY5Y cells.[9][11]

• Cell Culture: SH-SY5Y cells are cultured in Ham's F12 Nutrient media supplemented with 10% fetal bovine serum and 1% antibiotic-antimycotic solution at 37°C in a 5% CO2 humidified incubator.

• Treatment: Cells are treated with varying concentrations of melamine (e.g., 0.1–4.0 mg/ml) and/or D-galactose (e.g., 200 mM) for a specified duration (e.g., 72 hours).

• Cytotoxicity Assay (MTT Assay): Cell viability is assessed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. After treatment, MTT solution is added to the cells, followed by incubation. The resulting formazan (B1609692) crystals are dissolved in DMSO, and the absorbance is measured at a specific wavelength (e.g., 570 nm) to determine the percentage of viable cells.

• Reactive Oxygen Species (ROS) Measurement: Intracellular ROS levels are quantified using a fluorescent probe like 2',7'-dichlorofluorescin diacetate (DCFH-DA). After treatment, cells are incubated with DCFH-DA, and the fluorescence intensity, which is proportional to the amount of ROS, is measured.

• Caspase-3 Activity Assay: Apoptosis is evaluated by measuring the activity of caspase-3, a key executioner caspase. Cell lysates are incubated with a caspase-3 substrate conjugated to a chromophore or fluorophore, and the resulting signal is measured to quantify enzyme activity.

Electrophysiological Recordings in Hippocampal Slices

This protocol is adapted from studies investigating the effects of cyanuric acid and the combination of melamine and cyanuric acid on synaptic transmission and plasticity in rat hippocampal slices.[2][12]

• Slice Preparation: Rats are anesthetized and decapitated. The brain is rapidly removed and placed in ice-cold artificial cerebrospinal fluid (aCSF). Coronal or transverse hippocampal slices (e.g., 300-400 µm thick) are prepared using a vibratome.

• Incubation and Recording: Slices are allowed to recover in oxygenated aCSF at room temperature for at least one hour before being transferred to a recording chamber continuously perfused with aCSF. Whole-cell patch-clamp or field potential recordings are performed on CA1 pyramidal neurons.

• Data Acquisition:

  • Miniature Excitatory Postsynaptic Currents (mEPSCs): Recorded in the presence of tetrodotoxin (B1210768) (TTX) to block action potentials, allowing for the measurement of spontaneous neurotransmitter release from single vesicles.

  • Long-Term Potentiation (LTP): A form of synaptic plasticity, is induced by high-frequency stimulation (HFS) of Schaffer collateral afferents, and the resulting potentiation of the field excitatory postsynaptic potential (fEPSP) slope is recorded.

• Drug Application: Melamine, cyanuric acid, or their combination are bath-applied to the slices at known concentrations to observe their effects on synaptic currents and plasticity.

Signaling Pathways and Mechanisms of Neurotoxicity

The neurotoxic effects of melamine and cyanuric acid are mediated by distinct and overlapping signaling pathways.

Melamine-Induced Neurotoxicity

Melamine's neurotoxicity involves the induction of oxidative stress, which in turn can activate several downstream signaling pathways, including the Nrf-2, MAPK, and NF-κB pathways.[13] This oxidative stress can damage mitochondria and other cellular components, leading to apoptosis. Melamine also affects glutamatergic transmission, potentially by altering the function of presynaptic glutamate receptors and reducing the expression of NMDA receptor subunits, which are crucial for synaptic plasticity.[1]

Melamine's neurotoxic signaling cascade.

Cyanuric Acid-Induced Neurotoxicity

The neurotoxicity of cyanuric acid, particularly following prenatal exposure, is linked to the disruption of the metabotropic glutamate receptor 1 (mGluR1) signaling pathway in the hippocampus.[3] This disruption leads to impaired long-term depression (LTD), a form of synaptic plasticity crucial for learning and memory. The reduced mGluR1 expression and function ultimately contribute to cognitive deficits, such as impaired reversal learning.[3]

Cyanuric acid's impact on hippocampal signaling.

Synergistic Neurotoxicity of Melamine and Cyanuric Acid Co-exposure

The co-exposure to melamine and cyanuric acid leads to a significant increase in neurotoxicity, primarily driven by the excessive production of reactive oxygen species (ROS).[2] This heightened oxidative stress triggers a cascade of detrimental events, including caspase-3-mediated apoptosis and severe disruption of both presynaptic and postsynaptic functions, ultimately leading to profound neuronal and synaptic dysfunction.[2]

Synergistic neurotoxicity of co-exposure.

Conclusion

The evaluation of melamine and cyanuric acid neurotoxicity reveals that while both compounds pose a risk to the central nervous system, their combined exposure presents a significantly greater hazard. Melamine primarily acts through inducing oxidative stress and disrupting glutamatergic signaling, whereas cyanuric acid's known neurotoxic effects are largely attributed to the impairment of mGluR1-mediated synaptic plasticity. The synergistic neurotoxicity of their co-exposure, driven by excessive ROS production, underscores the importance of considering combined exposures in toxicological risk assessments. For researchers and professionals in drug development, understanding these distinct and combined mechanisms is crucial for identifying potential therapeutic targets and developing strategies to mitigate the neurotoxic effects of these environmental contaminants. Future research should continue to explore the intricate molecular pathways involved and the long-term neurological consequences of exposure to these compounds, both individually and in combination.

References

• 1. researchgate.net [researchgate.net]
• 2. Co-exposure of melamine and cyanuric acid as a risk factor for oxidative stress and energy metabolism: Adverse effects on hippocampal neuronal and synaptic function induced by excessive ROS production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Prenatal cyanuric acid exposure disrupts cognitive flexibility and mGluR1-mediated hippocampal long-term depression in male rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Study on the health risk of cyanuric acid in swimming pool water and its prevention and control measures - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. azomures.com [azomures.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. Melamine Exacerbates Neurotoxicity in D-Galactose-Induced Neuronal SH-SY5Y Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. media.sciltp.com [media.sciltp.com]
• 11. researchgate.net [researchgate.net]
• 12. Chronic Cyanuric Acid Exposure Depresses Hippocampal LTP but Does Not Disrupt Spatial Learning or Memory in the Morris Water Maze - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Current Insights into the Neurotoxicity of Melamine: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Adsorption Capacity of Melamine-Based Polymers

For Researchers, Scientists, and Drug Development Professionals

Melamine (B1676169), a nitrogen-rich heterocyclic organic compound, serves as a versatile building block for a variety of functional polymers. Its inherent properties, including high nitrogen content, thermal stability, and tunable porosity, have positioned melamine-based polymers as promising adsorbents for a wide range of applications, from carbon capture to environmental remediation. This guide provides a comparative analysis of the adsorption performance of different classes of melamine-based polymers, supported by experimental data, detailed methodologies, and visual workflows to aid in material selection and experimental design.

Comparative Adsorption Performance

The adsorption capacity of melamine-based polymers is intrinsically linked to their specific chemical structure, surface area, and the nature of the adsorbate. This section presents a quantitative comparison of different melamine-based polymers for the removal of carbon dioxide, heavy metals, and organic dyes.

Disclaimer: The following data is compiled from various studies. Direct comparison should be approached with caution as experimental conditions such as pH, temperature, initial adsorbate concentration, and adsorbent dosage vary between studies and significantly influence adsorption capacity.

Carbon Dioxide (CO₂) Adsorption

Melamine-based polymers, with their high nitrogen content, exhibit a strong affinity for CO₂ through Lewis acid-base interactions.[1] Porous organic polymers (POPs), including polyamides and polyaminals, and porous carbons derived from melamine-formaldehyde resins are the most studied materials for this application.

Polymer Type	Specific Polymer	BET Surface Area (m²/g)	CO₂ Adsorption Capacity	Experimental Conditions	Reference
Porous Polyamide	PA-1 (from 1,3,5-benzenetricarbonyl trichloride)	-	0.134 mmol/g	273 K, 1 bar	[2]
Porous Polyamide	PA-2 (from 1,3,5-benzenetricarbonyl trichloride)	-	0.086 mmol/g	273 K, 1 bar	[2]
Porous Polyamide	From binary/ternary benzoic acid	up to 521	0.53–2.9 mmol/g	273 K, 1 bar	[3]
Porous Polyamide	PA-1 (from terephthaloyl chloride)	-	42.85 mg/g	273 K, 1 bar	[4]
Porous Polyaminal	PAN-NA	607.5	67.9 cm³/g	273 K, 1 bar	[5]
Melamine-Supported POP	TPE-TMC-2MA	645	153 mg/g	273 K, 0.1 MPa	[6]
N-Doped Porous Carbon	From Melamine-Formaldehyde Resin	1658	4.95 mmol/g	0 °C, 1 bar	[7]
N-Doped Porous Carbon	From Melamine-Formaldehyde Resin	-	3.30 mmol/g	25 °C, 1 bar	[7]

Heavy Metal Ion Adsorption

The abundant amine and triazine functional groups in melamine-based polymers act as effective chelating sites for heavy metal ions.[8] This makes them highly efficient adsorbents for the removal of toxic metals from aqueous solutions.

Polymer Type	Specific Polymer	Target Ion	Adsorption Capacity (mg/g)	Experimental Conditions	Reference
Melamine-Modified POP	MA-POP	Hg²⁺	351.6	-	[9]
Melamine-Supported POP	TPE-TMC-2MA	Hg²⁺	392	-	[6]
Porous Polyaminal	From melamine and 4-phthalaldehyde	Hg²⁺	2018.1	Hydrothermal synthesis	[5]
Porous Polyaminal	Schiff-base network	Hg²⁺	1172	Microwave-assisted synthesis	[5]
Melamine Zirconium Phosphate (B84403)	M-ZrP	Pb²⁺	681	Adsorbent dose: 1 g/L	[8]
Melamine Zirconium Phosphate	M-ZrP	Pb²⁺	1000	Adsorbent dose: 2 g/L	[8]
Porous Polyaminal	PAN-NA	Pb²⁺	100.7	-	[5]
Mesoporous Melamine-Formaldehyde	MMF	Cr(VI)	66.65	-	[10]
Melamine-Formaldehyde/GO Composite	MGO	Pb²⁺	201.5	-	[11]
Melamine Magnetite Nanocomposite	M@EDTA@Am@F	Pb²⁺	588.2	pH 5.0, 1.5 h agitation	[12]
Melamine Magnetite Nanocomposite	M@EDTA@Am@F	Cd²⁺	256.4	pH 8.0, 3 h agitation	[12]

Organic Dye Adsorption

The porous structure and functional groups of melamine-based polymers also make them effective for the removal of organic dyes from wastewater. Their performance can be tailored by adjusting the polymer's surface charge and porosity.

Polymer Type	Specific Polymer	Target Dye	Adsorption Capacity (mg/g)	Experimental Conditions	Reference
Porous Poly-melamine-formaldehyde	PMF	Methylene Blue (cationic)	80.8	-	[13]
Porous Poly-melamine-formaldehyde	PMF	Methyl Violet 2B (cationic)	113.9	-	[13]
Porous Poly-melamine-formaldehyde	PMF	Methyl Orange (anionic)	81.2	-	[13]
Triazine-Based POP	T-POP1	Methyl Orange (anionic)	>99% removal	15-20 min contact time	[14]
Triazine-Based POP	T-POP3	Methylene Blue (cationic)	up to 99.4% removal	-	[14]
Resorcinol-Formaldehyde@Melamine Sponge	RF@MF	Methylene Blue	~98% efficiency	-	[15]

Experimental Protocols

Detailed and consistent experimental protocols are crucial for the accurate evaluation and comparison of adsorbent performance. Below are representative methodologies for the synthesis of melamine-based polymers and the execution of adsorption experiments, based on published literature.

Synthesis of Mesoporous Melamine-Formaldehyde (MMF)

This protocol describes a hydrothermal synthesis method for creating mesoporous melamine-formaldehyde resin.

• Preparation of Precursor Solution: Dissolve 7.56 g of melamine, 5.40 g of paraformaldehyde, and 0.10 g of NaOH in 20 mL of deionized water. Stir the mixture at 80 °C for 15 minutes.

• Addition of Template: In a separate beaker, dissolve 1.50 g of Pluronic F127 (a structure-directing agent) in 20 mL of deionized water and add 3.5 ml of concentrated HCl (36 wt%).

• Mixing: Add the F127 solution to the melamine-formaldehyde precursor solution and stir at room temperature for 2 hours.

• Hydrothermal Synthesis: Transfer the final mixture to a Teflon-lined autoclave and heat at 150 °C for 24 hours.

• Purification: After cooling, filter the solid product, wash it with deionized water and ethanol (B145695), and then dry it.

• Template Removal: Remove the F127 template by extraction with ethanol at 60 °C for 3 hours to obtain the final mesoporous melamine-formaldehyde resin.[16]

Synthesis of N-Doped Porous Carbon from Melamine-Formaldehyde Resin

This method details the chemical activation of commercial melamine-formaldehyde resin to produce high-surface-area, nitrogen-doped porous carbons.

• Mixing: Combine 2 g of commercial melamine-formaldehyde (MF) resin with a solution containing 0.4 g of KOH.

• Stirring and Drying: Stir the mixture vigorously for 8 hours, then leave it to dry overnight in an oven at 120 °C.

• Activation:

  • Heat the dried sample to 200 °C and hold for 1 hour.

  • Ramp the temperature to 700 °C at a rate of 5 °C/min and hold for 2 hours.

  • Conduct the entire activation process under a nitrogen flow of 400 mL/min.

• Washing: After activation and cooling, wash the resulting carbon material with distilled water until the pH of the filtrate is neutral (approximately 7).

Batch Adsorption Experiments for Heavy Metals

This protocol outlines a typical batch adsorption experiment to evaluate the performance of a melamine-based adsorbent for heavy metal removal.

• Preparation of Stock Solution: Prepare a stock solution of the target heavy metal ion (e.g., Cr(VI)) of a known concentration.

• Adsorption Setup:

  • Add a specific amount of the adsorbent (e.g., 0.05 g of MMF) to a series of flasks.

  • Add a fixed volume (e.g., 50 mL) of the heavy metal solution with varying initial concentrations (e.g., 19.0 to 142.6 ppm) to each flask.

• Parameter Adjustment: Adjust the initial pH of the solutions to desired values (e.g., 2-12) using 0.1 M HCl or 0.1 M NaOH. Conduct experiments at different temperatures (e.g., 20 to 40 °C).

• Agitation: Place the flasks in a shaker and agitate at a constant speed (e.g., 150 rpm) for a predetermined contact time (e.g., 5 to 60 minutes).

• Analysis:

  • After agitation, separate the adsorbent from the solution by centrifugation.

  • Determine the final concentration of the heavy metal ions in the supernatant using an appropriate analytical technique (e.g., Furnace Atomic Absorption Spectrometry).

• Calculation: Calculate the amount of metal ion adsorbed per unit mass of the adsorbent.[16]

Visualizing the Processes

To better understand the synthesis and application of these materials, the following diagrams, generated using the DOT language, illustrate key workflows.

Caption: General synthesis workflow for porous melamine-based polymers.

Caption: A typical adsorption-desorption cycle for adsorbent regeneration.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Investigation into the Synthetic Strategies of Melamine-Based Porous Polymeric Materials: A Bibliometric Analysis [mdpi.com]
• 6. dl.astm.org [dl.astm.org]
• 7. [PDF] A mesoporous poly-melamine-formaldehyde polymer as a solid sorbent for toxic metal removal | Semantic Scholar [semanticscholar.org]
• 8. Melamine-based functionalized graphene oxide and zirconium phosphate for high performance removal of mercury and lead ions from water - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07546A [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. biointerfaceresearch.com [biointerfaceresearch.com]
• 11. amecj.com [amecj.com]
• 12. researchgate.net [researchgate.net]
• 13. Triazine-Based Porous Organic Polymers: Synthesis and Application in Dye Adsorption and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. dspace.nitrkl.ac.in [dspace.nitrkl.ac.in]
• 15. store.astm.org [store.astm.org]
• 16. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal of Melamine(1+) in a Laboratory Setting

For Immediate Reference: Essential Safety and Disposal Information

This document provides comprehensive guidance for the proper disposal of Melamine(1+) and melamine-contaminated waste in a laboratory environment. Adherence to these procedures is crucial for ensuring the safety of laboratory personnel and protecting the environment. Melamine (B1676169) is classified as a substance suspected of causing cancer and damaging fertility, necessitating its management as a hazardous chemical waste, regardless of its official classification under federal regulations.

I. Waste Characterization and Regulatory Overview

Under the U.S. Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA), a waste is considered hazardous if it exhibits certain characteristics (ignitability, corrosivity, reactivity, or toxicity) or is explicitly "listed."

• Characteristic Hazardous Waste: Melamine does not meet the federal criteria for an ignitable, corrosive, or reactive waste. For toxicity, a waste is deemed hazardous if it contains specific contaminants above regulated limits, as determined by the Toxicity Characteristic Leaching Procedure (TCLP). Melamine is not a contaminant on the TCLP list.

• Listed Hazardous Waste: Melamine is not found on the EPA's F, K, P, or U lists of hazardous wastes.

Despite not being a federally classified hazardous waste, due to its health risks, it is imperative to manage melamine waste as a hazardous material. State and local regulations may also have more stringent requirements for the disposal of such chemicals. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

II. Quantitative Data for Hazardous Waste Characterization

The following table outlines the criteria for RCRA characteristic hazardous wastes. This information is provided to aid in the general waste characterization process within a laboratory setting.

RCRA Characteristic	EPA Waste Code	Criteria	Relevance to Melamine Waste
Ignitability	D001	- Liquid with a flash point < 60°C (140°F)- Solid capable of causing fire through friction, absorption of moisture, or spontaneous chemical changes- Ignitable compressed gas- An oxidizer	Not applicable
Corrosivity	D002	- Aqueous solution with a pH ≤ 2 or ≥ 12.5- Liquid that corrodes steel at a rate > 6.35 mm per year	Not applicable
Reactivity	D003	- Normally unstable and readily undergoes violent change without detonating- Reacts violently with water- Forms potentially explosive mixtures with water- When mixed with water, generates toxic gases, vapors, or fumes- Cyanide or sulfide-bearing waste which, when exposed to pH conditions between 2 and 12.5, can generate toxic gases, vapors, or fumes- Capable of detonation or explosive reaction if subjected to a strong initiating source or if heated under confinement- Readily capable of detonation or explosive decomposition or reaction at standard temperature and pressure	Not applicable
Toxicity	D004 - D043	- Contains a contaminant listed in 40 CFR §261.24 at a concentration equal to or greater than the specified regulatory limit	Not applicable (Melamine is not a listed contaminant)

III. Standard Operating Procedure for Melamine Waste Disposal

This step-by-step protocol ensures the safe and compliant disposal of melamine waste.

1. Personal Protective Equipment (PPE):

• Wear standard laboratory PPE, including a lab coat, safety glasses or goggles, and nitrile gloves, when handling melamine powder or its solutions.

2. Waste Segregation:

• Solid Melamine Waste:

  • Collect pure melamine powder, contaminated lab debris (e.g., weighing boats, contaminated paper towels, gloves), and other solid materials in a designated, leak-proof container.

  • Do not mix with other solid wastes unless explicitly permitted by your EHS department.

• Liquid Melamine Waste:

  • Collect aqueous solutions containing melamine in a separate, leak-proof, and chemically compatible container (e.g., a high-density polyethylene (B3416737) carboy).

  • Do not mix with organic solvents or other liquid waste streams.

• Empty Containers:

  • Containers that held pure melamine should be managed as hazardous waste and disposed of through the same channels as solid melamine waste. Do not rinse these containers into the sanitary sewer.

3. Waste Container Labeling:

• Immediately label all melamine waste containers with a hazardous waste tag provided by your institution's EHS department.

• The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "Melamine"

  • The composition and concentration of the waste.

  • The accumulation start date (the date the first drop of waste was added to the container).

  • The name and contact information of the principal investigator or laboratory supervisor.

4. Storage of Melamine Waste:

• Store waste containers in a designated Satellite Accumulation Area (SAA) that is at or near the point of generation and under the control of the laboratory personnel.

• Ensure containers are tightly sealed to prevent spills or the release of dust.

• Store in secondary containment to prevent the spread of material in case of a leak.

• Do not accumulate more than 55 gallons of hazardous waste in the SAA.

5. Arranging for Disposal:

• Once a waste container is full or has been in accumulation for the maximum allowable time (consult your EHS department, typically 90-180 days), arrange for its pickup.

• Contact your institution's EHS department to schedule a waste collection.

• Do not attempt to dispose of melamine waste through regular trash or by pouring it down the drain.

6. Spill Management:

• In case of a small spill of melamine powder, carefully dampen the material with water to prevent it from becoming airborne.

• Use an absorbent material to clean up the spill and place all contaminated materials in the designated solid melamine waste container.

• For larger spills, evacuate the area and contact your institution's EHS department or emergency response team immediately.

IV. Melamine Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of melamine waste in a laboratory setting.

Melamine Waste Disposal Workflow

By following these procedures, researchers, scientists, and drug development professionals can ensure the safe and compliant disposal of melamine waste, fostering a secure laboratory environment and upholding their commitment to environmental stewardship.

Personal protective equipment for handling Melamine(1+)

Essential Safety & Handling Guide for Melamine (B1676169)

This guide provides comprehensive safety and logistical information for the handling and disposal of melamine powder in a laboratory setting. The following procedural steps are designed to ensure the safety of researchers, scientists, and drug development professionals.

Health Hazard Information

Melamine is a chemical compound that poses several health risks upon exposure. It is suspected of causing cancer and may damage fertility or the unborn child.[1][2] Prolonged or repeated exposure can lead to damage to the urinary tract.[1] It may also cause irritation to the skin, eyes, and respiratory system.[1][3] In powder form, if mixed with air, it can pose a dust explosion risk.

Personal Protective Equipment (PPE) Requirements

When handling melamine powder, the following personal protective equipment is mandatory to minimize exposure and ensure safety.

PPE Category	Specification	Rationale
Eye Protection	Safety glasses with unperforated side shields or splash goggles.[3]	Protects eyes from dust particles and potential splashes.
Hand Protection	Nitrile rubber gloves.[3]	Provides a barrier against skin contact. Gloves should be impermeable to chemicals and inspected before use.[3][4]
Respiratory Protection	Dust mask (e.g., N95 or P1) or a respirator.[4][5]	Required when dust is generated or if ventilation is inadequate to keep exposure below limits.[3]
Body Protection	Laboratory coat or other protective clothing.	Prevents contamination of personal clothing.

Occupational Exposure Limits

Adherence to established occupational exposure limits is crucial to prevent adverse health effects from melamine exposure.

Parameter	Value	Source/Agency
Workplace Environmental Exposure Level (WEEL) - 8-hour TWA (inhalable fraction)	10 mg/m³	AIHA
Workplace Environmental Exposure Level (WEEL) - 8-hour TWA (respirable fraction)	5 mg/m³	AIHA
Derived No Effect Level (DNEL) - Long-term, systemic effects, inhalation (Worker)	8.3 mg/m³	EU REACH
Initial Risk Screening Level (IRSL) - Annual averaging time	1.5 µg/m³	-

Operational Plan for Handling Melamine

A systematic approach to handling melamine powder is essential for laboratory safety. The following workflow outlines the key steps from preparation to disposal.

Workflow for the safe handling of melamine powder in a laboratory setting.

Detailed Methodologies

1. Preparation:

• Risk Assessment: Before commencing any work, conduct a thorough risk assessment for the planned experiment involving melamine.

• SDS Review: Always consult the Safety Data Sheet (SDS) for melamine to be aware of the latest safety information.

• PPE Donning: Put on all required personal protective equipment as specified in the table above. Ensure a proper fit.

2. Handling:

• Ventilation: All handling of melamine powder should be performed in a well-ventilated area. A chemical fume hood is recommended to minimize inhalation exposure.

• Minimizing Dust: Handle the powder carefully to avoid generating dust. Use appropriate tools for weighing and transferring the substance.

• Storage: When not in use, keep the melamine container tightly sealed and store it in a dry, cool, and well-ventilated area away from incompatible materials such as strong oxidizing agents and strong organic acids.[3]

3. Post-Handling and Decontamination:

• Work Area Cleaning: After handling, decontaminate the work surface with a suitable cleaning agent.

• PPE Removal: Remove PPE in a manner that avoids self-contamination. Dispose of single-use items in the appropriate waste stream.

• Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves and before leaving the laboratory.[1]

Spill and Disposal Plans

Spill Cleanup Protocol:

In the event of a melamine powder spill, follow these steps:

• Evacuate and Ventilate: If the spill is large, evacuate non-essential personnel from the area and ensure adequate ventilation.

• Wear Appropriate PPE: Before cleaning the spill, don the full PPE as described above, including respiratory protection.

• Contain the Spill: Prevent the powder from spreading.

• Collect the Powder: Carefully sweep or scoop up the spilled material using non-sparking tools and place it into a labeled, sealable container for disposal.[3][6] Moisten the powder slightly with water to prevent it from becoming airborne, if appropriate. Avoid creating dust clouds.[7]

• Clean the Area: Once the bulk of the powder is collected, wipe the area with a wet cloth or paper towels.[6]

• Dispose of Cleanup Materials: All materials used for cleanup, including contaminated cloths and PPE, should be placed in the hazardous waste container.

Disposal Plan:

Melamine and any materials contaminated with it should be disposed of as hazardous waste.

• Waste Collection: Collect all melamine waste, including empty containers and contaminated disposables, in a clearly labeled, sealed, and appropriate waste container.

• Regulatory Compliance: Dispose of the waste in accordance with all local, state, and federal regulations.[3] This typically involves arranging for collection by a licensed hazardous waste disposal company. Do not dispose of melamine in the regular trash or down the drain.[3] The generator of the hazardous waste is responsible for it from "cradle to grave."[8]

References

• 1. documentation.oci-global.com [documentation.oci-global.com]
• 2. carlroth.com:443 [carlroth.com:443]
• 3. proman.org [proman.org]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. ark-chem.co.jp [ark-chem.co.jp]
• 6. ehs.utk.edu [ehs.utk.edu]
• 7. chemicalbook.com [chemicalbook.com]
• 8. Summary of Hazardous Waste Regulations | Florida Department of Environmental Protection [floridadep.gov]